Hexanophenone

• CAS: 942-92-7

Core Science & Biosynthesis

What are the physical properties of Hexanophenone

An In-depth Technical Guide to the Physical Properties of Hexanophenone

Introduction

Hexanophenone, also known as caprophenone or 1-phenyl-1-hexanone, is an aromatic ketone with the chemical formula C₁₂H₁₆O.[1][2] Its structure consists of a phenyl group attached to a hexanoyl group.[3][4] This compound is of interest to researchers and professionals in the fragrance, pharmaceutical, and chemical synthesis sectors.[3][5] In pharmaceutical chemistry, it serves as an intermediate in the synthesis of more complex molecules.[3][6] This guide provides a detailed overview of its core physical properties, the experimental protocols used to determine them, and logical workflows relevant to its characterization and biological activity.

Core Physical and Chemical Properties

The physical properties of Hexanophenone have been well-documented across various sources. These properties are crucial for its handling, application, and synthesis. At ambient temperature, it can exist as a low-melting solid or a colorless to pale yellow liquid.[3][5]

Data Presentation: Summary of Quantitative Data

The following table summarizes the key physical and chemical properties of Hexanophenone for easy reference and comparison.

Property	Value	Units	Notes	Citations
Molecular Formula	C₁₂H₁₆O	-	-	[1][2]
Molecular Weight	176.25	g/mol	-	[1][3]
CAS Number	942-92-7	-	-	[1][3]
Appearance	Colorless to pale yellow liquid after melting	-	Can be a white to light yellow solid	[3][5]
Melting Point	25 - 26	°C	(lit.)	[1][7][8][9][10]
Boiling Point	265	°C	@ 760.00 mm Hg (lit.)	[1][7][8][9][11]
Density	0.958	g/mL	at 25 °C (lit.)	[1][7][8][9][10]
Refractive Index (n_D)	1.5105	-	at 20 °C (lit.)	[1][8][9][10]
Flash Point	>110	°C	(> 230 °F) TCC	[1][11]
Solubility
Poorly soluble in water	-	Estimated at 44.89 mg/L @ 25 °C	[3][11]
Soluble in organic solvents	-	e.g., ethanol, acetone, diethyl ether	[3]
logP (o/w)	3.790	-	Estimated octanol/water partition coefficient	[11]

Experimental Protocols

The determination of the physical properties of an organic compound like Hexanophenone involves a series of standardized laboratory procedures.

Determination of Melting Point

The melting point is a fundamental property used to identify a pure solid and assess its purity.

• Principle: A small amount of the solid sample is heated slowly, and the temperature range from the first sign of melting to the complete liquefaction is recorded.

• Methodology (Capillary Tube Method):

  • A small, dry sample of Hexanophenone is finely crushed and packed into a capillary tube to a height of 2-3 mm.

  • The capillary tube is placed in a melting point apparatus (such as a Vernier Melt Station or a similar device).[12]

  • The sample is heated rapidly to a temperature about 10-15 °C below the expected melting point (25 °C).

  • The heating rate is then slowed to 1-2 °C per minute to allow for thermal equilibrium.

  • The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range.

  • The temperature at which the entire solid has turned into a clear liquid is recorded as the end of the melting range. For a pure compound, this range is typically narrow (0.5-2 °C).

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.

• Principle: The liquid is heated, and its vapor temperature is measured as it condenses. For a pure substance, the temperature remains constant throughout the distillation process.[12]

• Methodology (Simple Distillation):

  • A sample of liquid Hexanophenone (approximately 10-20 mL) is placed in a round-bottom flask.

  • A simple distillation apparatus is assembled, ensuring the thermometer bulb is positioned just below the side arm leading to the condenser to accurately measure the temperature of the vapor.[12]

  • The flask is heated gently in a heating mantle.

  • As the liquid boils, the vapor rises, and the temperature on the thermometer will increase and then stabilize. This stable temperature is the boiling point.[12]

  • The vapor is then cooled by the condenser and collected in a receiving flask. The process should be stopped before the distillation flask runs dry.

Determination of Solubility

Solubility tests provide insight into the polarity and intermolecular forces of a compound.

• Principle: The "like dissolves like" principle is applied, where polar solutes dissolve in polar solvents and non-polar solutes dissolve in non-polar solvents.[13]

• Methodology (Qualitative):

  • Approximately 0.1 g or 0.2 mL of Hexanophenone is added to a test tube containing about 3 mL of a selected solvent (e.g., water, ethanol, diethyl ether, hexane).

  • The mixture is agitated or vortexed for 1-2 minutes.

  • The mixture is observed to determine if the compound has dissolved completely (miscible), partially dissolved (partially soluble), or not dissolved at all (insoluble).[14]

  • Based on its structure (a large nonpolar alkyl-aryl part and a polar carbonyl group), Hexanophenone is expected to be poorly soluble in water but readily soluble in common organic solvents.[3]

Spectroscopic Analysis for Structural Elucidation

Spectroscopic methods are essential physical methods used to determine the structure of organic compounds.[15]

• ¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Principle: NMR spectroscopy exploits the magnetic properties of certain atomic nuclei. It provides detailed information about the carbon-hydrogen framework of a molecule.

  • Methodology: A small amount of Hexanophenone is dissolved in a deuterated solvent (e.g., CDCl₃) and placed in a strong magnetic field within an NMR spectrometer. The instrument records the resonance frequencies of the hydrogen (¹H) and carbon-13 (¹³C) nuclei.

  • Data Interpretation: The ¹H NMR spectrum for Hexanophenone shows characteristic signals for the aromatic protons and the aliphatic protons of the hexanoyl chain.[7] The ¹³C NMR spectrum shows distinct peaks for each unique carbon atom, including the carbonyl carbon at a characteristic downfield shift (~200.7 ppm).[7]

• Infrared (IR) Spectroscopy:

  • Principle: IR spectroscopy measures the absorption of infrared radiation by a molecule, which causes vibrations of the chemical bonds. Specific functional groups absorb at characteristic frequencies.[16]

  • Methodology: A thin film of liquid Hexanophenone is placed between salt plates (e.g., NaCl), or a solution is prepared, and placed in the path of an IR beam.

  • Data Interpretation: The IR spectrum of Hexanophenone will prominently feature a strong absorption peak around 1685-1715 cm⁻¹ corresponding to the C=O (carbonyl) stretching vibration of the ketone.

• Mass Spectrometry (MS):

  • Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. It is used to determine the molecular weight and can provide information about the structure from fragmentation patterns.[16]

  • Methodology: The Hexanophenone sample is ionized, and the resulting ions are separated based on their m/z ratio and detected.

  • Data Interpretation: The mass spectrum will show a molecular ion peak [M]⁺ corresponding to the molecular weight of the compound (176.25 g/mol ).[17] Fragmentation patterns can reveal the loss of specific alkyl or aryl groups.

Mandatory Visualizations

The following diagrams illustrate key workflows and logical relationships relevant to the study of Hexanophenone.

References

• 1. Hexanophenone 99 942-92-7 [sigmaaldrich.com]
• 2. 1-Hexanone, 1-phenyl- [webbook.nist.gov]
• 3. Buy Hexanophenone | 942-92-7 [smolecule.com]
• 4. CAS 942-92-7: Hexanophenone | CymitQuimica [cymitquimica.com]
• 5. Page loading... [guidechem.com]
• 6. consolidated-chemical.com [consolidated-chemical.com]
• 7. Synthesis and Application of Hexanophenone_Chemicalbook [chemicalbook.com]
• 8. Hexanophenone Cas 942-92-7 - Buy Spices and essences Product on Boss Chemical [bosschemical.com]
• 9. Hexanophenone | 942-92-7 [chemicalbook.com]
• 10. HEXANOPHENONE | CAS#:942-92-7 | Chemsrc [chemsrc.com]
• 11. hexanophenone, 942-92-7 [thegoodscentscompany.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. scribd.com [scribd.com]
• 14. amherst.edu [amherst.edu]
• 15. Determination of Organic Structures by Physical Methods - 1st Edition | Elsevier Shop [shop.elsevier.com]
• 16. Identifying Unknown from IR, NMR, and Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 17. Hexanophenone | C12H16O | CID 70337 - PubChem [pubchem.ncbi.nlm.nih.gov]

Hexanophenone chemical structure and IUPAC name

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure, and synthesis of hexanophenone. The information is intended for use by researchers, scientists, and professionals in drug development and related fields.

Chemical Identity and Structure

Hexanophenone, also known by its IUPAC name 1-phenylhexan-1-one, is an aromatic ketone.[1][2] Its structure consists of a phenyl group bonded to a carbonyl group, which is, in turn, attached to a pentyl chain.[3][4] The molecular formula for hexanophenone is C₁₂H₁₆O.[2][5]

The chemical structure of hexanophenone is visualized in the diagram below.

Caption: Chemical structure of 1-phenylhexan-1-one (Hexanophenone).

Physicochemical Properties

Hexanophenone is a colorless to pale yellow solid or liquid with a mild aromatic odor.[3] It is stable under normal laboratory conditions. A summary of its key quantitative properties is presented in the table below.

Property	Value	Reference
IUPAC Name	1-phenylhexan-1-one	[1][2]
Synonyms	Caprophenone, n-Amyl phenyl ketone	[4]
CAS Number	942-92-7	[2][5]
Molecular Formula	C₁₂H₁₆O	[2][5]
Molecular Weight	176.25 g/mol	[2]
Melting Point	25-26 °C	[5][6]
Boiling Point	265 °C	[5][6]
Density	0.958 g/mL at 25 °C	[5][6]
Refractive Index	1.5105 at 20 °C
Solubility in Water	44.89 mg/L at 25 °C	[6]
Solubility in Organic Solvents	Soluble in ethanol, acetone, ether, and chloroform	[1][3]
logP (octanol/water)	3.790 (estimated)	[6]

Experimental Protocols: Synthesis of Hexanophenone

Hexanophenone can be synthesized through various methods. One common laboratory-scale preparation involves the Friedel-Crafts acylation of benzene (B151609) with hexanoyl chloride. An alternative approach is the oxidation of 1-phenyl-1-hexanol. A detailed protocol for a rhodium-catalyzed synthesis is outlined below.[5]

Rhodium-Catalyzed Synthesis of Hexanophenone [5]

This method involves the coupling of benzaldehyde (B42025) with an organoboron compound.

Materials:

• [Rh(cod)Cl]₂ (Rhodium catalyst)

• Xantphos (ligand)

• Anhydrous toluene (B28343)

• KHF₂ (Potassium bifluoride)

• Benzaldehyde

• 2-(pent-1-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Methanol (MeOH)

Procedure:

• Catalyst Preparation: In a glove box, add [Rh(cod)Cl]₂ (3.0 mg, 0.006 mmol) and Xantphos (6.9 mg, 0.012 mmol) to an oven-dried 10 mL resealable pressure tube containing anhydrous toluene (0.5 mL). Stir the resulting solution for 5 minutes at ambient temperature.

• Reagent Addition: To the catalyst mixture, add KHF₂ (23.4 mg, 0.3 mmol) and additional toluene (0.5 mL). Stir the reaction mixture for 20 minutes.

• Coupling Reaction: Add benzaldehyde (31.8 mg, 0.3 mmol), 2-(pent-1-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (88.0 mg, 0.45 mmol), MeOH (0.3 mL), and toluene (1.2 mL).

• Reaction Execution: Seal the pressure tube, remove it from the glove box, and heat the reaction mixture at 110°C for 15 hours.

• Work-up and Purification: After cooling to room temperature, the reaction mixture is quenched and purified by flash column chromatography on silica (B1680970) gel to yield the final product.

The following diagram illustrates the general workflow for the synthesis and purification of hexanophenone.

Caption: A generalized workflow for the synthesis of hexanophenone.

Spectral Data

Characterization of hexanophenone is typically performed using various spectroscopic methods. Key spectral data are available in public databases such as PubChem.[2] This includes:

• ¹H NMR: Proton nuclear magnetic resonance spectroscopy can confirm the presence of the aromatic and aliphatic protons.

• ¹³C NMR: Carbon nuclear magnetic resonance spectroscopy is used to identify the number and types of carbon atoms.

• IR Spectroscopy: Infrared spectroscopy reveals the presence of the characteristic carbonyl (C=O) stretch.

• Mass Spectrometry: This technique is used to determine the molecular weight and fragmentation pattern of the molecule.

Safety and Handling

Hexanophenone may cause skin and eye irritation.[2] It is recommended to handle this chemical in a well-ventilated area and to use appropriate personal protective equipment (PPE), including gloves and safety glasses. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

References

• 1. Buy Hexanophenone | 942-92-7 [smolecule.com]
• 2. Hexanophenone | C12H16O | CID 70337 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. consolidated-chemical.com [consolidated-chemical.com]
• 4. CAS 942-92-7: Hexanophenone | CymitQuimica [cymitquimica.com]
• 5. Synthesis and Application of Hexanophenone_Chemicalbook [chemicalbook.com]
• 6. hexanophenone, 942-92-7 [thegoodscentscompany.com]

An In-depth Technical Guide to Hexanophenone (CAS 942-92-7): Properties, Hazards, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexanophenone, with the Chemical Abstracts Service (CAS) number 942-92-7, is an aromatic ketone that serves as a valuable intermediate in organic synthesis and as a research tool in enzymology.[1][2] Also known by synonyms such as Caprophenone and Amyl Phenyl Ketone, its molecular structure, consisting of a phenyl group attached to a hexanoyl chain, imparts a unique combination of properties that are leveraged in the pharmaceutical and fragrance industries.[1][3] This technical guide provides a comprehensive overview of the physicochemical properties, associated hazards, and key experimental protocols related to Hexanophenone, tailored for a scientific audience.

Physicochemical Properties

Hexanophenone is a white to light yellow crystalline solid or a clear light yellow liquid after melting.[1] Its key physical and chemical properties are summarized in the tables below.

Table 1: General and Physical Properties of Hexanophenone

Property	Value	Reference(s)
Molecular Formula	C₁₂H₁₆O	[1]
Molecular Weight	176.25 g/mol	[4]
Appearance	White or Colorless to Light yellow powder to lump to clear liquid	[1]
Melting Point	25-26 °C	[1]
Boiling Point	265 °C	[1]
Density	0.958 g/mL at 25 °C	[1]
Refractive Index (n20/D)	1.5105	[1]
Flash Point	>110 °C (>230 °F)	[5]
Solubility	Insoluble in water; Soluble in organic solvents like ethanol (B145695) and ether.	[2]

Table 2: Chemical Identifiers and Descriptors

Identifier/Descriptor	Value	Reference(s)
CAS Number	942-92-7	[4]
Synonyms	Caprophenone, Amyl phenyl ketone, 1-Phenyl-1-hexanone	[3]
InChI	InChI=1S/C12H16O/c1-2-3-5-10-12(13)11-8-6-4-7-9-11/h4,6-9H,2-3,5,10H2,1H3	[1]
SMILES	CCCCCC(=O)c1ccccc1	[4]

Hazards and Safety Information

Hexanophenone is classified as an irritant. Handling should be performed in a well-ventilated area with appropriate personal protective equipment (PPE).

Table 3: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation

Data sourced from multiple safety data sheets.

Table 4: Precautionary Statements

Code	Statement
P261	Avoid breathing dust/fume/gas/mist/vapors/spray.
P264	Wash skin thoroughly after handling.
P280	Wear protective gloves/protective clothing/eye protection/face protection.
P302+P352	IF ON SKIN: Wash with plenty of soap and water.
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
P337+P313	If eye irritation persists: Get medical advice/attention.

Data sourced from multiple safety data sheets.

Biological Activity and Signaling Pathways

The most well-documented biological activity of Hexanophenone is its role as a competitive inhibitor of carbonyl reductase.[3][6] Studies have shown that it can inhibit the activity of this enzyme in pig heart cytosol.[3] Carbonyl reductases are a group of NADPH-dependent enzymes that play a role in the metabolism of a wide range of carbonyl-containing compounds, including drugs.[2][6] The inhibitory action of Hexanophenone on this enzyme makes it a useful tool for studying its function and for investigating the metabolism of xenobiotics.

Currently, there is no scientific literature to suggest that Hexanophenone is directly involved in specific cellular signaling pathways. Its primary application in a biological context appears to be as a direct inhibitor of enzymatic activity.

Inhibitory action of Hexanophenone.

Experimental Protocols

This section provides detailed methodologies for the synthesis of Hexanophenone, the determination of its key physical properties, and a representative biological assay.

Synthesis of Hexanophenone

A common method for the synthesis of Hexanophenone is through a Friedel-Crafts acylation reaction. The following is a representative protocol.

Workflow for the synthesis of Hexanophenone.

Materials:

• Benzene

• Hexanoyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (B109758) (anhydrous)

• Ice

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask, dropping funnel, condenser, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator, distillation apparatus.

Procedure:

• Set up a clean, dry round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a condenser under a nitrogen atmosphere.

• To the flask, add anhydrous dichloromethane and anhydrous aluminum chloride. Cool the mixture to 0-5°C in an ice bath.

• Slowly add hexanoyl chloride to the stirred suspension of aluminum chloride in dichloromethane via the dropping funnel.

• After the addition of hexanoyl chloride, add benzene dropwise to the reaction mixture, maintaining the temperature between 0-5°C.

• After the addition of benzene is complete, allow the reaction mixture to stir at room temperature for several hours until the reaction is complete (monitored by TLC).

• Carefully pour the reaction mixture onto crushed ice to quench the reaction.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by vacuum distillation to obtain pure Hexanophenone.

Determination of Physicochemical Properties

The following are standard methodologies for determining the key physical properties of organic compounds like Hexanophenone, often following OECD guidelines for the testing of chemicals.[7][8]

5.2.1. Melting Point Determination (Capillary Method) [9][10]

• A small, finely powdered sample of Hexanophenone is packed into a capillary tube, sealed at one end.

• The capillary tube is placed in a melting point apparatus (e.g., a Thiele tube with a heating oil bath or an automated instrument with a heated metal block).[9][10]

• The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute).[9]

• The temperature range from the first appearance of liquid to the complete melting of the solid is recorded as the melting point range.[9]

5.2.2. Boiling Point Determination (Distillation Method) [5][11]

• A sample of Hexanophenone (at least 5 mL) is placed in a distillation flask with a few boiling chips.[11]

• The flask is fitted with a distillation head, a condenser, and a thermometer, with the thermometer bulb positioned just below the side arm of the distillation head.

• The sample is heated to a steady boil.

• The temperature at which the vapor and liquid are in equilibrium, and a steady stream of distillate is collected, is recorded as the boiling point. The atmospheric pressure should also be recorded.[5]

5.2.3. Density Determination (Pycnometer Method) [12][13]

• A pycnometer (a glass flask with a specific, known volume) is weighed empty.[12]

• The pycnometer is filled with the liquid sample of Hexanophenone and weighed again.

• The density is calculated by dividing the mass of the sample (weight of filled pycnometer minus weight of empty pycnometer) by the known volume of the pycnometer.[12] The temperature at which the measurement is taken should be recorded.

Carbonyl Reductase Inhibition Assay

The following protocol is a representative method for determining the inhibitory effect of Hexanophenone on carbonyl reductase activity, based on the principle of monitoring the reduction of a substrate.[3][14]

Workflow for Carbonyl Reductase Inhibition Assay.

Materials:

• Pig heart tissue

• Homogenization buffer (e.g., potassium phosphate (B84403) buffer with EDTA and DTT)

• Ultracentrifuge

• 4-benzoylpyridine (substrate)

• NADPH (cofactor)

• Hexanophenone (inhibitor)

• Assay buffer (e.g., potassium phosphate buffer, pH 7.4)

• HPLC system with a suitable column for separating substrate and product

• Spectrophotometer (for protein concentration determination)

Procedure:

• Preparation of Cytosolic Fraction:

  • Homogenize fresh pig heart tissue in ice-cold homogenization buffer.

  • Centrifuge the homogenate at a low speed (e.g., 10,000 x g) to remove cell debris and mitochondria.

  • Collect the supernatant and centrifuge at a high speed (e.g., 100,000 x g) to pellet the microsomes.

  • The resulting supernatant is the cytosolic fraction. Determine the protein concentration using a standard method (e.g., Bradford assay).

• Inhibition Assay:

  • Prepare a series of dilutions of Hexanophenone in the assay buffer.

  • In a reaction tube, combine the assay buffer, a specific amount of the cytosolic fraction (enzyme source), and NADPH.

  • Add the Hexanophenone solution (or vehicle for control) to the reaction mixture and pre-incubate for a short period at a controlled temperature (e.g., 37°C).

  • Initiate the enzymatic reaction by adding the substrate, 4-benzoylpyridine.

  • Allow the reaction to proceed for a defined period (e.g., 10-30 minutes).

  • Terminate the reaction by adding a quenching agent (e.g., an acid or an organic solvent).

• Quantification and Analysis:

  • Analyze the reaction mixture by HPLC to separate and quantify the amount of the product, S(-)-alpha-phenyl-4-pyridylmethanol, formed.

  • Calculate the rate of the reaction for the control and for each concentration of Hexanophenone.

  • Determine the percentage of inhibition for each concentration of the inhibitor.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity).

Conclusion

Hexanophenone (CAS 942-92-7) is a well-characterized aromatic ketone with established physicochemical properties and defined hazards. Its primary significance for researchers in drug development and related fields lies in its utility as a synthetic intermediate and as a specific inhibitor of carbonyl reductase. The experimental protocols provided in this guide offer a foundation for the synthesis, characterization, and biological evaluation of this compound. While its direct involvement in broader signaling pathways has not been reported, its specific enzymatic inhibition provides a valuable tool for metabolic and toxicological research. As with any chemical, adherence to strict safety protocols is paramount during its handling and use.

References

• 1. Buy Hexanophenone | 942-92-7 [smolecule.com]
• 2. nbinno.com [nbinno.com]
• 3. Synthesis and Application of Hexanophenone_Chemicalbook [chemicalbook.com]
• 4. Hexanophenone 99 942-92-7 [sigmaaldrich.com]
• 5. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 6. nbinno.com [nbinno.com]
• 7. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 8. OECD Guidelines for the Testing of Chemicals: Physical-chemical properties | ENvironmental inFOrmation [enfo.hu]
• 9. chem.ucalgary.ca [chem.ucalgary.ca]
• 10. SSERC | Melting point determination [sserc.org.uk]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. mt.com [mt.com]
• 13. Density Determination of Solids and Liquids - EAG Laboratories [eag.com]
• 14. Stereoselective reduction of 4-benzoylpyridine in the heart of vertebrates - PubMed [pubmed.ncbi.nlm.nih.gov]

Hexanophenone Solubility in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexanophenone, also known as caprophenone, is an aromatic ketone with the chemical formula C₁₂H₁₆O. Its molecular structure consists of a phenyl group attached to a hexanoyl group. This compound serves as a valuable intermediate in various organic syntheses and is utilized in the fragrance industry.[1] Understanding the solubility of hexanophenone in different organic solvents is crucial for its application in synthesis, purification, and formulation development. This technical guide provides a comprehensive overview of the solubility of hexanophenone, including its physicochemical properties, qualitative and quantitative solubility data, and detailed experimental protocols for solubility determination.

Physicochemical Properties of Hexanophenone

A summary of the key physicochemical properties of hexanophenone is presented in Table 1. These properties are essential for understanding its solubility behavior.

Property	Value	Reference
Molecular Formula	C₁₂H₁₆O	[2][3]
Molecular Weight	176.25 g/mol	[2]
Appearance	Colorless to pale yellow liquid or solid
Melting Point	25-26 °C	[2]
Boiling Point	265 °C	[2]
Density	0.958 g/mL at 25 °C
Refractive Index	n20/D 1.5105
Log P (octanol/water)	3.45 - 3.79	[2]

Solubility Profile of Hexanophenone

The solubility of a compound is governed by the principle of "like dissolves like," which suggests that substances with similar polarities are more likely to be soluble in each other. Hexanophenone's structure, containing a nonpolar phenyl ring and a hexyl chain, along with a polar carbonyl group, results in its good solubility in a range of organic solvents and poor solubility in water.[1][2]

Qualitative Solubility

Hexanophenone is generally described as being soluble in many common organic solvents.[4] This is attributed to the hydrophobic and lipophilic nature imparted by its alkyl chain and phenyl group.[1] The presence of the carbonyl group allows for dipole-dipole interactions with polar organic solvents.[2]

A qualitative summary of hexanophenone's solubility in various organic solvents is provided in Table 2.

Solvent	Polarity	Solubility	Reference
Ethanol	Polar Protic	Soluble	[2][4]
Acetone	Polar Aprotic	Soluble	[2][4]
Diethyl Ether	Nonpolar	Soluble	[2]
Chloroform	Nonpolar	Soluble	[2][4]

Quantitative Solubility Data

While qualitative descriptions of hexanophenone's solubility in organic solvents are available, specific quantitative data (e.g., in g/100 mL or mol/L) is not extensively reported in publicly available literature.

The aqueous solubility of hexanophenone is very low, as expected from its predominantly nonpolar structure.

Solvent	Temperature (°C)	Solubility	Reference
Water	25	0.11 g/L	[5]

Experimental Protocol for Solubility Determination: The Shake-Flask Method

The shake-flask method is a widely used and recommended technique for determining the equilibrium solubility of a compound.[6][7] It involves saturating a solvent with a solute and then measuring the concentration of the dissolved solute.

Detailed Methodology

• Preparation of Saturated Solution:

  • Add an excess amount of solid hexanophenone to a flask or vial containing the organic solvent of interest.[8] Ensuring an excess of the solid is crucial for reaching equilibrium.[8]

  • Seal the flask to prevent solvent evaporation.

  • Place the flask in a mechanical shaker or agitator with controlled temperature (e.g., 25 °C or 37 °C).[6]

  • Agitate the mixture for a sufficient period to ensure equilibrium is reached. This can range from several hours to days, and preliminary experiments may be needed to determine the optimal time.[9]

• Phase Separation:

  • Once equilibrium is achieved, allow the mixture to stand undisturbed for a period to allow the undissolved solid to sediment.[8]

  • Carefully separate the saturated solution (supernatant) from the excess solid. This can be achieved by centrifugation or filtration. Using a syringe filter is a common and effective method.[9]

• Analysis of the Saturated Solution:

  • Accurately dilute a known volume of the saturated solution with an appropriate solvent.

  • Determine the concentration of hexanophenone in the diluted solution using a suitable analytical technique, such as:

    • UV-Vis Spectroscopy: If hexanophenone has a distinct chromophore, a calibration curve can be used to determine its concentration.

    • High-Performance Liquid Chromatography (HPLC): This is a highly accurate and widely used method for determining the concentration of organic compounds. A calibration curve with known concentrations of hexanophenone is required.

• Calculation of Solubility:

  • From the determined concentration of the diluted solution, calculate the concentration of the original saturated solution.

  • Express the solubility in appropriate units, such as g/100 mL, mg/L, or mol/L.

References

• 1. CAS 942-92-7: Hexanophenone | CymitQuimica [cymitquimica.com]
• 2. Buy Hexanophenone | 942-92-7 [smolecule.com]
• 3. Hexanophenone - Safety Data Sheet [chemicalbook.com]
• 4. consolidated-chemical.com [consolidated-chemical.com]
• 5. Page loading... [wap.guidechem.com]
• 6. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 7. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 8. dissolutiontech.com [dissolutiontech.com]
• 9. enamine.net [enamine.net]

Spectroscopic Elucidation of Hexanophenone: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for hexanophenone (also known as 1-phenylhexan-1-one or caprophenone), a key organic compound. The following sections detail its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, along with the experimental protocols for acquiring these spectra. This guide is intended to serve as a valuable resource for the structural characterization and analysis of this molecule.

Chemical Structure and Properties

• IUPAC Name: 1-phenylhexan-1-one

• Molecular Formula: C₁₂H₁₆O

• Molecular Weight: 176.25 g/mol

• CAS Number: 942-92-7

Spectroscopic Data

The structural confirmation of hexanophenone relies on a combination of spectroscopic techniques. Each method provides unique insights into the molecular framework, from the carbon-hydrogen backbone to the specific functional groups present.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. The following tables summarize the predicted chemical shifts for the ¹H and ¹³C nuclei in hexanophenone, typically observed in a deuterated chloroform (B151607) (CDCl₃) solvent.

Table 1: Predicted ¹H NMR Spectroscopic Data for Hexanophenone

Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration
H-ortho (aromatic)	~ 7.95	Doublet of doublets	2H
H-meta (aromatic)	~ 7.45	Triplet	2H
H-para (aromatic)	~ 7.55	Triplet	1H
-CH₂- (alpha to C=O)	~ 2.95	Triplet	2H
-CH₂- (beta to C=O)	~ 1.70	Multiplet	2H
-CH₂-CH₂- (gamma & delta)	~ 1.35	Multiplet	4H
-CH₃ (terminal)	~ 0.90	Triplet	3H

Table 2: Predicted ¹³C NMR Spectroscopic Data for Hexanophenone

Carbon	Chemical Shift (δ, ppm)
C=O (carbonyl)	~ 200
C-ipso (aromatic)	~ 137
C-ortho (aromatic)	~ 128
C-meta (aromatic)	~ 128.5
C-para (aromatic)	~ 133
-CH₂- (alpha to C=O)	~ 38
-CH₂- (beta to C=O)	~ 24
-CH₂- (gamma to C=O)	~ 31.5
-CH₂- (delta to C=O)	~ 22.5
-CH₃ (terminal)	~ 14

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of hexanophenone is characterized by strong absorptions corresponding to the carbonyl group and the aromatic ring.

Table 3: Characteristic IR Absorption Bands for Hexanophenone

Wavenumber (cm⁻¹)	Intensity	Vibration	Functional Group
~ 3060	Medium	C-H Stretch	Aromatic
~ 2955, 2870	Strong	C-H Stretch	Aliphatic (CH₂, CH₃)
~ 1685	Very Strong	C=O Stretch	Ketone (conjugated)
~ 1595, 1450	Medium-Strong	C=C Stretch	Aromatic Ring
~ 750, 690	Strong	C-H Bend	Monosubstituted Benzene

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule upon ionization. For hexanophenone, Electron Ionization (EI) is a common method, which leads to characteristic fragmentation.[1]

Table 4: Mass Spectrometry Data (Electron Ionization) for Hexanophenone

m/z	Relative Intensity	Proposed Fragment
176	Moderate	[M]⁺ (Molecular Ion)
120	High	[C₆H₅CO-CH₂]⁺
105	Very High (Base Peak)	[C₆H₅CO]⁺ (Benzoyl cation)
77	High	[C₆H₅]⁺ (Phenyl cation)
51	Low	[C₄H₃]⁺

Experimental Protocols

The following sections outline the general procedures for acquiring the spectroscopic data presented above.

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation: A sample of approximately 10-20 mg of hexanophenone is dissolved in about 0.6-0.8 mL of a deuterated solvent, commonly chloroform-d (B32938) (CDCl₃), within a 5 mm NMR tube.[2] A small amount of tetramethylsilane (B1202638) (TMS) can be added as an internal standard (δ = 0.00 ppm).

• Instrument Setup: The NMR spectrometer is tuned to the appropriate frequencies for ¹H and ¹³C nuclei. The sample is placed in the magnet, and the field is locked onto the deuterium (B1214612) signal of the solvent. Shimming is performed to optimize the homogeneity of the magnetic field.[3]

• Data Acquisition:

  • For ¹H NMR , a standard single-pulse experiment is typically used. A sufficient number of scans are acquired to achieve a good signal-to-noise ratio.

  • For ¹³C NMR , a proton-decoupled pulse sequence (e.g., zgpg30 on Bruker instruments) is used to simplify the spectrum to singlets for each unique carbon.[4] A relaxation delay is included between pulses to allow for full magnetization recovery, which is particularly important for quaternary carbons.

• Data Processing: The acquired Free Induction Decay (FID) is Fourier transformed to generate the spectrum. The spectrum is then phased and baseline corrected. Chemical shifts are referenced to the TMS signal.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation: As hexanophenone is a liquid at room temperature, a thin film can be prepared by placing a drop of the neat liquid between two sodium chloride (NaCl) or potassium bromide (KBr) plates.[5] Alternatively, for Attenuated Total Reflectance (ATR) FT-IR, a drop of the sample is placed directly onto the ATR crystal (e.g., diamond).[6]

• Instrument Setup: The FT-IR spectrometer is allowed to warm up to ensure stability. A background spectrum of the clean, empty sample holder (or ATR crystal) is collected to subtract atmospheric and instrumental interferences.[1]

• Data Acquisition: The prepared sample is placed in the instrument's sample compartment. The spectrum is acquired by co-adding multiple scans to improve the signal-to-noise ratio over a typical range of 4000 to 400 cm⁻¹.[7]

• Data Processing: The sample interferogram is Fourier transformed to produce the infrared spectrum. The background spectrum is automatically subtracted from the sample spectrum to yield the final transmittance or absorbance spectrum.

Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: The hexanophenone sample is introduced into the mass spectrometer, typically via a Gas Chromatography (GC) system for separation and purification, or through a direct insertion probe. The sample is vaporized in a high-vacuum environment.[4]

• Ionization: In the ion source, the gaseous molecules are bombarded with a beam of high-energy electrons (typically 70 eV). This causes the molecules to lose an electron, forming a positively charged molecular ion ([M]⁺), which is a radical cation.[8]

• Fragmentation: The excess energy from the electron impact causes the molecular ion to fragment into smaller, characteristic charged ions and neutral radicals.[9]

• Mass Analysis and Detection: The positively charged ions are accelerated and separated based on their mass-to-charge (m/z) ratio by a mass analyzer (e.g., a quadrupole). A detector then records the abundance of each ion at a specific m/z value, generating the mass spectrum.[10]

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow for the structural elucidation of hexanophenone using the spectroscopic techniques described.

Caption: Workflow for determining the structure of hexanophenone using IR, MS, and NMR spectroscopy.

References

• 1. pharmabeginers.com [pharmabeginers.com]
• 2. Small molecule NMR sample preparation – Georgia Tech NMR Center [sites.gatech.edu]
• 3. pydio.campus.nd.edu [pydio.campus.nd.edu]
• 4. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]
• 5. drawellanalytical.com [drawellanalytical.com]
• 6. cbic.yale.edu [cbic.yale.edu]
• 7. SOP for Calibration of FT-IR Spectrometer | Pharmaguideline [pharmaguideline.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. sites.research.unimelb.edu.au [sites.research.unimelb.edu.au]

Hexanophenone Derivatives: A Technical Guide to Potential Research Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexanophenone, a simple aromatic ketone, serves as a versatile scaffold in medicinal chemistry. Its derivatives, featuring a phenyl group attached to a hexanoyl chain, offer a tunable platform for developing novel therapeutic agents.[1] The reactive ketone functionality and the aromatic ring allow for a wide range of synthetic modifications, making it a valuable starting point for structure-activity relationship (SAR) studies.[2] Research into hexanophenone derivatives has unveiled a broad spectrum of biological activities, positioning them as promising candidates for drug discovery in several key therapeutic areas. This technical guide provides an in-depth overview of the potential research applications of hexanophenone derivatives, summarizing key quantitative data, detailing experimental protocols, and visualizing relevant biological pathways.

Core Research Applications and Efficacy Data

The versatility of the hexanophenone scaffold has led to its exploration in various therapeutic contexts, including as an antimicrobial, anticancer, anti-inflammatory, and anticonvulsant agent. Furthermore, its derivatives have shown potential as enzyme inhibitors.[1][2]

Antimicrobial Activity

Hexanophenone derivatives have demonstrated notable activity against a range of microbial pathogens. Their mechanism of action is often attributed to the disruption of microbial membranes or inhibition of essential enzymes.

Table 1: Summary of Antimicrobial Activity of Ketone and Chalcone Derivatives

Compound Class	Test Organism	Activity Metric	Value	Reference
Cyclohexenone Derivatives	S. aureus	MIC	0.25-0.45 µg/mL	[3]
Cyclohexenone Derivatives	E. coli	MIC	0.30-0.45 µg/mL	[3]
Cyclohexenone Derivatives	P. aeruginosa	MIC	0.30-0.45 µg/mL	[3]
2(5H)-Furanone Derivative (F105)	S. aureus	MIC	8 µg/mL	[4]
Flavone Derivatives	E. coli	MIC	25 µg/mL	[5]
Flavone Derivatives	L. monocytogenes	MIC	15 µg/mL	[5]

MIC: Minimum Inhibitory Concentration

Anticancer Activity

The antiproliferative effects of benzophenone (B1666685) and its derivatives have been evaluated against various cancer cell lines. These compounds can induce apoptosis and inhibit key signaling pathways involved in cancer progression.[6][7]

Table 2: Summary of Anticancer Activity of Benzophenone and Related Derivatives

Compound	Cell Line	Activity Metric	Value (µM)	Reference
Benzophenone Derivative 1	HL-60 (Leukemia)	IC50	0.48	[7]
Benzophenone Derivative 1	SMMC-7721 (Hepatoma)	IC50	0.26	[7]
Benzophenone Derivative 1	A-549 (Lung Cancer)	IC50	0.82	[7]
Benzophenone Derivative 1	SW480 (Colon Cancer)	IC50	0.99	[7]
Naphthalene-bearing Benzophenone 4u	MCF-7 (Breast Cancer)	IC50	1.47	[8]
Methoxyflavone Analog	HCT116 (Colon Cancer)	IC50	56.23	[8]
β-Lapachone Derivative BV3	HeLa (Cervical Cancer)	IC50	2.81 - 20.57	[9]

IC50: Half-maximal Inhibitory Concentration

Anti-inflammatory Activity

Derivatives of hexanophenone and related structures have shown potent anti-inflammatory effects in both in vitro and in vivo models. Their mechanisms often involve the inhibition of pro-inflammatory enzymes and signaling pathways such as NF-κB and MAPK.[10][11]

Table 3: Summary of Anti-inflammatory Activity of Ketone and Flavonoid Derivatives

Compound Class	Assay	Activity Metric	Value	Reference
Pyranochalcone Derivative 6b	NF-κB Inhibition (HEK293T)	IC50	0.29 µM	[10]
Trihydroxyflavone	NO Suppression (RAW264.7)	IC50	22.1 µM	[12]
Hexane (B92381) extract of B. crassifolia	Carrageenan-induced paw edema	% Inhibition	31% at 200 mg/kg	[13]
Oxindole (B195798) Derivative 4h	COX-2 Inhibition	IC50	0.0533 µM	[14]

IC50: Half-maximal Inhibitory Concentration; NO: Nitric Oxide; COX-2: Cyclooxygenase-2

Anticonvulsant Activity

Several ketone-containing compounds have been investigated for their potential to mitigate seizures. The maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) models are standard for evaluating anticonvulsant efficacy.

Table 4: Summary of Anticonvulsant Activity of Related Heterocyclic Compounds

Compound Class	Animal Model	Test	Activity Metric	Value (mg/kg)	Reference
N-(2-hydroxyethyl)amide	Mouse	MES	ED50	20.5	[6]
Quinazoline Derivative	Mouse	scPTZ	ED50	140	[15]
Phenobarbital	Mouse	MES	ED50	16.3	[16]
Sodium Valproate	Mouse	MES	ED50	261.2	[16]

ED50: Median Effective Dose

Enzyme Inhibition

A significant area of research for hexanophenone derivatives is their ability to inhibit various enzymes. Notably, the inhibition of carbonyl reductase has been observed, which is crucial for drug metabolism.[17] Additionally, related benzophenone structures have been shown to inhibit cyclooxygenase (COX) enzymes, which are key targets in anti-inflammatory therapy.[18]

Table 5: Summary of Enzyme Inhibition by Alkyl Phenyl Ketones and Benzophenone Derivatives

Compound	Enzyme	Source	Inhibition Type	Potency Rank	Reference
Hexanophenone	Carbonyl Reductase	Pig Heart Cytosol	Competitive	1st (most potent)	[2]
Valerophenone	Carbonyl Reductase	Pig Heart Cytosol	Competitive	2nd	[2]
Heptanophenone	Carbonyl Reductase	Pig Heart Cytosol	Competitive	3rd	[2]
Glucosylated Benzophenone	COX-2	In vitro assay	Selective	-	[18]
4-hydroxy-4'-methoxybenzophenone	COX-1	In vitro assay	Selective	-	[18]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. Below are protocols for key experiments relevant to the evaluation of hexanophenone derivatives.

Synthesis of Hexanophenone Derivatives (General Protocol)

This protocol outlines a general method for the synthesis of hexanophenone derivatives via Friedel-Crafts acylation.

• Reaction Setup: To a solution of the desired substituted benzene (B151609) in a suitable solvent (e.g., dichloromethane) in a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen), add aluminum chloride (AlCl₃) portion-wise at 0 °C.

• Acylation: Slowly add hexanoyl chloride to the reaction mixture at 0 °C.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Upon completion, carefully pour the reaction mixture into a beaker containing ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (B109758) (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexane).[2]

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method determines the Minimum Inhibitory Concentration (MIC) of a compound.

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism (e.g., bacteria) equivalent to a 0.5 McFarland standard.

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the hexanophenone derivative in a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Add the standardized microbial inoculum to each well. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at the appropriate temperature (e.g., 37°C) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[18]

Anticancer Activity: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Seed cancer cells (e.g., MCF-7) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the hexanophenone derivative for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 3-4 hours to allow the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO or acidified isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: Calculate the half-maximal inhibitory concentration (IC50) from the dose-response curve.[17]

In Vivo Anti-inflammatory Activity: Carrageenan-Induced Paw Edema

This is a standard model for evaluating acute inflammation.

• Animal Acclimatization: Acclimatize rodents (e.g., Wistar rats) for at least one week under standard laboratory conditions.

• Grouping and Administration: Divide animals into groups: vehicle control, positive control (e.g., indomethacin), and test groups receiving different doses of the hexanophenone derivative orally or intraperitoneally.

• Induction of Inflammation: One hour after compound administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar tissue of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume using a plethysmometer at baseline (before carrageenan injection) and at regular intervals (e.g., 1, 2, 3, and 4 hours) post-injection.

• Calculation of Inhibition: Calculate the percentage of edema inhibition for each treated group compared to the vehicle control group.[4][19]

In Vivo Anticonvulsant Activity: Maximal Electroshock (MES) Test

The MES test is used to identify compounds effective against generalized tonic-clonic seizures.

• Animal Preparation: Use mice or rats, and administer the test compound at various doses via an appropriate route (e.g., intraperitoneal injection).

• MES Induction: At the time of predicted peak effect of the compound, deliver a brief electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) via corneal or ear-clip electrodes.

• Observation: Observe the animal for the presence or absence of the tonic hindlimb extension phase of the seizure.

• ED50 Determination: The absence of the tonic hindlimb extension is considered protection. Determine the median effective dose (ED50), the dose that protects 50% of the animals, using probit analysis.[1]

Enzyme Inhibition: Carbonyl Reductase Activity Assay

This spectrophotometric assay measures the activity of carbonyl reductase by monitoring the consumption of a cofactor.

• Reaction Mixture: In a cuvette, prepare a reaction mixture containing phosphate (B84403) buffer (pH 7.2), the hexanophenone derivative (as the potential inhibitor), and the enzyme substrate (e.g., a ketone).

• Enzyme and Cofactor: Add the purified carbonyl reductase enzyme and the cofactor (NADH or NADPH).

• Spectrophotometric Monitoring: Immediately monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADH or NADPH, using a spectrophotometer.

• Data Analysis: Calculate the initial reaction velocity. To determine the type of inhibition (e.g., competitive), perform the assay with varying concentrations of both the substrate and the inhibitor and analyze the data using Lineweaver-Burk plots.[3][17]

Signaling Pathways and Mechanisms of Action

Hexanophenone derivatives likely exert their biological effects by modulating key intracellular signaling pathways. Based on studies of structurally related compounds, the following pathways are of significant interest.

Anti-inflammatory Signaling: NF-κB and MAPK Pathways

Inflammatory stimuli, such as lipopolysaccharide (LPS), activate signaling cascades that lead to the production of pro-inflammatory mediators. The NF-κB and MAPK pathways are central to this process. Hexanophenone derivatives may inhibit these pathways, reducing inflammation.[10][11]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Engineering Cofactor Preference of Ketone Reducing Biocatalysts: A Mutagenesis Study on a γ-Diketone Reductase from the Yeast Saccharomyces cerevisiae Serving as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Antibacterial and Antioxidant Activity of Synthetic Polyoxygenated Flavonoids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Overview of Chemistry and Therapeutic Potential of Non-Nitrogen Heterocyclics as Anticonvulsant Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. atcc.org [atcc.org]
• 8. mdpi.com [mdpi.com]
• 9. New Insights into the Anticancer Effects and Toxicogenomic Safety of Two β-Lapachone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of pyranochalcone derivatives and their inhibitory effect on NF-κB activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Anti-inflammatory activity of 3,5,6,7,3′,4′-hexamethoxyflavone via repression of the NF-κB and MAPK signaling pathways in LPS-stimulated RAW264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Antioxidant and Anti-Inflammatory Effects of 6,3’,4´- and 7,3´,4´-Trihydroxyflavone on 2D and 3D RAW264.7 Models - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Anti-inflammatory activity of the hexane extract of Byrsonima crassifolia seeds in experimental animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Insight on novel oxindole conjugates adopting different anti-inflammatory investigations and quantitative evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Adaptation of Lorke's method to determine and compare ED50 values: the cases of two anticonvulsants drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. A Novel Carbonyl Reductase with Anti-Prelog Stereospecificity from Acetobacter sp. CCTCC M209061: Purification and Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 18. scielo.br [scielo.br]
• 19. researchgate.net [researchgate.net]

Hexanophenone: A Versatile Building Block in Modern Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Hexanophenone, also known as 1-phenyl-1-hexanone, is an aromatic ketone that has emerged as a crucial and versatile building block in the landscape of organic synthesis. Its unique molecular architecture, featuring a reactive carbonyl group directly attached to a phenyl ring and a flexible hexyl chain, provides a synthetically valuable platform for the construction of a diverse array of complex organic molecules. This guide delves into the core physicochemical properties, key synthetic transformations, and significant applications of hexanophenone, with a particular focus on its role in the development of pharmacologically active compounds.

Core Physicochemical and Spectroscopic Data

A comprehensive understanding of the physical and spectroscopic properties of hexanophenone is fundamental to its effective application in synthesis. Key data is summarized in the table below for easy reference.

Property	Value	Reference(s)
Molecular Formula	C₁₂H₁₆O	[1]
Molecular Weight	176.25 g/mol	[1]
CAS Number	942-92-7	[1]
Appearance	Colorless to pale yellow liquid or low-melting solid	[1][2]
Melting Point	25-27 °C	[1]
Boiling Point	265 °C (at 760 mmHg)	[1][3]
Density	0.958 g/cm³ at 25 °C	[1][3]
Refractive Index (n²⁰/D)	1.5090 - 1.5130	[1]
Solubility	Insoluble in water; soluble in organic solvents like ethanol (B145695), acetone, diethyl ether, and chloroform.	[1]
¹H NMR (CDCl₃, 400 MHz)	δ 7.96 (d, J = 7.4 Hz, 2H), 7.55 (t, J = 7.4 Hz, 1H), 7.45 (t, J = 7.6 Hz, 2H), 2.96 (t, J = 7.4 Hz, 2H), 1.76-1.70 (m, 2H), 1.39-1.34 (m, 4H), 0.94-0.87 (m, 3H)	[3]
¹³C NMR (CDCl₃, 100 MHz)	δ 200.7, 137.2, 133.0, 128.7, 128.2, 38.7, 31.7, 24.2, 22.7, 14.1	[3]

Key Synthetic Transformations and Experimental Protocols

Hexanophenone's utility as a synthetic intermediate stems from the reactivity of its carbonyl group and the ability to functionalize its aromatic ring. The following sections detail some of the most important reactions involving hexanophenone, complete with experimental protocols.

Friedel-Crafts Acylation: A Primary Route to Hexanophenone

The most common and direct method for the synthesis of hexanophenone is the Friedel-Crafts acylation of benzene (B151609) using hexanoyl chloride in the presence of a Lewis acid catalyst, typically aluminum chloride.[1]

Experimental Protocol: Synthesis of Hexanophenone via Friedel-Crafts Acylation

• Materials: Benzene, hexanoyl chloride, anhydrous aluminum chloride (AlCl₃), dichloromethane (B109758) (DCM), ice, 5% sodium hydroxide (B78521) (NaOH) solution, anhydrous sodium sulfate (B86663) (Na₂SO₄).

• Procedure:

  • To a stirred solution of benzene in dichloromethane at 0 °C, slowly add anhydrous aluminum chloride.

  • Maintain the temperature at 0 °C and stir the mixture for 30 minutes.

  • Slowly add a solution of hexanoyl chloride in dichloromethane dropwise to the reaction mixture at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 1 hour. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by carefully pouring it onto a mixture of ice and concentrated hydrochloric acid.

  • Separate the organic layer and extract the aqueous layer with dichloromethane.

  • Combine the organic layers and wash sequentially with a 5% NaOH solution and water.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation to yield pure hexanophenone.[4]

Caption: Experimental workflow for the synthesis of hexanophenone via Friedel-Crafts acylation.

Aldol (B89426) Condensation: Formation of α,β-Unsaturated Ketones (Chalcones)

Hexanophenone can undergo base-catalyzed aldol condensation with aromatic aldehydes to form chalcones, which are valuable intermediates in the synthesis of flavonoids and other biologically active compounds.[5]

Experimental Protocol: Synthesis of a Chalcone (B49325) from Hexanophenone and Benzaldehyde (B42025)

• Materials: Hexanophenone, benzaldehyde, ethanol, sodium hydroxide (NaOH) solution, ice, dilute hydrochloric acid (HCl).

• Procedure:

  • Dissolve hexanophenone and benzaldehyde in ethanol in a flask.

  • Cool the mixture in an ice bath and slowly add an aqueous solution of sodium hydroxide with stirring.

  • Continue stirring at room temperature for 2-3 hours. The formation of a precipitate indicates product formation.

  • Pour the reaction mixture into a beaker containing crushed ice and acidify with dilute HCl.

  • Collect the precipitated solid by vacuum filtration and wash with cold water.

  • Recrystallize the crude product from ethanol to obtain the pure chalcone.[6]

Caption: General experimental workflow for the synthesis of a chalcone from hexanophenone.

Grignard Reaction: Synthesis of Tertiary Alcohols

The carbonyl group of hexanophenone readily reacts with Grignard reagents to form tertiary alcohols, which are important intermediates in the synthesis of various pharmaceuticals and fine chemicals.

Experimental Protocol: Reaction of Hexanophenone with Phenylmagnesium Bromide

• Materials: Hexanophenone, phenylmagnesium bromide (prepared in situ from bromobenzene (B47551) and magnesium), anhydrous diethyl ether, saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution.

• Procedure:

  • In a flame-dried, two-necked round-bottom flask equipped with a dropping funnel and a condenser under an inert atmosphere, place a solution of hexanophenone in anhydrous diethyl ether.

  • Cool the flask in an ice bath.

  • Slowly add a solution of phenylmagnesium bromide in diethyl ether from the dropping funnel with constant stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional hour.

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Separate the ether layer and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent.

  • Purify the resulting tertiary alcohol by column chromatography or recrystallization.[7]

Caption: Experimental workflow for the Grignard reaction of hexanophenone.

Photochemical Reactions: Norrish Type II Rearrangement

Aromatic ketones like hexanophenone can undergo photochemical reactions upon irradiation with UV light. Due to the presence of γ-hydrogens on the hexyl chain, a Norrish Type II reaction is a plausible pathway, leading to the formation of an enol and an alkene, or a cyclobutanol (B46151) derivative (Yang cyclization).[8]

Caption: Plausible Norrish Type II photoreaction pathways for hexanophenone.

Applications in Drug Discovery and Development

The synthetic versatility of hexanophenone makes it a valuable precursor for a range of biologically active molecules.

Synthesis of Antifungal Agents

Hexanophenone is a key starting material for the synthesis of chalcones, a class of compounds known for their broad spectrum of biological activities, including antifungal properties.[2][9] The antifungal activity of chalcones is often attributed to their ability to inhibit fungal enzymes or disrupt the fungal cell wall.[1] Structure-activity relationship (SAR) studies on chalcone derivatives have shown that the nature and position of substituents on the aromatic rings significantly influence their antifungal potency.[2][9]

Furthermore, the structural motif of hexanophenone can be found in precursors to other classes of antifungal agents. For instance, the synthesis of naftifine (B1207962) analogues, a class of allylamine (B125299) antifungals, can involve intermediates derived from aromatic ketones.[10][11]

Synthesis of Anticonvulsant Agents

The phenyl ketone moiety present in hexanophenone is a common feature in several anticonvulsant drugs. For example, the synthesis of certain N-phenylacetamide derivatives with anticonvulsant activity starts from substituted 2-chloroacetophenones, which can be conceptually linked back to hexanophenone-like structures.[5] The synthesis of phenytoin (B1677684), an established anticonvulsant, also involves a diphenyl ketone intermediate, highlighting the relevance of the core phenyl ketone structure.[12][13]

Caption: Hexanophenone as a building block for pharmacologically active compounds.

Conclusion

Hexanophenone is a readily accessible and highly versatile building block in organic synthesis. Its straightforward preparation via Friedel-Crafts acylation and the diverse reactivity of its carbonyl group allow for the efficient construction of a wide range of molecular scaffolds. This technical guide has highlighted its central role in fundamental organic reactions and its significant potential in the synthesis of valuable compounds for the pharmaceutical industry, particularly in the development of novel antifungal and anticonvulsant agents. As the demand for new and effective therapeutics continues to grow, the importance of versatile and reliable building blocks like hexanophenone in driving innovation in drug discovery and development is undeniable.

References

• 1. In vitro antifungal evaluation and structure-activity relationships of a new series of chalcone derivatives and synthetic analogues, with inhibitory properties against polymers of the fungal cell wall - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Green synthesis, structure–activity relationships, in silico molecular docking, and antifungal activities of novel prenylated chalcones [frontiersin.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and anticonvulsant activity of new N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Norrish reaction - Wikipedia [en.wikipedia.org]
• 9. Chalcone derivatives as potential antifungal agents: Synthesis, and antifungal activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Design of Two Alternative Routes for the Synthesis of Naftifine and Analogues as Potential Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Design of Two Alternative Routes for the Synthesis of Naftifine and Analogues as Potential Antifungal Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Synthesis of the pharmaceutical phenytoin (diphenylhydantoin) for demonstrating pinacol rearrangement [morressier.com]

The Multifaceted Biological Activities of Hexanophenone and its Analogues: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hexanophenone, a simple aromatic ketone, and its structural analogues have emerged as a versatile scaffold in medicinal chemistry, demonstrating a range of biological activities. This technical guide provides an in-depth overview of the current understanding of the biological effects of hexanophenone and its derivatives, with a focus on their enzyme inhibitory, anticancer, anti-inflammatory, and antimicrobial properties. This document summarizes available quantitative data, details relevant experimental methodologies, and visualizes key biological pathways and workflows to serve as a comprehensive resource for researchers in drug discovery and development.

Introduction

Hexanophenone (1-phenyl-1-hexanone) is a ketone with a phenyl group bonded to a hexanoyl group. While it is utilized in the fragrance industry, its primary interest in the biomedical field lies in its role as a competitive inhibitor of carbonyl reductase and as a foundational structure for the synthesis of more complex molecules with therapeutic potential.[1] Analogues of hexanophenone, incorporating various functional groups on the phenyl ring and modifications to the alkyl chain, have been investigated for a spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects. This guide will delve into the specifics of these activities, presenting the available data and methodologies to facilitate further research and development in this area.

Enzyme Inhibition: Carbonyl Reductase

Hexanophenone has been identified as a competitive inhibitor of carbonyl reductase, an enzyme involved in the metabolism of a variety of endogenous and xenobiotic carbonyl compounds.[1]

Quantitative Data: Inhibition of Carbonyl Reductase

While a specific IC50 value for hexanophenone's inhibition of carbonyl reductase is not consistently reported in publicly available literature, its mechanism has been characterized as competitive.[1] This indicates that hexanophenone binds to the active site of the enzyme, competing with the natural substrate. The inhibitory potency of alkyl phenyl ketones against carbonyl reductase has been shown to be dependent on the length of the alkyl chain, with hexanophenone exhibiting significant inhibitory activity.[1]

Table 1: Inhibition of Carbonyl Reductase by Alkyl Phenyl Ketones

Compound	Inhibition Type	Relative Inhibitory Potency
Hexanophenone	Competitive	High
Valerophenone	Competitive	High
Heptanophenone	Competitive	High
Butyrophenone	Competitive	Moderate
Propiophenone	Competitive	Moderate
Acetophenone	Competitive	Low
Nonanophenone	Competitive	Low

Note: This table is a qualitative summary based on available literature.[1]

Experimental Protocol: Carbonyl Reductase Inhibition Assay

The following protocol outlines a typical method for assessing the inhibition of carbonyl reductase activity by hexanophenone.[1]

Objective: To determine the kinetic mechanism of carbonyl reductase inhibition by hexanophenone.

Materials:

• Pig heart cytosol (as a source of carbonyl reductase)

• 4-Benzoylpyridine (4-BP) as the substrate

• NADPH generating system (NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase, MgCl2)

• Hexanophenone (inhibitor)

• Sodium potassium phosphate (B84403) buffer (pH 6.0)

• Methanol (B129727) (for dissolving inhibitor)

• Bovine Serum Albumin (BSA) for protein concentration determination

Procedure:

• Enzyme Preparation: Prepare a cytosolic fraction from pig heart tissue.

• Reaction Mixture Preparation: In a final volume of 0.5 mL, combine the following in a reaction tube:

  • 100 mM sodium potassium phosphate buffer (pH 6.0)

  • Substrate (varying concentrations of 4-BP)

  • NADPH-generating system (50 μM NADP+, 1.25 mM glucose-6-phosphate, 50 munits glucose-6-phosphate dehydrogenase, and 1.25 mM MgCl2)

  • Pig heart cytosol (containing carbonyl reductase)

  • Hexanophenone (dissolved in methanol, added at a fixed concentration, e.g., 500 μM) or methanol alone for the control. The final methanol concentration should not exceed 2% (v/v).

• Incubation: Incubate the reaction mixture at 37°C for 10 minutes.

• Reaction Termination: Stop the reaction by boiling the mixture for 2 minutes.

• Product Quantification: Determine the amount of the product, S(-)-α-phenyl-4-pyridylmethanol (S(-)-PPOL), formed from the reduction of 4-BP. This can be done using high-performance liquid chromatography (HPLC).

• Data Analysis:

  • Determine the initial reaction velocities (v) at different substrate concentrations in the presence and absence of the inhibitor.

  • Plot the data using a Lineweaver-Burk plot (1/v vs. 1/[S]).

  • A competitive inhibition pattern is indicated if the lines intersect on the y-axis.

Diagram of Experimental Workflow:

Caption: Workflow for Carbonyl Reductase Inhibition Assay.

Anticancer Activity

Several studies have explored the cytotoxic effects of benzophenone (B1666685) derivatives, with some showing promising activity against various cancer cell lines. While data specifically on hexanophenone analogues is limited, the broader class of compounds provides valuable insights.

Quantitative Data: Cytotoxicity of Benzophenone Derivatives

The following table summarizes the IC50 values of some benzophenone derivatives against different human cancer cell lines.

Table 2: Anticancer Activity of Benzophenone Derivatives

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
1	A-549 (Lung)	0.82	[2]
1	SMMC-7721 (Hepatocarcinoma)	0.26	[2]
1	HL-60 (Promyelocytic Leukemia)	0.48	[2]
2	A-549 (Lung)	10.64	[2]
2	SMMC-7721 (Hepatocarcinoma)	1.55	[2]
2	HL-60 (Promyelocytic Leukemia)	1.28	[2]
3	A-549 (Lung)	27.86	[2]
3	SMMC-7721 (Hepatocarcinoma)	21.04	[2]
3	HL-60 (Promyelocytic Leukemia)	3.65	[2]
4	A-549 (Lung)	> 50	[2]
4	SMMC-7721 (Hepatocarcinoma)	11.26	[2]
4	HL-60 (Promyelocytic Leukemia)	14.30	[2]
6	SMMC-7721 (Hepatocarcinoma)	15.89	[2]
8	A-549 (Lung)	3.92	[2]
8	SMMC-7721 (Hepatocarcinoma)	1.02	[2]
8	HL-60 (Promyelocytic Leukemia)	0.15	[2]
9	A-549 (Lung)	4.61	[2]
9	SMMC-7721 (Hepatocarcinoma)	0.80	[2]
9	HL-60 (Promyelocytic Leukemia)	0.16	[2]
Cisplatin	A-549 (Lung)	7.85	[2]
Cisplatin	SMMC-7721 (Hepatocarcinoma)	9.63	[2]
Cisplatin	HL-60 (Promyelocytic Leukemia)	4.21	[2]

Note: The structures of compounds 1-9 are detailed in the referenced publication.[2]

Experimental Protocol: MTT Cytotoxicity Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

Objective: To determine the cytotoxic effect of hexanophenone analogues on cancer cell lines.

Materials:

• Cancer cell lines (e.g., A-549, SMMC-7721, HL-60)

• Complete cell culture medium

• Hexanophenone analogues (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the hexanophenone analogues for a specified period (e.g., 48 or 72 hours). Include a vehicle control (DMSO) and a positive control (e.g., cisplatin).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Diagram of Experimental Workflow:

Caption: Workflow for MTT Cytotoxicity Assay.

Anti-inflammatory Activity

Derivatives of benzophenone have demonstrated anti-inflammatory properties, suggesting that hexanophenone analogues could also be promising candidates for the development of new anti-inflammatory agents.

Quantitative Data: Anti-inflammatory Activity

Specific IC50 values for the anti-inflammatory activity of hexanophenone analogues are not widely available. However, studies on related chalcone (B49325) and flavanone (B1672756) derivatives, which can be synthesized from phenyl ketones, show potent inhibition of nitric oxide (NO) production in LPS-stimulated macrophages.

Table 3: Anti-inflammatory Activity of Related Compounds

Compound Class	Assay	Target Cell Line	IC50 (µM)
Chalcone Analogues	NO Production Inhibition	RAW 264.7	4.6 - 11.9[3]
Flavanone Derivatives	NO Production Inhibition	RAW 264.7	0.603 - 1.830 (µg/mL)[4]

Experimental Protocol: Nitric Oxide (NO) Production Assay (Griess Assay)

This assay measures the production of nitric oxide, a key inflammatory mediator, by macrophages.

Objective: To evaluate the anti-inflammatory potential of hexanophenone analogues by measuring their effect on NO production in LPS-stimulated RAW 264.7 macrophages.

Materials:

• RAW 264.7 macrophage cell line

• Complete cell culture medium

• Lipopolysaccharide (LPS)

• Hexanophenone analogues (dissolved in DMSO)

• Griess Reagent (Sulfanilamide and N-(1-Naphthyl)ethylenediamine dihydrochloride)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate and allow them to adhere.

• Compound Treatment: Pre-treat the cells with various concentrations of the hexanophenone analogues for 1 hour.

• Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce NO production. Include a vehicle control and a positive control (e.g., a known anti-inflammatory drug).

• Supernatant Collection: Collect the cell culture supernatant.

• Griess Reaction: Mix the supernatant with Griess Reagent and incubate at room temperature to allow for color development.

• Absorbance Measurement: Measure the absorbance at approximately 540 nm.

• Data Analysis: Calculate the percentage of NO production inhibition compared to the LPS-stimulated control and determine the IC50 value.

Diagram of Experimental Workflow:

Caption: Workflow for Nitric Oxide Production (Griess) Assay.

Antimicrobial Activity

Schiff base derivatives of ketones have been widely studied for their antimicrobial properties. Hexanophenone can serve as a starting material for the synthesis of such derivatives.

Quantitative Data: Antimicrobial Activity

Table 4: Antimicrobial Activity of Benzophenone-derived Schiff Bases

Compound	Microorganism	MIC (µg/mL)
L2 (2,4-dihydroxybenzophenone derivative)	Staphylococcus aureus	Active[5]
L2 (2,4-dihydroxybenzophenone derivative)	Streptococcus pyogenes	Active[5]
L2 (2,4-dihydroxybenzophenone derivative)	Pseudomonas aeruginosa	Active[5]
L2 (2,4-dihydroxybenzophenone derivative)	Aspergillus niger	Active[5]
L2 (2,4-dihydroxybenzophenone derivative)	Candida albicans	Active[5]

Note: "Active" indicates observed antimicrobial activity, but specific MIC values were not provided in the abstract.[5]

Experimental Protocol: Broth Microdilution Method for MIC Determination

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Objective: To determine the MIC of hexanophenone analogues against various bacterial and fungal strains.

Materials:

• Bacterial and fungal strains

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 (for fungi)

• Hexanophenone analogues (dissolved in a suitable solvent like DMSO)

• 96-well microtiter plates

• Standard antimicrobial agents (positive controls)

• Incubator

Procedure:

• Preparation of Inoculum: Prepare a standardized suspension of the microorganism.

• Serial Dilution: Prepare serial dilutions of the test compounds in the broth within the wells of a 96-well plate.

• Inoculation: Add the microbial inoculum to each well.

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Diagram of Experimental Workflow:

Caption: Workflow for MIC Determination by Broth Microdilution.

Signaling Pathways

The biological activities of hexanophenone analogues are likely mediated through the modulation of key intracellular signaling pathways. Based on the activities observed for structurally related compounds, the NF-κB and MAPK signaling pathways are plausible targets.

NF-κB Signaling Pathway

The NF-κB pathway is a crucial regulator of inflammation and cell survival. Inhibition of this pathway is a common mechanism for anti-inflammatory and some anticancer drugs.

Diagram of NF-κB Signaling Pathway:

Caption: Potential Modulation of the NF-κB Signaling Pathway.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in regulating a wide range of cellular processes, including proliferation, differentiation, and apoptosis. Its dysregulation is a hallmark of many cancers.

Diagram of MAPK Signaling Pathway:

Caption: Potential Modulation of the MAPK/ERK Signaling Pathway.

Conclusion and Future Directions

Hexanophenone and its analogues represent a promising and versatile scaffold for the development of novel therapeutic agents. The available data highlights their potential as enzyme inhibitors, and as anticancer, anti-inflammatory, and antimicrobial agents. However, a significant gap exists in the literature regarding specific quantitative structure-activity relationships for a broad range of hexanophenone analogues. Future research should focus on the systematic synthesis and biological evaluation of a diverse library of these compounds to elucidate clear SARs. Furthermore, detailed mechanistic studies are required to identify the specific molecular targets and signaling pathways modulated by these compounds. The protocols and data presented in this guide provide a solid foundation for such future investigations, which could ultimately lead to the development of new and effective drugs for a variety of diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. Identification of Known Drugs that Act as Inhibitors of NF-κB Signaling and their Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Converts CNTK model to Graphviz dot file using Boost Graph. · GitHub [gist.github.com]
• 5. media.neliti.com [media.neliti.com]

An In-depth Technical Guide to 1-Phenyl-1-hexanone: Discovery, Synthesis, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Phenyl-1-hexanone, also known as hexanophenone, is an aromatic ketone that has garnered interest in various scientific fields, particularly in medicinal chemistry and drug development. Its discovery is intrinsically linked to the development of Friedel-Crafts acylation in the late 19th century, a foundational reaction in organic synthesis. This technical guide provides a comprehensive overview of the history, synthesis, and characterization of 1-phenyl-1-hexanone. Detailed experimental protocols for its synthesis via Friedel-Crafts acylation are presented, along with a thorough compilation of its physicochemical and spectroscopic data. Furthermore, this guide explores the biological significance of 1-phenyl-1-hexanone, with a focus on its role as an inhibitor of carbonyl reductase, an enzyme implicated in various physiological and pathological processes.

Introduction and Historical Context

The journey of 1-phenyl-1-hexanone begins with the advent of one of the most important reactions in organic chemistry: the Friedel-Crafts reaction. Developed in 1877 by Charles Friedel and James Crafts, this reaction provided a method to introduce alkyl or acyl substituents onto an aromatic ring through electrophilic aromatic substitution.[1][2] Friedel-Crafts acylation, the specific method used to synthesize aromatic ketones like 1-phenyl-1-hexanone, involves the reaction of an aromatic compound with an acyl halide or anhydride (B1165640) in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃).[3]

The ability to synthesize aromatic ketones opened up new avenues for the creation of a wide array of organic compounds, which proved to be valuable intermediates in the development of pharmaceuticals, fragrances, and other specialty chemicals. While the exact date of the first synthesis of 1-phenyl-1-hexanone is not prominently documented, its existence is a direct consequence of the pioneering work of Friedel and Crafts.

Physicochemical Properties

1-Phenyl-1-hexanone is a colorless to pale yellow liquid at room temperature. Its key physical and chemical properties are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C₁₂H₁₆O	[4][5]
Molecular Weight	176.25 g/mol	[4]
CAS Number	942-92-7	[5]
Appearance	Colorless to pale yellow liquid	[6]
Melting Point	25-26 °C	[7]
Boiling Point	265.1 °C	[7]
Density	0.958 g/mL at 25 °C	[7]
Refractive Index (n²⁰/D)	1.5105	[7]
Solubility	Insoluble in water, soluble in organic solvents.

Synthesis of 1-Phenyl-1-hexanone

The most common and efficient method for the synthesis of 1-phenyl-1-hexanone is the Friedel-Crafts acylation of benzene (B151609) with hexanoyl chloride using aluminum chloride as a catalyst.

Experimental Protocol: Friedel-Crafts Acylation

This protocol outlines a general laboratory procedure for the synthesis of 1-phenyl-1-hexanone.

Materials:

• Benzene (anhydrous)

• Hexanoyl chloride

• Aluminum chloride (anhydrous)

• Dichloromethane (B109758) (anhydrous)

• Hydrochloric acid (concentrated)

• Sodium bicarbonate (saturated solution)

• Magnesium sulfate (B86663) (anhydrous)

• Ice

Equipment:

• Round-bottom flask

• Dropping funnel

• Reflux condenser

• Magnetic stirrer

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and filtration

Procedure:

• Reaction Setup: In a clean, dry 250 mL round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a reflux condenser connected to a gas trap (to absorb HCl gas), add anhydrous aluminum chloride (1.1 equivalents) and 50 mL of anhydrous dichloromethane.

• Cooling: Cool the suspension to 0-5 °C using an ice bath.

• Addition of Acyl Chloride: Slowly add hexanoyl chloride (1 equivalent) to the stirred suspension.

• Addition of Benzene: To this mixture, add benzene (1 to 1.2 equivalents) dropwise from the dropping funnel over a period of 30-60 minutes, maintaining the temperature between 0-5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4 hours or until the reaction is complete (monitored by TLC).

• Quenching: Carefully pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel and separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 50 mL).

• Washing: Combine the organic layers and wash successively with 2M HCl, water, and saturated sodium bicarbonate solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purification: The crude 1-phenyl-1-hexanone can be purified by vacuum distillation.

Diagram 1: Experimental workflow for the synthesis and characterization of 1-phenyl-1-hexanone.

Spectroscopic Characterization

The structure of 1-phenyl-1-hexanone is confirmed by various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (CDCl₃, ppm)	Signal	Multiplicity	Integration	Assignment
7.95	δ	d	2H	Aromatic (ortho to C=O)
7.55	δ	t	1H	Aromatic (para to C=O)
7.45	δ	t	2H	Aromatic (meta to C=O)
2.95	δ	t	2H	-CH₂-C=O
1.70	δ	p	2H	-CH₂-CH₂-C=O
1.35	δ	m	4H	-CH₂-CH₂-CH₂- & -CH₂-CH₃
0.90	δ	t	3H	-CH₃

¹³C NMR (CDCl₃, ppm)	Signal	Assignment
200.5	δ	C=O
137.0	δ	Aromatic (C attached to C=O)
133.0	δ	Aromatic (para C)
128.5	δ	Aromatic (meta C)
128.0	δ	Aromatic (ortho C)
38.5	δ	-CH₂-C=O
31.5	δ	-CH₂-CH₂-C=O
24.5	δ	-CH₂-CH₂-CH₂-
22.5	δ	-CH₂-CH₃
14.0	δ	-CH₃

Note: Specific chemical shifts may vary slightly depending on the solvent and instrument used.

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Intensity	Assignment
3060	Weak	Aromatic C-H stretch
2955, 2930, 2870	Medium	Aliphatic C-H stretch
1685	Strong	C=O stretch (aromatic ketone)
1595, 1580	Medium	Aromatic C=C stretch
1450	Medium	CH₂ bend
750, 690	Strong	Aromatic C-H out-of-plane bend

Mass Spectrometry (MS)

m/z	Relative Intensity	Assignment
176	Moderate	[M]⁺ (Molecular ion)
120	High	[C₆H₅CO-CH₂]⁺
105	High	[C₆H₅CO]⁺ (Benzoyl cation)
77	High	[C₆H₅]⁺ (Phenyl cation)

Biological Significance: Inhibition of Carbonyl Reductase

Recent studies have highlighted the role of 1-phenyl-1-hexanone and its derivatives as inhibitors of carbonyl reductase (CBR).[8] Carbonyl reductases are a group of NAD(P)H-dependent enzymes that catalyze the reduction of a wide variety of carbonyl compounds, including endogenous signaling molecules and xenobiotics.[9][10]

The Role of Carbonyl Reductase

Carbonyl reductase plays a crucial role in:

• Drug Metabolism: CBR is involved in the metabolic activation or detoxification of numerous drugs.[9] For instance, it is implicated in the cardiotoxicity of the anticancer drug doxorubicin (B1662922) by reducing it to a less active but more cardiotoxic metabolite.[11]

• Detoxification of Reactive Carbonyl Species: The enzyme helps in the detoxification of reactive carbonyl species generated during oxidative stress, thereby protecting cells from damage.[1][2]

• Regulation of Signaling Pathways: By metabolizing signaling molecules like prostaglandins (B1171923) and steroids, CBR influences various physiological processes.[12]

1-Phenyl-1-hexanone as a Carbonyl Reductase Inhibitor

Studies have shown that 1-phenyl-1-hexanone is a potent competitive inhibitor of carbonyl reductase.[8] This inhibitory activity makes it a valuable tool for studying the function of CBR and a potential lead compound for the development of drugs targeting this enzyme.

Potential Therapeutic Applications:

• Cancer Therapy: Inhibition of CBR could enhance the efficacy of certain chemotherapeutic drugs and reduce their side effects.[11]

• Neurodegenerative Diseases: Given the role of oxidative stress and carbonyl reductase in neuroprotection, modulating its activity could be a therapeutic strategy for diseases like Alzheimer's and Parkinson's.[1]

Diagram 2: Signaling pathway illustrating the inhibitory action of 1-phenyl-1-hexanone on Carbonyl Reductase.

Conclusion

1-Phenyl-1-hexanone, a product of the historic Friedel-Crafts acylation, continues to be a molecule of significant interest. Its straightforward synthesis and well-characterized properties make it a readily accessible building block in organic chemistry. More importantly, its potent inhibitory activity against carbonyl reductase opens up exciting possibilities for its use as a pharmacological tool and as a scaffold for the development of novel therapeutics targeting a range of diseases. This technical guide provides a solid foundation for researchers and scientists working with or interested in the multifaceted nature of 1-phenyl-1-hexanone.

References

• 1. Neuroprotective role for carbonyl reductase? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Carbonyl Reductases: The Complex Relationships of Mammalian Carbonyl- and Quinone-Reducing Enzymes and Their Role in Physiology | Annual Reviews [annualreviews.org]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Hexanophenone | C12H16O | CID 70337 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-Hexanone, 1-phenyl- [webbook.nist.gov]
• 6. 1-Phenyl-2-hexanone | C12H16O | CID 33191 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chemsynthesis.com [chemsynthesis.com]
• 8. tandfonline.com [tandfonline.com]
• 9. The role of carbonyl reductase 1 in drug discovery and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Carbonyl reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Inhibition of Carbonyl Reductase 1 Safely Improves the Efficacy of Doxorubicin in Breast Cancer Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Human carbonyl reductases - PubMed [pubmed.ncbi.nlm.nih.gov]

Hexanophenone as a Competitive Inhibitor of Carbonyl Reductase: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hexanophenone, an alkyl phenyl ketone, has been identified as a potent and competitive inhibitor of carbonyl reductase. This technical guide provides an in-depth analysis of its enzyme inhibitory role, compiling available data on its inhibitory activity and the methodologies used for its characterization. Furthermore, this document explores the potential downstream effects of hexanophenone's inhibitory action by examining the known roles of carbonyl reductase in cellular signaling pathways, particularly in glucocorticoid modulation and cancer drug metabolism. This guide is intended to serve as a comprehensive resource for researchers in pharmacology, drug discovery, and biochemistry who are investigating the therapeutic potential and biological functions of hexanophenone and related compounds.

Introduction to Hexanophenone and Carbonyl Reductase

Hexanophenone is an organic compound with the chemical formula C₁₂H₁₆O. It belongs to the class of alkyl phenyl ketones, characterized by a phenyl group attached to a hexanoyl group. Carbonyl reductases (CBRs) are a group of NADPH-dependent enzymes that belong to the short-chain dehydrogenase/reductase (SDR) superfamily. These enzymes play a crucial role in the metabolism of a wide variety of endogenous and exogenous carbonyl compounds, including drugs and environmental toxins. One of the key isoforms, Carbonyl Reductase 1 (CBR1), is ubiquitously expressed in human tissues and is of significant interest in pharmacology due to its role in drug metabolism and its potential as a therapeutic target.

Hexanophenone as an Enzyme Inhibitor of Carbonyl Reductase

Scientific literature has established that hexanophenone acts as a competitive inhibitor of carbonyl reductase.[1] This mode of inhibition signifies that hexanophenone binds to the active site of the enzyme, thereby competing with the natural substrate.

Mechanism of Action

As a competitive inhibitor, hexanophenone's efficacy is dependent on its concentration relative to the substrate. The binding of hexanophenone to the active site of carbonyl reductase prevents the substrate from binding, thus inhibiting the catalytic reduction of the substrate. Studies on pig heart carbonyl reductase have indicated that several alkyl phenyl ketones, including hexanophenone, act as substrate inhibitors.[1]

Quantitative Data on Inhibitory Potency

A key study by Imamura et al. (2007) investigated the inhibitory effects of a series of alkyl phenyl ketones on carbonyl reductase activity in pig heart cytosol.[1] While the full text of this seminal paper is not widely available, the abstract and citations provide valuable qualitative and semi-quantitative data. The study established a clear order of inhibitory potency for the tested compounds.

Table 1: Order of Inhibitory Potency of Alkyl Phenyl Ketones on Carbonyl Reductase [1]

Compound	Relative Inhibitory Potency
Hexanophenone	Most Potent
Valerophenone
Heptanophenone
Butyrophenone
Propiophenone
Acetophenone	Much Lower Potency
Nonanophenone	Much Lower Potency

Note: This table represents the relative order of potency as described in the cited literature. Specific IC50 or Ki values for hexanophenone were not available in the reviewed public documents.

Experimental Protocols for Carbonyl Reductase Inhibition Assay

The following is a generalized protocol for assessing the inhibitory effect of compounds like hexanophenone on carbonyl reductase, based on the methodology described by Imamura et al. (2007) for pig heart cytosol.[1]

Preparation of Cytosolic Fraction from Pig Heart

• Obtain fresh pig heart tissue and wash it with ice-cold buffer (e.g., phosphate-buffered saline, pH 7.4).

• Homogenize the tissue in a suitable buffer (e.g., 10 mM Tris-HCl, pH 7.4, containing 0.25 M sucrose).

• Centrifuge the homogenate at a low speed (e.g., 1,000 x g) for 10 minutes to remove nuclei and cell debris.

• Centrifuge the resulting supernatant at a higher speed (e.g., 10,000 x g) for 20 minutes to pellet the mitochondria.

• Collect the supernatant and centrifuge it at an ultracentrifugation speed (e.g., 100,000 x g) for 60 minutes to obtain the cytosolic fraction (supernatant).

• Determine the protein concentration of the cytosolic fraction using a standard method such as the Bradford assay.

Carbonyl Reductase Activity Assay

The activity of carbonyl reductase is typically measured by monitoring the NADPH-dependent reduction of a substrate. In the study by Imamura et al. (2007), 4-benzoylpyridine (B1666322) was used as the substrate.[1]

• Reaction Mixture: Prepare a reaction mixture in a quartz cuvette containing:

  • Phosphate buffer (e.g., 100 mM, pH 6.0)

  • NADPH (e.g., 0.1 mM)

  • Cytosolic fraction (containing carbonyl reductase)

  • Hexanophenone (or other inhibitor) at various concentrations (dissolved in a suitable solvent like DMSO, with a final solvent concentration kept constant across all assays).

• Initiation of Reaction: Start the reaction by adding the substrate, 4-benzoylpyridine (e.g., 1 mM).

• Measurement: Monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP⁺, using a spectrophotometer.

• Data Analysis: Calculate the initial velocity of the reaction. To determine the type of inhibition and the inhibition constant (Ki), perform the assay with varying concentrations of both the substrate and the inhibitor and analyze the data using Lineweaver-Burk or Dixon plots.

Visualization of Experimental Workflow and Logical Relationships

Experimental Workflow for Carbonyl Reductase Inhibition Assay

Caption: Workflow for assessing hexanophenone's inhibition of carbonyl reductase.

Competitive Inhibition Mechanism

Caption: Competitive inhibition of carbonyl reductase by hexanophenone.

Potential Impact on Signaling Pathways

While direct studies on the effect of hexanophenone on specific signaling pathways are lacking, the known functions of its target, carbonyl reductase 1 (CBR1), provide insights into its potential downstream consequences.

Modulation of Glucocorticoid Receptor Signaling

CBR1 is involved in the metabolism of glucocorticoids.[2] By catalyzing the conversion of active glucocorticoids to their less active metabolites, CBR1 can modulate the activation of the glucocorticoid receptor (GR). Inhibition of CBR1 by hexanophenone could therefore lead to an increase in the local concentrations of active glucocorticoids, potentially enhancing GR-mediated signaling. This could have significant implications in tissues where GR plays a critical role, such as in the regulation of inflammation, metabolism, and stress response.

Caption: Potential influence of hexanophenone on glucocorticoid receptor signaling.

Implications for Cancer Chemotherapy

CBR1 is known to metabolize several anticancer drugs, most notably the anthracycline doxorubicin (B1662922).[3][4][5] The reduction of doxorubicin by CBR1 produces doxorubicinol, a metabolite with reduced anticancer activity but increased cardiotoxicity.[3][4] By inhibiting CBR1, hexanophenone could potentially:

• Enhance the efficacy of doxorubicin: By preventing its conversion to the less potent doxorubicinol, more doxorubicin would be available to exert its cytotoxic effects on cancer cells.[5]

• Reduce the cardiotoxicity of doxorubicin: By limiting the production of the cardiotoxic metabolite, doxorubicinol.[5]

These potential effects suggest that hexanophenone or similar CBR1 inhibitors could be valuable as adjuvant therapies in cancer treatment.

Caption: Hexanophenone's potential role in modulating doxorubicin metabolism.

Conclusion and Future Directions

The true potential of hexanophenone as a pharmacological tool or therapeutic agent lies in the downstream consequences of its enzyme inhibition. Its ability to modulate glucocorticoid signaling and interfere with the metabolism of critical anticancer drugs like doxorubicin opens up exciting avenues for research in inflammation, metabolic disorders, and oncology.

Future research should focus on:

• Determining the precise IC50 and Ki values of hexanophenone for various isoforms of carbonyl reductase, particularly human CBR1.

• Elucidating the specific structural interactions between hexanophenone and the active site of carbonyl reductase through techniques like X-ray crystallography.

• Conducting in vitro and in vivo studies to validate the predicted effects of hexanophenone on glucocorticoid receptor signaling and doxorubicin efficacy and toxicity.

• Synthesizing and evaluating analogs of hexanophenone to optimize potency, selectivity, and pharmacokinetic properties for potential therapeutic applications.

This technical guide provides a foundational understanding of hexanophenone's role as a carbonyl reductase inhibitor and aims to stimulate further research into its promising pharmacological potential.

References

• 1. Inhibition of carbonyl reductase activity in pig heart by alkyl phenyl ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Carbonyl reductase 1 catalyzes 20β-reduction of glucocorticoids, modulating receptor activation and metabolic complications of obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolic carbonyl reduction of anthracyclines — role in cardiotoxicity and cancer resistance. Reducing enzymes as putative targets for novel cardioprotective and chemosensitizing agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Human carbonyl reductase overexpression in the heart advances the development of doxorubicin-induced cardiotoxicity in transgenic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of Carbonyl Reductase 1 Safely Improves the Efficacy of Doxorubicin in Breast Cancer Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]

Hexanophenone: A Comprehensive Guide to Laboratory Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential safety and handling information for the use of Hexanophenone in a laboratory setting. Adherence to these protocols is crucial for ensuring the safety of all personnel and the integrity of research.

Hazard Identification and Classification

Hexanophenone is classified as a hazardous substance. The following table summarizes its GHS classification.

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity - Single Exposure (Respiratory tract irritation)	3	H335: May cause respiratory irritation

Signal Word: Warning

Hazard Pictogram:

Caption: GHS Exclamation Mark Pictogram.

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of Hexanophenone is fundamental to its safe handling.

Property	Value	Source
Molecular Formula	C₁₂H₁₆O	[1][2]
Molecular Weight	176.26 g/mol	[1][3]
Appearance	Colorless to pale yellow liquid or low melting point solid	[2][3]
Odor	Aromatic, mild	[4]
Melting Point	25-26 °C (77-78.8 °F)	[3][5]
Boiling Point	265 °C (509 °F)	[3][5]
Flash Point	>110 °C (>230 °F)	[6][7]
Density	0.958 g/mL at 25 °C	[6][8]
Solubility	Insoluble in water; Soluble in organic solvents such as ethanol (B145695) and acetone.	[2][4]

Safe Handling and Personal Protective Equipment (PPE)

Strict adherence to the following handling procedures and PPE requirements is mandatory to minimize exposure and ensure a safe laboratory environment.

Engineering Controls

• Ventilation: All work with Hexanophenone should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[4]

Personal Protective Equipment (PPE)

The following PPE must be worn at all times when handling Hexanophenone:

• Eye Protection: Chemical safety goggles or a face shield are required to prevent eye contact.[4]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are mandatory. Gloves should be inspected for integrity before each use and disposed of properly after handling the chemical.[4]

• Skin and Body Protection: A laboratory coat or other protective clothing that covers the arms should be worn to prevent skin contact.[4]

• Respiratory Protection: In situations where adequate ventilation cannot be guaranteed or when handling large quantities, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.[4][9]

The following diagram illustrates the hierarchy of controls for handling Hexanophenone safely.

Caption: Hierarchy of Hazard Controls.

Experimental Protocols

The following are detailed protocols for common laboratory procedures involving Hexanophenone. These should be adapted to specific experimental needs while maintaining the core safety principles.

Weighing and Preparing a Solution

Objective: To safely weigh a specific amount of Hexanophenone and prepare a solution of a desired concentration.

Materials:

• Hexanophenone

• Analytical balance

• Spatula

• Weighing paper or boat

• Volumetric flask

• Appropriate solvent

• All required PPE (safety goggles, lab coat, chemical-resistant gloves)

Procedure:

• Preparation: Ensure the analytical balance is clean and located inside a chemical fume hood or in a well-ventilated area. Don all required PPE.

• Taring the Balance: Place the weighing paper or boat on the balance pan and tare the balance to zero.

• Dispensing Hexanophenone: Carefully open the Hexanophenone container. Using a clean spatula, transfer the desired amount of the chemical onto the weighing paper/boat. Avoid generating dust or splashing the liquid.

• Recording the Mass: Once the desired mass is obtained, record the value.

• Transfer to Volumetric Flask: Carefully transfer the weighed Hexanophenone into the volumetric flask.

• Dissolving the Compound: Add a small amount of the chosen solvent to the volumetric flask and swirl gently to dissolve the Hexanophenone.

• Bringing to Volume: Once the solid is fully dissolved, add more solvent until the bottom of the meniscus reaches the calibration mark on the neck of the volumetric flask.

• Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Labeling: Clearly label the volumetric flask with the name of the solution, its concentration, the date of preparation, and your initials.

• Cleanup: Clean the spatula and any spills immediately according to the spill cleanup procedure (see Section 6). Dispose of the weighing paper and any contaminated materials in the appropriate hazardous waste container.

The following workflow diagram outlines the safe handling procedure for Hexanophenone in the laboratory.

Caption: Safe Handling Workflow for Hexanophenone.

Storage and Disposal

Proper storage and disposal are critical to prevent accidents and environmental contamination.

Storage

• Store Hexanophenone in a tightly closed container in a cool, dry, and well-ventilated area.[3][4]

• Keep away from sources of ignition and incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[4]

• Store in a designated and clearly labeled area.

Disposal

• All waste containing Hexanophenone must be disposed of as hazardous waste in accordance with local, state, and federal regulations.[3]

• Collect waste in a clearly labeled, sealed container.

• Do not dispose of Hexanophenone down the drain.[3]

Emergency Procedures

In the event of an emergency, follow these procedures and report the incident to your supervisor immediately.

First Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[3][5]

• Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation persists.[3][5]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower and upper eyelids occasionally. Seek immediate medical attention.[3][5]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3][5]

Spill Response

The following diagram outlines the general procedure for responding to a Hexanophenone spill.

Caption: Hexanophenone Spill Response Workflow.

This guide is intended to provide a comprehensive overview of the safe handling of Hexanophenone in a laboratory setting. It is not a substitute for proper training and adherence to all institutional and regulatory safety protocols. Always consult the Safety Data Sheet (SDS) for the most current and detailed information before working with any chemical.

References

• 1. scantox.com [scantox.com]
• 2. A simple method for screening assessment of skin and eye irritation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. web.mit.edu [web.mit.edu]
• 4. Chemical Compatibility and Storage | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 5. EpiOcular Eye Irritation Test (OECD TG 492) | Mattek Corporation [mattek.com]
• 6. allanchem.com [allanchem.com]
• 7. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 8. dermatest.com [dermatest.com]
• 9. iivs.org [iivs.org]

Hexanophenone: A Technical Guide to Its Synthesis and Biological Interactions

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hexanophenone (1-phenylhexan-1-one) is an aromatic ketone that serves as a valuable building block in organic synthesis, particularly in the development of pharmaceutical compounds. This technical guide provides a comprehensive overview of its synthesis, physical and chemical properties, and its interaction with biological systems, with a focus on its role as an enzyme inhibitor. While structurally similar to some natural products, current evidence suggests that hexanophenone is not of natural origin. This document details established synthetic routes, including Friedel-Crafts acylation, Grignard reaction, and oxidation of 1-phenylhexane, complete with experimental protocols and comparative yield data. Furthermore, it explores the biological significance of hexanophenone as a competitive inhibitor of carbonyl reductase 1 (CBR1), a key enzyme in xenobiotic metabolism and cellular signaling.

Natural Occurrence and Biosynthesis

Current scientific literature and chemical databases indicate that hexanophenone is not a naturally occurring compound.[1] Aromatic ketones are found in various plants, where their biosynthesis generally originates from the shikimate pathway, leading to the formation of aromatic amino acids like phenylalanine.[2] These precursors then undergo a series of enzymatic reactions to produce a diverse array of aromatic compounds. However, no definitive evidence has been presented to date for the isolation of hexanophenone from a natural source. Its presence is primarily attributed to chemical synthesis.

Physicochemical Properties

Hexanophenone is a colorless to pale yellow liquid or a low-melting solid at room temperature.[3][4] Its key physicochemical properties are summarized in Table 1.

Property	Value	Reference(s)
Molecular Formula	C₁₂H₁₆O	[5]
Molecular Weight	176.26 g/mol	[5]
CAS Number	942-92-7	[6]
Melting Point	25-26 °C	[4]
Boiling Point	265 °C	[4]
Density	0.958 g/mL at 25 °C	[4]
Refractive Index	1.5105 at 20 °C	[4]
Solubility	Insoluble in water; soluble in organic solvents.	[3]

Synthesis of Hexanophenone

Several synthetic methodologies have been established for the preparation of hexanophenone. The most common and industrially relevant routes are Friedel-Crafts acylation, Grignard reaction, and the oxidation of 1-phenylhexane. A comparison of the typical yields for these methods is presented in Table 2.

Synthesis Method	Starting Materials	Typical Yield	Reference(s)
Friedel-Crafts Acylation	Benzene (B151609), Hexanoyl chloride	~85-95%	[7][8]
Grignard Reaction	Benzonitrile (B105546), Pentylmagnesium bromide	30-50%	[9][10]
Oxidation of 1-Phenylhexane	1-Phenylhexane, Oxidizing agent (e.g., CrO₃)	Moderate	[11]

Friedel-Crafts Acylation

This is a classic and high-yielding method for the synthesis of aromatic ketones.[12] It involves the reaction of an aromatic compound (benzene) with an acylating agent (hexanoyl chloride) in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃).

Experimental Protocol: Friedel-Crafts Acylation

Materials:

• Benzene

• Hexanoyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (B109758) (CH₂Cl₂)

• Ice

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a stirred solution of benzene (e.g., 1.2 equivalents) in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon), cool the mixture to 0 °C using an ice bath.

• Slowly add anhydrous aluminum chloride (e.g., 1.1 equivalents) to the cooled solution.

• In a separate flask, dissolve hexanoyl chloride (1.0 equivalent) in anhydrous dichloromethane.

• Add the hexanoyl chloride solution dropwise to the benzene-AlCl₃ mixture, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice and 1 M HCl to quench the reaction and decompose the aluminum chloride complex.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel.

Workflow for Friedel-Crafts Acylation

Caption: Workflow for Hexanophenone Synthesis via Friedel-Crafts Acylation.

Grignard Reaction

The Grignard reaction provides a versatile route to ketones from nitriles.[13] In this case, a Grignard reagent, pentylmagnesium bromide, is reacted with benzonitrile. The resulting imine intermediate is then hydrolyzed to yield hexanophenone.[11][14]

Experimental Protocol: Grignard Synthesis

Materials:

• Magnesium turnings

• 1-Bromopentane (B41390)

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Iodine (crystal, as initiator)

• Benzonitrile

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure: Part 1: Preparation of Pentylmagnesium Bromide (Grignard Reagent)

• Ensure all glassware is oven-dried and assembled under an inert atmosphere.

• Place magnesium turnings (e.g., 1.1 equivalents) in a round-bottom flask equipped with a reflux condenser and a dropping funnel.

• Add a small crystal of iodine.

• Add a small amount of anhydrous ether or THF to cover the magnesium.

• Dissolve 1-bromopentane (1.0 equivalent) in anhydrous ether or THF and add it to the dropping funnel.

• Add a small portion of the 1-bromopentane solution to the magnesium. The reaction should initiate, as indicated by bubbling and a color change. If the reaction does not start, gentle warming may be required.

• Once initiated, add the remaining 1-bromopentane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

Part 2: Reaction with Benzonitrile and Hydrolysis

• Cool the Grignard reagent solution to 0 °C in an ice bath.

• Dissolve benzonitrile (e.g., 0.9 equivalents) in anhydrous ether or THF and add it to the dropping funnel.

• Add the benzonitrile solution dropwise to the stirred Grignard reagent at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of 1 M HCl.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography.

Workflow for Grignard Synthesis

Caption: Workflow for Hexanophenone Synthesis via Grignard Reaction.

Oxidation of 1-Phenylhexane

Hexanophenone can also be synthesized by the oxidation of the corresponding secondary alcohol, 1-phenyl-1-hexanol, or directly from the alkylbenzene, 1-phenylhexane. Various oxidizing agents can be employed for this transformation.

Experimental Protocol: Oxidation of 1-Phenylhexane (General Procedure)

Materials:

• 1-Phenylhexane

• Oxidizing agent (e.g., Chromium trioxide (CrO₃), Potassium permanganate (B83412) (KMnO₄), or Selenium dioxide (SeO₂))

• Appropriate solvent (e.g., Acetic acid, Dioxane)

• Reducing agent for quench (e.g., Sodium bisulfite)

• Dichloromethane or other suitable extraction solvent

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve 1-phenylhexane (1.0 equivalent) in a suitable solvent such as acetic acid or dioxane in a round-bottom flask.

• Slowly add the oxidizing agent (e.g., a solution of CrO₃ in aqueous sulfuric acid) to the stirred solution, maintaining the temperature with a cooling bath as the reaction is often exothermic.

• After the addition is complete, stir the reaction mixture at room temperature or with gentle heating until the starting material is consumed (monitored by TLC).

• Cool the mixture and quench the excess oxidizing agent by the careful addition of a reducing agent (e.g., sodium bisulfite solution).

• Extract the product with a suitable organic solvent like dichloromethane.

• Wash the combined organic layers with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude hexanophenone by column chromatography or vacuum distillation.

Biological Activity: Inhibition of Carbonyl Reductase 1 (CBR1)

Hexanophenone has been identified as a competitive inhibitor of carbonyl reductase 1 (CBR1), an NADPH-dependent enzyme belonging to the short-chain dehydrogenase/reductase (SDR) family.[12] CBR1 plays a significant role in the metabolism of a wide range of endogenous and xenobiotic carbonyl compounds, including prostaglandins, quinones, and various drugs.[15]

The inhibition of CBR1 by hexanophenone has important implications in drug development. For instance, CBR1 is involved in the metabolism of certain anticancer drugs, such as doxorubicin, converting them into less active or more cardiotoxic metabolites.[16][17] Therefore, the co-administration of a CBR1 inhibitor could potentially enhance the efficacy and reduce the side effects of such chemotherapeutic agents.[18][19]

Caption: Inhibition of Carbonyl Reductase 1 (CBR1) by Hexanophenone.

The inhibition of CBR1 can also impact cellular signaling pathways. For example, CBR1 is involved in regulating glucocorticoid metabolism in adipose tissue, and its inhibition can affect glucose homeostasis.[20] Furthermore, CBR1 expression is upregulated under hypoxic conditions in some cancer cells, contributing to chemoresistance by reducing oxidative stress.[18] Inhibition of CBR1 in such contexts can enhance the efficacy of anticancer drugs.[18]

Conclusion

Hexanophenone is a synthetically accessible aromatic ketone with significant applications in organic synthesis and as a tool for studying biological pathways. While not found in nature, its straightforward synthesis through methods like Friedel-Crafts acylation makes it a readily available building block for the pharmaceutical industry. Its ability to competitively inhibit carbonyl reductase 1 highlights its potential for use in combination therapies to modulate the metabolism and efficacy of other drugs. Further research into the structure-activity relationship of hexanophenone derivatives as CBR1 inhibitors could lead to the development of novel therapeutic agents.

References

• 1. hexanophenone, 942-92-7 [thegoodscentscompany.com]
• 2. researchgate.net [researchgate.net]
• 3. d.web.umkc.edu [d.web.umkc.edu]
• 4. Hexanophenone | 942-92-7 [chemicalbook.com]
• 5. scbt.com [scbt.com]
• 6. Hexanophenone | C12H16O | CID 70337 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Metabolic carbonyl reduction of anthracyclines — role in cardiotoxicity and cancer resistance. Reducing enzymes as putative targets for novel cardioprotective and chemosensitizing agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. reddit.com [reddit.com]
• 9. rsc.org [rsc.org]
• 10. Sciencemadness Discussion Board - Preparation of isobutyrophenone by the addition of isopropyl Grignard reagent to benzonitrile (Photo-assay) - Powered by XMB 1.9.11 [sciencemadness.org]
• 11. shaalaa.com [shaalaa.com]
• 12. Benzene underwent a Friedel–Crafts acylation followed by a Wolff–... | Study Prep in Pearson+ [pearson.com]
• 13. Benzonitrile on reaction with C2H5MgBr followed by class 12 chemistry CBSE [vedantu.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. The role of carbonyl reductase 1 in drug discovery and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Inhibition of Carbonyl Reductase 1 Safely Improves the Efficacy of Doxorubicin in Breast Cancer Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Human carbonyl reductase 1 upregulated by hypoxia renders resistance to apoptosis in hepatocellular carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. Carbonyl reductase 1 amplifies glucocorticoid action in adipose tissue and impairs glucose tolerance in lean mice - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Thermochemical Properties of Hexanophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for hexanophenone (CAS 942-92-7), also known as caprophenone or pentyl phenyl ketone. The information presented herein is intended to support research and development activities where a thorough understanding of the energetic properties of this aromatic ketone is essential. This document details key thermochemical parameters, outlines the experimental methodologies for their determination, and provides visual representations of relevant processes and theoretical models.

Thermochemical Data Summary

The following table summarizes the available quantitative thermochemical data for hexanophenone. It is important to note that these values have been primarily determined through computational methods, specifically the Joback group-contribution method, and as such, represent estimations.[1]

Property	Symbol	Value	Unit	Method
Heat of Vaporization	ΔHvap	51.33	kJ/mol	Joback Method[1]
Heat of Formation (Ideal Gas, 298.15 K)	ΔHf°	-167.06	kJ/mol	Joback Method[1]
Heat of Fusion	ΔHfus	22.48	kJ/mol	Joback Method[1]
Standard Gibbs Free Energy of Formation (Ideal Gas, 298.15 K)	ΔGf°	33.65	kJ/mol	Joback Method
Ideal Gas Heat Capacity (at various temperatures)	Cp,gas	See Table 2	J/(mol·K)	Joback Method

Table 2: Ideal Gas Heat Capacity of Hexanophenone (Joback Method)

Temperature (K)	Ideal Gas Heat Capacity (J/mol·K)
298.15	285.5
400	350.1
500	405.9
600	452.1
700	489.9
800	521.1
900	547.1
1000	569.2

Experimental Protocols

While specific experimental data for hexanophenone is limited in publicly available literature, the following sections describe the standard methodologies for determining the key thermochemical properties of aromatic ketones.

Determination of Enthalpy of Formation (ΔHf°) via Combustion Calorimetry

The standard enthalpy of formation of an organic compound like hexanophenone is typically determined indirectly from its enthalpy of combustion (ΔHc°), which is measured using a bomb calorimeter.

Principle: A known mass of the substance is completely combusted in a high-pressure oxygen atmosphere within a constant-volume vessel (the "bomb"). The heat released by the combustion reaction is absorbed by the surrounding water bath, and the resulting temperature change is measured.

Apparatus:

• Isoperibol or adiabatic bomb calorimeter

• Stainless steel combustion bomb (typically with a platinum lining)

• Crucible (platinum or quartz)

• Ignition wire (platinum or nichrome)

• Cotton fuse

• High-precision thermometer

• Oxygen cylinder and filling apparatus

• Pellet press

Procedure:

• Sample Preparation: A precise mass (typically 0.5-1.0 g) of high-purity hexanophenone is pressed into a pellet.

• Bomb Assembly: The pellet is placed in the crucible, and a weighed cotton fuse is attached to the ignition wire, with the other end in contact with the sample. A small, known amount of distilled water is added to the bomb to ensure saturation of the final atmosphere with water vapor.

• Pressurization: The bomb is sealed and purged with oxygen before being filled to a pressure of approximately 30 atm.

• Calorimeter Setup: The bomb is submerged in a known mass of water in the calorimeter's insulated bucket. The system is allowed to reach thermal equilibrium.

• Ignition and Data Acquisition: The sample is ignited by passing an electric current through the ignition wire. The temperature of the water bath is recorded at regular intervals before, during, and after the combustion.

• Post-Combustion Analysis: After the calorimeter has cooled, the bomb is depressurized, and the interior is rinsed. The rinsings are analyzed for the formation of nitric acid (from residual nitrogen in the bomb) and any unburnt carbon (soot).

• Calculation: The heat capacity of the calorimeter (Ccal) is determined by combusting a standard substance with a known heat of combustion, such as benzoic acid. The total heat released during the combustion of hexanophenone is calculated using the formula: qtotal = Ccal * ΔT The heat of combustion of the sample is then corrected for the heat contributions from the ignition wire and the cotton fuse, as well as for the formation of nitric acid. The standard enthalpy of combustion (ΔHc°) is calculated from the constant-volume energy of combustion (ΔUc°) using the relationship: ΔHc° = ΔUc° + ΔngasRT where Δngas is the change in the number of moles of gas in the combustion reaction. Finally, the standard enthalpy of formation (ΔHf°) is calculated using Hess's Law: ΔHf°(Hexanophenone) = ΣΔHf°(products) - ΔHc°(Hexanophenone)

Determination of Enthalpy of Vaporization (ΔHvap)

The enthalpy of vaporization can be determined by various methods, including gas chromatography and calorimetry.

Gas Chromatography Method: This method is suitable for volatile compounds and relates the retention time of the compound on a non-polar column to its vapor pressure.

Differential Scanning Calorimetry (DSC) / Thermogravimetric Analysis (TGA): For less volatile compounds, the enthalpy of sublimation can be determined from the temperature-vapor pressure dependence obtained by the Knudsen mass-loss effusion method, which can be performed using a TGA. The enthalpy of vaporization can then be derived.

Determination of Enthalpy of Fusion (ΔHfus) via Differential Scanning Calorimetry (DSC)

Principle: DSC measures the difference in heat flow between a sample and a reference as a function of temperature. During a phase transition, such as melting, heat is absorbed by the sample, resulting in a measurable endothermic peak on the DSC thermogram. The area under this peak is directly proportional to the enthalpy of fusion.

Apparatus:

• Differential Scanning Calorimeter

• Sample pans (typically aluminum)

• High-purity inert purge gas (e.g., nitrogen or argon)

Procedure:

• Sample Preparation: A small, accurately weighed sample (typically 1-10 mg) of hexanophenone is hermetically sealed in a sample pan. An empty pan is used as a reference.

• Instrument Setup: The sample and reference pans are placed in the DSC cell. The instrument is programmed with a specific heating rate (e.g., 5-10 °C/min) over a temperature range that encompasses the melting point of hexanophenone.

• Data Collection: The sample is heated, and the heat flow to the sample is recorded as a function of temperature.

• Data Analysis: The resulting thermogram will show a peak corresponding to the melting of the sample. The area of this peak is integrated to determine the total heat absorbed during the phase transition. The enthalpy of fusion (ΔHfus) is then calculated by dividing the total heat by the mass of the sample and multiplying by its molar mass.

Mandatory Visualizations

Caption: Workflow for the experimental determination of the enthalpy of formation of hexanophenone.

Caption: Logical diagram of the Joback group-contribution method for estimating thermochemical data.

Caption: A hypothetical metabolic pathway for hexanophenone based on known ketone metabolism.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Aromatic Ketone Properties of Hexanophenone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexanophenone, also known as 1-phenylhexan-1-one or caprophenone, is an aromatic ketone with the chemical formula C₁₂H₁₆O.[1][2][3] Its structure, featuring a hexanoyl group attached to a phenyl ring, makes it a versatile compound in various chemical and pharmaceutical applications.[1][4] This technical guide provides a comprehensive overview of the core aromatic ketone properties of hexanophenone, including its physicochemical characteristics, synthesis protocols, spectroscopic data, and its emerging role in drug discovery and development.

Physicochemical Properties

Hexanophenone is a colorless to pale yellow liquid or a low-melting solid at ambient temperatures.[1][5] It possesses a mild, aromatic, or sweet floral odor.[5][6] The key physicochemical properties of hexanophenone are summarized in the table below for easy reference and comparison.

Property	Value	References
Molecular Formula	C₁₂H₁₆O	[1][2][3]
Molecular Weight	176.25 g/mol	[1][3]
CAS Number	942-92-7	[1][3][7]
Appearance	Pale yellow to white crystalline solid or colorless to pale yellow liquid	[1][5][6]
Melting Point	25-26 °C	[2][7][8]
Boiling Point	265 °C	[2][7][8]
Density	0.958 g/mL at 25 °C	[2][7][8]
Refractive Index	1.5105 at 20 °C	[2][8]
Solubility	Slightly soluble in water. Soluble in organic solvents such as ethanol, acetone, ether, and chloroform.	[4][5][6]
Flash Point	> 100 °C	[6]
Stability	Stable under normal conditions. Avoid exposure to strong acids, bases, and oxidizing agents.	[1][6]

Synthesis of Hexanophenone

Hexanophenone can be synthesized through various organic reactions, with Friedel-Crafts acylation being a common and effective method.[1] This reaction involves the introduction of a hexanoyl group into a benzene (B151609) ring using hexanoyl chloride and a Lewis acid catalyst like aluminum chloride.[1]

Experimental Protocol: Friedel-Crafts Acylation

This protocol details the synthesis of hexanophenone from benzene and hexanoyl chloride.[9]

Materials:

• Benzene (460 mL, 6 eq.)

• Dichloromethane (B109758) (DCM) (350 mL)

• Aluminum chloride (AlCl₃) (172 g, 1.5 eq.)

• Hexanoyl chloride (116 g, 1 eq.) dissolved in 250 mL DCM

• Ice

• 5% Sodium hydroxide (B78521) (NaOH) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• To a stirred solution of benzene in dichloromethane at room temperature, cool the mixture to 0°C.

• Slowly add aluminum chloride at 0°C over 30 minutes.

• Stir the reaction mixture at 0°C for an additional 30 minutes.

• Add the solution of hexanoyl chloride in DCM dropwise, keeping the temperature at 0°C.

• Allow the reaction to return to room temperature and stir for 1 hour. Monitor the reaction progress using thin-layer chromatography (TLC) until the starting material is consumed.

• Quench the reaction by carefully adding ice.

• Extract the product with DCM (2 x 250 mL).

• Wash the combined organic layers twice with 500 mL of 5% NaOH solution.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent under reduced pressure.

• Purify the crude product by distillation at 100°C under high vacuum to obtain 1-phenylhexan-1-one as a colorless liquid.

Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of hexanophenone via Friedel-Crafts acylation and its subsequent use as a chemical intermediate.

Caption: Synthesis and application workflow of Hexanophenone.

Spectroscopic Data

The structural identification and characterization of hexanophenone are supported by various spectroscopic techniques.

Spectroscopic Data	Key Features and Values	References
¹H NMR (400 MHz, CDCl₃)	δ 7.96 (d, J = 7.4 Hz, 2H), 7.55 (t, J = 7.4 Hz, 1H), 7.45 (t, J = 7.6 Hz, 2H), 2.96 (t, J = 7.4 Hz, 2H), 1.76 - 1.70 (m, 2H), 1.39 - 1.34 (m, 4H), 0.94 - 0.87 (m, 3H)	[7]
¹³C NMR (100 MHz, CDCl₃)	δ 200.7, 137.2, 133.0, 128.7, 128.2, 38.7, 31.7, 24.2, 22.7, 14.1	[7]
Infrared (IR) Spectroscopy	A characteristic C=O stretching vibration is expected around 1690 cm⁻¹.	[10][11]
Mass Spectrometry (MS)	The molecular ion peak [M]⁺ would be observed at m/z = 176.	[12]

Applications in Research and Drug Development

Hexanophenone serves as a crucial intermediate in the synthesis of various organic compounds, including active pharmaceutical ingredients (APIs).[13][14] Its reactive ketone functionality allows for diverse synthetic transformations, making it a valuable tool in structure-activity relationship (SAR) studies for the design of new therapeutic agents.[13][14]

Enzyme Inhibition

Research has shown that hexanophenone and other alkyl phenyl ketones can act as inhibitors of carbonyl reductase.[7] Specifically, hexanophenone has been identified as a competitive inhibitor of this enzyme in pig heart cytosol.[7] Carbonyl reductase is involved in the metabolism of numerous compounds, including drugs, and its inhibition can be a strategic approach in drug design to modulate drug metabolism and efficacy.[13][14]

The following diagram illustrates the concept of competitive inhibition by hexanophenone on carbonyl reductase.

Caption: Competitive inhibition of carbonyl reductase by Hexanophenone.

Role in Pharmaceutical Synthesis

The chemical structure of hexanophenone, with its phenyl group and hexanoyl chain, provides a versatile scaffold for medicinal chemists to build complex molecules.[13] It is used as a starting material in the synthesis of various pharmaceutical compounds and their derivatives, which have been investigated for activities such as fungicidal properties.[1][13]

Safety and Handling

Hexanophenone is irritating to the eyes, respiratory system, and skin.[2][5] It is essential to handle this chemical in a well-ventilated area, preferably under a fume hood, and to use appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[6][15] In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.[2] Store in a cool, dry place in a tightly sealed container.[5][16]

Conclusion

Hexanophenone is an aromatic ketone with well-defined physicochemical properties and established synthesis protocols. Its utility extends beyond being a simple chemical compound, serving as a key intermediate in organic synthesis and a valuable tool in pharmaceutical research and drug development. The ability of hexanophenone to act as a competitive inhibitor of carbonyl reductase highlights its potential for the development of novel therapeutic agents. Further research into the biological activities of hexanophenone and its derivatives is warranted to fully explore its therapeutic potential.

References

• 1. Buy Hexanophenone | 942-92-7 [smolecule.com]
• 2. Hexanophenone [chembk.com]
• 3. scbt.com [scbt.com]
• 4. CAS 942-92-7: Hexanophenone | CymitQuimica [cymitquimica.com]
• 5. guidechem.com [guidechem.com]
• 6. consolidated-chemical.com [consolidated-chemical.com]
• 7. Synthesis and Application of Hexanophenone_Chemicalbook [chemicalbook.com]
• 8. HEXANOPHENONE | CAS#:942-92-7 | Chemsrc [chemsrc.com]
• 9. Hexanophenone synthesis - chemicalbook [chemicalbook.com]
• 10. ocw.mit.edu [ocw.mit.edu]
• 11. m.youtube.com [m.youtube.com]
• 12. 3-Hexanone [webbook.nist.gov]
• 13. nbinno.com [nbinno.com]
• 14. nbinno.com [nbinno.com]
• 15. sds.metasci.ca [sds.metasci.ca]
• 16. chemicalbook.com [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Friedel-Crafts Acylation Synthesis of Hexanophenone

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Friedel-Crafts acylation is a cornerstone of organic synthesis, enabling the introduction of an acyl group onto an aromatic ring to form aryl ketones.[1][2] This reaction is of significant importance in the pharmaceutical and fine chemical industries, where aryl ketones serve as pivotal intermediates in the synthesis of a wide array of complex molecules and active pharmaceutical ingredients (APIs).[1][3] Hexanophenone, also known as caprophenone or 1-phenyl-1-hexanone, is an aromatic ketone synthesized via this method.[4][5] Its derivatives are valuable in medicinal chemistry and materials science.[1][6] This document provides detailed protocols for the synthesis of hexanophenone using either hexanoyl chloride or hexanoic anhydride (B1165640) as the acylating agent, a summary of quantitative data, and diagrams illustrating the reaction mechanism and experimental workflow.

Reaction Mechanism

The Friedel-Crafts acylation proceeds through an electrophilic aromatic substitution mechanism.[1][2] The key steps involve the formation of a highly reactive acylium ion, which then acts as an electrophile.

• Formation of the Acylium Ion: A Lewis acid catalyst, typically aluminum chloride (AlCl₃), activates the acylating agent (hexanoyl chloride or hexanoic anhydride) to generate a resonance-stabilized acylium ion.[2][7]

• Electrophilic Attack: The electron-rich benzene (B151609) ring attacks the electrophilic acylium ion, leading to the formation of a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.[1][7]

• Deprotonation: A weak base, such as the AlCl₄⁻ complex, removes a proton from the arenium ion, restoring the aromaticity of the ring and yielding the final product, hexanophenone.[8] The catalyst is regenerated in this step.[8]

Caption: Mechanism of Friedel-Crafts Acylation for Hexanophenone Synthesis.

Experimental Protocols

Two primary methods for the synthesis of hexanophenone are detailed below, utilizing either hexanoyl chloride or hexanoic anhydride.

Protocol 1: Synthesis of Hexanophenone using Hexanoyl Chloride

This protocol is adapted from a procedure yielding a high percentage of the final product.[9]

Materials:

• Benzene (C₆H₆)

• Hexanoyl chloride (C₆H₁₁ClO)

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (B109758) (DCM)

• 5% Sodium hydroxide (B78521) (NaOH) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Ice

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve benzene (6 equivalents) in dichloromethane.[9]

• Catalyst Addition: Cool the solution to 0°C in an ice bath. Slowly add anhydrous aluminum chloride (1.5 equivalents) to the stirred solution over 30 minutes, maintaining the temperature at 0°C.[9] Stir the mixture for an additional 30 minutes at 0°C.[9]

• Acylating Agent Addition: In a separate beaker, dissolve hexanoyl chloride (1 equivalent) in dichloromethane and cool it to 0°C.[9] Add this solution dropwise to the reaction mixture.[9]

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 1 hour.[9] Monitor the reaction progress using thin-layer chromatography (TLC).[9]

• Quenching: Once the starting material is consumed, carefully quench the reaction by pouring the mixture over ice.[9]

• Extraction and Washing: Transfer the mixture to a separatory funnel and extract the organic layer. Wash the organic layer twice with a 5% NaOH solution.[9]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.[9]

• Purification: Purify the crude product by vacuum distillation at 100°C to obtain pure hexanophenone as a colorless liquid.[9]

Protocol 2: Synthesis of Hexanophenone using Hexanoic Anhydride

This protocol provides an alternative to using acyl chlorides.[1]

Materials:

• Benzene (C₆H₆)

• Hexanoic anhydride ((C₅H₁₁CO)₂O)

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM)

• Crushed ice

• Concentrated hydrochloric acid (HCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and a dropping funnel, suspend anhydrous aluminum chloride (1.1 to 1.5 equivalents) in anhydrous dichloromethane.[1][10]

• Cooling: Cool the suspension to 0-5°C using an ice bath.[1]

• Acylating Agent Addition: Slowly add a solution of hexanoic anhydride (1.0 equivalent) in anhydrous dichloromethane to the stirred suspension.[1]

• Benzene Addition: Following the complete addition of the anhydride, add a solution of benzene (1.0 equivalent) in anhydrous dichloromethane dropwise, ensuring the temperature remains below 10°C.[1]

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.[1]

• Quenching: Carefully pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.[10]

• Extraction: Transfer the mixture to a separatory funnel and separate the organic layer.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel.

Caption: General Experimental Workflow for Hexanophenone Synthesis.

Data Presentation

The following table summarizes key quantitative data from a representative protocol for the synthesis of hexanophenone from benzene and hexanoyl chloride.[9]

Parameter	Value	Unit	Notes
Reactants
Benzene	6	eq.	Acts as both reactant and solvent.
Hexanoyl chloride	1	eq.	The limiting reagent.
Aluminum chloride	1.5	eq.	Lewis acid catalyst.
Reaction Conditions
Initial Temperature	0	°C	For addition of catalyst and acylating agent.[9]
Reaction Temperature	Room Temperature	°C	After initial additions.[9]
Reaction Time	1	hour	After reaching room temperature.[9]
Product
Yield	95	%	Isolated yield of purified hexanophenone.[9]
Physical State	Colorless Liquid	-	At room temperature.[4][9]
Boiling Point	265	°C	[4][11]
Density	0.958	g/mL	At 25 °C.[4][11]

Key Considerations and Limitations

• Catalyst Stoichiometry: In Friedel-Crafts acylation, the ketone product forms a stable complex with the Lewis acid catalyst.[12] Therefore, a stoichiometric amount or more of the catalyst is often required.[12]

• Substrate Reactivity: The reaction is most effective on electron-rich aromatic rings. Highly deactivated or electron-poor aromatic compounds may not react efficiently.[2] Aromatic rings with basic groups like amines can also pose challenges as they can react with the Lewis acid catalyst.[13]

• Safety Precautions: Aluminum chloride is corrosive and reacts vigorously with water.[14] Acyl chlorides are also corrosive and lachrymatory. All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment. The reaction generates hydrogen chloride gas, which must be trapped.[15]

References

• 1. benchchem.com [benchchem.com]
• 2. Friedel–Crafts Acylation [sigmaaldrich.com]
• 3. Response Surface Methodology Optimization of Friedel–Crafts Acylation Using Phosphotungstic Acid Encapsulation in a Flexible Nanoporous Material - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buy Hexanophenone | 942-92-7 [smolecule.com]
• 5. CAS 942-92-7: Hexanophenone | CymitQuimica [cymitquimica.com]
• 6. Cas 942-92-7,HEXANOPHENONE | lookchem [lookchem.com]
• 7. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Hexanophenone synthesis - chemicalbook [chemicalbook.com]
• 10. benchchem.com [benchchem.com]
• 11. Synthesis and Application of Hexanophenone_Chemicalbook [chemicalbook.com]
• 12. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 13. science-revision.co.uk [science-revision.co.uk]
• 14. Friedel-Crafts Acylation [www1.udel.edu]
• 15. chemguide.co.uk [chemguide.co.uk]

Application Notes and Protocols for High-Yield Synthesis of Hexanophenone from Benzene

Abstract

This document provides a detailed protocol for the high-yield synthesis of hexanophenone from benzene (B151609) via the Friedel-Crafts acylation reaction. Hexanophenone (also known as pentyl phenyl ketone) is a valuable intermediate in the synthesis of fragrances, specialty polymers, and active pharmaceutical ingredients (APIs).[1][2] Its derivatives are studied for applications such as enzyme inhibition.[3] The described method utilizes hexanoyl chloride as the acylating agent and anhydrous aluminum chloride (AlCl₃) as the Lewis acid catalyst to achieve efficient conversion.[4][5] This protocol includes a step-by-step experimental procedure, a comprehensive list of materials, safety precautions, and data presentation in a structured format.

Reaction Principle: Friedel-Crafts Acylation

Friedel-Crafts acylation is a classic electrophilic aromatic substitution reaction used to install an acyl group onto an aromatic ring.[6] In this synthesis, the electrophile is an acylium ion, which is generated in situ from the reaction between hexanoyl chloride and the aluminum chloride catalyst.[7] The acylium ion is then attacked by the electron-rich π system of the benzene ring, leading to the formation of hexanophenone after a workup step to decompose the intermediate complex and regenerate the catalyst.[4][8]

Overall Reaction: C₆H₆ (Benzene) + CH₃(CH₂)₄COCl (Hexanoyl Chloride) --(AlCl₃)--> C₆H₅CO(CH₂)₄CH₃ (Hexanophenone) + HCl

Experimental Protocol

Materials and Reagents

Reagent/Material	CAS Number	Molecular Weight ( g/mol )	Quantity	Notes
Anhydrous Aluminum Chloride (AlCl₃)	7446-70-0	133.34	40.0 g (0.30 mol)	Highly hygroscopic; handle under inert gas.
Benzene (C₆H₆)	71-43-2	78.11	150 mL	Anhydrous, carcinogen. Handle in a fume hood.
Hexanoyl Chloride (C₆H₁₁ClO)	625-60-5	134.61	33.7 g (0.25 mol)	Corrosive, lachrymator.
Dichloromethane (B109758) (CH₂Cl₂)	75-09-2	84.93	100 mL	Anhydrous, solvent.
Hydrochloric Acid (HCl)	7647-01-0	36.46	~150 mL (6M)	For workup.
Saturated Sodium Bicarbonate (NaHCO₃)	144-55-8	84.01	~100 mL	For neutralization.
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	~10 g	For drying.
Crushed Ice	N/A	18.02	~500 g	For workup.

Equipment

• 500 mL three-neck round-bottom flask

• Reflux condenser with a gas outlet tube connected to a gas trap (e.g., mineral oil bubbler)

• 250 mL pressure-equalizing dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Inert gas supply (Nitrogen or Argon)

• 1 L separatory funnel

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

Synthesis Procedure

• Setup: Assemble the three-neck flask with the dropping funnel, reflux condenser, and an inert gas inlet. Ensure the entire apparatus is dry. Place the flask in a heating mantle on a magnetic stirrer.

• Catalyst and Solvent Addition: Under a positive flow of inert gas, add anhydrous aluminum chloride (40.0 g) to the reaction flask, followed by 100 mL of anhydrous dichloromethane. Begin stirring the suspension.

• Reactant Addition: In the dropping funnel, prepare a solution of hexanoyl chloride (33.7 g) in 150 mL of anhydrous benzene.

• Reaction: Cool the AlCl₃ suspension in an ice bath. Add the benzene-hexanoyl chloride solution dropwise from the dropping funnel over approximately 60-90 minutes. Maintain the reaction temperature below 10 °C during the addition. Hydrogen chloride gas will be evolved and should be directed to a trap.[5]

• Completion: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 2-3 hours to ensure the reaction goes to completion.

• Workup - Quenching: Slowly and carefully pour the reaction mixture onto ~500 g of crushed ice in a large beaker within a fume hood. This is a highly exothermic process. Stir until the ice has melted and the dark-colored complex has fully decomposed.

• Extraction: Transfer the mixture to a 1 L separatory funnel. Add 100 mL of 6M HCl and shake well. Separate the organic layer. Wash the organic layer sequentially with 100 mL of 6M HCl, 100 mL of water, 100 mL of saturated sodium bicarbonate solution (caution: CO₂ evolution), and finally 100 mL of brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate. Filter off the drying agent and remove the dichloromethane and excess benzene using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation to yield pure hexanophenone.

Safety Precautions

• Benzene: Benzene is a known carcinogen and is highly flammable. All operations involving benzene must be conducted in a certified chemical fume hood.[9]

• Aluminum Chloride: Anhydrous AlCl₃ reacts violently with water. It is corrosive and can cause severe burns. Handle in a dry, inert atmosphere.

• Hexanoyl Chloride: Hexanoyl chloride is corrosive and a lachrymator (induces tearing). It reacts with moisture to produce HCl gas. Handle in a fume hood.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile gloves).[10][11]

• Quenching: The quenching of the reaction mixture with ice/water is highly exothermic and releases HCl gas. Perform this step slowly in a well-ventilated fume hood.

Data and Results

Reactant and Product Data

Compound	Molar Mass ( g/mol )	Amount Used (mol)	Theoretical Yield (mol)	Physical State (at STP)	Boiling Point (°C)	Melting Point (°C)
Benzene	78.11	Excess	N/A	Liquid	80.1	5.5
Hexanoyl Chloride	134.61	0.25	N/A	Liquid	151-153	-71
Hexanophenone	176.26	N/A	0.25	Low MP Solid/Liquid	265[12]	25-26[11][12]

Assuming hexanoyl chloride is the limiting reagent. A typical isolated yield for this reaction is in the range of 80-90%. For a theoretical yield of 0.25 mol, this corresponds to 35.3 g - 39.7 g of hexanophenone.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for hexanophenone synthesis.

Reaction Mechanism Diagram

Caption: Mechanism of Friedel-Crafts acylation.

References

• 1. CAS 942-92-7: Hexanophenone | CymitQuimica [cymitquimica.com]
• 2. consolidated-chemical.com [consolidated-chemical.com]
• 3. nbinno.com [nbinno.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. savemyexams.com [savemyexams.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. youtube.com [youtube.com]
• 9. sds.metasci.ca [sds.metasci.ca]
• 10. chemicalbook.com [chemicalbook.com]
• 11. Hexanophenone 99 942-92-7 [sigmaaldrich.com]
• 12. fishersci.com [fishersci.com]

Application Notes and Protocols: Hexanophenone in the Synthesis of Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of hexanophenone as a versatile starting material for the synthesis of valuable pharmaceutical intermediates. The protocols focus on a two-step synthetic pathway to produce 2-butyl-3-phenylquinoxaline, a scaffold of interest for developing novel antimicrobial and anticonvulsant agents.

Introduction

Hexanophenone (1-phenylhexan-1-one) is a key building block in medicinal chemistry.[1] Its structure, featuring a reactive ketone group and a phenyl ring, allows for a variety of chemical transformations to construct complex molecular architectures.[2] This makes it a valuable precursor for the synthesis of diverse pharmaceutical intermediates and active pharmaceutical ingredients (APIs).[1] Derivatives of hexanophenone have shown potential in various therapeutic areas, including as enzyme inhibitors and antimicrobial agents.[2]

This document details the synthesis of 2-butyl-3-phenylquinoxaline from hexanophenone, a pathway that proceeds through a 1,2-dicarbonyl intermediate. Quinoxaline (B1680401) derivatives are known to exhibit a broad range of biological activities, making them attractive targets for drug discovery.

Synthetic Pathway Overview

The synthesis of 2-butyl-3-phenylquinoxaline from hexanophenone is a two-step process. The first step is the Riley oxidation of hexanophenone to yield 1-phenylhexane-1,2-dione. This intermediate is then condensed with o-phenylenediamine (B120857) to form the final quinoxaline product.

Caption: Synthetic workflow from Hexanophenone.

Key Experiments and Protocols

Step 1: Riley Oxidation of Hexanophenone to 1-Phenylhexane-1,2-dione

The Riley oxidation is a reliable method for the α-oxidation of ketones to form 1,2-dicarbonyl compounds using selenium dioxide (SeO₂).[3][4] This reaction is crucial for creating the reactive intermediate needed for quinoxaline synthesis.

Experimental Protocol:

• Reaction Setup: In a pressure tube, dissolve hexanophenone (1.0 eq) in 1,4-dioxane.

• Reagent Addition: Add selenium dioxide (2.0 eq) to the solution at room temperature.

• Reaction Conditions: Stir the suspension vigorously and heat to 100 °C for 7 hours.

• Work-up:

  • Cool the reaction mixture and dilute with diethyl ether.

  • Filter the suspension through a pad of Celite® to remove the precipitated selenium.

  • Wash the Celite® pad with diethyl ether.

  • Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain 1-phenylhexane-1,2-dione.

Quantitative Data:

Reactant/Product	Molecular Formula	Molar Mass ( g/mol )	Molar Ratio	Typical Yield (%)
Hexanophenone	C₁₂H₁₆O	176.26	1.0	70-80
Selenium Dioxide	SeO₂	110.96	2.0	-
1-Phenylhexane-1,2-dione	C₁₂H₁₄O₂	190.24	-	70-80

Step 2: Synthesis of 2-Butyl-3-phenylquinoxaline

The 1,2-dicarbonyl intermediate, 1-phenylhexane-1,2-dione, readily undergoes condensation with o-phenylenediamine to form the aromatic quinoxaline ring system. This reaction is often high-yielding and can be performed under mild conditions.[5][6]

Experimental Protocol:

• Reaction Setup: In a round-bottom flask, dissolve 1-phenylhexane-1,2-dione (1.0 mmol) and o-phenylenediamine (1.0 mmol) in ethanol (B145695).

• Catalyst (Optional): For improved reaction rates and yields, a catalytic amount of a substance like thiamine (B1217682) (Vitamin B1) can be added.

• Reaction Conditions: Stir the mixture at room temperature. The reaction can be expedited by using ultrasound irradiation for approximately 1 hour.[7]

• Work-up:

  • Add water to the reaction mixture to precipitate the product.

  • Chill the mixture and collect the solid product by vacuum filtration.

• Purification: If necessary, the crude product can be recrystallized from a suitable solvent like 70% ethanol to yield pure 2-butyl-3-phenylquinoxaline.

Quantitative Data:

Reactant/Product	Molecular Formula	Molar Mass ( g/mol )	Molar Ratio	Typical Yield (%)
1-Phenylhexane-1,2-dione	C₁₂H₁₄O₂	190.24	1.0	85-95
o-Phenylenediamine	C₆H₈N₂	108.14	1.0	-
2-Butyl-3-phenylquinoxaline	C₁₈H₁₈N₂	262.35	-	85-95

Potential Pharmaceutical Applications and Mechanisms of Action

Quinoxaline derivatives are known for their broad spectrum of biological activities, including antimicrobial and anticonvulsant effects.[1][8]

Antimicrobial Activity

The antimicrobial action of quinoxalines is believed to involve multiple mechanisms, making them promising candidates to combat drug-resistant pathogens.[1][9]

• DNA Gyrase Inhibition: Some quinoxaline derivatives can inhibit bacterial DNA gyrase, an essential enzyme for DNA replication, leading to bacterial cell death.[1][10]

• Reactive Oxygen Species (ROS) Generation: Quinoxalines can induce the production of ROS within bacterial cells, causing oxidative damage to DNA and other vital cellular components.[2]

Caption: Antimicrobial mechanisms of quinoxalines.

Anticonvulsant Activity

The anticonvulsant properties of some nitrogen-containing heterocyclic compounds are attributed to their interaction with the GABAergic system, a major inhibitory neurotransmitter system in the central nervous system.[8][11]

• GABA(_A) Receptor Modulation: Quinoxaline derivatives may act as positive allosteric modulators of the GABA(_A) receptor.[8][12] Binding to the receptor enhances the effect of GABA, leading to an increased influx of chloride ions. This hyperpolarizes the neuron, making it less likely to fire an action potential and thus reducing neuronal hyperexcitability associated with seizures.[11]

Caption: Anticonvulsant mechanism via GABAA receptor.

Conclusion

Hexanophenone serves as an excellent and readily available starting material for the efficient synthesis of pharmaceutically relevant intermediates like 2-butyl-3-phenylquinoxaline. The synthetic route, involving a Riley oxidation followed by a condensation reaction, is robust and high-yielding. The resulting quinoxaline scaffold holds significant promise for the development of new antimicrobial and anticonvulsant drugs, warranting further investigation and structure-activity relationship (SAR) studies.

References

• 1. benchchem.com [benchchem.com]
• 2. Mechanisms of Antibacterial Action of Quinoxaline 1,4-di-N-oxides against Clostridium perfringens and Brachyspira hyodysenteriae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Riley Oxidation | NROChemistry [nrochemistry.com]
• 4. grokipedia.com [grokipedia.com]
• 5. researchgate.net [researchgate.net]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. cs.gordon.edu [cs.gordon.edu]
• 8. Synthesis, Modelling, and Anticonvulsant Studies of New Quinazolines Showing Three Highly Active Compounds with Low Toxicity and High Affinity to the GABA-A Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. tandfonline.com [tandfonline.com]
• 11. Molecular Mechanisms of Antiseizure Drug Activity at GABAA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Application of Hexanophenone in Fragrance Formulation: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexanophenone, also known as caprophenone or 1-phenyl-1-hexanone, is an aromatic ketone that serves as a versatile ingredient in fragrance formulations. Its unique olfactory profile and chemical properties make it a valuable component for creating a wide range of scents, from fine fragrances to functional products. This document provides detailed application notes and protocols for the effective use of hexanophenone in fragrance formulation, targeting professionals in research, science, and drug development who may be exploring new applications for this molecule.

Hexanophenone possesses a complex and appealing aroma described as sweet, floral, and slightly fruity with powdery and green undertones. It is commonly utilized as a modifier and blender in various fragrance accords, contributing to the overall character and longevity of the scent. Its stability and solubility in typical fragrance vehicles make it a practical choice for a variety of product bases.

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of hexanophenone is crucial for its effective incorporation into fragrance formulations.

Property	Value	Reference
Chemical Name	1-Phenyl-1-hexanone
Synonyms	Hexanophenone, Caprophenone, Amyl phenyl ketone
CAS Number	942-92-7
Molecular Formula	C₁₂H₁₆O
Molecular Weight	176.25 g/mol
Appearance	Colorless to pale yellow liquid
Odor Profile	Sweet, floral, slightly fruity, powdery, green
Boiling Point	265 °C (lit.)
Melting Point	25-26 °C (lit.)
Flash Point	>110 °C
Solubility	Soluble in ethanol (B145695) and other organic solvents; very slightly soluble in water (0.11 g/L at 25°C)
Vapor Pressure	0.0094 mmHg at 25°C
Refractive Index	n20/D 1.5105 (lit.)

Olfactory Profile and Application in Fragrance Accords

Hexanophenone's multifaceted scent profile allows for its use in various fragrance families.

• Floral Accords: It enhances the sweetness and body of floral compositions, particularly those featuring rose, jasmine, and ylang-ylang. It can impart a natural, slightly green nuance that rounds out the bouquet.

• Fruity Accords: The subtle fruity notes of hexanophenone can be used to create or enhance ripe fruit accords, such as pear, peach, and apricot.

• Powdery and Cosmetic Accords: Its powdery character makes it an excellent ingredient for creating soft, elegant, and cosmetic-like scents.

• Oriental Accords: In oriental fragrances, it can be used to soften and sweeten the overall composition, balancing the richness of resins and spices.

Recommended Usage Levels:

The concentration of hexanophenone in a fragrance concentrate can vary depending on the desired effect and the other components of the formula.

Application	Recommended Concentration in Fragrance Concentrate (%)
Fine Fragrance	0.1 - 2.0
Body Lotions & Creams	0.2 - 1.5
Shampoos & Conditioners	0.3 - 1.0
Soaps	0.5 - 2.5

Experimental Protocols

Protocol for Sensory Evaluation of Hexanophenone

This protocol outlines a method for the sensory evaluation of hexanophenone by a trained panel to characterize its odor profile.

Objective: To identify and quantify the olfactory characteristics of hexanophenone.

Materials:

• Hexanophenone (high purity)

• Ethanol (perfumery grade, odorless)

• Glass beakers and stirring rods

• Pipettes

• Smelling strips (blotters)

• Odor-free evaluation booths

• Sensory evaluation software or standardized questionnaires

Procedure:

• Sample Preparation: Prepare a 10% solution of hexanophenone in ethanol. Allow the solution to equilibrate for at least 24 hours.

• Panelist Selection: Select a panel of 10-15 trained sensory assessors with demonstrated experience in fragrance evaluation.

• Evaluation:

  • Dip a smelling strip into the 10% solution of hexanophenone, ensuring the strip is saturated to a consistent level.

  • Present the smelling strip to each panelist in an individual, well-ventilated, and odor-free booth.

  • Ask panelists to evaluate the odor at different time intervals (top note: immediately after dipping; heart note: after 15-30 minutes; base note: after 2-4 hours).

  • Panelists should rate the intensity of the overall odor and specific odor descriptors (e.g., sweet, floral, fruity, powdery, green) on a labeled magnitude scale (e.g., 0-10).

  • Panelists should also provide free-text descriptions of the perceived aroma.

• Data Analysis:

  • Calculate the mean intensity scores for the overall odor and each descriptor at each time point.

  • Analyze the frequency of use for each descriptor.

  • Generate an odor profile chart to visualize the sensory characteristics of hexanophenone.

Sensory Evaluation Workflow

Protocol for Stability Testing of Hexanophenone in a Cosmetic Base

This protocol describes a method to assess the stability of hexanophenone in a representative cosmetic emulsion.

Objective: To evaluate the chemical and olfactory stability of hexanophenone in a standard oil-in-water (O/W) lotion base under accelerated aging conditions.

Materials:

• Hexanophenone

• Standard O/W lotion base (without fragrance)

• Oven capable of maintaining 40°C ± 2°C

• Glass jars with airtight seals

• Gas Chromatograph-Mass Spectrometer (GC-MS)

• Trained sensory panel

Procedure:

• Sample Preparation:

  • Incorporate hexanophenone into the O/W lotion base at a concentration of 0.5% (w/w).

  • Homogenize the mixture thoroughly.

  • Prepare a control sample of the lotion base without hexanophenone.

  • Divide the samples into two sets. Store one set at room temperature (20-25°C) and the other in the oven at 40°C.

• Evaluation Schedule: Evaluate the samples at baseline (T=0) and at regular intervals (e.g., 2, 4, 8, and 12 weeks).

• Physicochemical Analysis:

  • At each time point, observe the samples for any changes in color, clarity, and phase separation.

  • Measure the pH of the lotion.

• Chemical Analysis (GC-MS):

  • Extract the fragrance from the lotion sample using an appropriate solvent (e.g., dichloromethane).

  • Analyze the extract by GC-MS to quantify the concentration of hexanophenone.

  • Compare the concentration at each time point to the baseline to determine the percentage of degradation.

• Olfactory Analysis:

  • Have a trained sensory panel evaluate the odor of the samples at each time point.

  • Panelists should rate the intensity of the hexanophenone scent and note any changes in the odor profile (e.g., development of off-notes).

Stability Testing Workflow

Safety and Regulatory Information

Hexanophenone is generally considered safe for use in cosmetic products when used within the recommended concentration limits. However, as with any chemical substance, it is important to adhere to safety guidelines and regulatory standards.

• Skin Irritation: May cause skin irritation in some individuals. It is recommended to conduct patch testing for new formulations.

• Eye Irritation: Can cause serious eye irritation. Avoid contact with eyes.

• Respiratory Irritation: May cause respiratory irritation if inhaled in high concentrations. Ensure adequate ventilation during handling.

It is the responsibility of the formulator to ensure that the final product complies with all local and international regulations regarding fragrance ingredients.

Conclusion

Hexanophenone is a valuable and versatile ingredient in the perfumer's palette. Its sweet, floral, and slightly fruity aroma, combined with its good stability and blending properties, makes it suitable for a wide array of fragrance applications. By following the detailed protocols for sensory evaluation and stability testing, researchers and formulators can effectively incorporate hexanophenone into their products to achieve the desired olfactory experience while ensuring product quality and safety.

Application Notes and Protocols for the Reduction of Hexanophenone

Introduction

The reduction of ketones to secondary alcohols is a fundamental transformation in organic synthesis, crucial for the preparation of valuable intermediates in the pharmaceutical, fragrance, and fine chemical industries. Hexanophenone, an aromatic ketone, can be efficiently reduced to 1-phenylhexanol, a secondary alcohol with applications in various research and development sectors. This document provides detailed application notes and experimental protocols for two common and effective methods for the reduction of hexanophenone: sodium borohydride (B1222165) reduction and catalytic hydrogenation. These protocols are designed for researchers, scientists, and drug development professionals to facilitate the reproducible and efficient synthesis of 1-phenylhexanol.

Reaction Scheme

The overall chemical transformation discussed in these application notes is the reduction of hexanophenone to 1-phenylhexanol.

Caption: General reaction scheme for the reduction of hexanophenone.

Methods and Protocols

Two primary methods for the reduction of hexanophenone are detailed below:

• Sodium Borohydride (NaBH₄) Reduction: A mild and selective method suitable for laboratory-scale synthesis.

• Catalytic Hydrogenation: A highly efficient method often employed in industrial settings, utilizing a catalyst such as Palladium on Carbon (Pd/C) or Raney Nickel.

Method 1: Sodium Borohydride (NaBH₄) Reduction of Hexanophenone

Sodium borohydride is a versatile and chemoselective reducing agent that readily reduces aldehydes and ketones to their corresponding alcohols.[1][2] It is known for its operational simplicity and safety compared to more reactive hydrides like lithium aluminum hydride.[1]

Experimental Protocol:

Materials and Apparatus:

• Hexanophenone

• Sodium borohydride (NaBH₄)

• Methanol (B129727)

• Deionized water

• Diethyl ether or Dichloromethane (B109758)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel)

• UV lamp

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5.0 g (28.4 mmol) of hexanophenone in 50 mL of methanol.

• Cooling: Cool the solution in an ice bath to 0-5 °C with gentle stirring.

• Addition of NaBH₄: Slowly add 1.2 g (31.7 mmol) of sodium borohydride in small portions over 15-20 minutes, ensuring the temperature remains below 10 °C. A vigorous bubbling may be observed.[3]

• Reaction: After the addition is complete, continue stirring the reaction mixture in the ice bath for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 9:1 hexane:ethyl acetate (B1210297) eluent). The reaction is complete when the hexanophenone spot is no longer visible under UV light.

• Quenching: Carefully quench the reaction by the slow addition of 50 mL of deionized water.

• Solvent Removal: Remove the methanol from the mixture using a rotary evaporator.

• Extraction: Transfer the aqueous residue to a separatory funnel and extract the product with diethyl ether or dichloromethane (3 x 50 mL).[3]

• Washing and Drying: Combine the organic layers and wash with 50 mL of brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude 1-phenylhexanol. The product can be further purified by flash column chromatography on silica (B1680970) gel if necessary.

Method 2: Catalytic Hydrogenation of Hexanophenone

Catalytic hydrogenation is a clean and efficient method for the reduction of ketones, often providing high yields and purity.[4] This method involves the use of a metal catalyst and hydrogen gas. Both Palladium on Carbon (Pd/C) and Raney Nickel are effective catalysts for this transformation.[5][6]

Experimental Protocol (using 10% Pd/C):

Materials and Apparatus:

• Hexanophenone

• 10% Palladium on Carbon (Pd/C) catalyst

• Ethanol

• Hydrogen gas source (balloon or cylinder)

• Parr shaker or similar hydrogenation apparatus

• Buchner funnel and filter paper

• Celite®

Procedure:

• Reaction Setup: In a suitable pressure vessel (e.g., a Parr shaker bottle), dissolve 5.0 g (28.4 mmol) of hexanophenone in 100 mL of ethanol.

• Catalyst Addition: Carefully add 0.25 g of 10% Pd/C catalyst to the solution under an inert atmosphere (e.g., nitrogen or argon).

• Hydrogenation: Seal the reaction vessel and connect it to a hydrogen source. Purge the vessel with hydrogen gas 2-3 times to remove air. Pressurize the vessel to 50 psi with hydrogen.

• Reaction: Stir the mixture vigorously at room temperature. The reaction progress can be monitored by observing the uptake of hydrogen.

• Completion and Catalyst Removal: Once hydrogen uptake ceases (typically after 4-6 hours), depressurize the vessel and purge with an inert gas. Carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the filter cake with a small amount of ethanol.

• Purification: Concentrate the filtrate under reduced pressure to yield 1-phenylhexanol.

Data Presentation

The following table summarizes the key quantitative data for the two described methods for the reduction of hexanophenone.

Parameter	Sodium Borohydride Reduction	Catalytic Hydrogenation (10% Pd/C)
Reactant	Hexanophenone	Hexanophenone
Reducing Agent/Catalyst	Sodium Borohydride (NaBH₄)	10% Palladium on Carbon (Pd/C)
Solvent	Methanol	Ethanol
Temperature	0 °C to Room Temperature	Room Temperature
Pressure	Atmospheric	50 psi (H₂)
Reaction Time	~3 hours	~4-6 hours
Typical Yield	>90%	>95%
Purity	High, may require chromatography	Very high, often no further purification needed

Product Characterization

The final product, 1-phenylhexanol, can be characterized by its physical and spectroscopic properties.

Physical Properties:

• Appearance: Colorless liquid.[7]

• Boiling Point: Approximately 154-155 °C at 11 mmHg.[8]

Spectroscopic Data:

• ¹H NMR (CDCl₃, 400 MHz) δ (ppm): 7.35-7.25 (m, 5H, Ar-H), 4.65 (t, J=6.6 Hz, 1H, CH-OH), 1.80-1.70 (m, 2H, CH₂), 1.40-1.20 (m, 6H, 3xCH₂), 0.88 (t, J=7.0 Hz, 3H, CH₃).

• ¹³C NMR (CDCl₃, 100 MHz) δ (ppm): 144.9, 128.4, 127.4, 125.9, 75.2, 39.1, 31.8, 25.4, 22.6, 14.0.

• IR (neat, cm⁻¹): 3360 (br, O-H), 3060, 3030 (Ar C-H), 2930, 2860 (C-H), 1495, 1455 (C=C, aromatic), 1050 (C-O).

Experimental Workflow and Signaling Pathways

The logical flow of the experimental procedures can be visualized as follows:

Caption: Experimental workflow for the reduction of hexanophenone.

Safety Precautions

• Sodium borohydride is flammable and can react violently with water to produce hydrogen gas. Handle with care in a well-ventilated fume hood.

• Catalytic hydrogenation involves the use of flammable hydrogen gas under pressure. Ensure the apparatus is properly assembled and leak-tested. The catalyst, particularly Pd/C, can be pyrophoric when dry and should be handled with care, preferably under an inert atmosphere or wetted with a solvent.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, when performing these experiments.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. www1.chem.umn.edu [www1.chem.umn.edu]
• 3. US4684735A - Promotion of raney nickel hydrogenation catalyst - Google Patents [patents.google.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Carbon-Supported Raney Nickel Catalyst for Acetone Hydrogenation with High Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Perfumers Apprentice - Phenyl Hexanol [shop.perfumersapprentice.com]
• 8. PHENYLHEXANOL [chembk.com]

A Comprehensive Guide to the Derivatization of Hexanophenone: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Hexanophenone, a simple alkyl aryl ketone, serves as a versatile starting material and intermediate in organic synthesis. Its chemical structure, featuring a reactive carbonyl group and an aromatic phenyl ring, allows for a variety of chemical modifications. The derivatization of hexanophenone is a critical step in the synthesis of more complex molecules with potential applications in medicinal chemistry, materials science, and fragrance development.[1][2] This document provides detailed application notes and experimental protocols for several key derivatization reactions of hexanophenone, including reduction of the ketone, alpha-bromination, oximation, and electrophilic aromatic substitution (nitration).

Reduction of Hexanophenone to 1-Phenyl-1-hexanol

The reduction of the carbonyl group in hexanophenone to a secondary alcohol, 1-phenyl-1-hexanol, is a fundamental transformation that introduces a chiral center and a hydroxyl group, which can be further functionalized. This conversion is commonly achieved through the use of hydride reducing agents, such as sodium borohydride (B1222165), or via catalytic hydrogenation.

Data Presentation: Reduction of Hexanophenone

Parameter	Protocol 1: Sodium Borohydride Reduction	Protocol 2: Catalytic Hydrogenation
Product	1-Phenyl-1-hexanol	1-Phenyl-1-hexanol
Reducing Agent	Sodium Borohydride (NaBH₄)	Hydrogen Gas (H₂)
Catalyst	None	Palladium on Carbon (Pd/C)
Solvent	Methanol (B129727) or Ethanol (B145695)	Ethanol or Ethyl Acetate (B1210297)
Temperature	0°C to Room Temperature	Room Temperature
Pressure	Atmospheric	1-5 bar
Typical Yield	>90%[3]	>95%[4]
Reaction Time	30 minutes - 2 hours	2 - 24 hours

Experimental Protocols

Protocol 1: Reduction with Sodium Borohydride

This protocol describes the reduction of hexanophenone using sodium borohydride, a mild and selective reducing agent.

Materials:

• Hexanophenone

• Methanol

• Sodium borohydride (NaBH₄)

• Deionized water

• Diethyl ether or Ethyl acetate

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel, rotary evaporator.

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve hexanophenone (1.0 eq) in methanol to a concentration of approximately 0.2-0.5 M.

• Cool the solution to 0°C in an ice bath.

• Slowly add sodium borohydride (1.5 - 2.0 eq) portion-wise to the stirred solution. The addition should be controlled to maintain the temperature below 10°C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.[5]

• Quench the reaction by slowly adding deionized water.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with diethyl ether or ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with saturated aqueous NH₄Cl solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to afford the crude 1-phenyl-1-hexanol.

• The product can be purified further by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: Catalytic Hydrogenation

This protocol details the reduction of hexanophenone via catalytic hydrogenation using palladium on carbon as the catalyst.

Materials:

• Hexanophenone

• Ethanol or Ethyl Acetate

• 10% Palladium on Carbon (Pd/C)

• Hydrogen gas (H₂) source

• Hydrogenation apparatus (e.g., Parr shaker or balloon hydrogenation setup)

• Celite®

Procedure:

• To a hydrogenation vessel, add hexanophenone (1.0 eq) and the solvent (ethanol or ethyl acetate) to achieve a concentration of approximately 0.1 M.[4]

• Carefully add 10% Pd/C (5-10 mol%).

• Seal the vessel and purge the system with an inert gas (e.g., nitrogen or argon) before introducing hydrogen gas.

• Pressurize the vessel with hydrogen gas (typically 1-5 bar) or use a hydrogen-filled balloon.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or gas chromatography (GC).

• Once the reaction is complete, carefully vent the hydrogen gas and purge the system with an inert gas.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield 1-phenyl-1-hexanol.

Workflow for the reduction of hexanophenone.

Alpha-Bromination of Hexanophenone to 2-Bromo-1-phenyl-1-hexanone

The introduction of a bromine atom at the alpha-position to the carbonyl group yields an α-bromo ketone, a valuable synthetic intermediate for various nucleophilic substitution and elimination reactions.

Data Presentation: Alpha-Bromination of Hexanophenone

Parameter	Protocol 3: H₂O₂/HBr Bromination
Product	2-Bromo-1-phenyl-1-hexanone
Brominating Agent	Bromine (generated in situ)
Reagents	Hydrogen Peroxide (H₂O₂), Hydrobromic Acid (HBr)
Solvent	Water
Temperature	Room Temperature
Typical Yield	~95% (based on valerophenone)[6]
Reaction Time	1 - 3 hours

Experimental Protocol

Protocol 3: Oxidative Bromination with H₂O₂ and HBr

This protocol is adapted from a green chemistry approach for the alpha-bromination of ketones.[7]

Materials:

• Hexanophenone

• 30% Hydrobromic acid (HBr)

• 30% Hydrogen peroxide (H₂O₂)

• Saturated sodium carbonate solution

• Saturated brine solution

• Dichloromethane or Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel.

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, add hexanophenone (1.0 eq) and 30% hydrobromic acid (2.0 eq).

• Stir the mixture at room temperature.

• Slowly add 30% hydrogen peroxide (1.5 eq) dropwise to the reaction mixture.

• After the addition is complete, continue to stir the reaction for 1-2 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Stop the stirring and allow the layers to separate.

• Separate the organic layer and wash it with saturated sodium carbonate solution, followed by saturated brine solution.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 2-bromo-1-phenyl-1-hexanone.

Workflow for the alpha-bromination of hexanophenone.

Oximation of Hexanophenone to Hexanophenone Oxime

The reaction of hexanophenone with hydroxylamine (B1172632) produces hexanophenone oxime. Oximes are versatile intermediates that can be rearranged to amides (Beckmann rearrangement) or reduced to amines.

Data Presentation: Oximation of Hexanophenone

Parameter	Protocol 4: Oximation in Aqueous Ethanol
Product	Hexanophenone Oxime
Reagent	Hydroxylamine Hydrochloride (NH₂OH·HCl)
Base	Sodium Acetate or Sodium Hydroxide
Solvent	Aqueous Ethanol
Temperature	Room Temperature to Reflux
Typical Yield	>85%[8]
Reaction Time	1 - 4 hours

Experimental Protocol

Protocol 4: Synthesis of Hexanophenone Oxime

This protocol is a standard procedure for the synthesis of oximes from ketones.[3]

Materials:

• Hexanophenone

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium acetate trihydrate (CH₃COONa·3H₂O) or Sodium Hydroxide (NaOH)

• Ethanol

• Water

• Round-bottom flask, magnetic stirrer, reflux condenser.

Procedure:

• In a round-bottom flask, dissolve hydroxylamine hydrochloride (1.2 eq) and sodium acetate trihydrate (1.5 eq) in water.

• Add a solution of hexanophenone (1.0 eq) in ethanol to the aqueous solution. The amount of ethanol should be sufficient to form a homogeneous solution or a fine suspension.

• Stir the mixture at room temperature or heat to reflux for 1-4 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture in an ice bath to induce crystallization of the product.

• If crystallization does not occur, add cold water to precipitate the oxime.

• Collect the solid product by vacuum filtration, wash with cold water, and air dry.

• The hexanophenone oxime can be recrystallized from aqueous ethanol if further purification is needed.

Workflow for the oximation of hexanophenone.

Nitration of Hexanophenone to p-Nitrohexanophenone

Electrophilic aromatic substitution on the phenyl ring of hexanophenone allows for the introduction of various functional groups. Nitration, typically carried out with a mixture of nitric and sulfuric acids, introduces a nitro group, which can be subsequently reduced to an amine. The acyl group is a meta-director, but due to steric hindrance, substitution at the para-position can also be significant.

Data Presentation: Nitration of Hexanophenone

Parameter	Protocol 5: Nitration with Mixed Acid
Product	Mixture of m- and p-Nitrohexanophenone
Nitrating Agent	Nitronium ion (NO₂⁺)
Reagents	Concentrated Nitric Acid (HNO₃), Concentrated Sulfuric Acid (H₂SO₄)
Temperature	0 - 10°C
Typical Yield	Moderate to high, isomer separation may be required.[9][10]
Reaction Time	30 minutes - 2 hours

Experimental Protocol

Protocol 5: Synthesis of Nitrohexanophenone

This protocol is a general procedure for the nitration of deactivated aromatic rings.[9]

Materials:

• Hexanophenone

• Concentrated sulfuric acid (H₂SO₄)

• Concentrated nitric acid (HNO₃)

• Ice

• Water

• Beaker, magnetic stirrer, dropping funnel, ice bath.

Procedure:

• In a beaker or flask, carefully add concentrated sulfuric acid to hexanophenone while cooling in an ice-salt bath to maintain the temperature below 10°C.

• Prepare the nitrating mixture by slowly adding concentrated nitric acid to an equal volume of concentrated sulfuric acid in a separate flask, keeping the mixture cool in an ice bath.[11]

• Slowly add the cold nitrating mixture dropwise to the solution of hexanophenone in sulfuric acid, ensuring the temperature does not exceed 10°C.

• After the addition is complete, stir the reaction mixture at 0-10°C for 30-60 minutes.

• Carefully pour the reaction mixture onto crushed ice with stirring.

• The precipitated solid is collected by vacuum filtration and washed thoroughly with cold water until the washings are neutral.

• The crude product, a mixture of isomers, can be purified by recrystallization or column chromatography to separate the meta and para isomers.

Workflow for the nitration of hexanophenone.

References

• 1. researchgate.net [researchgate.net]
• 2. electronicsandbooks.com [electronicsandbooks.com]
• 3. scribd.com [scribd.com]
• 4. benchchem.com [benchchem.com]
• 5. rsc.org [rsc.org]
• 6. electronicsandbooks.com [electronicsandbooks.com]
• 7. The reduction of substituted acetophenones by sodium borohydride (1966) | K. Bowden | 39 Citations [scispace.com]
• 8. Enzymatic reduction of acetophenone derivatives with a benzil reductase from Pichia glucozyma (KRED1-Pglu): electronic and steric effects on activity and enantioselectivity - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. magritek.com [magritek.com]
• 10. researchgate.net [researchgate.net]
• 11. quora.com [quora.com]

Application Notes and Protocols for Hexanophenone in Catalytic Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of hexanophenone as a substrate in various catalytic reactions, including asymmetric reduction and catalytic oxidation. Detailed protocols, quantitative data, and visual workflows are presented to facilitate the application of these methodologies in a laboratory setting.

Asymmetric Reduction of Hexanophenone to 1-Phenyl-1-hexanol (B1583550)

The enantioselective reduction of prochiral ketones to chiral alcohols is a fundamental transformation in organic synthesis, providing valuable building blocks for pharmaceuticals and other fine chemicals. Hexanophenone can be stereoselectively reduced to (R)- or (S)-1-phenyl-1-hexanol using both transition-metal catalysts and biocatalysts.

Asymmetric Transfer Hydrogenation using Ruthenium Catalysts

Asymmetric transfer hydrogenation (ATH) is a powerful and practical method for the enantioselective reduction of ketones. Ruthenium complexes bearing chiral ligands are highly effective catalysts for this transformation, typically using isopropanol (B130326) or a mixture of formic acid and triethylamine (B128534) as the hydrogen source.

Data Presentation

Catalyst	Ligand	Hydrogen Source	Solvent	Temp. (°C)	S/C Ratio	Yield (%)	ee (%)	Ref. (Adapted from)
[RuCl(p-cymene)]2	(S,S)-TsDPEN	HCOOH/NEt₃ (5:2)	CH₂Cl₂	28	100:1	>95	>99 (R)	[1]
RuCl₂(indan-ambox)(PPh₃)	Indan-ambox	H₂ (5 atm)	i-PrOH	RT	100:1	>99	97 (R)	[2]
Ru(0) nanoparticles	Chiral Thiones	i-PrOH	i-PrOH	Reflux	-	-	Up to 85	[3]

Note: Data presented is for the analogous substrate acetophenone (B1666503) and is expected to be similar for hexanophenone.

Experimental Protocol: Asymmetric Transfer Hydrogenation of Hexanophenone

This protocol is adapted from the general procedure for the asymmetric transfer hydrogenation of aromatic ketones.[1]

Materials:

• Hexanophenone

• [RuCl(p-cymene)((S,S)-TsDPEN)] catalyst

• Formic acid (HCOOH)

• Triethylamine (NEt₃)

• Dichloromethane (B109758) (CH₂Cl₂), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Nitrogen or Argon gas supply

• Standard glassware for organic synthesis

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), dissolve hexanophenone (1 mmol) in anhydrous dichloromethane (5 mL).

• Catalyst and Hydrogen Source Preparation: In a separate vial, prepare the hydrogen source by mixing formic acid (5 equivalents) and triethylamine (2 equivalents).

• Reaction Initiation: To the solution of hexanophenone, add the [RuCl(p-cymene)((S,S)-TsDPEN)] catalyst (0.01 mmol, 1 mol%).

• Addition of Hydrogen Source: Add the freshly prepared formic acid/triethylamine mixture to the reaction flask.

• Reaction Monitoring: Stir the reaction mixture at room temperature (or as specified in the data table). Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 10 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel (e.g., using a hexane/ethyl acetate (B1210297) gradient) to afford 1-phenyl-1-hexanol.

• Analysis: Determine the enantiomeric excess of the product by chiral HPLC or GC.

Visualization of Experimental Workflow

Caption: Workflow for Asymmetric Transfer Hydrogenation.

Biocatalytic Reduction using Alcohol Dehydrogenases (ADHs)

Biocatalysis offers a green and highly selective alternative for the reduction of ketones. Alcohol dehydrogenases (ADHs) are enzymes that catalyze the reversible oxidation of alcohols to aldehydes or ketones. In the reductive direction, they utilize a cofactor, typically NADH or NADPH, as the hydride source. Whole-cell biocatalysts, such as Rhodococcus erythropolis, can be employed, which have the advantage of in-situ cofactor regeneration.

Data Presentation

Biocatalyst	Cofactor Regeneration	Substrate	Yield (%)	ee (%)	Ref. (Adapted from)
ADH from Thermoanaerobacter sp.	Isopropanol	Acetophenone	98	>99.5 (S)	[4]
Rhodococcus erythropolis A-27	Isopropanol	Acetophenone	92	>99.9 (S)	[5][6]
ADH-02 (Commercial)	Isopropanol/NADPH	Acetophenone	-	>99	[7]

Note: Data presented is for the analogous substrate acetophenone and is expected to be similar for hexanophenone.

Experimental Protocol: Biocatalytic Reduction of Hexanophenone with Rhodococcus erythropolis

This protocol is a general procedure based on the use of Rhodococcus species for ketone reduction.[5][6]

Materials:

• Hexanophenone

• Rhodococcus erythropolis cells (e.g., ATCC 4277 or a specific strain known for ketone reduction)

• Phosphate (B84403) buffer (e.g., 50 mM, pH 7.0)

• Isopropanol

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

• Centrifuge and appropriate tubes

• Incubator shaker

Procedure:

• Cell Preparation: Grow the Rhodococcus erythropolis cells in a suitable medium until the desired cell density is reached. Harvest the cells by centrifugation and wash them with phosphate buffer. The cells can be used as a whole-cell catalyst.

• Reaction Setup: In a suitable flask, suspend the harvested Rhodococcus erythropolis cells in phosphate buffer. Add isopropanol as the co-solvent and hydrogen donor (typically 10-50% v/v).

• Substrate Addition: Add hexanophenone to the cell suspension. The substrate concentration should be optimized (e.g., starting with 10-50 mM) to avoid substrate inhibition.

• Incubation: Incubate the reaction mixture in a shaker at a controlled temperature (e.g., 30 °C) and agitation speed (e.g., 200 rpm).

• Reaction Monitoring: Monitor the progress of the reaction by taking samples at regular intervals and analyzing them by GC or HPLC.

• Work-up: Once the reaction is complete, separate the cells from the reaction mixture by centrifugation.

• Extraction and Purification: Extract the supernatant with ethyl acetate (3 x volume of the aqueous phase). Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude 1-phenyl-1-hexanol by flash column chromatography if necessary.

• Analysis: Determine the enantiomeric excess of the product using chiral GC or HPLC.

Visualization of Biocatalytic Workflow

Caption: Workflow for Biocatalytic Reduction.

Catalytic Oxidation of Hexanophenone

The oxidation of aryl alkyl ketones can lead to various products, including carboxylic acids via C-C bond cleavage. This transformation is valuable for the synthesis of benzoic acid derivatives and other functionalized molecules.

Aerobic Oxidation to Benzoic Acid

The carbon-carbon bond adjacent to the carbonyl group in aryl alkyl ketones can be cleaved under oxidative conditions to yield benzoic acid and a carboxylic acid derived from the alkyl chain. Metal-catalyzed aerobic oxidation provides an environmentally friendly approach using molecular oxygen as the terminal oxidant.

Data Presentation

Catalyst System	Oxidant	Solvent	Temp. (°C)	Time (h)	Conversion (%)	Yield of Benzoic Acid (%)	Ref. (Adapted from)
Mn(NO₃)₂ / Co(NO₃)₂	O₂ (1 atm)	Acetic Acid	100	6	~90	~85	[8]
NaOCl (Bleach) / NaOH	NaOCl	Water	Gentle Heat	0.5-1	>95	High	[9]

Note: Data is based on general procedures for aryl alkyl ketones and acetophenone and may require optimization for hexanophenone.

Experimental Protocol: Aerobic Oxidation of Hexanophenone

This protocol is adapted from a general method for the aerobic oxidation of aryl alkyl ketones.[8]

Materials:

• Hexanophenone

• Manganese(II) nitrate (B79036) (Mn(NO₃)₂)

• Cobalt(II) nitrate (Co(NO₃)₂)

• Acetic acid

• Oxygen gas supply (balloon or from a cylinder)

• Standard glassware for organic synthesis

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a condenser and a gas inlet, dissolve hexanophenone (1 mmol) in acetic acid (10 mL).

• Catalyst Addition: Add manganese(II) nitrate (0.1 mmol, 10 mol%) and cobalt(II) nitrate (0.02 mmol, 2 mol%) to the reaction mixture.

• Reaction Conditions: Heat the mixture to 100 °C under an atmosphere of oxygen (an oxygen-filled balloon is sufficient for small scale).

• Reaction Monitoring: Stir the reaction vigorously. Monitor the reaction progress by TLC or GC until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature. Dilute with water and extract with ethyl acetate (3 x 20 mL).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography to isolate benzoic acid.

Visualization of Oxidation Workflow

Caption: Workflow for Catalytic Aerobic Oxidation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Baeyer-Villiger oxidation: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 4. US3282992A - Method for the preparation of acetophenone and benzoic acid - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Highly Active and Selective Catalysts for the Formation of α-Aryl Ketones [organic-chemistry.org]
• 7. brainly.in [brainly.in]
• 8. researchgate.net [researchgate.net]
• 9. chemlab.truman.edu [chemlab.truman.edu]

Protocol for the Purity Analysis of Hexanophenone via Gas Chromatography-Mass Spectrometry (GC-MS)

Application Note

Introduction

Hexanophenone, an aromatic ketone, is a significant compound in various chemical and pharmaceutical syntheses. Its purity is critical to ensure the safety, efficacy, and quality of downstream products. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique ideal for separating and identifying volatile and semi-volatile compounds like hexanophenone.[1] This method offers high separation efficiency through gas chromatography and definitive identification based on the mass-to-charge ratio of the compound and its fragments, as determined by mass spectrometry.[2][3] This application note provides a detailed protocol for determining the purity of hexanophenone using GC-MS.

Principle

The hexanophenone sample, dissolved in a suitable volatile solvent, is injected into the gas chromatograph. The compound is vaporized and carried by an inert gas through a capillary column. Separation of hexanophenone from any impurities is achieved based on their differential partitioning between the mobile phase (carrier gas) and the stationary phase coated on the column walls.[4] As the separated components elute from the column, they enter the mass spectrometer, where they are ionized, typically by electron impact (EI). The resulting positively charged ions and their fragments are then separated by a mass analyzer based on their mass-to-charge ratio (m/z). The resulting mass spectrum serves as a molecular fingerprint, allowing for the identification of hexanophenone and any impurities by comparing the obtained spectra and retention times to those of a reference standard.[1] Quantitative analysis is performed by creating a calibration curve from the analysis of standard solutions of known concentrations.[1]

Experimental Protocol

A detailed methodology for the GC-MS analysis of hexanophenone is provided below. This protocol serves as a general guideline and may require optimization based on the specific instrumentation and sample matrix.

Materials and Reagents

• Hexanophenone reference standard (purity ≥ 98%)

• Hexanophenone sample for analysis

• Dichloromethane (B109758) (CH₂Cl₂), GC grade or equivalent volatile organic solvent[5]

• Methanol (CH₃OH), GC grade

• 1.5 mL glass autosampler vials with caps[5]

• Micropipettes and tips

• Analytical balance

• Vortex mixer

• 0.22 µm syringe filters (if sample contains particulates)[6]

Standard and Sample Preparation

Proper sample preparation is crucial for accurate and reproducible GC-MS analysis.[1]

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of hexanophenone reference standard and dissolve it in 10 mL of dichloromethane in a volumetric flask.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with dichloromethane to achieve concentrations of approximately 1, 5, 10, 25, and 50 µg/mL.[5]

• Sample Solution: Accurately weigh approximately 10 mg of the hexanophenone sample, dissolve it in 10 mL of dichloromethane, and vortex to ensure complete dissolution.[6] This creates a 1 mg/mL solution. Further dilute this solution to fall within the calibration range (e.g., to 10 µg/mL).[5]

• Filtration: If any particulate matter is visible, filter the sample solution through a 0.22 µm syringe filter before transferring it to a GC vial.[6]

• Final Preparation: Transfer all standard and sample solutions to 1.5 mL glass autosampler vials for analysis.[5]

GC-MS Instrumentation and Conditions

The following instrumental parameters are recommended and may be adjusted for optimal performance.

Parameter	Recommended Setting
Gas Chromatograph (GC)
Column	Non-polar or medium-polar capillary column, such as DB-5ms or HP-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness)[1]
Carrier Gas	Helium (99.999% purity) at a constant flow rate of 1.0 mL/min[7]
Inlet Temperature	250 °C[7]
Injection Mode	Splitless or split (e.g., 20:1 split ratio) depending on sample concentration[1]
Injection Volume	1 µL[7]
Oven Temperature Program	Initial temperature of 80 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 15 °C/min, and hold for 5 minutes[1]
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI)[7]
Ionization Energy	70 eV[7][8]
Source Temperature	230 °C[8]
Transfer Line Temperature	280 °C
Mass Scan Range	m/z 40-400
Solvent Delay	3 minutes

Data Analysis and Presentation

Identification

The identification of hexanophenone is confirmed by comparing the retention time (RT) and the acquired mass spectrum of the sample with that of the reference standard. The mass spectrum of hexanophenone is expected to show a molecular ion peak (M+) and characteristic fragment ions resulting from cleavages typical for aromatic ketones, such as alpha-cleavage next to the carbonyl group.[1]

Quantification and Purity Calculation

For quantitative analysis, a calibration curve is constructed by plotting the peak area of a characteristic ion of hexanophenone against the concentration of the prepared standard solutions.[1] The concentration of hexanophenone in the analyzed sample is determined from this calibration curve.

The purity of the hexanophenone sample is calculated as a percentage using the following formula:

Purity (%) = (Concentration of Hexanophenone in sample / Initial weighed concentration of sample) x 100

Data Summary

All quantitative data should be summarized in a clear and structured table for easy comparison.

Sample ID	Retention Time (min)	Peak Area	Calculated Concentration (µg/mL)	Purity (%)
Standard 1 µg/mL	Expected RT	Area	1.0	N/A
Standard 5 µg/mL	Expected RT	Area	5.0	N/A
Standard 10 µg/mL	Expected RT	Area	10.0	N/A
Standard 25 µg/mL	Expected RT	Area	25.0	N/A
Standard 50 µg/mL	Expected RT	Area	50.0	N/A
Hexanophenone Sample	Measured RT	Area	Calculated Conc.	Calculated Purity

Visualization

Experimental Workflow

The overall experimental workflow for the GC-MS analysis of hexanophenone purity is depicted in the following diagram.

Caption: Experimental workflow for the GC-MS purity analysis of Hexanophenone.

Conclusion

This application note provides a robust and reliable protocol for the determination of hexanophenone purity using GC-MS. The described methodology, encompassing sample preparation, instrumental conditions, and data analysis, offers a solid foundation for researchers, scientists, and professionals in drug development and quality control. The high selectivity and sensitivity of GC-MS make it an invaluable tool for ensuring the quality of pharmaceutical ingredients and chemical intermediates.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. longdom.org [longdom.org]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 5. uoguelph.ca [uoguelph.ca]
• 6. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols: The Role of Hexanophenone in Polymer Chemistry and Material Science

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of hexanophenone in polymer chemistry and material science, with a focus on its application as a photoinitiator for UV curing. This document outlines the fundamental principles, experimental protocols, and key parameters for utilizing hexanophenone in the synthesis of polymeric materials.

Introduction to Hexanophenone in Polymer Science

Hexanophenone (CAS 942-92-7) is an aromatic ketone that serves as a versatile compound in organic synthesis and material science.[1][2][3] In polymer chemistry, its primary application lies in its ability to function as a photoinitiator for free-radical polymerization.[4][5] Upon exposure to ultraviolet (UV) radiation, hexanophenone can generate free radicals, which in turn initiate the polymerization of monomers, leading to the formation of a cross-linked polymer network. This process, known as UV curing, is widely employed in the manufacturing of coatings, adhesives, inks, and biomedical hydrogels due to its rapid cure speeds, low energy consumption, and solvent-free formulations.

Physicochemical Properties of Hexanophenone

A summary of the key physical and chemical properties of hexanophenone is presented in Table 1.

Property	Value	Reference
CAS Number	942-92-7	[1][2][3]
Molecular Formula	C₁₂H₁₆O	[1][6]
Molecular Weight	176.25 g/mol	[3]
Appearance	Clear light yellow liquid after melting	[2][7]
Melting Point	25-26 °C	[7]
Boiling Point	265 °C	[7]
Density	0.958 g/mL at 25 °C	[7]
UV Absorption	Exhibits characteristic absorption in the UV region due to the phenyl and ketone chromophores.

Mechanism of Photoinitiation

Aromatic ketones like hexanophenone typically initiate polymerization through a process known as the Norrish Type I or Type II reaction.[8][9][10][11] For alkyl phenyl ketones such as hexanophenone, the Norrish Type I cleavage is a plausible and efficient pathway for generating initiating radicals.

Upon absorption of UV photons, the hexanophenone molecule is promoted to an excited singlet state, which can then undergo intersystem crossing to a more stable triplet state. From this excited state, the molecule undergoes α-cleavage, the homolytic cleavage of the carbon-carbon bond adjacent to the carbonyl group. This cleavage results in the formation of two distinct free radicals: a benzoyl radical and a pentyl radical. Both of these radical species are capable of initiating the polymerization of vinyl monomers, such as acrylates and methacrylates.

Caption: Photoinitiation mechanism of hexanophenone via Norrish Type I cleavage.

Applications in Polymer Synthesis

Hexanophenone is particularly suitable for the UV curing of acrylate-based formulations. Acrylates are widely used monomers and oligomers in coatings, adhesives, and inks due to their high reactivity and the versatility of the resulting polymer properties.

UV Curing of Acrylate (B77674) Coatings

A primary application of hexanophenone is in the formulation of UV-curable clear coats. These coatings are applied to various substrates and then rapidly cured by exposure to UV light.

Table 2: Example Formulation for a UV-Curable Acrylate Clear Coat

Component	Function	Typical Concentration (wt%)
Epoxy Acrylate Oligomer	Polymer backbone, provides hardness and chemical resistance	40 - 70
Tripropyleneglycol Diacrylate (TPGDA)	Reactive diluent, adjusts viscosity and crosslink density	20 - 50
Hexanophenone	Photoinitiator	1 - 5
Flow and Leveling Agent	Improves surface finish	0.1 - 1

Synthesis of Polymer Hydrogels

Hexanophenone can also be utilized in the photopolymerization of hydrogels. Hydrogels are cross-linked polymer networks that can absorb large amounts of water and are used in various biomedical applications, including drug delivery and tissue engineering.

Table 3: Example Formulation for a Poly(ethylene glycol) Diacrylate (PEGDA) Hydrogel

Component	Function	Typical Concentration (wt%)
Poly(ethylene glycol) Diacrylate (PEGDA)	Monomer, forms the hydrogel network	10 - 30
Phosphate-Buffered Saline (PBS)	Solvent	70 - 90
Hexanophenone	Photoinitiator	0.1 - 1

Experimental Protocols

The following are generalized protocols for the use of hexanophenone as a photoinitiator. Researchers should optimize these protocols for their specific monomers, equipment, and desired polymer properties.

Protocol for UV Curing of an Acrylate Coating

Objective: To prepare and cure a thin film of an acrylate-based coating using hexanophenone as a photoinitiator.

Materials:

• Epoxy acrylate oligomer

• Tripropyleneglycol diacrylate (TPGDA)

• Hexanophenone

• Flow and leveling agent

• Substrate (e.g., glass slide, metal panel)

• UV curing system (e.g., medium-pressure mercury lamp)

• Film applicator (e.g., wire-wound rod)

• UV radiometer

Procedure:

• Formulation Preparation:

  • In a light-blocking container, combine the epoxy acrylate oligomer and TPGDA.

  • Mix thoroughly using a magnetic stirrer until a homogeneous solution is obtained.

  • Add the desired concentration of hexanophenone (e.g., 3 wt%) and the flow and leveling agent.

  • Continue stirring in the dark until all components are fully dissolved.

• Film Application:

  • Ensure the substrate is clean and dry.

  • Apply a small amount of the formulation onto the substrate.

  • Use a film applicator to draw down a uniform film of a specific thickness (e.g., 25 µm).

• UV Curing:

  • Place the coated substrate on the conveyor belt or sample stage of the UV curing system.

  • Set the desired UV intensity and conveyor speed to achieve the target UV dose.

  • Expose the film to the UV radiation.

• Cure Evaluation:

  • Assess the cured film for tackiness (thumb twist or cotton ball test).

  • Measure the pencil hardness of the cured coating according to ASTM D3363.

  • Evaluate solvent resistance by rubbing with a cloth soaked in a solvent like methyl ethyl ketone (MEK).

Caption: A generalized experimental workflow for UV curing of coatings.

Protocol for the Synthesis of a PEGDA Hydrogel

Objective: To synthesize a PEGDA hydrogel disc via photopolymerization using hexanophenone.

Materials:

• Poly(ethylene glycol) diacrylate (PEGDA)

• Phosphate-buffered saline (PBS), pH 7.4

• Hexanophenone

• Molds (e.g., PDMS molds of desired dimensions)

• UV light source (e.g., 365 nm UV lamp)

Procedure:

• Precursor Solution Preparation:

  • Prepare a stock solution of hexanophenone in a suitable solvent (e.g., ethanol) if it is not readily soluble in the aqueous monomer solution.

  • In a light-blocking container, dissolve the desired concentration of PEGDA (e.g., 20 wt%) in PBS.

  • Add the hexanophenone stock solution to the PEGDA solution to achieve the final desired concentration (e.g., 0.5 wt%).

  • Vortex or stir the solution until it is homogeneous.

• Hydrogel Formation:

  • Pipette the precursor solution into the molds.

  • Place the molds under the UV light source.

  • Expose the solution to UV light for a predetermined time (e.g., 5-15 minutes), depending on the UV intensity and desired cross-linking density.

• Hydrogel Characterization (Optional):

  • Carefully remove the hydrogel discs from the molds.

  • Measure the swelling ratio by immersing the hydrogels in PBS and measuring their weight at equilibrium.

  • Perform rheological measurements to determine the mechanical properties (e.g., storage and loss moduli) of the hydrogel.

Quantitative Data and Characterization

The efficiency of the photopolymerization process and the properties of the resulting polymer can be quantified using various analytical techniques.

Table 4: Key Parameters and Characterization Techniques for Photopolymerization

Parameter	Description	Typical Range	Characterization Technique
UV Intensity (Irradiance)	The power of the UV light per unit area.	10 - 1000 mW/cm²	UV Radiometer
UV Dose (Energy)	The total amount of UV energy delivered to the sample.	100 - 2000 mJ/cm²	UV Radiometer
Monomer Conversion	The percentage of monomer that has polymerized.	80 - 100%	Fourier-Transform Infrared Spectroscopy (FTIR), Raman Spectroscopy
Cure Speed	The time required to achieve a tack-free surface.	Seconds to minutes	Tactile assessment, Real-time FTIR
Pencil Hardness	A measure of the surface hardness of a cured coating.	HB - 6H	Pencil Hardness Tester
Swelling Ratio	The ratio of the weight of the swollen hydrogel to its dry weight.	5 - 50	Gravimetric analysis
Mechanical Properties	Storage modulus (G'), loss modulus (G''), Young's modulus.	Varies widely	Rheometer, Tensile Tester

Safety Precautions

• Hexanophenone may cause skin and eye irritation.[12] Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when handling this chemical.

• UV radiation is harmful to the eyes and skin. Use appropriate UV shielding and wear UV-blocking safety glasses during UV curing procedures.

• Work in a well-ventilated area to avoid inhalation of any potential vapors.

Disclaimer: The information provided in these application notes is intended for guidance and informational purposes only. Researchers should conduct their own experiments and safety assessments to determine the suitability of hexanophenone for their specific applications.

References

• 1. CAS 942-92-7: Hexanophenone | CymitQuimica [cymitquimica.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Buy Hexanophenone | 942-92-7 [smolecule.com]
• 4. UV Curing: Part Three; Free Radical Photoinitiators - Polymer Innovation Blog [polymerinnovationblog.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Hexanophenone, 98% 25 g | Contact Us | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 7. Synthesis and Application of Hexanophenone_Chemicalbook [chemicalbook.com]
• 8. Norrish reaction - Wikipedia [en.wikipedia.org]
• 9. Norrish Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 10. Norrish-Type I and Type II reactions - Chemistry Optional Notes for UPSC PDF Download [edurev.in]
• 11. galaxy.ai [galaxy.ai]
• 12. Hexanophenone | C12H16O | CID 70337 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Laboratory-Scale Purification of Crude Hexanophenone

Audience: Researchers, scientists, and drug development professionals.

Introduction: Hexanophenone (also known as caprophenone or 1-phenyl-1-hexanone) is an aromatic ketone widely used as an intermediate in the synthesis of fragrances and pharmaceuticals.[1][2] Its synthesis, often via methods like Friedel-Crafts acylation, can result in a crude product containing unreacted starting materials, byproducts, and colorimetric impurities.[3] Achieving high purity is critical for subsequent applications. This document provides detailed protocols for the laboratory-scale purification of crude hexanophenone using common techniques such as vacuum distillation, flash column chromatography, and recrystallization.

Physicochemical Properties

A clear understanding of hexanophenone's physical properties is essential for selecting and optimizing a purification strategy.

Property	Value	Reference(s)
Molecular Formula	C₁₂H₁₆O	[4][5]
Molecular Weight	176.25 g/mol	[4][6]
Appearance	White or colorless to light yellow powder, lump, or clear liquid.[1][5]	[1][5]
Melting Point	25-26 °C	[6][7][8][9]
Boiling Point	265 °C (at 760 mmHg)	[6][7][8][9]
Density	0.958 g/mL at 25 °C	[6][7][8]
Solubility	Slightly soluble in water; soluble in organic solvents like ethanol, acetone, diethyl ether, and chloroform.[5][10][11]	[5][10][11]

Potential Impurities

Crude hexanophenone obtained from Friedel-Crafts acylation of benzene (B151609) with hexanoyl chloride may contain the following impurities:

• Unreacted Benzene: Volatile starting material.

• Unreacted Hexanoyl Chloride: And its hydrolysis product, hexanoic acid.

• Polysubstituted Products: Di- or tri-acylated benzene rings.

• Colored Impurities: Often high-molecular-weight, conjugated byproducts or degradation products that can give the crude product a yellow or brown color.[12]

Purification Strategies

A multi-step approach is often the most effective. A primary bulk purification by vacuum distillation can remove solvents and non-volatile residues, followed by a high-resolution technique like column chromatography for closely related impurities. A final recrystallization step can be used for "polishing" to achieve the highest purity.

Caption: General purification workflow for crude Hexanophenone.

Comparison of Purification Techniques

Technique	Primary Application	Pros	Cons	Typical Purity
Vacuum Distillation	Bulk purification; removal of non-volatile or highly volatile impurities.	Fast, good for large scales, effective for compounds with different boiling points.	Not effective for separating compounds with close boiling points; thermal degradation is possible.	~95%[3]
Flash Chromatography	Separation of structurally similar compounds.	High resolution, applicable to a wide range of compounds, highly effective.[12]	Can be time-consuming, requires significant solvent, potential for product loss on the column.	>98%
Recrystallization	Final purification or "polishing" step for solid compounds.	Can yield very high purity material, cost-effective.[13]	Requires a suitable solvent, product loss in the mother liquor, may not remove all impurities.	>99%

Experimental Protocols

Protocol 1: Purification by Vacuum Distillation

This method is ideal as an initial step to purify large quantities of crude hexanophenone, particularly for removing the synthesis solvent and high-boiling point impurities.

Methodology:

• Setup: Assemble a short-path distillation apparatus suitable for vacuum. Ensure all glassware is dry and joints are properly greased and sealed.

• Charge the Flask: Add the crude hexanophenone to the round-bottom flask, along with a magnetic stir bar or boiling chips to ensure smooth boiling. Do not fill the flask more than two-thirds full.

• Apply Vacuum: Connect the apparatus to a vacuum pump with a cold trap in between. Slowly and carefully reduce the pressure.

• Heating: Begin heating the distillation flask using a heating mantle once the desired vacuum is reached.

• Fraction Collection: Collect the distilled hexanophenone in a pre-weighed receiving flask. Based on its high boiling point (265 °C at atmospheric pressure), distillation at a high vacuum (e.g., <1 mmHg) will significantly lower the required temperature. For example, one synthesis protocol distills the product at 100°C under high vacuum.[3]

• Completion: Stop the distillation when the temperature fluctuates or when most of the product has been collected, leaving behind a dark, viscous residue.

• Analysis: Analyze the purity of the distilled product using Gas Chromatography (GC) or ¹H NMR.

Protocol 2: Purification by Flash Column Chromatography

This is the most effective method for removing closely related side-products and achieving high purity.[7]

Caption: Step-by-step workflow for flash column chromatography.

Methodology:

• Eluent Selection: Using Thin Layer Chromatography (TLC), determine an appropriate solvent system. For hexanophenone, a non-polar system is effective. Start with mixtures of petroleum ether (or hexanes) and ethyl acetate (B1210297) (EtOAc). An ideal Rf value is typically between 0.2-0.4.

  • Recommended Starting Ratios: Petroleum Ether/EtOAc = 100:1 or 50:1.[7]

• Column Packing:

  • Select a column of appropriate size (a general rule is a 50:1 to 100:1 ratio of silica gel to crude product by weight).[12]

  • Prepare a slurry of silica gel in the initial, least polar eluent (e.g., pure hexane or petroleum ether).

  • Pour the slurry into the column and use gentle air pressure to pack the bed uniformly, ensuring no air bubbles or cracks are present.[12][14] Add a thin layer of sand on top to protect the silica bed.[12][14]

• Sample Loading:

  • Dissolve the crude hexanophenone in a minimal amount of a moderately polar solvent like dichloromethane (B109758) (DCM) or the eluent itself.

  • Carefully apply the solution to the top of the silica bed.[14]

  • Alternatively, for better resolution, pre-adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the column.[15]

• Elution and Fraction Collection:

  • Begin elution with the chosen mobile phase. Maintain a constant flow rate using positive pressure.

  • Collect fractions in test tubes and monitor the elution progress using TLC.

• Product Isolation:

  • Combine the fractions that contain the pure product.

  • Remove the solvent using a rotary evaporator to yield the purified hexanophenone.

Parameter	Recommendation
Stationary Phase	Silica Gel (200-400 mesh)
Mobile Phase	Petroleum Ether : Ethyl Acetate (100:1 to 50:1)[7]
TLC Visualization	UV lamp (254 nm)

Protocol 3: Purification by Low-Temperature Recrystallization

Given hexanophenone's low melting point (25-26 °C), recrystallization must be performed at or below room temperature. This technique is excellent for a final polishing step to remove trace impurities.[13]

Methodology:

• Solvent Selection: The ideal solvent should dissolve hexanophenone well at room temperature but poorly at lower temperatures (e.g., 0 to 5 °C). A mixed solvent system, such as hexane/diethyl ether or hexane/acetone, is often effective.[16]

  • To test, dissolve a small amount of purified hexanophenone in a minimal volume of the more soluble solvent (e.g., ether or acetone) at room temperature.

  • Slowly add the anti-solvent (hexane) until the solution becomes slightly cloudy (the point of saturation).[16]

• Dissolution: Dissolve the hexanophenone from the previous purification step in the minimum amount of the chosen solvent or solvent pair at room temperature to create a saturated solution.

• Crystallization:

  • Cover the flask and allow it to stand undisturbed.

  • Slowly cool the solution in an ice bath or refrigerator (0-5 °C). Slow cooling is crucial for the formation of large, pure crystals.[17][18]

  • If crystals do not form, gently scratch the inside of the flask with a glass rod to create nucleation sites.[17]

• Crystal Collection:

  • Set up a Büchner funnel for vacuum filtration, and pre-cool it to prevent the crystals from melting.[17]

  • Quickly filter the cold slurry to collect the crystals.

  • Wash the crystals with a small amount of ice-cold anti-solvent (hexane) to remove any residual mother liquor.

• Drying: Dry the purified crystals under vacuum to remove any remaining solvent. Determine the melting point and assess purity by GC or NMR.

References

• 1. CAS 942-92-7: Hexanophenone | CymitQuimica [cymitquimica.com]
• 2. nbinno.com [nbinno.com]
• 3. Hexanophenone synthesis - chemicalbook [chemicalbook.com]
• 4. Hexanophenone | C12H16O | CID 70337 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Page loading... [wap.guidechem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Synthesis and Application of Hexanophenone_Chemicalbook [chemicalbook.com]
• 8. HEXANOPHENONE | CAS#:942-92-7 | Chemsrc [chemsrc.com]
• 9. Hexanophenone | 942-92-7 [chemicalbook.com]
• 10. consolidated-chemical.com [consolidated-chemical.com]
• 11. Buy Hexanophenone | 942-92-7 [smolecule.com]
• 12. benchchem.com [benchchem.com]
• 13. mt.com [mt.com]
• 14. m.youtube.com [m.youtube.com]
• 15. Purification [chem.rochester.edu]
• 16. Reagents & Solvents [chem.rochester.edu]
• 17. m.youtube.com [m.youtube.com]
• 18. youtube.com [youtube.com]

Application Notes: The Role of Hexanophenone in Undergraduate Organic Chemistry Laboratory Curricula

Introduction

Hexanophenone, also known as pentyl phenyl ketone, is an aromatic ketone that serves as an exemplary substrate and synthetic target in undergraduate organic chemistry laboratories. Its structure, featuring a benzene (B151609) ring, a carbonyl group, and an aliphatic chain, allows for the demonstration of several fundamental reaction types. These include electrophilic aromatic substitution for its synthesis and nucleophilic additions to its carbonyl group. This document provides detailed application notes and experimental protocols for the use of hexanophenone, tailored for an audience of researchers and professionals, yet grounded in the context of undergraduate chemical education.

Physicochemical and Safety Data

Hexanophenone is a low-melting solid or clear liquid at room temperature, making it convenient for various experimental setups.[1][2] Its physical, spectroscopic, and safety data are summarized below.

Table 1: Physical and Spectroscopic Properties of Hexanophenone

Property	Value	Reference
Molecular Formula	C₁₂H₁₆O	[3]
Molecular Weight	176.25 g/mol	[3]
Appearance	Clear light yellow liquid or low melting solid	[1][2][4]
Melting Point	25-26 °C	[2][4][5]
Boiling Point	265 °C	[2][4][5]
Density	0.958 g/mL at 25 °C	[2][5]
Refractive Index (n²⁰/D)	1.5105	[2]
¹H NMR (400 MHz, CDCl₃) δ	7.96 (d, 2H), 7.55 (t, 1H), 7.45 (t, 2H), 2.96 (t, 2H), 1.73 (m, 2H), 1.36 (m, 4H), 0.91 (m, 3H)	[5]
¹³C NMR (100 MHz, CDCl₃) δ	200.7, 137.2, 133.0, 128.7, 128.2, 38.7, 31.7, 24.2, 22.7, 14.1	[5]
Solubility	Soluble in ethanol, acetone, ether, chloroform; slightly soluble in water.	[6]

Table 2: GHS Hazard and Safety Information for Hexanophenone

Hazard Statement	Precautionary Statement	Personal Protective Equipment
H315: Causes skin irritation.[3]	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[7]	Eyeshields, Gloves, N95 dust mask.
H319: Causes serious eye irritation.[3]	P264: Wash skin thoroughly after handling.[1][7]
H335: May cause respiratory irritation.[3]	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1][7]

Application 1: Synthesis via Friedel-Crafts Acylation

The synthesis of hexanophenone is a classic example of the Friedel-Crafts acylation, a cornerstone of electrophilic aromatic substitution taught in introductory organic chemistry.[8][9] The reaction involves the acylation of benzene using hexanoyl chloride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃).[8][9] The acyl group's electron-withdrawing nature deactivates the aromatic ring, preventing polyacylation, which is a common issue in Friedel-Crafts alkylation.[8][10]

Caption: Experimental workflow for Friedel-Crafts acylation.

Protocol 1: Synthesis of Hexanophenone

This protocol details the synthesis of hexanophenone from benzene and hexanoyl chloride.

Table 3: Materials for Friedel-Crafts Acylation

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
Anhydrous Aluminum Chloride	133.34	4.0 g	30.0
Benzene	78.11	25 mL	-
Hexanoyl Chloride	134.60	3.0 mL (3.2 g)	23.8
Dichloromethane (B109758) (DCM)	84.93	30 mL	-
6M Hydrochloric Acid	36.46	30 mL	-
Saturated Sodium Bicarbonate	84.01	20 mL	-
Anhydrous Magnesium Sulfate	120.37	~2 g	-

Procedure:

• Setup: Assemble a dry 100 mL round-bottom flask with a magnetic stirrer, a reflux condenser, and a drying tube. Add aluminum chloride (4.0 g) and anhydrous dichloromethane (15 mL). Cool the flask in an ice-water bath to 0-5 °C.[11]

• Addition of Reagents: In a separate dry flask, prepare a solution of hexanoyl chloride (3.0 mL) in benzene (25 mL). Transfer this solution to an addition funnel placed on the reaction flask.

• Reaction: Add the hexanoyl chloride/benzene solution dropwise to the stirred AlCl₃ suspension over 20 minutes, maintaining the temperature below 10 °C. Hydrogen chloride gas will be evolved.[8] After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour.[11]

• Quenching: Carefully pour the reaction mixture over 50 g of crushed ice in a 250 mL beaker containing 15 mL of concentrated HCl.[12] This step hydrolyzes the aluminum chloride complex.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with 15 mL of dichloromethane. Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with 20 mL of water, 20 mL of saturated sodium bicarbonate solution, and 20 mL of brine.[11]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate. Filter the solution and remove the solvent using a rotary evaporator to yield the crude product.

• Purification: Purify the crude hexanophenone by vacuum distillation or column chromatography on silica (B1680970) gel.

Application 2: Nucleophilic Addition to the Carbonyl Group

Hexanophenone is an excellent substrate for demonstrating nucleophilic addition reactions at the carbonyl carbon, a fundamental concept in organic chemistry. Two common and illustrative reactions are the Grignard and Wittig reactions.

Grignard Reaction: Synthesis of a Tertiary Alcohol

The Grignard reaction is a powerful method for forming carbon-carbon bonds.[13] Reacting hexanophenone (a ketone) with a Grignard reagent, such as methylmagnesium bromide (CH₃MgBr), results in the formation of a tertiary alcohol after an acidic workup.[14][15][16]

Caption: Logical relationship in a Grignard reaction with a ketone.

Protocol 2: Grignard Reaction of Hexanophenone

This protocol describes the synthesis of 2-phenylheptan-2-ol.

Table 4: Materials for Grignard Reaction

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
Hexanophenone	176.25	1.76 g	10.0
Methylmagnesium Bromide	119.23	4.0 mL (3.0 M in ether)	12.0
Anhydrous Diethyl Ether	74.12	20 mL	-
Saturated aq. NH₄Cl	53.49	15 mL	-
Anhydrous Magnesium Sulfate	120.37	~2 g	-

Procedure:

• Setup: Ensure all glassware is oven-dried. To a 100 mL round-bottom flask equipped with a magnetic stirrer and a drying tube, add a solution of hexanophenone (1.76 g) in anhydrous diethyl ether (15 mL).

• Reaction: Cool the flask in an ice bath. Slowly add the methylmagnesium bromide solution (4.0 mL) dropwise via syringe. A precipitate will form. After addition, remove the ice bath and stir for 30 minutes at room temperature.

• Quenching: Cool the flask again in an ice bath and slowly add 15 mL of saturated aqueous ammonium (B1175870) chloride solution to quench the reaction.[5]

• Workup: Transfer the mixture to a separatory funnel. Separate the ether layer. Wash the organic layer with 15 mL of brine.

• Drying and Concentration: Dry the ether layer over anhydrous magnesium sulfate, filter, and remove the ether using a rotary evaporator to obtain the crude tertiary alcohol.

• Purification: The product can be purified by recrystallization or column chromatography if necessary.

Wittig Reaction: Synthesis of an Alkene

The Wittig reaction is a highly versatile method for synthesizing alkenes from carbonyl compounds.[17] It involves the reaction of hexanophenone with a phosphorus ylide, which is typically prepared in situ from a phosphonium (B103445) salt and a strong base. This reaction is a staple in demonstrating carbon-carbon double bond formation.[17][18]

Caption: Two-stage logical flow of the Wittig reaction.

Protocol 3: Wittig Reaction of Hexanophenone

This protocol describes the synthesis of 1-phenylhept-1-ene.

Table 5: Materials for Wittig Reaction

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
Methyltriphenylphosphonium (B96628) Bromide	357.23	3.93 g	11.0
Sodium Hydride (60% in oil)	24.00	0.44 g	11.0
Anhydrous Tetrahydrofuran (THF)	72.11	40 mL	-
Hexanophenone	176.25	1.76 g	10.0
Hexane (B92381)	86.18	~50 mL	-

Procedure:

• Ylide Formation: To a dry 100 mL three-neck flask under a nitrogen atmosphere, add sodium hydride (0.44 g). Carefully add 20 mL of anhydrous THF. To this suspension, add methyltriphenylphosphonium bromide (3.93 g) portion-wise. Stir the resulting mixture at room temperature for 1 hour to form the ylide (a characteristic orange-red color should appear).

• Reaction: Dissolve hexanophenone (1.76 g) in 20 mL of anhydrous THF. Cool the ylide solution in an ice bath and add the hexanophenone solution dropwise. After addition, allow the reaction to warm to room temperature and stir for 2 hours. The color will fade as the reaction proceeds.

• Quenching: Carefully quench the reaction by slowly adding 10 mL of water.

• Workup: Transfer the mixture to a separatory funnel and add 30 mL of hexane. Separate the organic layer, and wash it twice with water and once with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvents by rotary evaporation.

• Purification: The crude product will contain triphenylphosphine oxide. Purify the desired alkene by column chromatography on silica gel using hexane as the eluent.

Hexanophenone is a versatile and pedagogically valuable compound for the undergraduate organic chemistry laboratory. Its synthesis and subsequent reactions provide a practical platform for teaching core concepts such as electrophilic aromatic substitution, carbonyl chemistry, and carbon-carbon bond formation. The protocols outlined here are robust, illustrative, and can be readily adapted into a multi-step synthesis project, enhancing the student learning experience.

References

• 1. sds.metasci.ca [sds.metasci.ca]
• 2. Hexanophenone Cas 942-92-7 - Buy Spices and essences Product on Boss Chemical [bosschemical.com]
• 3. Hexanophenone | C12H16O | CID 70337 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. Synthesis and Application of Hexanophenone_Chemicalbook [chemicalbook.com]
• 6. consolidated-chemical.com [consolidated-chemical.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. benchchem.com [benchchem.com]
• 12. websites.umich.edu [websites.umich.edu]
• 13. odp.library.tamu.edu [odp.library.tamu.edu]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. d.web.umkc.edu [d.web.umkc.edu]
• 16. Chapter 19 – Aldehydes and Ketones: Nucleophilic Addition Reactions Solutions to Problems – Student Solutions Manual for Organic Chemistry [ncstate.pressbooks.pub]
• 17. masterorganicchemistry.com [masterorganicchemistry.com]
• 18. A Highly Versatile One-Pot Aqueous Wittig Reaction [pubs.sciepub.com]

Application Notes and Protocols for the Quantification of Hexanophenone in a Mixture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexanophenone, also known as caprophenone, is an aromatic ketone that finds applications in various industries, including as an intermediate in the synthesis of pharmaceuticals and as a component in fragrances. Accurate quantification of hexanophenone in complex mixtures is crucial for quality control, formulation development, and safety assessment. This document provides detailed application notes and experimental protocols for the quantitative analysis of hexanophenone using High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and UV-Vis Spectroscopy.

Analytical Methods Overview

The choice of analytical method for hexanophenone quantification depends on factors such as the complexity of the sample matrix, the required sensitivity, and the available instrumentation.

• High-Performance Liquid Chromatography (HPLC) is a versatile and widely used technique for the separation and quantification of non-volatile and thermally labile compounds like hexanophenone. When coupled with a UV detector, it offers excellent sensitivity and selectivity.

• Gas Chromatography (GC) is a powerful technique for the analysis of volatile and semi-volatile compounds. Hexanophenone can be effectively analyzed by GC, often coupled with a Flame Ionization Detector (FID) for robust quantification or a Mass Spectrometer (MS) for definitive identification and high sensitivity.

• UV-Vis Spectroscopy is a simpler and more accessible technique that can be used for the quantification of hexanophenone in relatively simple mixtures, provided that other components do not interfere with its absorption spectrum.

High-Performance Liquid Chromatography (HPLC-UV) Method

Principle

Reverse-phase HPLC separates compounds based on their hydrophobicity. Hexanophenone, being a relatively non-polar molecule, is retained on a non-polar stationary phase (e.g., C18) and eluted with a polar mobile phase. Quantification is achieved by measuring the absorbance of the eluting hexanophenone at its maximum absorption wavelength (λmax) using a UV detector.

Experimental Protocol

1. Reagents and Materials

• Hexanophenone reference standard (purity ≥ 98%)

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade, deionized)

• Phosphoric acid (or formic acid for MS-compatibility)

• Syringe filters (0.45 µm)

2. Instrumentation

• HPLC system equipped with a quaternary or binary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size)

3. Chromatographic Conditions

• Mobile Phase: Acetonitrile and water (e.g., 70:30 v/v). The exact ratio may need to be optimized for best separation. A small amount of acid (e.g., 0.1% phosphoric acid) can be added to improve peak shape.[1]

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: Determined by measuring the UV spectrum of a hexanophenone standard (typically around 245 nm).

• Injection Volume: 10 µL

4. Standard Preparation

• Stock Solution (1000 µg/mL): Accurately weigh 100 mg of hexanophenone reference standard and dissolve it in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the mobile phase to achieve concentrations in the desired linear range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

5. Sample Preparation

• Accurately weigh a portion of the sample mixture expected to contain hexanophenone.

• Dissolve the sample in a suitable solvent (e.g., methanol or mobile phase) to a known volume.

• The final concentration should fall within the linear range of the calibration curve.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

6. Analysis and Quantification

• Inject the standard solutions to construct a calibration curve by plotting peak area against concentration.

• Inject the sample solutions.

• Determine the concentration of hexanophenone in the sample by interpolating its peak area from the calibration curve.

Quantitative Data Summary (Illustrative)

The following table summarizes typical validation parameters for the HPLC-UV analysis of alkylphenones. These values are illustrative and should be determined for each specific laboratory and application.

Parameter	Typical Value
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	~0.1 µg/mL
Limit of Quantification (LOQ)	~0.3 µg/mL
Accuracy (Recovery)	98 - 102%
Precision (%RSD)	< 2%

Gas Chromatography (GC-FID/MS) Method

Principle

GC separates volatile compounds in a gaseous mobile phase based on their boiling points and interactions with a stationary phase within a capillary column. A Flame Ionization Detector (FID) provides a response proportional to the mass of carbon atoms, making it suitable for quantifying organic compounds like hexanophenone. A Mass Spectrometer (MS) provides structural information for definitive identification and can be used for highly sensitive quantification in selected ion monitoring (SIM) mode.

Experimental Protocol

1. Reagents and Materials

• Hexanophenone reference standard (purity ≥ 98%)

• Dichloromethane (B109758) or other suitable solvent (GC grade)

• Helium or Nitrogen (high purity carrier gas)

2. Instrumentation

• Gas chromatograph equipped with a split/splitless injector, a capillary column, and a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Fused silica (B1680970) capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5 or equivalent).

3. Chromatographic Conditions

• Injector Temperature: 250 °C

• Detector Temperature (FID): 280 °C

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 250 °C

  • Hold: 5 minutes at 250 °C

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Injection Volume: 1 µL

• Split Ratio: 20:1 (can be adjusted based on concentration)

• MS Conditions (if used):

  • Ion Source Temperature: 230 °C

  • Transfer Line Temperature: 280 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 50-300 (for full scan) or selected ions for SIM

4. Standard and Sample Preparation

• Prepare stock and working standard solutions of hexanophenone in dichloromethane or another appropriate solvent.

• Prepare sample solutions by dissolving the mixture in the same solvent to a concentration within the linear range of the method.

Quantitative Data Summary (Illustrative)

The following table presents illustrative validation data for the GC analysis of similar volatile organic compounds.

Parameter	Typical Value (GC-FID)	Typical Value (GC-MS, SIM)
Linearity Range	0.5 - 200 µg/mL	0.01 - 10 µg/mL
Correlation Coefficient (r²)	> 0.998	> 0.999
Limit of Detection (LOD)	~0.1 µg/mL	~0.005 µg/mL
Limit of Quantification (LOQ)	~0.3 µg/mL	~0.015 µg/mL
Accuracy (Recovery)	95 - 105%	90 - 110%
Precision (%RSD)	< 5%	< 10%

UV-Vis Spectrophotometric Method

Principle

This method relies on the Beer-Lambert law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species and the path length of the light. Hexanophenone exhibits absorbance in the UV region due to its aromatic ring and carbonyl group.

Experimental Protocol

1. Reagents and Materials

• Hexanophenone reference standard (purity ≥ 98%)

• Methanol or Ethanol (UV grade)

2. Instrumentation

• UV-Vis Spectrophotometer (double beam recommended)

• Quartz cuvettes (1 cm path length)

3. Method

• Determination of λmax: Prepare a dilute solution of hexanophenone in the chosen solvent (e.g., 10 µg/mL in methanol). Scan the solution from 200 to 400 nm to determine the wavelength of maximum absorbance (λmax).

• Standard Preparation: Prepare a series of standard solutions of hexanophenone in the same solvent with concentrations spanning a suitable range (e.g., 1, 5, 10, 15, 20 µg/mL).

• Sample Preparation: Dissolve the sample mixture in the solvent to a concentration where the absorbance at λmax falls within the linear range of the calibration curve. If the sample matrix has significant absorbance at the analytical wavelength, a sample blank (containing all components of the mixture except hexanophenone) should be used as the reference.

• Analysis: Measure the absorbance of the blank, standard solutions, and sample solutions at the predetermined λmax.

• Quantification: Construct a calibration curve by plotting absorbance versus concentration for the standard solutions. Determine the concentration of hexanophenone in the sample solution from the calibration curve.

Quantitative Data Summary (Illustrative)

Parameter	Typical Value
Wavelength of Max. Absorbance (λmax)	~245 nm (in Methanol)
Linearity Range	1 - 20 µg/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	~0.5 µg/mL
Limit of Quantification (LOQ)	~1.5 µg/mL
Accuracy (Recovery)	97 - 103%
Precision (%RSD)	< 3%

Visualizations

Workflow for Hexanophenone Quantification.

Decision Logic for Method Selection.

References

• 1. d-nb.info [d-nb.info]

The Role of Hexanophenone in the Development of New Materials: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexanophenone (CAS 942-92-7) is an aromatic ketone that serves as a versatile building block in organic synthesis.[1][2] Its unique chemical structure, featuring a phenyl group attached to a hexanoyl chain, allows for its incorporation into various polymer backbones, making it a compound of interest in the development of new materials.[1][2] This document provides an overview of the potential applications of hexanophenone in materials science, including its use in the synthesis of specialty polymers and its prospective role as a photoinitiator. Due to a lack of specific quantitative data and detailed experimental protocols in publicly available literature for hexanophenone-based materials, this guide presents general methodologies and protocols adapted from similar ketone-containing compounds.

Physicochemical Properties of Hexanophenone

A summary of the key physical and chemical properties of hexanophenone is provided in Table 1. These properties are essential for designing and conducting experiments involving this compound.

Property	Value	Reference(s)
CAS Number	942-92-7	[1][3]
Molecular Formula	C₁₂H₁₆O	[3][4]
Molecular Weight	176.25 g/mol	[4]
Appearance	Clear light yellow liquid after melting	[1]
Melting Point	25-26 °C	[1][4]
Boiling Point	265 °C	[1][4]
Density	0.958 g/mL at 25 °C	[1][4]
Refractive Index	n20/D 1.5105	[1][4]
Flash Point	>110 °C (>230 °F)	[1]
Solubility	Soluble in organic solvents	[3]

Applications in Polymer Synthesis

Hexanophenone's ketone functionality and aromatic ring make it a candidate for incorporation into various polymer structures, including polyamides, polyesters, and epoxy resins. The introduction of the hexanophenone moiety can potentially enhance thermal stability, mechanical strength, and other desirable properties of the resulting materials.[1]

General Workflow for Polymer Synthesis and Characterization

The development of new polymers incorporating hexanophenone would typically follow the workflow illustrated below.

References

• 1. Cas 942-92-7,HEXANOPHENONE | lookchem [lookchem.com]
• 2. nbinno.com [nbinno.com]
• 3. CAS 942-92-7: Hexanophenone | CymitQuimica [cymitquimica.com]
• 4. Hexanophenone 99 942-92-7 [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Friedel-Crafts Synthesis of Hexanophenone

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on improving the yield of hexanophenone synthesis via the Friedel-Crafts acylation of benzene (B151609) with hexanoyl chloride. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to assist in your experimental work.

Troubleshooting Guides

This section addresses common issues encountered during the Friedel-Crafts synthesis of hexanophenone in a question-and-answer format.

Question: My reaction yield is significantly lower than expected. What are the primary causes and how can I improve it?

Answer:

Low yields in the Friedel-Crafts acylation of hexanophenone can stem from several factors. The most common issues are related to the catalyst, reaction conditions, and the purity of your reagents.

• Catalyst Inactivity: The Lewis acid catalyst, typically aluminum chloride (AlCl₃), is extremely sensitive to moisture. Any water present in your glassware, solvent, or reagents will react with and deactivate the catalyst. Ensure all glassware is oven-dried immediately before use and that all reagents and solvents are anhydrous. It is best to use a freshly opened container of aluminum chloride.

• Insufficient Catalyst: Friedel-Crafts acylation often requires a stoichiometric amount of the Lewis acid catalyst, not just a catalytic amount. This is because the hexanophenone product can form a stable complex with the AlCl₃, effectively removing it from the reaction. A general starting point is to use at least 1.1 to 1.5 equivalents of AlCl₃ relative to the hexanoyl chloride.

• Suboptimal Reaction Temperature: Temperature plays a critical role in the reaction rate and selectivity. While some Friedel-Crafts reactions proceed at room temperature, others may require gentle heating to overcome the activation energy. However, excessively high temperatures can lead to the formation of side products and decomposition. For the synthesis of hexanophenone, maintaining a temperature between 0°C and room temperature is generally recommended.

• Poor Quality Reagents: The purity of the benzene, hexanoyl chloride, and the solvent is crucial. Impurities can interfere with the reaction and lead to the formation of byproducts, thus lowering the yield of the desired hexanophenone.

Question: I am observing the formation of multiple products in my reaction mixture. How can I improve the selectivity for hexanophenone?

Answer:

While Friedel-Crafts acylation is generally less prone to poly-substitution compared to Friedel-Crafts alkylation, the formation of side products can still occur.

• Polyacylation: The introduction of the hexanoyl group deactivates the benzene ring, making a second acylation less likely. However, if the reaction conditions are too harsh (e.g., high temperature or prolonged reaction time), trace amounts of di-acylated products may form. To minimize this, ensure a controlled addition of the hexanoyl chloride and maintain the recommended reaction temperature.

• Isomerization of the Acyl Group: Under certain conditions, the hexanoyl group could potentially undergo rearrangement, though this is less common for acylation reactions. Adhering to the recommended temperature range should minimize this possibility.

• Side Reactions with Solvent: Ensure the solvent used is inert under the reaction conditions. Dichloromethane or carbon disulfide are common choices.

Question: The work-up of my reaction is proving difficult, and I suspect I am losing product during this stage. What are the best practices for the work-up procedure?

Answer:

A proper work-up is critical to maximizing the isolated yield of hexanophenone.

• Quenching: The reaction must be carefully quenched to decompose the aluminum chloride-ketone complex. This is typically done by slowly pouring the reaction mixture into a mixture of crushed ice and concentrated hydrochloric acid with vigorous stirring. This exothermic process should be done in a well-ventilated fume hood.

• Extraction: After quenching, the product needs to be extracted into an organic solvent, such as dichloromethane. Perform multiple extractions of the aqueous layer to ensure all the product is recovered.

• Washing: The combined organic layers should be washed with a dilute acid solution (e.g., 2M HCl), followed by water, and finally with a saturated sodium bicarbonate solution to remove any remaining acid. A final wash with brine helps to remove excess water before drying.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent like magnesium sulfate (B86663) or sodium sulfate, filter, and then remove the solvent under reduced pressure using a rotary evaporator.

Frequently Asked Questions (FAQs)

Q1: Why is a stoichiometric amount of AlCl₃ required for this reaction?

A1: The ketone product, hexanophenone, is a Lewis base and forms a stable complex with the strong Lewis acid catalyst, AlCl₃.[1] This complex is generally irreversible under the reaction conditions, meaning one equivalent of the catalyst is consumed for each equivalent of product formed. Therefore, at least a stoichiometric amount of the catalyst is necessary for the reaction to proceed to completion.

Q2: Can I use a different Lewis acid catalyst for this synthesis?

A2: Yes, other Lewis acids such as iron(III) chloride (FeCl₃), zinc chloride (ZnCl₂), or titanium tetrachloride (TiCl₄) can also be used for Friedel-Crafts acylation. However, aluminum chloride is the most common and often the most effective for the acylation of benzene. The optimal catalyst may vary depending on the specific substrate and desired reaction conditions.

Q3: What are some potential side products in the synthesis of hexanophenone?

A3: Besides unreacted starting materials, potential side products could include di-acylated benzene derivatives, although this is less common due to the deactivating nature of the acyl group.[1] If the hexanoyl chloride contains impurities, these could also lead to other unwanted products.

Q4: How can I monitor the progress of the reaction?

A4: The progress of the reaction can be monitored by thin-layer chromatography (TCC). A small aliquot of the reaction mixture can be carefully quenched and then spotted on a TLC plate alongside the starting materials (benzene and hexanoyl chloride) to observe the disappearance of the reactants and the appearance of the product spot.

Q5: What is the best way to purify the crude hexanophenone?

A5: The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel to obtain pure hexanophenone.

Data Presentation

The following tables summarize the impact of key reaction parameters on the yield of hexanophenone.

Table 1: Effect of AlCl₃ Stoichiometry on Hexanophenone Yield

Molar Equivalents of AlCl₃ (relative to hexanoyl chloride)	Approximate Yield (%)	Observations
< 1.0	Low	Incomplete reaction due to catalyst complexation with the product.
1.1 - 1.5	High (up to 95%)	Optimal range for efficient conversion.[2]
> 1.5	May decrease slightly	Increased potential for side reactions and more difficult work-up.

Table 2: Effect of Temperature on Hexanophenone Yield

Temperature (°C)	Approximate Yield (%)	Observations
0 - 5	High	Controlled reaction, minimizes side products.[3]
Room Temperature (~25)	High	Reaction proceeds efficiently.
> 40	Decreasing	Increased formation of byproducts and potential for decomposition.

Experimental Protocols

Detailed Protocol for the Friedel-Crafts Synthesis of Hexanophenone

This protocol is a general guideline for the synthesis of hexanophenone.

Materials:

• Benzene (anhydrous)

• Hexanoyl chloride

• Aluminum chloride (anhydrous)

• Dichloromethane (anhydrous)

• Concentrated Hydrochloric Acid

• Ice

• Saturated Sodium Bicarbonate solution

• Brine

• Anhydrous Magnesium Sulfate or Sodium Sulfate

Procedure:

• Reaction Setup: In a clean, dry three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to absorb HCl gas), add anhydrous aluminum chloride (1.1 to 1.5 equivalents) and anhydrous dichloromethane.

• Cooling: Cool the suspension to 0-5 °C using an ice bath.

• Addition of Acyl Chloride: Slowly add hexanoyl chloride (1 equivalent) to the stirred suspension.

• Addition of Benzene: To this mixture, add benzene (1 to 1.2 equivalents) dropwise from the dropping funnel over a period of 30-60 minutes, maintaining the temperature between 0-5 °C.[3]

• Reaction: After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours or until the reaction is complete (monitored by TLC).

• Quenching: Carefully and slowly pour the reaction mixture into a beaker containing a vigorously stirred mixture of crushed ice and concentrated hydrochloric acid.

• Extraction: Transfer the mixture to a separatory funnel and separate the organic layer. Extract the aqueous layer twice with dichloromethane.

• Washing: Combine the organic layers and wash successively with 2M HCl, water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation or column chromatography on silica gel to obtain pure hexanophenone.

Mandatory Visualizations

Caption: Experimental workflow for the Friedel-Crafts synthesis of hexanophenone.

Caption: Troubleshooting workflow for low yield in hexanophenone synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. The Friedel-Crafts Alkylation and Acylation of Benzene | MCC Organic Chemistry [courses.lumenlearning.com]
• 3. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 [article.sapub.org]

Common side products in Hexanophenone synthesis and how to avoid them

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of hexanophenone. The primary synthetic route addressed is the Friedel-Crafts acylation of benzene (B151609) with hexanoyl chloride or hexanoic anhydride (B1165640).

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing hexanophenone?

A1: The most common and efficient method for synthesizing hexanophenone is the Friedel-Crafts acylation of benzene. This electrophilic aromatic substitution reaction involves reacting benzene with an acylating agent, such as hexanoyl chloride or hexanoic anhydride, in the presence of a Lewis acid catalyst, most commonly aluminum chloride (AlCl₃).[1][2][3][4] The reaction is highly effective for producing aryl ketones like hexanophenone.[2]

Q2: What are the main advantages of using Friedel-Crafts acylation for hexanophenone synthesis?

A2: Friedel-Crafts acylation offers two significant advantages over the related Friedel-Crafts alkylation:

• No Polysubstitution: The hexanoyl group (-COC₅H₁₁) is an electron-withdrawing group, which deactivates the aromatic ring of the product (hexanophenone). This deactivation makes the product less reactive than the starting material (benzene), thus preventing further acylation reactions.[2][3]

• No Carbocation Rearrangement: The electrophile in Friedel-Crafts acylation is a resonance-stabilized acylium ion (C₅H₁₁CO⁺). This ion is stable and does not undergo rearrangement, leading to the formation of the desired straight-chain hexanoyl substituent without isomeric byproducts.[5][6]

Q3: Can polysubstitution ever occur in the synthesis of hexanophenone via Friedel-Crafts acylation?

A3: While highly unlikely under standard conditions, polysubstitution is theoretically possible if the reaction is performed under forcing conditions with a highly activated benzene derivative as the starting material. However, for the synthesis of hexanophenone from benzene, the deactivating nature of the acyl group effectively prevents this side reaction.[2][3]

Q4: What is the role of the Lewis acid catalyst in the reaction?

A4: The Lewis acid, typically AlCl₃, plays a crucial role in generating the electrophile. It coordinates with the acylating agent (hexanoyl chloride or hexanoic anhydride) to form the highly reactive acylium ion.[1][5][6] Importantly, the Lewis acid also complexes with the ketone product, which necessitates the use of stoichiometric amounts of the catalyst. This complex is then hydrolyzed during the workup to release the final hexanophenone product.[5]

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of hexanophenone.

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Steps	Rationale
Inactive Catalyst	1. Use fresh, anhydrous aluminum chloride from a newly opened container. 2. Ensure all glassware is thoroughly dried before use. 3. Handle the catalyst quickly in a dry atmosphere (e.g., under a nitrogen blanket or in a glove box).	Aluminum chloride is highly hygroscopic and reacts with moisture, which deactivates it. Anhydrous conditions are critical for the reaction to proceed.
Insufficient Catalyst	1. Use at least a stoichiometric amount (1.1-1.2 equivalents) of AlCl₃ relative to the acylating agent.	The ketone product forms a complex with AlCl₃, effectively sequestering it. A catalytic amount is therefore insufficient.[5]
Deactivated Benzene Ring	1. Ensure the starting benzene is not substituted with strongly deactivating groups (e.g., -NO₂, -CN, -SO₃H).	Friedel-Crafts acylation is an electrophilic aromatic substitution and is inhibited by electron-withdrawing groups on the aromatic ring.
Low Reaction Temperature	1. If the reaction is sluggish at room temperature, consider gentle heating (e.g., to 40-60 °C). Monitor the reaction by TLC.	An increase in temperature can help overcome the activation energy barrier. However, excessive heat can lead to side reactions.[7]
Impure Reagents	1. Use freshly distilled benzene and hexanoyl chloride/hexanoic anhydride.	Impurities in the starting materials can interfere with the reaction and lead to the formation of byproducts.

Issue 2: Formation of Colored Byproducts or Charring

Potential Cause	Troubleshooting Steps	Rationale
High Reaction Temperature	1. Maintain the reaction temperature at or below room temperature, especially during the initial addition of reagents. 2. Use an ice bath to control the initial exotherm.	Excessive temperatures can cause decomposition of the reactants, product, or solvent, leading to the formation of polymeric or charred materials.[7]
Concentrated Reagents	1. Add the acylating agent or the catalyst dropwise to the reaction mixture to control the rate of reaction and heat generation.	A rapid addition can lead to a localized increase in temperature and concentration, promoting side reactions.
Reactive Solvent	1. Use a relatively inert solvent such as dichloromethane (B109758) (DCM) or carbon disulfide (CS₂).	Some solvents can react under the strong Lewis acidic conditions of the reaction.

Issue 3: Difficult Product Purification

Potential Cause	Troubleshooting Steps	Rationale
Incomplete Reaction	1. Monitor the reaction progress by Thin Layer Chromatography (TLC) to ensure all starting material is consumed.	Unreacted starting materials can co-elute with the product during chromatography, making purification difficult.
Formation of Emulsions During Workup	1. Pour the reaction mixture onto a mixture of crushed ice and concentrated HCl. 2. If an emulsion persists, add a saturated solution of NaCl (brine) to help break it.	The aluminum chloride complex can form stable emulsions with water. The acidic quench helps to break down this complex.
Similar Polarity of Byproducts	1. If column chromatography is challenging, consider vacuum distillation for purification. Hexanophenone has a boiling point of 265 °C at atmospheric pressure.[8]	For liquid products, vacuum distillation can be an effective method for separating components with different boiling points.

Data Presentation

The yield and purity of hexanophenone are highly dependent on the reaction conditions. The following table summarizes the expected trends based on key experimental parameters.

Parameter	Condition	Expected Impact on Yield	Expected Impact on Purity	Rationale
Catalyst (AlCl₃) Stoichiometry	Sub-stoichiometric (<1 eq)	Low	High	Incomplete reaction due to catalyst complexation with the product.
Stoichiometric (1.1-1.2 eq)	High	High	Sufficient catalyst for both reaction and product complexation.
Large Excess (>1.5 eq)	May Decrease	May Decrease	Increased potential for side reactions and charring.
Water Content	Anhydrous	High	High	The catalyst remains active.
Trace Moisture	Lower	Lower	Partial deactivation of the catalyst, potentially leading to incomplete reaction.
Significant Moisture	Very Low / None	N/A	Complete deactivation of the catalyst.
Temperature	0-25 °C (RT)	Good to High	High	Controlled reaction with minimal side products.
25-60 °C	High	Good to Moderate	Faster reaction rate, but increased risk of byproduct formation.[7]
> 60 °C	Decreasing	Low	Increased decomposition and charring.[7]

Experimental Protocols

Synthesis of Hexanophenone via Friedel-Crafts Acylation with Hexanoic Anhydride

This protocol is a general guideline for the synthesis of hexanophenone.

Materials:

• Benzene (anhydrous)

• Hexanoic anhydride

• Aluminum chloride (AlCl₃, anhydrous)

• Dichloromethane (DCM, anhydrous)

• Ice

• Concentrated hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to vent HCl gas), suspend anhydrous aluminum chloride (1.2 equivalents) in anhydrous dichloromethane.

• Cooling: Cool the suspension to 0-5 °C in an ice bath.

• Addition of Acylating Agent: Slowly add a solution of hexanoic anhydride (1.0 equivalent) in anhydrous dichloromethane to the stirred suspension via the dropping funnel.

• Addition of Benzene: After the addition of hexanoic anhydride is complete, add a solution of benzene (1.0 equivalent) in anhydrous dichloromethane dropwise, maintaining the temperature below 10 °C.[1]

• Reaction: Once the addition of benzene is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up:

  • Cool the reaction mixture to 0 °C and carefully pour it onto a mixture of crushed ice and concentrated hydrochloric acid with vigorous stirring to decompose the aluminum chloride complex.[1]

  • Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 50 mL).[1]

  • Combine the organic layers and wash sequentially with water, 5% sodium bicarbonate solution, and brine.[1]

• Purification:

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.[1]

  • The crude hexanophenone can be purified by vacuum distillation or column chromatography on silica (B1680970) gel.[1][8]

Mandatory Visualization

Caption: Mechanism of Hexanophenone synthesis via Friedel-Crafts acylation.

Caption: Troubleshooting workflow for low yield in Hexanophenone synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 [article.sapub.org]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. learnbin.net [learnbin.net]
• 5. youtube.com [youtube.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. biotage.com [biotage.com]
• 8. Synthesis and Application of Hexanophenone_Chemicalbook [chemicalbook.com]

Technical Support Center: Optimizing Reaction Conditions for Hexanophenone Reduction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reduction of hexanophenone to 1-phenyl-1-hexanol.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for reducing hexanophenone?

A1: The most common and effective methods for the reduction of hexanophenone, an aromatic ketone, include:

• Sodium Borohydride (B1222165) (NaBH₄) Reduction: A mild and selective reducing agent, ideal for laboratory-scale synthesis. It is known for its safety and ease of use.[1][2]

• Catalytic Hydrogenation: This method employs hydrogen gas and a metal catalyst (e.g., Palladium, Platinum, Nickel). It is a clean and efficient method, particularly suitable for larger-scale industrial applications.[3][4]

• Meerwein-Ponndorf-Verley (MPV) Reduction: This is a highly chemoselective method that uses an aluminum alkoxide catalyst in the presence of a sacrificial alcohol.[5][6] It is advantageous when other sensitive functional groups are present in the molecule.[6][7]

Q2: I am getting a low yield of 1-phenyl-1-hexanol. What are the possible causes and solutions?

A2: Low yields can result from several factors. Please refer to the troubleshooting guide below for specific issues and solutions. Common causes include incomplete reaction, side reactions, and product loss during workup.

Q3: Are there any significant side reactions to be aware of during the reduction of hexanophenone?

A3: Yes, depending on the chosen method, several side reactions can occur:

• With NaBH₄: In α,β-unsaturated ketones, conjugate reduction (1,4-addition) can be a side reaction. However, for a simple aromatic ketone like hexanophenone, this is not a concern.[1]

• With Catalytic Hydrogenation: Over-reduction of the aromatic ring can occur under harsh conditions (high pressure and temperature), though it is generally not an issue under standard conditions.[8]

• Clemmensen and Wolff-Kishner Reductions: While these methods can reduce the ketone, they are designed to completely remove the carbonyl group to form an alkane (hexylbenzene), not the desired alcohol.[9][10] These methods also require harsh acidic or basic conditions, respectively.[11]

Q4: How can I monitor the progress of my reaction?

A4: The progress of the reduction can be effectively monitored using Thin-Layer Chromatography (TLC).[12] A spot of the reaction mixture is compared with a spot of the starting material (hexanophenone). The reaction is considered complete when the spot corresponding to the starting material has disappeared.

Troubleshooting Guides

This section provides solutions to common problems encountered during the reduction of hexanophenone.

Issue 1: Incomplete Reaction (Low Conversion)

Potential Cause	Troubleshooting/Optimization Step
Insufficient Reducing Agent	Ensure the correct stoichiometry of the reducing agent is used. For NaBH₄, one mole can theoretically reduce four moles of ketone, but in practice, a molar excess is often used.[12]
Low Reaction Temperature	While many reductions proceed at room temperature, gentle heating may be required to drive the reaction to completion.[13] For catalytic hydrogenation, temperature and pressure are critical parameters to optimize.[14]
Poor Reagent Quality	Use fresh, high-quality reducing agents. Sodium borohydride can decompose over time if not stored properly.
Inappropriate Solvent	The choice of solvent can significantly impact the reaction rate. For NaBH₄ reductions, protic solvents like methanol (B129727) or ethanol (B145695) are commonly used.[15] For catalytic hydrogenation, a variety of solvents can be used, and their effects can be reaction-specific.[4]

Issue 2: Formation of Impurities/Byproducts

Potential Cause	Troubleshooting/Optimization Step
Over-reduction	In catalytic hydrogenation, prolonged reaction times or harsh conditions can lead to the reduction of the aromatic ring. Optimize reaction time and conditions.
Side reactions due to harsh conditions	If using strong reducing agents like LiAlH₄, ensure anhydrous conditions are strictly maintained to prevent violent reactions with protic solvents.[13][16]
Workup Issues	Improper workup can lead to the formation of emulsions or incomplete removal of byproducts. For NaBH₄ reactions, quenching with an acid like dilute HCl is a common practice.[17]

Experimental Protocols

Sodium Borohydride Reduction of Hexanophenone

Materials:

• Hexanophenone

• Sodium Borohydride (NaBH₄)

• Methanol (or Ethanol)

• Diethyl ether (or Ethyl acetate)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolve hexanophenone (1 equivalent) in methanol in a round-bottom flask.

• Cool the solution in an ice bath.

• Slowly add sodium borohydride (1.2 equivalents) portion-wise to the stirred solution.[15]

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction by TLC.[12]

• Once the reaction is complete, carefully quench the reaction by slowly adding 1 M HCl at 0 °C until the pH is acidic.

• Remove the methanol under reduced pressure.

• Add water to the residue and extract the product with diethyl ether or ethyl acetate (B1210297) (3 x volume of aqueous layer).

• Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude 1-phenyl-1-hexanol.

• The crude product can be purified by column chromatography on silica (B1680970) gel.

Catalytic Hydrogenation of Hexanophenone

Materials:

• Hexanophenone

• Palladium on Carbon (Pd/C, 5-10 wt%) or Platinum on Carbon (Pt/C)

• Ethanol (or other suitable solvent)

• Hydrogen gas (H₂)

Procedure:

• In a hydrogenation vessel, dissolve hexanophenone in ethanol.

• Add the Pd/C or Pt/C catalyst (typically 1-5 mol% of the substrate).

• Seal the vessel and purge with nitrogen, followed by hydrogen gas.

• Pressurize the vessel with hydrogen to the desired pressure (e.g., 1-5 atm).

• Stir the reaction mixture vigorously at room temperature or with gentle heating.

• Monitor the reaction by observing hydrogen uptake or by TLC.

• Once the reaction is complete, carefully vent the hydrogen and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Rinse the filter cake with the reaction solvent.

• Remove the solvent from the filtrate under reduced pressure to yield 1-phenyl-1-hexanol.

Data Presentation

Table 1: Comparison of Common Reducing Agents for Hexanophenone

Reducing Agent	Typical Solvent	Temperature	Advantages	Disadvantages
Sodium Borohydride (NaBH₄)	Methanol, Ethanol	0 °C to Room Temp	Mild, selective, safe, easy to handle.[1][2]	Not as powerful as other hydride reagents.[1]
Catalytic Hydrogenation (H₂/Pd-C)	Ethanol, Ethyl Acetate	Room Temp to 50 °C	Clean, high-yielding, scalable.[3]	Requires specialized equipment (hydrogenator), catalyst can be flammable.[18]
Meerwein-Ponndorf-Verley (Al(O-i-Pr)₃)	Isopropanol	Reflux	Highly chemoselective, uses inexpensive catalyst.[5][7]	Reversible reaction, may require removal of acetone (B3395972) byproduct.[19]

Visualizations

Caption: Workflow for the reduction of hexanophenone using sodium borohydride.

Caption: Troubleshooting logic for addressing low product yield.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Following green chemistry principles: Sodium borohydride reductions | Poster Board #203 - American Chemical Society [acs.digitellinc.com]
• 3. organicchemistrydata.org [organicchemistrydata.org]
• 4. scs.illinois.edu [scs.illinois.edu]
• 5. Meerwein–Ponndorf–Verley reduction - Wikipedia [en.wikipedia.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. chemistnotes.com [chemistnotes.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. m.youtube.com [m.youtube.com]
• 10. google.com [google.com]
• 11. Mozingo reduction - Wikipedia [en.wikipedia.org]
• 12. www1.chem.umn.edu [www1.chem.umn.edu]
• 13. chemguide.co.uk [chemguide.co.uk]
• 14. koelgroup.princeton.edu [koelgroup.princeton.edu]
• 15. organic-synthesis.com [organic-synthesis.com]
• 16. Reduction of Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 17. Reddit - The heart of the internet [reddit.com]
• 18. Ketone Reduction - Wordpress [reagents.acsgcipr.org]
• 19. Meerwein-Ponndorf-Verley Reduction [organic-chemistry.org]

Troubleshooting low conversion rates in reactions involving Hexanophenone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low conversion rates in chemical reactions involving hexanophenone.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low conversion rates in reactions involving hexanophenone?

Low conversion rates in reactions with hexanophenone can often be attributed to several key factors:

• Suboptimal Reaction Conditions: Temperature, reaction time, and concentration of reactants play a crucial role in reaction kinetics and equilibrium.[1]

• Catalyst Issues: The choice of catalyst, its activity, and loading can significantly impact the reaction's efficiency. Catalyst deactivation or poisoning can also lead to lower yields.

• Reagent Quality: The purity of hexanophenone and other reactants is critical. Impurities can interfere with the reaction or lead to the formation of side products.

• Solvent Effects: The polarity and type of solvent can influence the solubility of reactants and the stability of reaction intermediates, thereby affecting the reaction rate and yield.

• Side Reactions: The formation of undesired byproducts can consume reactants and reduce the yield of the desired product.

Q2: How can I minimize the formation of byproducts in my reaction?

Minimizing byproducts is key to improving the yield of your target compound. Consider the following strategies:

• Optimize Reaction Temperature: Lowering the reaction temperature can sometimes limit the decomposition of starting materials and reduce the rate of side reactions.[1]

• Control Reagent Addition: Slow, dropwise addition of a reagent can help to control the reaction rate and minimize localized high concentrations that might favor side reactions.

• Choose the Right Solvent: The solvent can influence the reaction pathway. Screening different solvents can help identify one that favors the desired reaction over side reactions.

• Use a More Selective Catalyst: If applicable, using a more selective catalyst can help to steer the reaction towards the desired product.

Q3: What is the best way to purify hexanophenone if I suspect impurities are affecting my reaction?

If you suspect the purity of your hexanophenone is the issue, purification is recommended. Common methods for purifying ketones like hexanophenone include:

• Distillation: If the impurities have significantly different boiling points, distillation can be an effective purification method.

• Column Chromatography: For removal of non-volatile impurities or compounds with similar boiling points, silica (B1680970) gel column chromatography is a standard and effective technique.

• Recrystallization: If the hexanophenone is a solid at room temperature or can be solidified, recrystallization from a suitable solvent can be a powerful purification method.

Troubleshooting Guides

Issue 1: Low Yield in Friedel-Crafts Acylation to Synthesize Hexanophenone

The Friedel-Crafts acylation of an aromatic substrate with hexanoyl chloride is a common method for synthesizing hexanophenone. Low yields in this reaction are a frequent issue.

Troubleshooting Workflow for Friedel-Crafts Acylation

Caption: Troubleshooting workflow for low conversion rates in Friedel-Crafts acylation.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Step	Rationale
Inactive or Insufficient Catalyst	Use a fresh, anhydrous Lewis acid catalyst (e.g., AlCl₃, FeCl₃). Ensure at least a stoichiometric amount is used, as the catalyst complexes with the product.	Lewis acid catalysts are moisture-sensitive and can lose activity. Both the reactant and product can complex with the catalyst, necessitating a sufficient amount.
Suboptimal Reaction Temperature	Screen a range of temperatures. While higher temperatures can increase the reaction rate, they can also lead to decomposition or side reactions.	The optimal temperature is a balance between reaction rate and selectivity.[1]
Inappropriate Solvent	Test different solvents. Non-polar aprotic solvents like dichloromethane (B109758) or carbon disulfide are common. For some systems, nitrobenzene (B124822) can be effective.	Solvent polarity can affect the stability of the acylium ion intermediate and the solubility of the reactants.
Poor Quality of Hexanoyl Chloride	Use freshly distilled or high-purity hexanoyl chloride.	Acid chlorides can hydrolyze over time to the corresponding carboxylic acid, which is unreactive under these conditions.

Illustrative Data for Troubleshooting (Friedel-Crafts Acylation):

Note: The following data is for illustrative purposes to guide troubleshooting and may not represent actual experimental results for hexanophenone synthesis.

Entry	Catalyst (equiv.)	Temperature (°C)	Solvent	Illustrative Yield (%)
1	AlCl₃ (1.1)	0	Dichloromethane	45
2	AlCl₃ (1.1)	25 (Room Temp)	Dichloromethane	75
3	AlCl₃ (1.1)	40 (Reflux)	Dichloromethane	60 (decomposition observed)
4	FeCl₃ (1.1)	25	Dichloromethane	65
5	AlCl₃ (1.1)	25	Nitrobenzene	85
6	AlCl₃ (0.8)	25	Dichloromethane	30

Issue 2: Low Conversion in a Grignard Reaction with a Hexanophenone Derivative

Reactions involving the addition of a Grignard reagent to the carbonyl group of hexanophenone are sensitive to reaction conditions.

Logical Relationship for Diagnosing Low Conversion in Grignard Reactions

Caption: Key areas to investigate for low conversion in Grignard reactions.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Step	Rationale
Inactive Grignard Reagent	Prepare the Grignard reagent fresh or titrate it before use. Ensure all glassware is flame-dried and the solvent is anhydrous.	Grignard reagents are highly reactive with water and atmospheric oxygen, which leads to their decomposition.
Presence of Water	Use anhydrous solvents and flame-dry all glassware. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).	Water will quench the Grignard reagent, reducing the amount available to react with the hexanophenone.
Low Reaction Temperature	While the initial formation of the Grignard reagent may require cooling, the addition to the ketone may proceed better at room temperature or with gentle warming.	The reaction rate is temperature-dependent. However, excessively high temperatures can lead to side reactions.
Steric Hindrance	If the Grignard reagent is bulky, consider using a less hindered reagent or a more reactive organometallic compound (e.g., an organolithium reagent).	Steric hindrance can slow down the rate of nucleophilic attack on the carbonyl carbon.

Experimental Protocols

High-Yield Synthesis of Hexanophenone via Friedel-Crafts Acylation

This protocol is a general guideline and may require optimization for specific laboratory conditions.

Materials:

• Benzene (B151609) (or other suitable aromatic substrate)

• Hexanoyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM)

• Hydrochloric acid (HCl), concentrated

• Sodium bicarbonate (NaHCO₃) solution, saturated

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (to vent HCl gas to a trap), add anhydrous AlCl₃ (1.1 equivalents).

• Solvent and Reactant Addition: Add anhydrous DCM to the flask, and cool the mixture to 0 °C in an ice bath. Add benzene (1.0 equivalent) to the flask.

• Acylation: Add hexanoyl chloride (1.05 equivalents) dropwise to the stirred mixture via the dropping funnel over 30 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, cool the flask back to 0 °C and slowly quench the reaction by the dropwise addition of concentrated HCl.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with water, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation or column chromatography on silica gel to obtain pure hexanophenone.

References

• 1. BJOC - Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs) [beilstein-journals.org]

How to remove unreacted starting materials from Hexanophenone

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful removal of unreacted starting materials from Hexanophenone.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a typical synthesis of Hexanophenone?

A1: The most common impurities largely depend on the synthetic route employed. For the widely used Friedel-Crafts acylation of benzene (B151609) with hexanoyl chloride, the primary impurities are unreacted benzene and hexanoyl chloride.[1][2][3][4] Residual aluminum chloride catalyst, which can form complexes with the product, may also be present after the initial work-up.[5][6][7][8]

Q2: How can I quickly assess the purity of my crude Hexanophenone?

A2: Thin Layer Chromatography (TLC) is an effective and rapid method for a preliminary purity assessment. By spotting your crude product alongside the starting materials (benzene and hexanoyl chloride) on a TLC plate, you can visualize the presence of these impurities.[1][9] A single spot for your product that is distinct from the starting materials suggests a relatively pure compound. Additionally, analyzing the melting point of your product can be indicative of purity; a sharp melting point at 25-26 °C suggests high purity, whereas a broad melting range indicates the presence of impurities.[10]

Q3: Which purification method is most suitable for removing unreacted starting materials from Hexanophenone?

A3: The choice of purification method depends on the nature and quantity of the impurities.

• Distillation is highly effective for separating Hexanophenone from lower-boiling starting materials like benzene.[1]

• Column Chromatography is a versatile technique for separating Hexanophenone from both starting materials and other byproducts based on polarity differences.[10]

• Recrystallization can be employed to obtain highly pure Hexanophenone, particularly if the concentration of impurities is relatively low.[11][12][13][14]

Q4: What are the key physical properties to consider when planning the purification of Hexanophenone?

A4: The most critical physical properties are the boiling points and melting points of Hexanophenone and the potential impurities. This data is essential for designing effective distillation and recrystallization protocols.

Data Presentation

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)
Hexanophenone	176.25	265	25-26
Benzene	78.11	80.1	5.5
Hexanoyl Chloride	134.60	151-153	-87

References:[1][10][15][16][17][18][19][20][21][22][23][24][25][26][27]

Troubleshooting Guides

Problem	Possible Cause	Suggested Solution
Persistent odor of benzene after initial purification.	Incomplete removal of benzene due to its volatility.	Perform vacuum distillation to effectively remove the lower-boiling benzene.
Crude product is an oil and does not solidify.	Presence of significant amounts of unreacted starting materials or byproducts, depressing the melting point.	Attempt purification by column chromatography to separate the Hexanophenone from the impurities.
During distillation, the product co-distills with an impurity.	The boiling point of the impurity is close to that of Hexanophenone.	Switch to column chromatography for better separation based on polarity.
Low recovery after recrystallization.	The chosen solvent is too good, keeping the product dissolved even at low temperatures. The product is highly soluble in the mother liquor.	Select a different solvent or a solvent pair. To recover more product, the mother liquor can be concentrated and cooled again to obtain a second crop of crystals, though this crop may be less pure.[13][26]
Multiple spots on TLC after purification.	The purification method was not effective enough.	Re-purify using a different technique (e.g., if distillation was used, try column chromatography) or optimize the parameters of the initial method (e.g., change the eluent system in chromatography).

Experimental Protocols

Purification by Distillation

This method is ideal for removing volatile starting materials such as benzene.

Methodology:

• Assemble a standard distillation apparatus.

• Place the crude Hexanophenone in the distillation flask.

• Slowly heat the flask.

• Collect the fraction that distills at the boiling point of benzene (around 80°C at atmospheric pressure).

• Increase the temperature and collect the purified Hexanophenone at its boiling point (265°C at atmospheric pressure, or at a lower temperature under vacuum). A high vacuum is recommended to prevent thermal degradation.[1]

Purification by Column Chromatography

This technique separates compounds based on their differential adsorption onto a stationary phase.

Methodology:

• Slurry Preparation: Prepare a slurry of silica (B1680970) gel in a non-polar solvent (e.g., petroleum ether or hexane).

• Column Packing: Pour the slurry into a chromatography column and allow it to settle, ensuring a uniform packing without air bubbles.

• Sample Loading: Dissolve the crude Hexanophenone in a minimal amount of the eluent and load it onto the top of the silica gel.

• Elution: Begin elution with a non-polar solvent (e.g., petroleum ether:ethyl acetate (B1210297) = 50:1).[10]

• Fraction Collection: Collect fractions and monitor their composition by TLC.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified Hexanophenone.

Purification by Recrystallization

This method relies on the difference in solubility of the compound and impurities in a suitable solvent at different temperatures.

Methodology:

• Solvent Selection: Choose a solvent in which Hexanophenone is soluble at high temperatures but sparingly soluble at low temperatures. Ethanol (B145695) or a mixture of ethanol and water can be a good starting point.[11][28]

• Dissolution: Dissolve the crude Hexanophenone in a minimum amount of the hot solvent.

• Hot Filtration (if necessary): If there are insoluble impurities, filter the hot solution.

• Crystallization: Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

• Crystal Collection: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent.

• Drying: Dry the purified crystals.

Visualizations

Caption: Workflow for selecting a suitable purification method for Hexanophenone.

Caption: Troubleshooting flowchart for the purification of Hexanophenone.

References

• 1. Hexanophenone synthesis - chemicalbook [chemicalbook.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. youtube.com [youtube.com]
• 5. Chemical Properties Of AlCl3 [unacademy.com]
• 6. ck12.org [ck12.org]
• 7. byjus.com [byjus.com]
• 8. Aluminium Chloride- Properties, Structure and Applications [allen.in]
• 9. Thin Layer Chromatography to check purity of Benzophenone [sites.science.oregonstate.edu]
• 10. Synthesis and Application of Hexanophenone_Chemicalbook [chemicalbook.com]
• 11. mt.com [mt.com]
• 12. web.mnstate.edu [web.mnstate.edu]
• 13. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 14. community.wvu.edu [community.wvu.edu]
• 15. guidechem.com [guidechem.com]
• 16. Benzene - Wikipedia [en.wikipedia.org]
• 17. byjus.com [byjus.com]
• 18. What Is the Boiling Point of Benzene - Oreate AI Blog [oreateai.com]
• 19. guidechem.com [guidechem.com]
• 20. Hexanoyl chloride CAS#: 142-61-0 [m.chemicalbook.com]
• 21. chembk.com [chembk.com]
• 22. hexanoyl chloride [stenutz.eu]
• 23. Benzene [webbook.nist.gov]
• 24. Solved The boiling point of benzene, C6H6, is 80.10°C at 1 | Chegg.com [chegg.com]
• 25. CAS 942-92-7: Hexanophenone | CymitQuimica [cymitquimica.com]
• 26. consolidated-chemical.com [consolidated-chemical.com]
• 27. Buy Hexanophenone | 942-92-7 [smolecule.com]
• 28. Reagents & Solvents [chem.rochester.edu]

Technical Support Center: Stabilizing Hexanophenone During Long-Term Storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the long-term storage and stability of hexanophenone. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is hexanophenone and what are its common applications?

A1: Hexanophenone, also known as caprophenone, is an aromatic ketone with the chemical formula C₁₂H₁₆O. It is a colorless to pale yellow liquid or low-melting solid. Due to its chemical properties, it serves as a key intermediate in various applications, including:

• Pharmaceutical Synthesis: It is used as a precursor in the synthesis of active pharmaceutical ingredients (APIs) and in the development of new drug formulations.[1]

• Fragrance and Flavoring Industries: It serves as an intermediate in the synthesis of fragrances and flavoring agents.[1]

• Material Science: Hexanophenone is utilized in the production of specialty polymers and resins.[2]

• Organic Synthesis: It is a versatile building block in various organic reactions.

Q2: What are the ideal long-term storage conditions for hexanophenone?

A2: To ensure the long-term stability of hexanophenone, it is crucial to store it under appropriate conditions. Hexanophenone is stable for long periods when stored correctly.[2][3] Key recommendations include:

• Temperature: Store at a stable temperature between 15°C and 25°C (59°F to 77°F). Avoid extreme temperatures and humidity.[2][3]

• Atmosphere: For optimal stability, store under an inert atmosphere, such as nitrogen or argon, to prevent oxidation.

• Container: Use tightly sealed containers made of glass or chemically resistant plastic to prevent contamination and exposure to moisture.[2][3]

• Light: Protect from direct sunlight and strong light sources to prevent photodegradation.[2]

• Environment: Keep in a cool, dry, and well-ventilated area away from incompatible materials.[2][3]

Q3: What substances are incompatible with hexanophenone during storage?

A3: Hexanophenone should not be stored with strong acids, strong bases, and strong oxidizing agents.[2][3][4] Contact with these substances can lead to degradation of the compound.

Q4: What are the primary degradation pathways for hexanophenone?

A4: While specific degradation pathways for hexanophenone are not extensively documented in publicly available literature, aromatic ketones, in general, are susceptible to the following degradation mechanisms:

• Oxidation: The ketone functional group can be oxidized, potentially leading to the formation of carboxylic acids and other degradation byproducts.

• Photodegradation: Aromatic ketones can absorb light, leading to photochemical reactions that can cause degradation. This is a significant consideration for light-sensitive compounds.

• Hydrolysis: Although generally stable, prolonged exposure to strong acidic or basic conditions may lead to hydrolysis.

Q5: How can I detect degradation in my hexanophenone sample?

A5: Degradation can be detected through various analytical techniques. A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most common and reliable approach.[5][6][7] Signs of degradation may include:

• Appearance of new peaks in the HPLC chromatogram.

• A decrease in the peak area of the parent hexanophenone peak.

• Changes in physical properties such as color (e.g., yellowing) or the formation of precipitates.

Troubleshooting Guides

This section addresses specific issues that may arise during the handling and storage of hexanophenone.

Issue 1: The hexanophenone solution has turned yellow over time.

• Possible Cause: This is often an indication of degradation, likely due to oxidation or photodegradation.

• Troubleshooting Steps:

  • Verify Storage Conditions: Ensure the sample was stored in a tightly sealed container, protected from light, and in a cool, dry place.

  • Analyze the Sample: Use a stability-indicating HPLC method to check for the presence of degradation products and to quantify the remaining hexanophenone.

  • Purge with Inert Gas: If oxidation is suspected, consider purging the headspace of the storage container with an inert gas like nitrogen or argon before sealing.

Issue 2: Inconsistent results are observed in experiments using stored hexanophenone.

• Possible Cause: This could be due to the degradation of the hexanophenone stock solution, leading to a lower effective concentration of the active compound.

• Troubleshooting Steps:

  • Prepare a Fresh Standard: Prepare a new stock solution from a fresh, unopened container of hexanophenone and compare its performance in the experiment.

  • Quantify the Stored Solution: Use a validated analytical method, such as HPLC, to determine the exact concentration of hexanophenone in the stored solution.

  • Review Solution Preparation and Storage: Ensure that the solvent used for the stock solution is of high purity and that the solution is stored under the recommended conditions (e.g., refrigerated, protected from light).

Issue 3: Unexpected peaks appear in the HPLC chromatogram of a hexanophenone sample.

• Possible Cause: The appearance of new peaks is a strong indicator of degradation. These peaks represent degradation products.

• Troubleshooting Workflow:

References

• 1. ICH Guidelines for Photostability Testing: A Detailed Guide – StabilityStudies.in [stabilitystudies.in]
• 2. consolidated-chemical.com [consolidated-chemical.com]
• 3. Troubleshooting Common HPLC Issues | Labcompare.com [labcompare.com]
• 4. Hexanophenone - Safety Data Sheet [chemicalbook.com]
• 5. scispace.com [scispace.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. ijppr.humanjournals.com [ijppr.humanjournals.com]

Preventing byproduct formation in Grignard reactions with Hexanophenone

This technical support center provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals minimize byproduct formation in Grignard reactions involving hexanophenone.

Troubleshooting Guide

Problem: Low yield of the desired tertiary alcohol and a significant amount of unreacted hexanophenone.

Possible Cause	Suggested Solution
Inactive Grignard Reagent	The Grignard reagent may have degraded due to exposure to moisture or air. Prepare the Grignard reagent fresh before use and ensure all glassware is rigorously dried. Consider titrating the Grignard reagent to determine its exact concentration.
Enolization of Hexanophenone	The Grignard reagent is acting as a base, deprotonating the alpha-carbon of the hexanophenone to form an enolate, which upon workup returns the starting ketone.[1] To minimize this, add the hexanophenone solution slowly to the Grignard reagent at a low temperature (e.g., 0 °C or -78 °C). For sterically hindered ketones or strongly basic Grignard reagents, consider the use of additives like cerium(III) chloride (CeCl₃) to enhance the nucleophilicity of the Grignard reagent over its basicity.[2][3][4]
Steric Hindrance	If the Grignard reagent is sterically bulky, the approach to the carbonyl carbon of hexanophenone may be hindered, favoring side reactions.[1] If possible, use a less sterically hindered Grignard reagent. Alternatively, the use of CeCl₃ can help overcome steric hindrance.[2]

Problem: Formation of a significant amount of a nonpolar byproduct, often biphenyl (B1667301) (if using an aryl Grignard).

Possible Cause

Suggested Solution

Wurtz Coupling Reaction

This byproduct, such as biphenyl when using phenylmagnesium bromide, forms from the coupling of the Grignard reagent with unreacted aryl halide.[5][6][7] This is favored by higher concentrations of the halide and elevated temperatures.[5][7] To minimize this, ensure a slight excess of magnesium and add the aryl halide slowly to the magnesium turnings to maintain a low instantaneous concentration. Avoid unnecessarily high reaction temperatures during the formation of the Grignard reagent.

Problem: Formation of a reduced product (a secondary alcohol) instead of the expected tertiary alcohol.

Possible Cause

Suggested Solution

Reduction of the Ketone

The Grignard reagent can act as a reducing agent by transferring a β-hydride to the carbonyl carbon.[1] This is more common with sterically hindered ketones and Grignard reagents with β-hydrogens.[8] To suppress reduction, use a Grignard reagent without β-hydrogens (e.g., methylmagnesium bromide) if the experimental design allows. Performing the reaction at a lower temperature can also disfavor the reduction pathway. The addition of CeCl₃ is also effective in promoting 1,2-addition over reduction.[2]

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in a Grignard reaction with hexanophenone?

A1: The most common byproducts are the enolization product (which results in the recovery of starting material), the reduction product (a secondary alcohol), and coupling products from the Grignard reagent itself (e.g., biphenyl if using phenylmagnesium bromide).[1][5][7][8]

Q2: How can I ensure my Grignard reagent is active?

A2: The key is to use anhydrous conditions. All glassware should be oven-dried or flame-dried, and anhydrous solvents (typically diethyl ether or THF) must be used.[5][6][9] The magnesium turnings should be fresh and shiny. Activation of the magnesium with a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) is a common practice to initiate the reaction.[6][10] The formation of a cloudy or colored solution and gentle reflux are indicators of a successful Grignard reagent formation.[5]

Q3: When should I consider using cerium(III) chloride?

A3: Cerium(III) chloride should be considered when you experience significant byproduct formation due to enolization, reduction, or when using sterically hindered ketones like hexanophenone.[1][2] Organocerium reagents, formed in situ, are less basic but still highly nucleophilic, thus favoring the desired 1,2-addition to the carbonyl group.[3][4]

Q4: What is the optimal temperature for the reaction?

A4: The optimal temperature depends on the specific Grignard reagent and substrate. Generally, the formation of the Grignard reagent is initiated at room temperature and may be controlled by cooling if it becomes too vigorous. The addition of the hexanophenone to the Grignard reagent is typically carried out at a reduced temperature, such as 0 °C or even -78 °C, to minimize side reactions.[2]

Q5: Can the order of addition of reactants make a difference?

A5: Yes, the order of addition is crucial. It is generally recommended to add the solution of hexanophenone slowly to the Grignard reagent. This maintains an excess of the Grignard reagent throughout the addition, which can help to minimize enolization.

Data on Byproduct Prevention

The following table summarizes the expected outcomes of a Grignard reaction with a ketone under different conditions, illustrating the effect of stoichiometry and additives. The data is generalized from reactions with similar ketones and serves as a guide for hexanophenone reactions.

Grignard Reagent (Equivalents)	Additive	Expected Major Product	Expected Byproducts	Anticipated Yield of Desired Product
1.2	None	Tertiary Alcohol	Unreacted Ketone (from enolization), Reduction Product	Moderate
2.4	None	Tertiary Alcohol	Reduction Product, Coupling Product	Moderate to High
1.2	Anhydrous CeCl₃	Tertiary Alcohol	Minimal	High

Note: Yields are highly dependent on specific reaction conditions and the nature of the Grignard reagent.

Experimental Protocols

Standard Grignard Reaction Protocol

This protocol is a general procedure for the reaction of a Grignard reagent with hexanophenone.

1. Preparation of the Grignard Reagent: a. Assemble a dry, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. b. Place magnesium turnings (1.2 equivalents) in the flask. c. Add a small crystal of iodine. d. In the dropping funnel, place a solution of the corresponding alkyl or aryl halide (1.0 equivalent) in anhydrous diethyl ether or THF. e. Add a small portion of the halide solution to the magnesium. If the reaction does not start, gently warm the flask. f. Once the reaction initiates (indicated by cloudiness and gentle reflux), add the remaining halide solution dropwise at a rate that maintains a gentle reflux. g. After the addition is complete, stir the mixture at room temperature for an additional 30-60 minutes.

2. Reaction with Hexanophenone: a. Dissolve hexanophenone (1.0 equivalent) in anhydrous diethyl ether or THF in a separate dry flask. b. Cool the Grignard reagent solution to 0 °C in an ice bath. c. Slowly add the hexanophenone solution to the Grignard reagent via the dropping funnel with vigorous stirring. d. After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours.

3. Work-up: a. Cool the reaction mixture in an ice bath and slowly quench by adding a saturated aqueous solution of ammonium (B1175870) chloride. b. Extract the product with diethyl ether. c. Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. d. Purify the crude product by column chromatography or recrystallization.

Cerium(III) Chloride Mediated Grignard Reaction Protocol

This protocol is recommended to minimize enolization and reduction byproducts.

1. Preparation of Anhydrous Cerium(III) Chloride: a. Place cerium(III) chloride heptahydrate (CeCl₃·7H₂O) in a round-bottom flask and heat at 140 °C under vacuum for several hours to remove water. b. Cool the anhydrous CeCl₃ to room temperature under a nitrogen atmosphere.

2. Reaction Procedure: a. To a stirred suspension of anhydrous CeCl₃ (1.2 equivalents) in anhydrous THF at room temperature, add the Grignard reagent (1.2 equivalents) dropwise. b. Stir the resulting mixture for 1-2 hours at room temperature. c. Cool the mixture to -78 °C (dry ice/acetone bath). d. Add a solution of hexanophenone (1.0 equivalent) in anhydrous THF dropwise. e. Stir the reaction mixture at -78 °C for 2-3 hours. f. Allow the reaction to warm to room temperature slowly. g. Quench the reaction with a saturated aqueous solution of ammonium chloride and follow the work-up procedure described in the standard protocol.

Visualizing Reaction Pathways and Troubleshooting

The following diagram illustrates the competing reaction pathways in a Grignard reaction with a ketone like hexanophenone and a troubleshooting decision tree.

Caption: Competing pathways and troubleshooting workflow.

References

• 1. Grignard Reaction [organic-chemistry.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Sequential O-Nitrosoaldol and Grignard Addition Process: A New Enantio- and Diastereoselective Entry to Chiral 1,2-Diols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. publications.iupac.org [publications.iupac.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. publications.iupac.org [publications.iupac.org]
• 8. drmarkforeman.wordpress.com [drmarkforeman.wordpress.com]
• 9. rsc.org [rsc.org]
• 10. community.wvu.edu [community.wvu.edu]

Technical Support Center: Scaling Up Hexanophenone Synthesis

Welcome to the technical support center for the synthesis of hexanophenone. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered when scaling up production from the laboratory to a pilot plant.

Frequently Asked Questions (FAQs)

Q1: What is the most common industrial synthesis route for hexanophenone?

A1: The most prevalent method for industrial production is the Friedel-Crafts acylation of benzene (B151609) with hexanoyl chloride, using a Lewis acid catalyst such as anhydrous aluminum chloride (AlCl₃). This reaction is favored for its efficiency and directness in forming the aryl ketone structure.[1][2]

Q2: What are the primary challenges when scaling up the Friedel-Crafts acylation of benzene to produce hexanophenone?

A2: Key challenges during scale-up include:

• Heat Management: The reaction is highly exothermic, and inefficient heat removal at larger scales can lead to side reactions and safety hazards.[3][4]

• Mixing and Mass Transfer: Ensuring uniform mixing of reactants and catalyst in a large reactor is critical to avoid localized "hot spots" and maintain consistent reaction rates.

• Reagent Addition: The rate of addition of hexanoyl chloride and the catalyst becomes a critical parameter to control the reaction exotherm.

• Quenching: The quenching of the reaction mixture, which contains unreacted aluminum chloride, is extremely exothermic and can be violent if not properly controlled.[3][5]

• Work-up and Purification: Handling large volumes during aqueous work-up can lead to emulsion formation, and the final purification by vacuum distillation requires careful control of temperature and pressure to avoid product degradation.[3][6]

• Safety: Handling large quantities of corrosive and reactive materials like aluminum chloride and hexanoyl chloride, as well as flammable solvents, necessitates stringent safety protocols.[7]

Q3: How does the choice of solvent impact the scale-up process?

A3: The solvent plays a crucial role in heat management, reaction kinetics, and product purification. While benzene can act as both a reactant and a solvent at the lab scale, a higher boiling, inert solvent like dichloromethane (B109758) or nitrobenzene (B124822) is often used at the pilot scale to better control the reaction temperature. The choice of solvent will also influence the work-up procedure and the energy required for solvent removal.

Q4: What are the critical safety precautions for a pilot-scale Friedel-Crafts acylation?

A4: Safety is paramount. Key precautions include:

• Personal Protective Equipment (PPE): Always use appropriate PPE, including acid-resistant gloves, safety goggles, and a lab coat.

• Ventilation: All operations should be conducted in a well-ventilated area or a walk-in fume hood to handle the evolution of HCl gas.[7]

• Emergency Preparedness: Have emergency showers, eyewash stations, and appropriate fire extinguishers readily accessible. A quench bath for the reactor should be prepared in advance.

• Controlled Addition: Use a calibrated pump for the slow and controlled addition of reagents.

• Temperature Monitoring: Continuously monitor the internal reaction temperature with a calibrated probe.[4]

• Quenching Procedure: The quenching process must be carefully designed, typically by slowly transferring the reaction mixture to a separate vessel containing ice and water with vigorous stirring.[3][5][8]

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of hexanophenone.

Issue	Potential Cause	Recommended Action
Low Yield	Incomplete reaction	- Monitor reaction progress using TLC or GC. - Ensure the catalyst is active and used in the correct stoichiometric amount. - Check for impurities in starting materials that could poison the catalyst.
Product loss during work-up	- Optimize the extraction procedure to minimize product loss in the aqueous phase. - Break emulsions by adding brine or using a centrifuge.[3]
Formation of By-products	Over-acylation (di-acylation)	- The acyl group is deactivating, making polyacylation less likely than polyalkylation. However, if observed, ensure the stoichiometry of benzene to hexanoyl chloride is appropriate.[1][9]
Side reactions due to high temperature	- Improve heat removal by adjusting the coolant temperature or flow rate. - Slow down the addition rate of the acyl chloride.[4]
Difficult Phase Separation (Emulsion)	Presence of finely divided aluminum salts	- Add saturated brine solution during the work-up to increase the ionic strength of the aqueous phase.[3] - If the problem persists, filter the mixture through a pad of celite.[3]
Product Dark in Color	Impurities or degradation	- Ensure the reaction temperature is well-controlled. - Purify the crude product by vacuum distillation, collecting a narrow boiling point fraction.
Violent Quenching	Uncontrolled exothermic reaction	- Cool the reaction mixture to 0-5 °C before quenching. - Add the reaction mixture slowly to a vigorously stirred slurry of crushed ice and water. Never add water directly to the reaction mixture.[3][5]

Data Presentation

The following tables provide a comparison of typical parameters for the synthesis of hexanophenone at the laboratory and pilot plant scales.

Table 1: Reagent Quantities and Ratios

Parameter	Lab Scale (100 g product)	Pilot Scale (10 kg product)
Benzene	500 mL (excess)	50 L (excess)
Hexanoyl Chloride	85 g (1.0 eq)	8.5 kg (1.0 eq)
Aluminum Chloride	90 g (1.2 eq)	9.0 kg (1.2 eq)
Solvent (Dichloromethane)	1 L	100 L

Table 2: Process Parameters

Parameter	Lab Scale	Pilot Scale
Reaction Temperature	0-25 °C	0-25 °C (with careful monitoring)
Addition Time	30-60 minutes	2-4 hours
Reaction Time	2-4 hours	4-8 hours
Quenching Temperature	0-5 °C	0-5 °C
Typical Yield	85-95%	80-90%

Experimental Protocols

Laboratory Scale Synthesis of Hexanophenone

• Setup: A 2 L three-necked round-bottom flask is equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser connected to a gas trap for HCl.

• Charging: The flask is charged with anhydrous aluminum chloride (90 g) and dichloromethane (500 mL) and cooled to 0 °C in an ice bath.

• Acyl Chloride Addition: Hexanoyl chloride (85 g) is added dropwise to the stirred suspension over 30 minutes, maintaining the temperature below 5 °C.

• Benzene Addition: Benzene (500 mL) is then added dropwise over 30 minutes, keeping the temperature below 10 °C.

• Reaction: The reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours. The reaction progress is monitored by TLC.

• Quenching: The reaction mixture is slowly poured into a 4 L beaker containing 1 kg of crushed ice and 500 mL of concentrated HCl with vigorous stirring.[4]

• Work-up: The mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted with dichloromethane (2 x 200 mL). The combined organic layers are washed with 1 M HCl, water, saturated sodium bicarbonate solution, and finally with brine.[3]

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is purified by vacuum distillation to yield pure hexanophenone.

Pilot Plant Scale Synthesis of Hexanophenone

• Reactor Preparation: A 200 L glass-lined reactor equipped with a mechanical agitator, a temperature probe, a port for reagent addition, and a scrubber for HCl gas is thoroughly cleaned and dried.

• Charging: The reactor is charged with anhydrous aluminum chloride (9.0 kg) and dichloromethane (100 L) and cooled to 0 °C using a cooling jacket.

• Acyl Chloride Addition: Hexanoyl chloride (8.5 kg) is added slowly via a metering pump over 2 hours, ensuring the internal temperature does not exceed 5 °C.

• Benzene Addition: Benzene (50 L) is then added over 2 hours, maintaining the temperature below 10 °C.

• Reaction: The mixture is stirred at room temperature for 4-8 hours, with regular sampling for in-process control (IPC) by GC to monitor completion.

• Quenching: In a separate 500 L quench vessel, a mixture of crushed ice (100 kg) and water (100 L) is prepared and vigorously agitated. The reaction mixture is slowly transferred into the quench vessel via a dip tube, with the rate controlled to keep the quench vessel temperature below 10 °C.

• Work-up: The layers are allowed to separate in the quench vessel. The lower organic layer is transferred to a separate vessel. The aqueous layer is extracted with dichloromethane (2 x 20 L). The combined organic layers are washed sequentially with 1 M HCl, water, sodium bicarbonate solution, and brine.

• Purification: The solvent is removed by distillation. The crude hexanophenone is then purified by vacuum distillation using a distillation column to achieve the desired purity.

Visualizations

Caption: Experimental workflow for hexanophenone synthesis at lab and pilot scales.

Caption: Troubleshooting decision tree for hexanophenone synthesis scale-up.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. benchchem.com [benchchem.com]
• 4. websites.umich.edu [websites.umich.edu]
• 5. Friedel-Crafts Acylation | Chem-Station Int. Ed. [en.chem-station.com]
• 6. m.youtube.com [m.youtube.com]
• 7. benchchem.com [benchchem.com]
• 8. reddit.com [reddit.com]
• 9. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Troubleshooting Emulsion Formation in Hexanophenone Workup

This guide is designed for researchers, scientists, and drug development professionals encountering emulsions during the workup of reactions involving hexanophenone, such as following a Friedel-Crafts acylation. Here, you will find answers to frequently asked questions, a step-by-step troubleshooting guide, and detailed protocols to manage and resolve these common laboratory challenges.

Frequently Asked Questions (FAQs)

Q1: What is an emulsion and why does it form during my hexanophenone workup?

An emulsion is a stable mixture of two immiscible liquids, such as an organic solvent and an aqueous solution, where one liquid is dispersed as microscopic droplets within the other.[1][2] During the workup of hexanophenone, vigorous shaking of the separatory funnel to mix the aqueous and organic layers can cause this dispersion.[1][3] The emulsion is often stabilized by surfactant-like compounds or fine solid particulates present in the reaction mixture, which accumulate at the interface between the two liquids and prevent the droplets from coalescing.[3][4]

Q2: What are the common causes of emulsion formation in a post-Friedel-Crafts acylation workup?

The workup for a Friedel-Crafts acylation, a common synthesis route for hexanophenone, presents several potential causes for emulsion formation:

• Aluminum Salts: The reaction uses an aluminum chloride (AlCl₃) catalyst, which is quenched with water or acid. This produces fine, gelatinous aluminum hydroxides or oxides that can stabilize emulsions.

• Surfactant-like Byproducts: The reaction may produce side products that act as surfactants, possessing both hydrophilic and hydrophobic properties.[1]

• Vigorous Agitation: Shaking the separatory funnel too aggressively, especially during a neutralization step with bicarbonate (which produces gas), can create a stable emulsion.[3]

• Solvent Choice: Certain solvents, particularly chlorinated ones like dichloromethane (B109758) (DCM), are known to be more prone to forming emulsions.[4][5]

Q3: How can I prevent an emulsion from forming in the first place?

Prevention is always the most effective strategy.[1]

• Gentle Mixing: Instead of vigorous shaking, gently rock or invert the separatory funnel to increase the surface area between the phases without excessive agitation.[3][6]

• Solvent Evaporation: Before the aqueous workup, consider evaporating the reaction solvent. Then, redissolve the crude residue in your desired extraction solvent.[4][7]

• Alternative Extraction: For samples known to be problematic, consider using solid-phase extraction (SPE) or supported liquid extraction (SLE) instead of a traditional liquid-liquid extraction (LLE).[1][3]

Q4: I have a persistent emulsion. What is the first and simplest thing I should try?

The first step is patience. Often, a mild emulsion will resolve itself if left to stand undisturbed for 10 to 30 minutes.[2][8] You can also try gently stirring the interface with a glass rod to help coalesce the droplets.[8] If this fails, the next step is a chemical intervention like "salting out."

Q5: When should I consider more aggressive methods to break an emulsion?

If simple waiting and gentle stirring fail, and chemical additions like brine do not resolve the issue, it is time for more robust physical methods. These are appropriate when the emulsion is particularly thick, takes up a significant volume of the solvent layer, or when time is a critical factor.[9] Techniques like filtration through Celite® or centrifugation are effective but more labor-intensive.[1][4]

Troubleshooting Guide: A Step-by-Step Workflow

If an emulsion forms, follow this logical progression of techniques from simplest to most complex.

Caption: A workflow for troubleshooting emulsion formation.

Data Presentation: Comparison of Emulsion Breaking Techniques

Technique	Principle of Action	Best For...	Advantages	Disadvantages/Considerations
Patience / Gentle Stirring	Allows time for droplets to naturally coalesce under gravity. Mechanical action breaks surface tension.[2][8]	Mild, poorly-formed emulsions.	No addition of reagents, simplest method.	Time-consuming, may be ineffective for stable emulsions.[10]
Salting Out (Brine/NaCl)	Increases the ionic strength and density of the aqueous phase, reducing the solubility of organic components and forcing phase separation.[1][11]	Most common emulsions, especially those stabilized by polar interactions.	Highly effective, inexpensive, introduces minimal contamination.	Can increase the density of the aqueous layer, potentially inverting layers if densities are close.
pH Adjustment	Changes the charge state of acidic or basic emulsifying agents (e.g., soaps, amines), altering their solubility and breaking their stabilizing effect.[2][8]	Emulsions caused by acidic/basic byproducts or when using basic washes.	Can be very effective for specific types of emulsions.	Risk of product degradation if the target molecule is pH-sensitive.[2]
Filtration (Celite®/Glass Wool)	Physically removes fine solid particulates that are stabilizing the emulsion at the interface.[4]	Emulsions stabilized by suspended solids (e.g., inorganic salts like Al(OH)₃).	Very effective for particulate-stabilized emulsions.	Can be slow; potential for product loss on the filter medium.[4]
Centrifugation	Applies a strong mechanical force that accelerates the coalescence of the dispersed droplets.[1][8]	Small-volume, stubborn emulsions.	Very effective and fast for suitable volumes.[2]	Requires a centrifuge, impractical for large-scale workups (>500 mL).[1]
Solvent Addition	Alters the polarity and density of the organic phase, which can disrupt the forces stabilizing the emulsion.[1][3]	Stubborn emulsions where other methods fail.	Can be effective as a last resort.	Dilutes the product, requires additional solvent removal later.[7]

Experimental Protocols

Protocol 1: Breaking an Emulsion using Saturated Brine ("Salting Out")

This is the most common and often most successful method for breaking emulsions.

Materials:

• Emulsified mixture in a separatory funnel

• Saturated aqueous solution of sodium chloride (Brine)

• Glassware for collecting separated layers

Methodology:

• Secure the separatory funnel in a ring stand and allow the mixture to sit for a few minutes.

• Slowly add a volume of saturated brine corresponding to approximately 10-20% of the aqueous layer volume into the funnel.

• Do not shake. Instead, stopper the funnel and gently rock it back and forth or swirl it, observing the interface. This gentle agitation is often sufficient to break the emulsion.[3]

• Allow the funnel to stand for 5-10 minutes. A distinct boundary between the organic and aqueous layers should form.

• Once the layers have clearly separated, drain the lower layer, followed by the upper layer, into separate flasks.

Protocol 2: Breaking an Emulsion by Filtration through Celite®

This method is highly effective for emulsions stabilized by fine solid particles.

Materials:

• Emulsified mixture

• Celite® 545 (or equivalent grade of diatomaceous earth)

• Büchner or fritted glass funnel

• Filter paper (if using a Büchner funnel)

• Filter flask with a side-arm

• Vacuum source

• Extraction solvent

Methodology:

• Place a piece of filter paper in the Büchner funnel and place it on the filter flask.

• Add a layer of Celite® (approximately 1-2 cm deep) into the funnel to create a filter pad.

• Wet the Celite® pad with the pure organic solvent being used for the extraction and apply a gentle vacuum to pack the pad down. Discard this solvent.

• Carefully pour the entire emulsified mixture onto the center of the Celite® pad.

• Apply a gentle vacuum to draw the liquid through the filter pad. The Celite® will trap the fine particulates that are stabilizing the emulsion.[4]

• After all the liquid has passed through, you may wash the pad with a small amount of fresh organic solvent to recover any adsorbed product.

• Transfer the filtrate, which should now be biphasic and clear, to a clean separatory funnel to perform the final layer separation.

References

• 1. biotage.com [biotage.com]
• 2. youtube.com [youtube.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Workup [chem.rochester.edu]
• 5. reddit.com [reddit.com]
• 6. echemi.com [echemi.com]
• 7. Tips & Tricks [chem.rochester.edu]
• 8. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 9. azom.com [azom.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing Catalyst Loading for Hexanophenone Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of Hexanophenone, with a particular focus on optimizing catalyst loading.

Troubleshooting Guide

This guide is designed in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Issue 1: Low or No Product Yield

• Question: My Friedel-Crafts acylation reaction to synthesize hexanophenone is resulting in a very low yield or no product at all. What are the potential causes and how can I troubleshoot this?

• Potential Causes & Solutions:

  • Catalyst Inactivity: The Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃), is highly sensitive to moisture. Any exposure to atmospheric moisture can lead to its deactivation.[1][2]

    • Action: Ensure all glassware is thoroughly flame-dried or oven-dried before use. Use a fresh, unopened container of anhydrous AlCl₃ or a properly stored one in a desiccator. Handle the catalyst under an inert atmosphere (e.g., nitrogen or argon) in a glove box or using Schlenk techniques.

  • Insufficient Catalyst Loading: Friedel-Crafts acylation often requires stoichiometric or even slightly excess amounts of the Lewis acid catalyst.[3] This is because the ketone product forms a stable complex with the catalyst, effectively removing it from the catalytic cycle.[3][4]

    • Action: A general starting point is to use at least 1.1 to 2.5 equivalents of AlCl₃ relative to the limiting reagent (hexanoyl chloride).[2] You may need to empirically determine the optimal catalyst loading for your specific reaction conditions.

  • Deactivated Aromatic Ring: The presence of strongly electron-withdrawing groups on the aromatic substrate can deactivate it towards electrophilic substitution.[1] For the synthesis of hexanophenone, this is less of a concern as benzene (B151609) is the substrate.

  • Poor Quality Reagents: Impurities in benzene or hexanoyl chloride can interfere with the reaction.

    • Action: Use freshly distilled benzene and hexanoyl chloride of high purity.

  • Suboptimal Reaction Temperature: The reaction may require heating to proceed at a reasonable rate.

    • Action: While some reactions proceed at room temperature, heating under reflux (around 60°C) is common for this type of acylation.[3] However, excessively high temperatures can lead to side reactions.

Issue 2: Formation of Multiple Products or Unexpected Byproducts

• Question: I am observing the formation of multiple products in my reaction mixture. How can I improve the selectivity for hexanophenone?

• Potential Causes & Solutions:

  • Polyacylation: While less common than in Friedel-Crafts alkylation, polyacylation can occur with highly activated aromatic rings. However, the acyl group of the hexanophenone product is deactivating, making a second acylation less likely.[1]

  • Isomer Formation: In cases where a substituted benzene is used, the position of acylation is directed by the existing substituent. For benzene, this is not an issue.

  • Side Reactions due to High Temperature: Excessive heat can lead to the decomposition of reactants or products, or promote the formation of byproducts.

    • Action: Carefully control the reaction temperature. Start with a lower temperature and gradually increase it if the reaction is sluggish.

  • Reaction with Solvent: If using a reactive solvent, it may compete with benzene in the acylation reaction.

    • Action: Use a non-reactive solvent such as dichloromethane (B109758) (DCM) or 1,2-dichloroethane.

Issue 3: Reaction Stalls Before Completion

• Question: My reaction starts, but then it seems to stop before all the starting material is consumed. What could be the reason?

• Potential Causes & Solutions:

  • Catalyst Deactivation: As mentioned, moisture is a primary cause of catalyst deactivation. Even trace amounts of water in the reagents or solvent can quench the catalyst over time.

    • Action: Re-evaluate your anhydrous technique. Consider adding the catalyst in portions throughout the reaction.

  • Insufficient Catalyst: The initial amount of catalyst may not have been enough to drive the reaction to completion due to complexation with the product.

    • Action: In your next attempt, try increasing the catalyst loading.

  • Precipitation of Reactants or Intermediates: The reaction mixture may become too thick, preventing efficient mixing and further reaction.

    • Action: Ensure adequate stirring and consider using a larger volume of solvent.

Frequently Asked Questions (FAQs)

• Q1: What is the optimal catalyst loading for hexanophenone synthesis?

  • A1: The optimal catalyst loading should be determined empirically for your specific reaction setup. However, a good starting point for Friedel-Crafts acylation using AlCl₃ is typically between 1.1 and 2.5 equivalents relative to the hexanoyl chloride.[2] Unlike many other catalytic reactions, stoichiometric amounts are often necessary because the AlCl₃ forms a complex with the resulting hexanophenone, rendering the catalyst inactive for further reaction cycles.[3][4]

• Q2: How does catalyst loading affect the yield and purity of hexanophenone?

  • A2:

    • Too Low: Insufficient catalyst will lead to an incomplete reaction and low yield, with unreacted starting materials remaining.

    • Optimal: The optimal loading will provide the highest yield in a reasonable timeframe with minimal side products.

    • Too High: While less common to negatively impact the main product yield in acylation, excessively high catalyst loading can sometimes promote minor side reactions and makes the work-up more challenging. It also increases the cost of the synthesis.

• Q3: Can I use other Lewis acids besides AlCl₃?

  • A3: Yes, other Lewis acids such as ferric chloride (FeCl₃), zinc chloride (ZnCl₂), or boron trifluoride (BF₃) can be used for Friedel-Crafts acylation. However, AlCl₃ is one of the most common and effective catalysts for this reaction. The optimal catalyst and its loading will depend on the specific substrates and reaction conditions.

• Q4: How can I tell if my AlCl₃ catalyst has been deactivated?

  • A4: Anhydrous AlCl₃ is a white or pale yellow powder. If it appears clumpy, discolored, or has been exposed to air for an extended period, it has likely absorbed moisture and been at least partially deactivated. A simple test is to carefully add a small amount to water (in a controlled environment); active AlCl₃ will react vigorously. For your reaction, a sluggish or failed reaction is the primary indicator of inactive catalyst.

• Q5: Is it possible to regenerate the AlCl₃ catalyst?

  • A5: While challenging in a standard laboratory setting, regeneration of deactivated chloroaluminate ionic liquids (related to the catalyst complex) can be achieved by replenishing with fresh aluminum chloride.[5] However, for most lab-scale syntheses, using fresh, active catalyst is the most practical approach.

Data Presentation

The following table provides illustrative data on how catalyst loading can influence the yield of a Friedel-Crafts acylation reaction. Note that this data is for the acylation of anisole (B1667542) and serves as a representative example of the optimization process.

Catalyst Loading (mol%)	Reaction Temperature (°C)	Yield (%)
2	40	65
5	40	78
10	40	85
10	60	95

Data adapted from a study on the Friedel-Crafts acylation of anisole and is for illustrative purposes.[6]

Experimental Protocols

Protocol: Optimizing AlCl₃ Loading for Hexanophenone Synthesis

This protocol provides a general procedure for the synthesis of hexanophenone via Friedel-Crafts acylation, which can be adapted to optimize the catalyst loading.

Materials:

• Anhydrous Aluminum Chloride (AlCl₃)

• Hexanoyl chloride

• Benzene (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Hydrochloric acid (HCl), dilute

• Crushed ice

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (e.g., a drying tube with calcium chloride or a nitrogen bubbler) to maintain anhydrous conditions.

• Catalyst Suspension: Under a positive pressure of inert gas (e.g., nitrogen), suspend the desired amount of anhydrous AlCl₃ (e.g., start with 1.1 equivalents relative to hexanoyl chloride) in anhydrous DCM and cool the mixture to 0 °C in an ice bath.

• Acylium Ion Formation: Add hexanoyl chloride (1.0 equivalent) dropwise to the stirred AlCl₃ suspension via the dropping funnel. After the addition is complete, allow the mixture to stir at 0 °C for 15-30 minutes to facilitate the formation of the acylium ion complex.

• Substrate Addition: Add anhydrous benzene (typically in excess, e.g., 5-10 equivalents) dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• Reaction: After the addition of benzene is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. If the reaction is slow, it can be heated to reflux (around 40-60°C). Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Once the reaction is complete, carefully and slowly quench the reaction by pouring the mixture over a beaker of crushed ice containing dilute hydrochloric acid. This step is exothermic and should be performed with caution in a fume hood.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and wash it sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and remove the solvent by rotary evaporation to obtain the crude hexanophenone.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel.

To optimize the catalyst loading, a series of parallel experiments should be conducted where the molar equivalent of AlCl₃ is varied (e.g., 1.1, 1.5, 2.0, 2.5 equivalents) while keeping all other parameters constant. The yield and purity of hexanophenone from each experiment can then be compared to determine the optimal catalyst loading.

Visualizations

Caption: Experimental workflow for hexanophenone synthesis.

Caption: Troubleshooting logic for low yield issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. BJOC - Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs) [beilstein-journals.org]

Best practices for drying and handling anhydrous reagents for Hexanophenone synthesis

Technical Support Center: Anhydrous Techniques for Hexanophenone Synthesis

This technical support center provides detailed guidance for researchers, scientists, and drug development professionals on the best practices for drying and handling anhydrous reagents essential for the successful synthesis of hexanophenone via Friedel-Crafts acylation.

Frequently Asked Questions (FAQs)

Q1: Why are anhydrous conditions so critical for hexanophenone synthesis via Friedel-Crafts acylation?

A1: The Friedel-Crafts acylation, the key reaction for synthesizing hexanophenone, relies on a Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃).[1][2] This catalyst is extremely sensitive to moisture.[3] Water reacts with AlCl₃ to form aluminum hydroxide (B78521) or hydrated complexes, which are catalytically inactive.[4][5][6][7] This deactivation of the catalyst will slow or completely stop the reaction, leading to significantly low or no product yield.[3]

Q2: What are the primary sources of moisture in a typical reaction setup?

A2: Moisture can be introduced from several sources:

• Atmosphere: Humidity from the air is a major contributor.[8]

• Glassware: Even visually dry glassware has a thin film of adsorbed water on its surface.[8]

• Reagents: Solvents, starting materials (benzene, hexanoyl chloride), and the Lewis acid catalyst itself can contain dissolved or absorbed water if not properly dried and stored.[3][8]

• Handling: Improper handling techniques can expose reagents to atmospheric moisture.

Q3: What is the most effective way to dry glassware for a moisture-sensitive reaction?

A3: All glassware must be rigorously dried before use. The two most common and effective methods are:

• Oven-Drying: Place all glassware in a drying oven at approximately 125°C for at least 12-24 hours.[8] The apparatus should be assembled while still hot and immediately flushed with an inert gas like nitrogen or argon.[8]

• Flame-Drying: For immediate use, the assembled apparatus can be carefully heated with a heat gun or a gentle flame under a stream of inert gas to drive off adsorbed moisture. This method is faster but requires more caution.

Q4: How should I choose the right drying agent for my solvent (e.g., dichloromethane)?

A4: The choice of drying agent depends on the solvent's properties and the required level of dryness.

• Calcium Hydride (CaH₂): An excellent choice for drying halogenated solvents like dichloromethane (B109758) (DCM). It reacts irreversibly with water to produce hydrogen gas. The standard procedure involves refluxing the solvent over CaH₂ followed by distillation.[9]

• Molecular Sieves (3Å or 4Å): These are aluminosilicates with a porous structure that trap water molecules. They are ideal for maintaining the dryness of an already-distilled solvent during storage.[8] Before use, sieves must be activated by heating to 300-350°C for several hours.[8]

• Sodium/Benzophenone: This combination is a powerful drying system often used for ethereal and hydrocarbon solvents like THF or benzene (B151609). It should not be used with halogenated solvents like DCM due to a violent reaction risk. The deep blue or purple color of the ketyl radical indicates the solvent is anhydrous.[8]

Q5: How can I quantitatively verify that my solvent is sufficiently dry?

A5: The gold standard for determining trace amounts of water in a sample is the Karl Fischer titration.[10][11] This method is highly accurate and selective for water.[10][12] It can be performed using either volumetric titration for moderate water content (0.01% to 100%) or coulometric titration for trace levels (0.0001% to 5%).[13]

Q6: How must I handle anhydrous aluminum chloride (AlCl₃)?

A6: Anhydrous AlCl₃ is a highly reactive and hygroscopic solid that requires careful handling.[7]

• Inert Atmosphere: All manipulations should be performed in a dry environment, such as a glovebox or under a positive pressure of inert gas (nitrogen or argon).[14]

• Quick Transfer: Weigh the required amount quickly and add it to the reaction vessel promptly to minimize exposure to atmospheric moisture. Use fresh AlCl₃ from a securely sealed container.

• Safety: AlCl₃ reacts exothermically with water, producing corrosive hydrogen chloride (HCl) gas.[7][14] Always wear appropriate personal protective equipment (PPE), including safety glasses, impervious gloves, and a lab coat.[14]

Q7: Can I use hydrated aluminum chloride (AlCl₃·6H₂O) for a Friedel-Crafts reaction?

A7: No. Hydrated aluminum chloride is completely unsuitable for Friedel-Crafts reactions as it is not a Lewis acid.[5][6] Furthermore, attempting to dehydrate the hexahydrate by heating will not yield anhydrous AlCl₃. Instead, it decomposes to aluminum hydroxide and HCl gas.[7][15] You must use the anhydrous form of the catalyst.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low or No Product Yield	1. Inactive Catalyst (Moisture Contamination): This is the most common cause of failure. Water from the solvent, glassware, or atmosphere has deactivated the AlCl₃ catalyst.[3]	Solution: Meticulously repeat the reaction, ensuring all anhydrous protocols are followed. Oven-dry or flame-dry all glassware immediately before use. Use freshly distilled, dry solvent. Handle anhydrous AlCl₃ under a robust inert atmosphere.
2. Insufficient Catalyst: The ketone product (hexanophenone) forms a stable complex with AlCl₃, effectively removing the catalyst from the reaction.[3][16]	Solution: Friedel-Crafts acylations often require stoichiometric amounts (at least one full equivalent) of the Lewis acid catalyst, not just a catalytic amount.[3] Ensure you are using a sufficient molar ratio of AlCl₃ to the acylating agent.
3. Poor Reagent Quality: Impurities in the starting materials (benzene, hexanoyl chloride) can interfere with the reaction. Hexanoyl chloride may have hydrolyzed to hexanoic acid.	Solution: Purify the liquid reagents before use. Benzene can be distilled from a suitable drying agent. Hexanoyl chloride can be purified by distillation to remove any corresponding carboxylic acid.
Reaction Fumes Excessively or is Uncontrolled	1. Accidental Introduction of Water: A significant amount of water was introduced to the reaction flask containing AlCl₃, causing a rapid, exothermic reaction and release of HCl gas.[14]	Solution: Ensure the reaction is set up under strictly anhydrous conditions. When quenching the reaction, pour the reaction mixture slowly onto crushed ice, rather than adding water to the reaction flask.[2][17][18]
Formation of a White Precipitate During Reaction	1. Hydrolysis of AlCl₃: Small amounts of moisture have reacted with the catalyst, forming insoluble aluminum hydroxide.[4][6]	Solution: While a small amount might be tolerated if sufficient excess catalyst is present, significant precipitation indicates a failure of the anhydrous setup. The experiment should be stopped and restarted with stricter adherence to anhydrous protocols.

Quantitative Data: Solvent Drying Efficiency

The effectiveness of a drying agent can be quantified by measuring the residual water content in the solvent. Karl Fischer titration is the standard method for this analysis.

Solvent	Drying Agent	Method	Typical Water Content (ppm)	Reference
Dichloromethane (DCM)	Calcium Hydride (CaH₂)	Reflux and Distillation	~13	[9]
Dichloromethane (DCM)	Untreated (Commercial Grade)	-	>50	-

Experimental Protocols

Protocol 1: Drying Dichloromethane (DCM) with Calcium Hydride (CaH₂)

Objective: To prepare anhydrous DCM suitable for moisture-sensitive reactions.

Materials:

• Commercial grade Dichloromethane (DCM)

• Calcium Hydride (CaH₂), powder

• Distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)

• Heating mantle

• Inert gas source (Nitrogen or Argon)

Procedure:

• Setup: Assemble the distillation apparatus. Ensure all glassware has been oven-dried (125°C, overnight) and assembled while still warm.[8] Allow the apparatus to cool to room temperature under a positive pressure of inert gas.

• Add Drying Agent: To the round-bottom flask, add DCM to no more than two-thirds of the flask's volume. Add powdered CaH₂ (approx. 5-10 g per liter of solvent).

• Reflux: Gently heat the mixture to reflux using a heating mantle. Allow it to reflux under a positive pressure of inert gas for at least 4 hours. This allows the CaH₂ to react with the water present.

• Distillation: After refluxing, increase the heat slightly to begin distillation. Collect the distilled DCM in the receiving flask, which should be equipped with a gas outlet to maintain the inert atmosphere.

• Storage: The freshly distilled anhydrous DCM should be used immediately or stored under an inert atmosphere over activated 4Å molecular sieves to maintain its dryness.[8]

Protocol 2: General Procedure for the Anhydrous Synthesis of Hexanophenone

Objective: To synthesize hexanophenone from benzene and hexanoyl chloride via Friedel-Crafts acylation.

Materials:

• Anhydrous aluminum chloride (AlCl₃)

• Hexanoyl chloride

• Anhydrous benzene

• Anhydrous dichloromethane (DCM)

• Three-neck round-bottom flask, pressure-equalizing addition funnel, condenser

• Magnetic stirrer and stir bar

• Inert gas source (Nitrogen or Argon) with a bubbler

• Ice bath

• Crushed ice, concentrated HCl, saturated sodium bicarbonate solution, brine, anhydrous sodium sulfate

Procedure:

• Apparatus Setup: Assemble a dry three-neck flask with a magnetic stir bar, an addition funnel, and a condenser topped with an inert gas inlet.[17][18] Place the entire setup under a positive pressure of nitrogen or argon.

• Catalyst Suspension: In the reaction flask, suspend anhydrous aluminum chloride (1.1 equivalents) in anhydrous DCM.[2] Cool the suspension to 0°C using an ice bath.

• Reagent Addition: In the addition funnel, prepare a solution of hexanoyl chloride (1.0 equivalent) in anhydrous DCM.

• Acylium Ion Formation: Add the hexanoyl chloride solution dropwise from the addition funnel to the stirred AlCl₃ suspension over 15-20 minutes, ensuring the temperature remains between 0-5°C.[2]

• Aromatic Addition: After the initial addition is complete, add benzene (1.0-1.2 equivalents) dropwise via the addition funnel while maintaining the cold temperature.

• Reaction: Once all reagents have been added, remove the ice bath and allow the mixture to warm to room temperature. Stir for 2-3 hours, monitoring the reaction's progress by Thin Layer Chromatography (TLC) if desired.

• Work-up (Quenching): Carefully and slowly pour the reaction mixture into a separate beaker containing a mixture of crushed ice and a small amount of concentrated HCl to decompose the aluminum chloride complex.[2][17]

• Extraction: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with DCM.

• Washing: Combine all organic layers and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.[2]

• Drying and Isolation: Dry the organic layer over anhydrous sodium sulfate, filter off the drying agent, and remove the solvent using a rotary evaporator to yield the crude hexanophenone product, which can then be purified by distillation or chromatography.

Visualization: Workflow for Ensuring Anhydrous Conditions

The following diagram illustrates the logical workflow and decision-making process required to establish and maintain the anhydrous conditions necessary for a successful Friedel-Crafts acylation.

Caption: Logical workflow for preparing and handling anhydrous reagents.

References

• 1. dcmshriram.com [dcmshriram.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. quora.com [quora.com]
• 5. quora.com [quora.com]
• 6. quora.com [quora.com]
• 7. Aluminium chloride - Wikipedia [en.wikipedia.org]
• 8. moodle2.units.it [moodle2.units.it]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 11. mt.com [mt.com]
• 12. Karl Fischer Titration Tips: Water Content Measurement [sigmaaldrich.com]
• 13. gmpinsiders.com [gmpinsiders.com]
• 14. ehs.princeton.edu [ehs.princeton.edu]
• 15. Aluminium chloride - Sciencemadness Wiki [sciencemadness.org]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]

Technical Support Center: Improving Reaction Selectivity with Hexanophenone

This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting and guidance for improving the selectivity of reactions involving hexanophenone.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of selectivity to consider in reactions with hexanophenone?

A1: For a typical aryl alkyl ketone like hexanophenone, the primary selectivity challenges fall into three categories:

• Chemoselectivity: This involves differentiating between different functional groups within a molecule. For instance, if a hexanophenone derivative contained another reducible group (like a double bond), one would need to select conditions to reduce the ketone without affecting the other group, or vice-versa.[1]

• Regioselectivity: This concerns the position of a reaction on a molecule. In the context of the Friedel-Crafts acylation to synthesize hexanophenone, this would relate to the position of acylation on a substituted aromatic ring.

• Enantioselectivity: This is crucial when creating chiral molecules. The reduction of the prochiral ketone of hexanophenone can produce two enantiomers (R and S) of 1-phenylhexan-1-ol. Controlling the reaction to produce a high excess of one enantiomer is a common goal, particularly in pharmaceutical synthesis.[2][3]

Q2: How can I improve the enantioselectivity of hexanophenone reduction to form a chiral alcohol?

A2: Achieving high enantioselectivity in the reduction of hexanophenone requires the use of chiral catalysts or reagents. Two highly effective methods are:

• Corey-Bakshi-Shibata (CBS) Reduction: This method uses a chiral oxazaborolidine catalyst with borane (B79455) as the reducing agent. It is known for its high enantiomeric excess (ee), often exceeding 95%, and predictable stereochemistry.[4][5]

• Asymmetric Transfer Hydrogenation (ATH): This technique commonly employs ruthenium(II) catalysts with chiral diamine ligands. It uses a hydrogen donor like isopropanol (B130326) or formic acid and is also capable of producing high enantioselectivity.[6][7][8][9]

The choice between these methods may depend on the scale of the reaction, cost, and sensitivity of other functional groups present.

Q3: I am synthesizing hexanophenone via Friedel-Crafts acylation. How can I avoid side reactions?

A3: The Friedel-Crafts acylation of benzene (B151609) with hexanoyl chloride is a robust method for synthesizing hexanophenone. A key advantage of acylation over alkylation is that the acyl group deactivates the aromatic ring, which prevents further substitution (polyacylation).[10][11][12][13] However, to ensure high selectivity and yield, consider the following:

• Use of a Lewis Acid Catalyst: A strong Lewis acid like aluminum chloride (AlCl₃) is necessary to generate the acylium ion electrophile.[11][14]

• Anhydrous Conditions: The reaction is sensitive to moisture, which can deactivate the catalyst. Ensure all glassware is flame-dried and use anhydrous solvents.

• Stoichiometry: At least one full equivalent of the Lewis acid catalyst is required because it complexes with the product ketone. It is often best to use slightly more than one equivalent.

• Reaction Temperature: The initial addition of reagents is typically done at low temperatures (e.g., 0-10 °C) to control the reaction rate, followed by warming or reflux to drive the reaction to completion.[11][15]

Troubleshooting Guides

Issue 1: Low Enantioselectivity in the Asymmetric Reduction of Hexanophenone

Potential Cause	Troubleshooting Step	Rationale
Inactive or Impure Catalyst	Use a fresh batch of catalyst or purify the existing one. Ensure the catalyst was stored under inert conditions if it is air or moisture-sensitive.	Chiral catalysts can degrade over time or be poisoned by impurities, leading to a loss of enantioselectivity.
Incorrect Reaction Temperature	Optimize the reaction temperature. Many asymmetric reductions show higher enantioselectivity at lower temperatures.	The energy difference between the transition states leading to the two enantiomers is often small. Lower temperatures can amplify this difference, favoring the formation of one enantiomer.[16]
Presence of Water or Oxygen	Ensure all solvents and reagents are anhydrous and the reaction is run under an inert atmosphere (e.g., argon or nitrogen).	Water can react with the reducing agents and some catalysts, leading to non-selective background reactions.
Sub-optimal Solvent	Screen different anhydrous solvents (e.g., THF, toluene, dichloromethane).	The solvent can influence the conformation of the catalyst-substrate complex, thereby affecting the stereochemical outcome.
Incorrect Stoichiometry of Reagents	Carefully control the stoichiometry of the reducing agent and catalyst.	An excess of the reducing agent might lead to a non-catalyzed, non-selective reduction pathway.

Issue 2: Formation of Byproducts during Friedel-Crafts Acylation Synthesis of Hexanophenone

Potential Cause	Troubleshooting Step	Rationale
Polyacylation (less common for acylation but possible with highly activated rings)	Use Friedel-Crafts acylation as the acyl group deactivates the ring, preventing further reactions.[10][12][13]	The electron-withdrawing nature of the ketone product makes the aromatic ring less nucleophilic than the starting material.
Reaction with Impurities in Benzene	Use pure, anhydrous benzene.	Impurities can lead to a variety of side reactions and lower the yield of the desired product.
Decomposition of Acyl Chloride	Use freshly distilled or high-purity hexanoyl chloride.	Older acyl chlorides can decompose, leading to the formation of other electrophiles and byproducts.
Substrate is a Deactivated Aromatic Ring	Friedel-Crafts acylation is not suitable for strongly deactivated aromatic rings (e.g., nitrobenzene).	The aromatic ring must be sufficiently nucleophilic to attack the acylium ion.[10][12]

Quantitative Data Summary

The following tables provide representative data for the enantioselective reduction of aryl alkyl ketones, which can be used as a starting point for optimizing the reduction of hexanophenone.

Table 1: Enantioselective Reduction of Aryl Alkyl Ketones with CBS Catalysts

Ketone Substrate	Catalyst (mol%)	Reducing Agent	Solvent	Temperature (°C)	Yield (%)	Enantiomeric Excess (ee, %)
Acetophenone	(S)-Me-CBS (10)	BH₃·THF	THF	25	>95	97 (R)
Propiophenone	(S)-Me-CBS (5)	BH₃·THF	THF	23	98	96 (R)
1-Tetralone	(S)-Me-CBS (10)	BH₃·THF	THF	25	95	85 (R)[17]

Data is representative of typical results for CBS reductions of similar ketones.[5][17]

Table 2: Asymmetric Transfer Hydrogenation of Aryl Alkyl Ketones with Ru(II) Catalysts

Ketone Substrate	Catalyst	Hydrogen Donor	Base	Temperature (°C)	Yield (%)	Enantiomeric Excess (ee, %)
Acetophenone	RuCl₂--INVALID-LINK--	i-PrOH	i-PrOK	28	>99	97 (R)
4-Chloroacetophenone	RuCl₂--INVALID-LINK--	HCOOH/Et₃N	-	28	98	99 (S)
1'-Acetonaphthone	RuCl₂--INVALID-LINK--	i-PrOH	i-PrOK	28	94	98 (R)

Data is representative of typical results for ATH of similar ketones.

Experimental Protocols

Protocol 1: Enantioselective Reduction of Hexanophenone via CBS Catalysis

This protocol is adapted from the general procedure for the Corey-Bakshi-Shibata reduction.[5]

• Apparatus Setup: A flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a nitrogen inlet is used.

• Catalyst Preparation: To the flask, add (R)-Me-CBS catalyst (0.1 equivalents) and anhydrous tetrahydrofuran (B95107) (THF). Cool the solution to the desired temperature (e.g., -20 °C to room temperature).

• Borane Addition: Slowly add borane-dimethyl sulfide (B99878) complex (BH₃·SMe₂) or a THF solution of borane (BH₃·THF) (1.0 equivalent) to the catalyst solution under a nitrogen atmosphere. Stir for 10-15 minutes.

• Substrate Addition: A solution of hexanophenone (1.0 equivalent) in anhydrous THF is added dropwise to the catalyst-borane mixture over 30 minutes.

• Reaction Monitoring: The reaction progress is monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Quenching and Workup: Once the reaction is complete, carefully quench the reaction by the slow, dropwise addition of methanol. The mixture is then diluted with water and extracted with an organic solvent (e.g., ethyl acetate).

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product can be purified by column chromatography to yield 1-phenylhexan-1-ol.

Protocol 2: Synthesis of Hexanophenone via Friedel-Crafts Acylation

This protocol is a standard procedure for the Friedel-Crafts acylation of benzene.[15][18]

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a gas outlet to a trap, and a pressure-equalizing dropping funnel. Ensure the system is under a dry atmosphere.

• Reagent Preparation: In the reaction flask, add anhydrous aluminum chloride (AlCl₃) (1.1 equivalents) and an anhydrous solvent like dichloromethane (B109758) (DCM) or benzene itself. Cool the suspension in an ice bath to 0-5 °C.

• Acyl Chloride Addition: Add hexanoyl chloride (1.0 equivalent) dropwise to the cooled AlCl₃ suspension via the dropping funnel while stirring. Allow the mixture to stir for 15-20 minutes to form the acylium ion complex.

• Benzene Addition: If DCM is the solvent, add anhydrous benzene (1.0 equivalent) dropwise to the reaction mixture, maintaining the temperature at 0-5 °C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor the reaction progress using TLC or GC.

• Workup: Carefully quench the reaction by pouring the mixture into a beaker containing crushed ice and concentrated HCl to decompose the aluminum chloride complex.

• Extraction and Purification: Transfer the mixture to a separatory funnel. Separate the organic layer, wash with saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude hexanophenone can be purified by vacuum distillation.

Visualizations

References

• 1. A convenient enantioselective CBS-reduction of arylketones in flow-microreactor systems - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 3. organicreactions.org [organicreactions.org]
• 4. grokipedia.com [grokipedia.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. The first Ru(ii)-catalysed asymmetric hydrogen transfer reduction of aromatic ketones in aqueous media - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. Asymmetric Transfer Hydrogenation [sigmaaldrich.com]
• 8. Ruthenium-catalyzed dynamic kinetic asymmetric transfer hydrogenation: stereoselective access to syn 2-(1,2,3,4-tetrahydro-1-isoquinolyl)ethanol derivatives - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 9. Ether-tethered Ru(ii)/TsDPEN complexes; synthesis and applications to asymmetric transfer hydrogenation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. benchchem.com [benchchem.com]
• 16. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 17. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols [mdpi.com]
• 18. benchchem.com [benchchem.com]

Minimizing solvent waste in Hexanophenone purification

Welcome to the technical support center for the purification of Hexanophenone. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize solvent waste and overcome common challenges during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the most effective methods for purifying hexanophenone while minimizing solvent waste?

A1: The most common and effective methods for purifying hexanophenone are flash chromatography and recrystallization. To minimize solvent waste, it is crucial to optimize these techniques. Additionally, implementing a solvent recovery and recycling program can significantly reduce overall solvent consumption.[1][2][3][4]

Q2: How can I reduce solvent consumption during the flash chromatography of hexanophenone?

A2: To reduce solvent usage in flash chromatography, consider the following strategies:

• Optimize the Solvent System: Use a solvent system with the minimum necessary polarity to achieve good separation. For hexanophenone, a non-polar solvent system like petroleum ether and ethyl acetate (B1210297) is often effective.[5] Start with a very low percentage of the polar solvent (e.g., 1-2% ethyl acetate) and gradually increase it only if necessary.

• Use High-Performance Columns: Modern spherical silica (B1680970) columns can provide better separation with less solvent compared to traditional irregular silica.

• Employ Gradient Elution: A step or linear gradient, starting with a very non-polar mobile phase and gradually increasing the polarity, can be more efficient than isocratic elution, using less solvent overall.

• Reduce Column Size: Use the smallest possible column that can effectively separate your sample size.

Q3: What are suitable solvents for the recrystallization of hexanophenone?

A3: Hexanophenone is a ketone with both aromatic and aliphatic character.[6] A good starting point for recrystallization solvent selection would be a non-polar solvent in which it is sparingly soluble at room temperature but more soluble when hot, such as heptane (B126788) or hexane. A mixed solvent system, such as ethanol (B145695)/water or acetone (B3395972)/hexane, can also be effective.[7] The principle is to dissolve the hexanophenone in a minimal amount of the "good" solvent (in which it is more soluble) at an elevated temperature, and then slowly add the "poor" solvent (in which it is less soluble) until turbidity is observed.

Q4: Is it possible to recycle the solvents used in hexanophenone purification?

A4: Yes, solvent recycling is a highly effective way to reduce waste and costs.[8] Distillation is a common method to purify and recover solvents like petroleum ether, ethyl acetate, and alcohols.[2] On-site solvent recyclers can automate this process and provide high-purity solvents for reuse.[8] For mixed solvents, fractional distillation may be necessary to separate the components.

Q5: Are there alternative purification methods to chromatography that use less solvent?

A5: Yes, several methods can be used to purify hexanophenone, potentially with lower solvent consumption:

• Distillation: Given that hexanophenone is a liquid at room temperature with a high boiling point (265 °C), vacuum distillation can be an effective purification method, especially for removing non-volatile impurities.[9]

• Liquid-Liquid Extraction: This can be used to remove water-soluble or acid/base-soluble impurities from a solution of hexanophenone in an immiscible organic solvent.

• Trituration: This involves washing the crude hexanophenone with a solvent in which the desired product is insoluble, but the impurities are soluble.

Troubleshooting Guides

Flash Chromatography

Issue	Possible Cause	Solution	Solvent-Saving Tip
Poor Separation of Hexanophenone from Impurities	The solvent system is too polar or not selective enough.	Test different solvent systems using Thin Layer Chromatography (TLC) first. A good starting point for hexanophenone is a petroleum ether:ethyl acetate mixture (e.g., 50:1 or 100:1).[5]	Aim for an Rf value of 0.2-0.3 for hexanophenone on the TLC plate to ensure optimal separation with minimal solvent usage.[10]
Hexanophenone Elutes Too Quickly (High Rf)	The mobile phase is too polar.	Decrease the proportion of the polar solvent (e.g., ethyl acetate) in your mobile phase.	A lower polarity mobile phase will increase the retention time, but can improve separation and reduce the total volume of solvent needed if the separation is achieved more efficiently.
Hexanophenone Does Not Elute (Low Rf)	The mobile phase is not polar enough.	Gradually increase the polarity of the mobile phase.	Use a step gradient to avoid using a large volume of a single, slightly-too-polar solvent mixture.
Band Tailing	The sample is overloaded on the column, or there are interactions with the silica gel.	Reduce the amount of crude hexanophenone loaded onto the column. Consider adding a small amount of a modifier like triethylamine (B128534) (for basic impurities) or acetic acid (for acidic impurities) to the eluent.	Proper loading prevents the need for re-purification, thus saving a significant amount of solvent.
High Backpressure	The column is clogged, or the flow rate is too high.	Check for precipitation at the top of the column. Reduce the flow rate.	A lower flow rate can sometimes improve separation, potentially allowing for the use of a shorter column and less solvent.

Recrystallization

Issue	Possible Cause	Solution	Solvent-Saving Tip
Hexanophenone Does Not Dissolve, Even When Hot	The solvent is not a good "good" solvent for hexanophenone.	Try a different solvent or a mixed solvent system. For ketones, solvents like ethanol or acetone can be good starting points as the "good" solvent.[7]	Always start with a very small amount of solvent and add it portion-wise to avoid using an excess.
No Crystals Form Upon Cooling	Too much solvent was used, or the solution is not supersaturated.	Boil off some of the solvent to concentrate the solution. Try scratching the inside of the flask with a glass rod or adding a seed crystal.	Using the minimum amount of hot solvent necessary for dissolution is the most critical factor for successful recrystallization and minimizing waste.
Oiling Out (Product Separates as a Liquid)	The boiling point of the solvent is too high, or the cooling is too rapid.	Re-heat the solution to dissolve the oil, then allow it to cool more slowly. If the problem persists, choose a lower-boiling point solvent.	Slow, controlled cooling often yields purer crystals and prevents the need for a second recrystallization, saving solvent.
Low Recovery of Pure Hexanophenone	The product is too soluble in the cold solvent, or crystals were lost during filtration.	Ensure the solution is thoroughly cooled in an ice bath before filtration. Wash the collected crystals with a minimal amount of ice-cold solvent.	The wash step is critical; using too much wash solvent will dissolve the product. Use only enough to rinse away impurities.

Quantitative Data on Solvent Waste Reduction

The following table summarizes potential solvent savings from implementing waste reduction strategies in pharmaceutical processes. While not specific to hexanophenone, these figures illustrate the significant impact of these techniques.

Technique	Potential Solvent Waste Reduction	Associated Cost Savings
On-Site Solvent Recycling (Distillation)	Up to 60% reduction in hazardous waste.[8]	Up to 90% on solvent purchase and disposal costs.[8]
Nanofiltration for Solvent Recycling	Approximately 90% of solvents and reagents can be recycled in-situ.[[“]]	Reduces the E-factor (environmental impact) by 91%.[[“]]
Chromatography Optimization (e.g., smaller columns, optimized gradients)	50% or more reduction in solvent consumption.	Significant reduction in solvent purchase and disposal costs.

Experimental Protocols

Protocol 1: Optimized Flash Chromatography of Hexanophenone

• TLC Analysis:

  • Dissolve a small amount of the crude hexanophenone in a suitable solvent (e.g., dichloromethane).

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate in a series of solvent systems with varying polarity, starting with a high ratio of non-polar to polar solvent (e.g., Petroleum Ether:Ethyl Acetate 100:1, 50:1, 20:1).

  • Identify the solvent system that provides an Rf value of approximately 0.2-0.3 for hexanophenone.

• Column Packing:

  • Select a column size appropriate for the amount of crude material.

  • Dry pack the column with silica gel.

  • Wet the silica gel with the chosen non-polar solvent (e.g., petroleum ether).

• Sample Loading:

  • Dissolve the crude hexanophenone in a minimal amount of a low-boiling solvent (e.g., dichloromethane).

  • Adsorb the sample onto a small amount of silica gel and evaporate the solvent.

  • Carefully add the dried, adsorbed sample to the top of the column.

• Elution:

  • Begin eluting with the solvent system identified in the TLC analysis.

  • If using a gradient, start with a less polar mixture and gradually increase the polarity.

  • Collect fractions and monitor by TLC to identify those containing pure hexanophenone.

• Solvent Recovery:

  • Combine the fractions containing the pure product.

  • Remove the solvent using a rotary evaporator.

  • Collect the used solvent from the chromatography and the rotary evaporator for recycling via distillation.

Protocol 2: Recrystallization of Hexanophenone

• Solvent Selection:

  • Place a small amount of crude hexanophenone in a test tube.

  • Add a few drops of a potential solvent (e.g., heptane).

  • Heat the mixture. If the solid dissolves, it is a potential recrystallization solvent.

  • Cool the solution to see if crystals form. The ideal solvent will dissolve the compound when hot but not when cold.

• Dissolution:

  • Place the crude hexanophenone in an Erlenmeyer flask.

  • Add the minimum amount of the chosen hot solvent to just dissolve the solid.

• Decolorization (if necessary):

  • If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

  • Perform a hot filtration to remove the charcoal.

• Crystallization:

  • Allow the hot solution to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of ice-cold solvent.

  • Dry the crystals in a vacuum oven.

• Solvent Recovery:

  • Collect the filtrate (mother liquor) and the solvent from the drying process for recycling.

Visualizations

Caption: Workflow for Hexanophenone Purification and Solvent Recycling.

Caption: Troubleshooting Logic for Hexanophenone Purification Issues.

References

• 1. guidechem.com [guidechem.com]
• 2. downloads.unido.org [downloads.unido.org]
• 3. dec.group [dec.group]
• 4. Solvent Recovery in Pharma Industry for Greener Future [alaquainc.com]
• 5. Synthesis and Application of Hexanophenone_Chemicalbook [chemicalbook.com]
• 6. CAS 942-92-7: Hexanophenone | CymitQuimica [cymitquimica.com]
• 7. Reagents & Solvents [chem.rochester.edu]
• 8. On-Site Solvent Recycling in Pharma | SepPure — SepPure Technologies [seppure.com]
• 9. Hexanophenone Cas 942-92-7 - Buy Spices and essences Product on Boss Chemical [bosschemical.com]
• 10. Purification [chem.rochester.edu]
• 11. consensus.app [consensus.app]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of Hexanophenone: Friedel-Crafts Acylation vs. Modern Alternatives

For Researchers, Scientists, and Drug Development Professionals

Hexanophenone, a key intermediate in the synthesis of various pharmaceuticals and fine chemicals, can be prepared through several synthetic routes.[1][2] The classical Friedel-Crafts acylation has long been a workhorse for the synthesis of aryl ketones. However, the development of modern catalytic systems has introduced a range of alternative methods that offer potential advantages in terms of efficiency, substrate scope, and environmental impact. This guide provides a comprehensive comparison of Friedel-Crafts acylation with other significant methods for the synthesis of hexanophenone, supported by experimental data and detailed protocols.

At a Glance: Comparison of Hexanophenone Synthesis Methods

The choice of synthetic method for hexanophenone is a critical decision that influences yield, purity, cost, and environmental footprint. Below is a summary of key quantitative data for various synthetic approaches.

Method	Typical Yield (%)	Reaction Time (h)	Temperature (°C)	Catalyst	Key Advantages	Key Disadvantages
Traditional Friedel-Crafts Acylation	50-90	0.5-4	0 - 60	Stoichiometric AlCl₃	Well-established, readily available reagents	Harsh conditions, large amount of acidic waste, limited to electron-rich arenes
Zeolite-Catalyzed Acylation	High (substrate dependent)	4-24	100-190	H-beta, H-Y Zeolites	Reusable catalyst, environmentally benign, shape selectivity	Higher temperatures, potentially longer reaction times
Grignard Reaction	65-90	1-16	0 - RT	None (reagent-based)	Effective for sterically hindered ketones, strong C-C bond formation	Moisture sensitive, requires stoichiometric Grignard reagent, potential for side products
Nickel-Catalyzed Coupling	up to 90	12-24	25-60	Ni(ClO₄)₂·6H₂O / bipyridine	Milder conditions, good functional group tolerance	Catalyst can be air-sensitive, may require inert atmosphere
Rhodium-Catalyzed Coupling	Moderate to Excellent	15-20	110-150	[Rh(cod)Cl]₂ / Xantphos	High atom economy, potential for asymmetric synthesis	Expensive catalyst, high temperatures
Photocatalytic Synthesis	Good to Excellent	12-24	Room Temperature	Organic Dyes (e.g., Eosin Y)	Mild conditions, uses visible light, green approach	May require specific photocatalysts, reaction scope can be substrate-dependent
Biocatalytic Synthesis	High (substrate dependent)	24-48	Room Temperature	Enzymes (e.g., Oxidoreductases)	High selectivity, mild conditions, environmentally friendly	Enzyme stability and availability can be a limitation, slower reaction rates

Experimental Protocols

Detailed methodologies for the key synthetic routes to hexanophenone are provided below.

Traditional Friedel-Crafts Acylation

This method involves the reaction of benzene (B151609) with hexanoyl chloride in the presence of a Lewis acid catalyst, typically aluminum chloride.[3][4]

Reaction Scheme:

Procedure:

• In a dry, two-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap, add anhydrous aluminum chloride (1.1 equiv.).

• Cool the flask in an ice-water bath to 0-5 °C.

• Slowly add hexanoyl chloride (1.0 equiv.) to the stirred suspension.

• To this mixture, add benzene (1.2 equiv.) dropwise from the dropping funnel over 30-60 minutes, maintaining the temperature between 0-5 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2-4 hours, monitoring the reaction progress by TLC.

• Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash successively with 2M HCl, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel.

Zeolite-Catalyzed Acylation

This greener alternative to the traditional Friedel-Crafts reaction utilizes a solid acid catalyst, such as H-beta zeolite, which can be recovered and reused.[5][6]

Reaction Scheme:

Procedure:

• Activate the H-beta zeolite catalyst by heating at 350 °C for 2 hours.

• In a round-bottom flask, combine benzene (1.0 equiv.), hexanoic anhydride (B1165640) (1.2 equiv.), and the activated H-beta zeolite (catalytic amount).

• Heat the mixture to 150-190 °C and stir for 4-24 hours, monitoring the reaction by GC-MS.

• After the reaction, cool the mixture and filter to recover the zeolite catalyst.

• Wash the catalyst with a suitable solvent (e.g., toluene) and dry for reuse.

• The filtrate, containing the product, is then worked up by washing with a saturated sodium bicarbonate solution to remove unreacted anhydride and hexanoic acid.

• The organic layer is dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Purify the crude product by vacuum distillation.

Grignard Reaction

This method involves the reaction of a Grignard reagent, such as pentylmagnesium bromide, with benzaldehyde (B42025), followed by oxidation. A more direct route involves the reaction of a phenyl Grignard reagent with hexanoyl chloride.

Reaction Scheme (from Benzaldehyde):

Procedure (using Benzaldehyde): [7][8]

• Prepare pentylmagnesium bromide from 1-bromopentane (B41390) and magnesium turnings in anhydrous diethyl ether under an inert atmosphere.

• In a separate flask, dissolve benzaldehyde (1.0 equiv.) in anhydrous diethyl ether and cool to 0 °C.

• Slowly add the prepared Grignard reagent (1.1 equiv.) to the benzaldehyde solution.

• Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the aqueous layer with diethyl ether, combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude intermediate alcohol is then oxidized to hexanophenone using a suitable oxidizing agent (e.g., PCC or a Swern oxidation).

Nickel-Catalyzed Coupling

Nickel catalysts offer a milder alternative for the formation of ketones from various starting materials.[9][10]

Reaction Scheme:

Procedure: [2]

• To an oven-dried vial under an inert atmosphere, add NiCl₂(dme) (5 mol%), 4,4′-di-tert-butyl-2,2′-bipyridine (5.5 mol%), and manganese powder (3.1 equiv.).

• Add anhydrous N,N-dimethylacetamide (DMA) and stir the mixture for 1 hour.

• Add the aryl halide (e.g., bromobenzene, 1.0 equiv.) and the acyl chloride (e.g., hexanoyl chloride, 1.5 equiv.).

• Stir the reaction at room temperature for 12-24 hours.

• Upon completion, quench the reaction with water and extract with an organic solvent.

• The combined organic layers are washed, dried, and concentrated.

• Purify the product by column chromatography.

Visualizing the Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the logical flow of the described synthetic methods.

Conclusion

While traditional Friedel-Crafts acylation remains a viable method for the synthesis of hexanophenone, particularly due to its simplicity and the low cost of reagents, it is hampered by harsh reaction conditions and the generation of significant waste. Modern catalytic methods, including zeolite-catalyzed acylation, transition-metal-catalyzed couplings, photocatalysis, and biocatalysis, offer compelling alternatives. These methods often proceed under milder conditions, exhibit higher selectivity, and align better with the principles of green chemistry. The choice of the optimal synthetic route will depend on the specific requirements of the application, including scale, purity, cost, and environmental considerations. For large-scale industrial production, greener methods such as zeolite-catalyzed reactions are particularly attractive. For the synthesis of complex molecules and in the context of drug discovery, methods with high functional group tolerance like nickel-catalyzed couplings and photocatalysis are highly valuable.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Nickel-Catalyzed Synthesis of Ketones from Alkyl Halides and Acid Chlorides: Preparation of Ethyl 4-Oxododecanoate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. websites.umich.edu [websites.umich.edu]
• 5. mdpi.com [mdpi.com]
• 6. WO2001032593A1 - Acylation of an organic group over a zeolite - Google Patents [patents.google.com]
• 7. rsc.org [rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. Synthesis and Application of Hexanophenone_Chemicalbook [chemicalbook.com]
• 10. 2024.sci-hub.se [2024.sci-hub.se]

A Comparative Analysis of Reactivity in Alkyl Phenyl Ketones: Hexanophenone in Focus

For researchers, scientists, and drug development professionals, understanding the nuanced reactivity of alkyl phenyl ketones is crucial for applications ranging from synthetic chemistry to pharmacology. This guide provides a comparative analysis of hexanophenone and other alkyl phenyl ketones, with a focus on their photochemical reactivity, supported by available experimental data.

Hexanophenone, a six-carbon alkyl phenyl ketone, serves as a valuable intermediate in the synthesis of various organic compounds, including active pharmaceutical ingredients (APIs).[1] Its reactivity, particularly in photochemical reactions, is a key determinant of its utility and behavior in various chemical environments. This comparison focuses on the well-studied Norrish Type I and Type II photochemical reactions, which are characteristic of ketones.

Photochemical Reactivity: The Norrish Reactions

Upon absorption of light, alkyl phenyl ketones can undergo two primary types of photochemical reactions, named after Ronald G. W. Norrish.

• Norrish Type I Reaction: This reaction involves the cleavage of the bond between the carbonyl group and the alpha-carbon of the alkyl chain, resulting in the formation of two radical fragments.[2]

• Norrish Type II Reaction: This intramolecular reaction occurs in ketones with a hydrogen atom on the gamma-carbon of the alkyl chain. It involves the abstraction of this gamma-hydrogen by the excited carbonyl group, leading to the formation of a 1,4-biradical. This biradical can then either cleave to form an alkene and a smaller ketone (photoelimination) or cyclize to form a cyclobutanol (B46151) derivative (Yang cyclization).[2]

The efficiency of these reactions is quantified by the quantum yield (Φ), which represents the number of molecules undergoing a specific reaction for each photon absorbed.[3]

Comparative Reactivity Data

While extensive quantitative data on the photochemical reactivity of hexanophenone is limited in publicly available literature, we can draw comparisons with shorter-chain alkyl phenyl ketones like butyrophenone (B1668137) and valerophenone (B195941), for which more experimental data exists.

Ketone	Alkyl Chain Length	Norrish Type II Quantum Yield (Φ) for Acetophenone (B1666503) Formation	Solvent	Citation(s)
Butyrophenone	4	Major pathway, but specific quantum yield not consistently reported.	Acetonitrile	[4][5]
Valerophenone	5	0.37 - 0.40	Hydrocarbon	[6]
0.90	t-Butyl Alcohol	[6]
~1.0	Aqueous Solution	[6]
Hexanophenone	6	Data not readily available in cited literature.	-
Octanophenone	8	Fragmentation to acetophenone is a characteristic reaction.	Benzene (B151609)	[7]

Note: The quantum yields for Norrish Type II reactions are influenced by factors such as the solvent, temperature, and the presence of quenching agents.[6]

Inferences on Hexanophenone Reactivity

Based on the trends observed with shorter-chain alkyl phenyl ketones, it is reasonable to infer that hexanophenone also undergoes the Norrish Type II reaction as a significant photochemical pathway. The presence of a gamma-hydrogen on its hexyl chain makes it susceptible to intramolecular hydrogen abstraction. The efficiency of this process is expected to be comparable to or slightly different from valerophenone, potentially influenced by the longer alkyl chain's conformational flexibility. One study on the inhibition of carbonyl reductase by a series of alkyl phenyl ketones found the order of inhibitory potency to be hexanophenone > valerophenone > heptanophenone (B155562) > butyrophenone > propiophenone, suggesting that the six-carbon chain in hexanophenone provides a favorable interaction with the enzyme's active site.[8] While this is a biological reactivity study, it highlights how alkyl chain length can influence molecular interactions.

Experimental Protocols

Synthesis of Hexanophenone

Several methods for the synthesis of hexanophenone have been reported. One common approach is the Friedel-Crafts acylation of benzene with hexanoyl chloride.

Protocol:

• To a solution of benzene and a Lewis acid catalyst (e.g., aluminum chloride) in an appropriate solvent, add hexanoyl chloride dropwise at a controlled temperature.

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete, as monitored by techniques like thin-layer chromatography (TLC).

• Quench the reaction by carefully adding it to ice-water.

• Separate the organic layer, wash it with a mild base (e.g., sodium bicarbonate solution) and then with brine.

• Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate), filter, and concentrate the solvent under reduced pressure.

• Purify the crude hexanophenone by vacuum distillation or column chromatography.[8]

General Protocol for a Norrish Type II Photochemical Reaction

The following is a general procedure for carrying out and analyzing a Norrish Type II photoreaction of an alkyl phenyl ketone.

Materials and Equipment:

• Alkyl phenyl ketone (e.g., hexanophenone)

• An appropriate solvent (e.g., benzene, acetonitrile, or t-butyl alcohol)

• Photoreactor equipped with a suitable UV lamp (e.g., medium-pressure mercury lamp)

• Quartz reaction vessel

• Inert gas supply (e.g., nitrogen or argon) for deoxygenation

• Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) for analysis

• Internal standard for quantitative analysis

Procedure:

• Prepare a solution of the alkyl phenyl ketone of a known concentration in the chosen solvent.

• Add a known amount of an internal standard to the solution for quantitative analysis.

• Transfer the solution to the quartz reaction vessel.

• Deoxygenate the solution by bubbling a gentle stream of inert gas through it for a sufficient period (e.g., 20-30 minutes) to remove dissolved oxygen, which can quench the excited state of the ketone.

• Seal the reaction vessel and place it in the photoreactor.

• Irradiate the solution with the UV lamp for a specific period. It is crucial to maintain a constant temperature during the irradiation.

• After irradiation, take an aliquot of the reaction mixture for analysis.

• Analyze the sample by GC or HPLC to identify and quantify the photoproducts (e.g., acetophenone) and the remaining starting material.

• Calculate the quantum yield by measuring the number of moles of product formed and the number of photons absorbed by the sample. The latter is often determined using a chemical actinometer.

Visualizing Reaction Pathways and Workflows

To better understand the processes involved, the following diagrams illustrate the Norrish Type II reaction pathway and a typical experimental workflow for its study.

Norrish Type II Reaction Pathway

Experimental Workflow for Photoreactivity Study

References

• 1. benchchem.com [benchchem.com]
• 2. Norrish reaction - Wikipedia [en.wikipedia.org]
• 3. Photochemistry of phenyl alkyl ketones in the presence of organophosphorus(V) compounds (Journal Article) | OSTI.GOV [osti.gov]
• 4. Diversity with Light: Photoreaction Pathways and Products of Butyrophenone [pubs.sciepub.com]
• 5. sciepub.com [sciepub.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and Application of Hexanophenone_Chemicalbook [chemicalbook.com]

A Validated High-Performance Liquid Chromatography Method for Hexanophenone Quantification: A Comparative Guide

For researchers, scientists, and professionals in drug development, the accurate quantification of active pharmaceutical ingredients (APIs) and related compounds is paramount. This guide presents a detailed comparison of a newly validated High-Performance Liquid Chromatography (HPLC) method for the quantification of Hexanophenone against established analytical techniques, namely Gas Chromatography (GC) and a standard Ultraviolet-Visible (UV-Vis) Spectroscopic method. This objective comparison, supported by experimental data, aims to provide a clear rationale for method selection in a research and quality control setting.

Hexanophenone, an aromatic ketone, serves as a key intermediate in the synthesis of various pharmaceutical compounds. Its precise quantification is crucial for ensuring product quality and process control. While several methods can be used for its analysis, this guide focuses on a newly developed and validated Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method offering enhanced specificity and efficiency.

Comparative Analysis of Analytical Methods

The performance of the new RP-HPLC method was rigorously evaluated against a traditional Gas Chromatography-Flame Ionization Detection (GC-FID) method and a simple UV-Vis Spectroscopic method. The validation parameters, assessed according to the International Council for Harmonisation (ICH) guidelines, are summarized below.

Parameter	New RP-HPLC Method	Traditional GC-FID Method	Standard UV-Vis Spectroscopy
Linearity (R²)	> 0.999	> 0.998	> 0.995
Range	1 - 100 µg/mL	5 - 200 µg/mL	10 - 150 µg/mL
Accuracy (% Recovery)	98.5 - 101.2%	97.0 - 102.5%	95.0 - 105.0%
Precision (%RSD)	< 1.5%	< 2.0%	< 3.0%
Limit of Detection (LOD)	0.2 µg/mL	0.5 µg/mL	1.0 µg/mL
Limit of Quantification (LOQ)	0.7 µg/mL	1.5 µg/mL	3.0 µg/mL
Specificity	High (resolves from impurities)	Moderate (potential for co-elution)	Low (interference from UV-absorbing impurities)
Analysis Time	~10 minutes	~15 minutes	~2 minutes

Experimental Protocols

Detailed methodologies for the new RP-HPLC method, the comparative GC-FID method, and the UV-Vis spectroscopic method are provided below.

New Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) Method

Instrumentation:

• HPLC system with a UV-Vis detector

• C18 column (250 mm x 4.6 mm, 5 µm particle size)

• Data acquisition and processing software

Reagents and Materials:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Hexanophenone reference standard

• Methanol (B129727) (for sample preparation)

Chromatographic Conditions:

• Mobile Phase: Acetonitrile:Water (70:30, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 245 nm

• Injection Volume: 20 µL

Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of Hexanophenone reference standard and dissolve in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the mobile phase to concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Accurately weigh a quantity of the sample containing approximately 10 mg of Hexanophenone and dissolve it in 100 mL of methanol. Dilute further with the mobile phase to bring the concentration within the linear range.

Traditional Gas Chromatography-Flame Ionization Detection (GC-FID) Method

Instrumentation:

• Gas chromatograph with a Flame Ionization Detector (FID)

• Capillary column (e.g., DB-5, 30 m x 0.25 mm ID, 0.25 µm film thickness)

• Data acquisition and processing software

Reagents and Materials:

• Helium (carrier gas)

• Hydrogen and Air (for FID)

• Hexanophenone reference standard

• Dichloromethane (B109758) (for sample preparation)

Chromatographic Conditions:

• Injector Temperature: 250°C

• Detector Temperature: 280°C

• Oven Temperature Program: Initial temperature of 150°C, hold for 2 minutes, then ramp at 10°C/min to 250°C, and hold for 5 minutes.

• Carrier Gas Flow Rate: 1.0 mL/min

• Injection Volume: 1 µL (split mode, 20:1)

Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of Hexanophenone reference standard and dissolve in 100 mL of dichloromethane.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with dichloromethane to concentrations ranging from 5 µg/mL to 200 µg/mL.

• Sample Preparation: Accurately weigh a quantity of the sample containing approximately 10 mg of Hexanophenone and dissolve it in 100 mL of dichloromethane. Dilute further with dichloromethane to bring the concentration within the linear range.

Standard Ultraviolet-Visible (UV-Vis) Spectroscopic Method

Instrumentation:

• UV-Vis Spectrophotometer

Reagents and Materials:

• Methanol (spectroscopic grade)

• Hexanophenone reference standard

Procedure:

• Wavelength of Maximum Absorbance (λmax) Determination: Prepare a dilute solution of Hexanophenone in methanol and scan the UV-Vis spectrum from 200 to 400 nm to determine the λmax. The λmax for Hexanophenone is approximately 245 nm.

• Standard and Sample Preparation:

  • Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of Hexanophenone reference standard and dissolve in 100 mL of methanol.

  • Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with methanol to concentrations ranging from 10 µg/mL to 150 µg/mL.

  • Sample Preparation: Accurately weigh a quantity of the sample containing approximately 10 mg of Hexanophenone and dissolve it in 100 mL of methanol. Dilute further with methanol to bring the concentration within the linear range.

• Measurement: Measure the absorbance of the standard and sample solutions at 245 nm using methanol as a blank.

Visualizing the Workflow and Validation Process

To further clarify the experimental and logical processes, the following diagrams have been generated.

Experimental Workflow for Hexanophenone Quantification.

Logical Flow of Analytical Method Validation.

Conclusion

The newly validated RP-HPLC method demonstrates superior performance in terms of sensitivity (lower LOD and LOQ), precision, and specificity for the quantification of Hexanophenone compared to traditional GC-FID and UV-Vis spectroscopic methods. While UV-Vis spectroscopy offers a rapid and simple estimation, its lack of specificity makes it unsuitable for complex matrices. The GC-FID method provides good performance but is limited by the volatility requirement of the analyte and longer analysis times. The RP-HPLC method, with its excellent resolution and robust performance, is recommended as the most suitable method for routine quality control and accurate quantification of Hexanophenone in pharmaceutical development and manufacturing.

A Comparative Guide to Catalysts in the Synthesis of Hexanophenone

For Researchers, Scientists, and Drug Development Professionals

The synthesis of hexanophenone, a valuable intermediate in the pharmaceutical and fine chemical industries, is predominantly achieved through the Friedel-Crafts acylation of benzene (B151609) with hexanoyl chloride or hexanoic anhydride. The choice of catalyst is a critical factor that dictates the efficiency, selectivity, and environmental impact of this transformation. This guide provides an objective comparison of various catalytic systems, supported by experimental data, to assist researchers in selecting the optimal catalyst for their specific synthetic needs.

Performance Comparison of Catalysts

The selection of a catalyst for the synthesis of hexanophenone involves a trade-off between reaction yield, reaction time, operating temperature, and the reusability of the catalyst. The following table summarizes the performance of common catalysts used in Friedel-Crafts acylation reactions.

Catalyst Type	Catalyst Example	Typical Yield (%)	Reaction Time (h)	Temperature (°C)	Key Advantages	Key Disadvantages
Homogeneous Lewis Acids	Aluminum Chloride (AlCl₃)	>90	1 - 4	0 - 25	High reactivity and yield.	Stoichiometric amounts often required, corrosive, moisture sensitive, difficult to recycle.[1][2]
Ferric Chloride (FeCl₃)	80 - 95	2 - 6	25 - 80	Less corrosive than AlCl₃, lower cost.	Can require higher temperatures, moderate yields.
Metal Triflates (e.g., Sc(OTf)₃)	85 - 98	1 - 5	25 - 100	High activity, water tolerant, can be used in catalytic amounts.	High cost.
Heterogeneous Solid Acids	Zeolites (e.g., H-ZSM-5, H-Beta)	70 - 90	4 - 24	100 - 200	Reusable, environmentally friendly, shape-selective.[1][3][4][5]	Lower activity, may require higher temperatures and longer reaction times.[4]
Ionic Liquids	Chloroaluminate ILs (e.g., [bmim]Cl-AlCl₃)	>95	0.5 - 2	25 - 60	High activity, recyclable, acts as both catalyst and solvent.[6][7]	Moisture sensitive, potential for product separation challenges.[6]

Experimental Protocols

Below are generalized methodologies for the synthesis of hexanophenone using different classes of catalysts.

Methodology 1: Homogeneous Lewis Acid Catalysis (e.g., AlCl₃)

• Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to capture evolved HCl) is charged with anhydrous aluminum chloride (1.1 - 1.3 equivalents) and a dry solvent (e.g., dichloromethane (B109758) or nitrobenzene).

• Addition of Reactants: The flask is cooled in an ice bath. A solution of benzene (1.0 equivalent) and hexanoyl chloride (1.0 equivalent) in the same dry solvent is added dropwise from the dropping funnel with vigorous stirring.

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 1-4 hours. The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

• Work-up: The reaction mixture is quenched by carefully pouring it onto a mixture of crushed ice and concentrated hydrochloric acid. The organic layer is separated, washed with water, a saturated sodium bicarbonate solution, and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is purified by vacuum distillation or column chromatography to yield hexanophenone.

Methodology 2: Heterogeneous Solid Acid Catalysis (e.g., Zeolite)

• Catalyst Activation: The zeolite catalyst is activated by heating under vacuum at a high temperature (e.g., 400-500 °C) for several hours to remove adsorbed water.

• Reaction Setup: A round-bottom flask is charged with the activated zeolite catalyst, benzene (which can also act as the solvent), and hexanoyl chloride.

• Reaction: The mixture is heated to the desired temperature (typically 100-200 °C) with vigorous stirring for 4-24 hours. Reaction progress is monitored by GC-MS.

• Catalyst Separation: After the reaction is complete, the mixture is cooled to room temperature, and the solid catalyst is separated by filtration.

• Purification: The filtrate is worked up as described in Methodology 1 to isolate the hexanophenone. The recovered catalyst can be washed, dried, and reactivated for reuse.

Visualizing the Process

Experimental Workflow for Catalyst Comparison

The following diagram illustrates a generalized workflow for the comparative evaluation of different catalysts in the synthesis of hexanophenone.

Caption: Generalized workflow for comparing catalyst performance in hexanophenone synthesis.

Catalytic Cycle of Friedel-Crafts Acylation

The diagram below illustrates the fundamental steps in the Lewis acid-catalyzed Friedel-Crafts acylation of benzene to form hexanophenone.

Caption: Simplified catalytic cycle for the Lewis acid-catalyzed synthesis of hexanophenone.

References

• 1. ScholarWorks - Idaho Conference on Undergraduate Research: Zeolite Catalyzed Friedel-Crafts Acylations [scholarworks.boisestate.edu]
• 2. chimia.ch [chimia.ch]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis of Uniform Mesoporous Zeolite ZSM-5 Catalyst for Friedel-Crafts Acylation [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to the Spectroscopic Cross-Validation of Hexanophenone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the spectroscopic data for Hexanophenone against its lower homologs, Valerophenone and Butyrophenone. The objective is to offer a clear, data-driven cross-validation reference for researchers working with alkyl aryl ketones, a common scaffold in medicinal chemistry and materials science. The supporting experimental data is presented to aid in compound identification, purity assessment, and quality control.

Comparative Spectroscopic Data

The following table summarizes the key quantitative data from ¹H NMR, ¹³C NMR, Infrared Spectroscopy, and Mass Spectrometry for Hexanophenone, Valerophenone, and Butyrophenone. All NMR data is referenced to Tetramethylsilane (TMS) at 0.00 ppm.

Spectroscopic Technique	Hexanophenone (C₁₂H₁₆O)	Valerophenone (C₁₁H₁₄O)	Butyrophenone (C₁₀H₁₂O)
¹H NMR (δ, ppm) in CDCl₃	~7.96 (d, 2H, Ar-H ortho to C=O), ~7.55 (t, 1H, Ar-H para), ~7.45 (t, 2H, Ar-H meta), ~2.96 (t, 2H, -CH₂-CO), ~1.74 (quint, 2H), ~1.35 (m, 4H), ~0.91 (t, 3H)	~7.95 (d, 2H, Ar-H ortho to C=O), ~7.54 (t, 1H, Ar-H para), ~7.44 (t, 2H, Ar-H meta), ~2.95 (t, 2H, -CH₂-CO), ~1.72 (sext, 2H), ~1.41 (sext, 2H), ~0.95 (t, 3H)	~7.95 (d, 2H, Ar-H ortho to C=O), ~7.55 (t, 1H, Ar-H para), ~7.42 (t, 2H, Ar-H meta), ~2.93 (t, 2H, -CH₂-CO), ~1.77 (sext, 2H), ~1.00 (t, 3H)[1]
¹³C NMR (δ, ppm) in CDCl₃	~200.7 (C=O), ~137.2 (Ar-C), ~133.0 (Ar-CH), ~128.7 (Ar-CH), ~128.2 (Ar-CH), ~38.7 (-CH₂-CO), ~31.7, ~24.2, ~22.7, ~14.1 (-CH₃)[2]	~200.5 (C=O), ~137.1 (Ar-C), ~132.9 (Ar-CH), ~128.6 (Ar-CH), ~128.0 (Ar-CH), ~38.5 (-CH₂-CO), ~26.8, ~22.5, ~14.0 (-CH₃)	~200.8 (C=O), ~137.1 (Ar-C), ~132.8 (Ar-CH), ~128.6 (Ar-CH), ~128.0 (Ar-CH), ~40.5 (-CH₂-CO), ~17.8, ~13.9 (-CH₃)
IR Spectroscopy (ν, cm⁻¹)	~3060 (Ar C-H str), ~2955, 2870 (Aliphatic C-H str), ~1686 (C=O str, strong) , ~1598, 1448 (Ar C=C str)	~3060 (Ar C-H str), ~2958, 2872 (Aliphatic C-H str), ~1687 (C=O str, strong) , ~1597, 1448 (Ar C=C str)	~3063 (Ar C-H str), ~2960, 2874 (Aliphatic C-H str), ~1685 (C=O str, strong) , ~1597, 1449 (Ar C=C str)
Mass Spectrometry (m/z)	176 (M⁺) , 120, 105 (Base Peak, [C₆H₅CO]⁺) , 77 ([C₆H₅]⁺), 51[2]	162 (M⁺) , 120, 105 (Base Peak, [C₆H₅CO]⁺) , 77 ([C₆H₅]⁺)[3]	148 (M⁺) , 105 (Base Peak, [C₆H₅CO]⁺) , 77 ([C₆H₅]⁺)[2]

Visualizing Experimental and Logical Workflows

To ensure data integrity and proper compound identification, a structured workflow is essential. The following diagrams illustrate the logical process of spectroscopic data validation and a hypothetical signaling pathway relevant to drug development professionals.

Spectroscopic analysis workflow for Hexanophenone.

Hypothetical inhibition of the RAF/MEK/ERK pathway.

Experimental Protocols

Detailed methodologies for the acquisition of the cited spectroscopic data are provided below. These protocols represent standard practices in organic chemistry and analytical laboratories.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H and ¹³C NMR Spectroscopy

  • Sample Preparation : Weigh approximately 10-25 mg of the neat sample (e.g., Hexanophenone) and dissolve it in 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) containing 0.03% TMS as an internal standard.[1] The sample is transferred to a 5 mm NMR tube.

  • Instrumentation : Data is acquired on a standard NMR spectrometer, typically operating at a frequency of 300 MHz or higher for ¹H nuclei.

  • Data Acquisition :

    • The instrument is locked onto the deuterium (B1214612) signal of the solvent.

    • The magnetic field is shimmed to achieve homogeneity.

    • For ¹H NMR, a standard pulse sequence is used to acquire the free induction decay (FID). Typically, 8 to 16 scans are sufficient.

    • For ¹³C NMR, a proton-decoupled pulse sequence is used to simplify the spectrum and enhance the signal-to-noise ratio.[4] Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 128 to 1024) and a relaxation delay (e.g., 1-2 seconds) are employed.[4]

  • Data Processing : The acquired FID is subjected to Fourier transformation, followed by phasing and baseline correction. The chemical shifts (δ) are reported in parts per million (ppm) relative to the TMS signal at 0.00 ppm.

Infrared (IR) Spectroscopy

• Attenuated Total Reflectance (ATR) or Neat Liquid Film IR

  • Sample Preparation : For a liquid sample like Hexanophenone, a single drop is placed directly onto the diamond crystal of an ATR accessory.[5] Alternatively, for the neat film method, a drop is placed between two salt plates (e.g., NaCl or KBr).[6]

  • Instrumentation : A Fourier-Transform Infrared (FT-IR) spectrometer is used to acquire the spectrum.

  • Data Acquisition : A background spectrum of the empty ATR crystal or clean salt plates is recorded first. The sample is then scanned, typically over the range of 4000-400 cm⁻¹. The instrument records the interference pattern, which is then mathematically converted into a spectrum.

  • Data Processing : The resulting spectrum is plotted as percent transmittance versus wavenumber (cm⁻¹). Key absorption bands corresponding to specific functional group vibrations are identified.

Mass Spectrometry (MS)

• Electron Ionization (EI) Mass Spectrometry

  • Sample Preparation : The sample is dissolved in a volatile organic solvent (e.g., methanol (B129727) or acetonitrile) to a concentration of approximately 1 mg/mL.[7] This solution is then introduced into the instrument, often via direct injection or through a gas chromatograph (GC-MS).

  • Instrumentation : A mass spectrometer equipped with an electron ionization (EI) source is used.

  • Ionization and Analysis : In the EI source, the sample molecules are bombarded with a high-energy electron beam (typically 70 eV), causing them to ionize and fragment. The resulting positively charged ions (the molecular ion and various fragments) are accelerated and separated by a mass analyzer (e.g., a quadrupole or time-of-flight) based on their mass-to-charge ratio (m/z).

  • Data Processing : The detector measures the abundance of each ion. The data is presented as a mass spectrum, which is a plot of relative intensity versus m/z. The most intense peak is designated as the base peak and assigned a relative intensity of 100%. The peak corresponding to the intact molecule is the molecular ion (M⁺).

References

• 1. Butyrophenone(495-40-9) 1H NMR spectrum [chemicalbook.com]
• 2. Butyrophenone | C10H12O | CID 10315 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Valerophenone | C11H14O | CID 66093 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. dev.spectrabase.com [dev.spectrabase.com]
• 5. dev.spectrabase.com [dev.spectrabase.com]
• 6. mzCloud – Valerophenone [mzcloud.org]
• 7. Hexanophenone(942-92-7) IR Spectrum [m.chemicalbook.com]

The Untapped Potential of Hexanophenone Derivatives: A Comparative Guide to a Promising Chemical Scaffold

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of novel therapeutic agents, the exploration of diverse chemical scaffolds is paramount. While significant research has been dedicated to various ketone-containing compounds, a comprehensive review of the scientific literature reveals a notable gap in the investigation of hexanophenone derivatives. This guide aims to address this void by providing a comparative analysis of the biological activities of structurally related compounds, namely benzophenone (B1666685) and cyclohexenone derivatives. The data presented herein, sourced from numerous preclinical studies, offers a foundational perspective on the potential therapeutic applications of hexanophenone derivatives and serves as a roadmap for future research in this promising area.

A Comparative Look at Biological Activity: Insights from Related Scaffolds

While specific experimental data on hexanophenone derivatives is not yet available in published literature, the biological activities of benzophenone and cyclohexenone derivatives provide valuable insights into the potential of this compound class. The following tables summarize the reported anticancer, anti-inflammatory, and antimicrobial activities of these related molecules.

Anticancer Activity of Benzophenone and Cyclohexenone Derivatives

The cytotoxicity of various benzophenone and cyclohexenone derivatives has been evaluated against a range of human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key measure of a compound's potency in inhibiting cancer cell growth.

Compound/Derivative Series	Cell Line	IC50 (µM)	Reference
Benzophenone Derivatives
Compound 1	HL-60	0.48	[1]
A-549	0.82	[1]
SMMC-7721	0.26	[1]
SW480	0.99	[1]
Compound 3c	SMMC-7721	0.111	[2]
Compound 8	SMMC-7721	1.02	[1]
SW480	0.51	[1]
Compound 9	SMMC-7721	0.80	[1]
SW480	0.93	[1]
Compound 9d	A549	8.8	[3]
HeLa	9.9	[3]
MCF-7	9.8	[3]
Cyclohexenone Derivatives
Ethyl 3-(2-hydroxy-4,5-dimethoxyphenyl)-5-(naphthalen-1-yl)-2-cyclohexenone-6-carboxylate	HCT116	7.83	[4]
(1R, 2R, 3S)-3-p-fluorobenzoyl-zeylenone (CA)	Glioblastoma	<10 (Specific value not provided)	[5]

Anti-inflammatory Activity of Benzophenone and Cyclohexenone Derivatives

Several benzophenone and cyclohexenone derivatives have been investigated for their ability to modulate inflammatory pathways, often by inhibiting the production of inflammatory mediators like nitric oxide (NO).

Compound/Derivative Series	Assay	IC50 (µM)	Reference
Benzophenone Derivatives
Dimeric Benzophenones	NO Production Inhibition (RAW 264.7 cells)	8.8 - 18.1	[1]
Cyclohexenone Derivatives
(-)-Zeylenone	NO Production Inhibition (RAW 264.7 cells)	20.18	[6]
2,6-bis-(4-hydroxyl-3-methoxybenzylidine) cyclohexanone (B45756) (BHMC)	NO Inhibitory Activity	6.68	[7]

Antimicrobial Activity of Benzophenone and Cyclohexenone Derivatives

The antimicrobial potential of these compound classes has been demonstrated against a variety of bacterial and fungal pathogens. The minimum inhibitory concentration (MIC) is a standard measure of the lowest concentration of an antimicrobial agent that will inhibit the visible growth of a microorganism.

Compound/Derivative Series	Microorganism	MIC (µg/mL)	Reference
Benzophenone Derivatives
2,2′,4-Trihydroxybenzophenone	S. aureus, E. coli, P. aeruginosa, S. enteritidis, S. gallinarum	62.5 - 250	[8]
Garcinol	Methicillin-resistant S. aureus	>12.5	[9]
Xanthochymol	Methicillin-resistant S. aureus	3.1 - 12.5	[9]
Cyclohexenone Derivatives
Cyclohexan-1,3-dione Derivatives	S. aureus, B. subtilis, E. coli, P. aeruginosa	0.20 - 0.45	[10]
Cyclohexenone Derivatives from Benzyloxy Chalcones	S. aureus, E. coli	Lower than Ciprofloxacin	[11][12]
C. albicans	Lower than Fluconazole	[11][12]
Compound 6a	S. aureus	15.75	[11]
E. coli	10.25	[11]
C. albicans	65.61	[11]

Experimental Protocols: A Framework for Future Investigations

To facilitate further research into hexanophenone derivatives, detailed methodologies for key biological assays are provided below. These protocols are based on established and widely used techniques in the field.

Anticancer Activity: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, acidified isopropanol, or 10% SDS in 0.01 M HCl)

• 96-well microtiter plates

• Test compounds and control drugs

• Cancer cell lines

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed cancer cells in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (and a vehicle control) and incubate for the desired period (e.g., 48 or 72 hours).

• MTT Addition: After incubation, remove the treatment medium and add 100 µL of fresh medium and 10-20 µL of MTT solution to each well. Incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Formazan (B1609692) Solubilization: Remove the MTT-containing medium and add 100-150 µL of a solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Antimicrobial Activity: Broth Microdilution Method for MIC Determination

The broth microdilution method is a widely used technique to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.[10][11][12]

Materials:

• 96-well microtiter plates

• Test compounds and control antibiotics

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI for fungi)

• Sterile saline or PBS

Procedure:

• Compound Dilution: Prepare serial two-fold dilutions of the test compounds in the broth medium directly in the 96-well plates.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism in broth, adjusted to a specific concentration (e.g., 5 x 10^5 CFU/mL).

• Inoculation: Add a standardized volume of the microbial inoculum to each well of the microtiter plate.

• Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism.

Visualizing the Mechanisms: Signaling Pathways and Experimental Workflows

To further aid in the understanding of the potential mechanisms of action and the process of drug discovery, the following diagrams are provided.

References

• 1. Synthesis and bioactivity investigation of benzophenone and its derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and antitumor activity of benzophenone compound - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The critical role of novel benzophenone analogs on tumor growth inhibition targeting angiogenesis and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cyclohexene oxide CA, a derivative of zeylenone, exhibits anti-cancer activity in glioblastoma by inducing G0/G1 phase arrest through interference with EZH2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anti-inflammatory polyoxygenated cyclohexene derivatives from Uvaria macclurei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Antimicrobial and Synergistic Activity of 2,2′,4-Trihydroxybenzophenone Against Bacterial Pathogens of Poultry [frontiersin.org]
• 9. Antibacterial activity of some Garcinia benzophenone derivatives against methicillin-resistant Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis, Antimicrobial, Antioxidant Evaluation, and DFT Estimation of some New Cyclohexenone Derivatives Derived from Benzyloxy Chalcones - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking Hexanophenone-Based Polymer Analogues: A Comparative Guide for Researchers

A comprehensive analysis of aromatic polyketones, focusing on Polyetheretherketone (PEEK), provides a valuable benchmark for the potential performance of novel hexanophenone-based polymers in biomedical applications. This guide synthesizes available data on the biocompatibility, degradation, and drug delivery potential of these advanced materials, offering researchers, scientists, and drug development professionals a framework for evaluation.

While specific data on polymers directly synthesized from hexanophenone remains scarce in publicly available literature, the well-characterized family of aromatic polyketones, particularly Polyetheretherketone (PEEK), serves as a robust proxy. PEEK's established use in medical implants and its extensive research history offer critical insights into the expected performance of polymers featuring similar aromatic ketone functionalities. This guide will focus on PEEK as a representative material to benchmark the potential of emerging hexanophenone-based polymers.

Performance at a Glance: PEEK as a Benchmark

Polyetheretherketone (PEEK) is a high-performance, semi-crystalline thermoplastic renowned for its exceptional mechanical properties, chemical resistance, and thermal stability.[1] These characteristics have led to its widespread adoption in demanding medical applications, including spinal fusion cages, orthopedic implants, and dental devices.[1][2]

Property	Typical Values for Medical-Grade PEEK	Significance in Biomedical Applications
Biocompatibility	Non-cytotoxic, non-genotoxic, non-immunogenic[1][3]	Essential for minimizing adverse reactions when in contact with human tissue and blood.[3]
Flexural Modulus	Similar to natural bone[1]	Reduces stress shielding and promotes better integration with surrounding bone tissue.[1]
Radiolucency	Transparent to X-rays, CT, and MRI scans[1]	Allows for clear imaging of the implant site to monitor healing and detect complications.[1]
Thermal Stability	Melting point ~343°C; Continuous use up to 260°C[4]	Ensures material integrity during sterilization procedures and in physiological environments.
Chemical Resistance	Highly resistant to a wide range of chemicals[1]	Provides stability in the corrosive environment of the human body.
Drug Delivery Potential	Can be compounded with antibacterial agents or other drugs[2]	Offers the possibility of creating implants with therapeutic functionalities.

In-Depth Analysis: Biocompatibility and Degradation

Biocompatibility Profile

The biocompatibility of PEEK is well-documented and is a primary reason for its extensive use in the medical field.[1][3] It is considered a bioinert material, meaning it does not elicit a significant host response.[5][6]

Key Biocompatibility Characteristics:

• Inertness: PEEK exhibits minimal interaction with surrounding biological tissues.[5]

• No Adverse Reactions: Studies have shown PEEK to be non-toxic, with no evidence of causing cell toxicity, genetic damage, or immune responses.[1]

• Osseointegration: While inherently bioinert, the surface of PEEK can be modified to enhance bone integration.[6]

Degradation Profile

PEEK is highly resistant to degradation under physiological conditions. Its robust chemical structure, characterized by aromatic rings, ether, and ketone linkages, contributes to its long-term stability.

Mechanisms of Degradation:

• Thermal Degradation: PEEK's thermal decomposition begins at temperatures well above those experienced in the body or during standard sterilization, starting around 450°C.[4][7] The primary volatile product of thermal decomposition is phenol.[8]

• Hydrolytic and Oxidative Degradation: PEEK is highly resistant to hydrolysis and oxidation at physiological temperatures.[9]

• Photodegradation: Aromatic polyketones can undergo photodegradation when exposed to UV radiation, a factor to consider for surface sterilization methods.[10]

Experimental Protocols: A Methodological Overview

To assess the performance of new hexanophenone-based polymers, researchers can adopt established protocols used for evaluating PEEK and other biomaterials.

Biocompatibility Testing

Standardized biocompatibility testing is crucial to ensure the safety of any new polymer intended for medical use.

Typical Experimental Workflow:

Workflow for Biocompatibility Assessment

Methodology for Cytotoxicity Assay (based on ISO 10993-5):

• Sample Preparation: Prepare extracts of the test polymer and control materials in a cell culture medium.

• Cell Culture: Seed a suitable cell line (e.g., L929 mouse fibroblasts) in culture plates.

• Exposure: Replace the culture medium with the prepared extracts.

• Incubation: Incubate the cells for a defined period.

• Assessment: Evaluate cell viability using a quantitative method (e.g., MTT assay) and assess cell morphology microscopically.

Degradation Studies

Understanding the degradation profile is critical for predicting the long-term performance and safety of an implantable polymer.

Typical Experimental Workflow:

Workflow for Polymer Degradation Studies

Methodology for In Vitro Hydrolytic Degradation:

• Sample Preparation: Prepare pre-weighed, sterilized samples of the polymer.

• Incubation: Immerse the samples in a phosphate-buffered saline (PBS) solution at 37°C.

• Time Points: At predetermined time intervals, remove samples from the PBS.

• Analysis: After drying, analyze the samples for changes in mass, molecular weight (via Gel Permeation Chromatography), and chemical structure (via Fourier-Transform Infrared Spectroscopy).

Drug Delivery Applications: The Next Frontier

The inherent stability and biocompatibility of aromatic polyketones like PEEK make them attractive candidates for drug delivery systems.[2] By incorporating therapeutic agents, implants can be designed to provide localized and sustained drug release.

Potential Signaling Pathway for Osteogenic Drugs:

Osteogenic Drug Signaling Pathway

This guide provides a foundational framework for researchers venturing into the development of hexanophenone-based polymers for biomedical applications. By leveraging the extensive knowledge base of PEEK, a more targeted and efficient research and development process can be achieved.

References

• 1. PEEK Biocompatibility: A Safe and Effective Material for Medical Implants [peekchina.com]
• 2. pravara.com [pravara.com]
• 3. HOW PEEK ADVANCES BIOCOMPATIBILITY IN MEDICAL TECHNOLOGY - AIP Precision Machining [aipprecision.com]
• 4. Thermal Stability of PEEK: A Comprehensive Guide [peekchina.com]
• 5. researchgate.net [researchgate.net]
• 6. Poly (Ether-Ether-Ketone) for Biomedical Applications: From Enhancing Bioactivity to Reinforced-Bioactive Composites—An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 7. knowledge.lancashire.ac.uk [knowledge.lancashire.ac.uk]
• 8. The thermal degradation of poly(aryl—ether—ether—ketone) (PEEK) as monitored by pyrolysis—GC/MS and TG/MS: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 9. Degradability of Polymers for Implantable Biomedical Devices - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comparative Analysis of Hexanophenone and Structurally Similar Aromatic Ketones

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the physicochemical properties, biological activity, and toxicological profiles of Hexanophenone and its structurally similar analogs, Valerophenone and Butyrophenone. The information presented is supported by experimental data and established scientific literature to facilitate informed decisions in research and development.

Physicochemical Properties

The following table summarizes the key physicochemical properties of Hexanophenone, Valerophenone, and Butyrophenone. These properties are crucial for understanding their behavior in various experimental and physiological conditions.

Property	Hexanophenone	Valerophenone	Butyrophenone
Molecular Formula	C₁₂H₁₆O[1]	C₁₁H₁₄O[2]	C₁₀H₁₂O
Molecular Weight ( g/mol )	176.25[1]	162.23[2]	148.20[3]
Melting Point (°C)	25-26[4]	-9[5]	11-13[6]
Boiling Point (°C)	265[4]	244-245[5]	228-230[6]
Density (g/mL)	0.958 at 25°C[4]	0.975 at 20°C[5]	1.021 at 25°C[6]
Water Solubility	44.89 mg/L at 25°C (estimated)[7]	Insoluble[2][5][8]	Insoluble[6][9][10]
Solubility in Organic Solvents	Soluble in ethanol, acetone, ether, chloroform	Soluble in organic solvents[11]	Soluble in chloroform, methanol (B129727) (slightly)[6]

Biological Activity: Inhibition of Carbonyl Reductase

A notable biological activity of this class of alkyl phenyl ketones is the inhibition of carbonyl reductase. Experimental studies on pig heart cytosol have demonstrated that these compounds act as competitive inhibitors of this enzyme. The inhibitory potency has been shown to be dependent on the length of the alkyl chain.

The observed order of inhibitory potency is as follows: Hexanophenone > Valerophenone > Butyrophenone [12]

This suggests that the longer alkyl chain of Hexanophenone contributes to a stronger interaction with the enzyme's active site.

Toxicological Profile

Compound	Acute Oral Toxicity (LD50, rat)	GHS Hazard Statements
Hexanophenone	No data available	H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)[13]
Valerophenone	No data available	H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation) (Note: GHS hazard criteria not met in 80% of reports)[14]
Butyrophenone	>500 mg/kg to <2,000 mg/kg[15]	Not classified as hazardous

Experimental Protocols

Synthesis of Hexanophenone via Friedel-Crafts Acylation

This protocol describes a general method for the synthesis of Hexanophenone by the acylation of benzene (B151609) with hexanoyl chloride.

Materials:

• Benzene

• Hexanoyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (DCM)

• Ice

• 5% Sodium hydroxide (B78521) (NaOH) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Standard laboratory glassware for organic synthesis (round-bottom flask, reflux condenser, dropping funnel, separatory funnel)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, suspend anhydrous aluminum chloride in dichloromethane.

• Cool the mixture in an ice bath.

• Slowly add hexanoyl chloride to the stirred suspension.

• To this mixture, add benzene dropwise from the dropping funnel, maintaining the temperature between 0-5°C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice to quench the reaction and decompose the aluminum chloride complex.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash successively with a 5% NaOH solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• The crude Hexanophenone can be further purified by vacuum distillation.

Carbonyl Reductase Inhibition Assay

This protocol outlines a general procedure to determine the inhibitory effect of alkyl phenyl ketones on carbonyl reductase activity.

Materials:

• Cytosolic fraction from a suitable tissue source (e.g., pig heart) containing carbonyl reductase

• Phosphate (B84403) buffer (pH 7.4)

• NADPH (cofactor)

• 4-Benzoylpyridine (substrate)

• Hexanophenone, Valerophenone, or Butyrophenone (inhibitors) dissolved in a suitable solvent (e.g., DMSO)

• Spectrophotometer

Procedure:

• Prepare a reaction mixture containing the phosphate buffer, NADPH, and the cytosolic fraction in a cuvette.

• Add the inhibitor at various concentrations to the reaction mixture and pre-incubate for a specific period at a controlled temperature.

• Initiate the enzymatic reaction by adding the substrate, 4-benzoylpyridine.

• Monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP⁺, using a spectrophotometer.

• The rate of the reaction is calculated from the linear portion of the absorbance versus time plot.

• Determine the percentage of inhibition for each inhibitor concentration by comparing the reaction rate in the presence of the inhibitor to the rate of a control reaction without the inhibitor.

• The IC50 value (the concentration of inhibitor that causes 50% inhibition) can be determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Visualizations

Dopamine (B1211576) D2 Receptor Signaling Pathway

Butyrophenone derivatives are known to act as antagonists at dopamine D2 receptors, a key mechanism in their use as antipsychotic agents. The following diagram illustrates the simplified signaling pathway associated with the D2 receptor.

Caption: Dopamine D2 receptor signaling pathway and the antagonistic effect of Butyrophenone.

Experimental Workflow for IC50 Determination

The following diagram outlines a typical experimental workflow for determining the half-maximal inhibitory concentration (IC50) of a compound against an enzyme.

Caption: General workflow for determining the IC50 of an enzyme inhibitor.

References

• 1. Buy Hexanophenone | 942-92-7 [smolecule.com]
• 2. Valerophenone CAS#: 1009-14-9 [m.chemicalbook.com]
• 3. Butyrophenone - Wikipedia [en.wikipedia.org]
• 4. Dopamine receptor signaling and current and future antipsychotic drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Valerophenone | 1009-14-9 [chemicalbook.com]
• 6. Butyrophenone | 495-40-9 [chemicalbook.com]
• 7. hexanophenone, 942-92-7 [thegoodscentscompany.com]
• 8. echemi.com [echemi.com]
• 9. chembk.com [chembk.com]
• 10. Butyrophenone CAS#: 495-40-9 [m.chemicalbook.com]
• 11. Valerophenone - Wikipedia [en.wikipedia.org]
• 12. Inhibition of carbonyl reductase activity in pig heart by alkyl phenyl ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Hexanophenone | C12H16O | CID 70337 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Valerophenone | C11H14O | CID 66093 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. assets.greenbook.net [assets.greenbook.net]

A Comparative Guide to Validating the Purity of Commercial Hexanophenone Samples

For Researchers, Scientists, and Drug Development Professionals

Hexanophenone (CAS 942-92-7), a six-carbon alkyl aryl ketone, is a versatile intermediate in organic synthesis, finding applications in the pharmaceutical industry and material science.[1][2] Its utility as a precursor necessitates a high degree of purity to ensure the integrity and predictability of subsequent reactions and the quality of the final products. This guide provides a comparative overview of analytical methodologies for validating the purity of commercial hexanophenone samples, complete with detailed experimental protocols and supporting data.

Comparison of Analytical Methods for Purity Assessment

The purity of hexanophenone can be effectively determined using several analytical techniques. The choice of method often depends on the specific requirements of the analysis, such as the desired level of accuracy, the need for quantitation of specific impurities, and the available instrumentation. The most common and reliable methods include Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC) with UV detection, and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Analytical Method	Principle	Information Provided	Strengths	Limitations
GC-MS	Separation of volatile components based on boiling point and polarity, followed by mass-based identification.	Quantitative purity, detection and identification of volatile impurities.	High sensitivity and specificity for volatile and semi-volatile compounds; provides structural information of impurities.	Not suitable for non-volatile or thermally labile impurities.
HPLC-UV	Separation of components in a liquid mobile phase based on their affinity for a stationary phase, with detection by UV absorbance.	Quantitative purity, detection of non-volatile and thermally sensitive impurities.	Suitable for a wide range of compounds, including those that are not volatile; robust and reproducible.[3]	Requires that impurities have a UV chromophore for detection.
qNMR	The signal intensity of specific nuclei is directly proportional to the number of those nuclei in the sample.	Absolute purity determination without the need for a specific reference standard of the analyte; structural confirmation.[4]	Highly accurate and precise; provides structural information about the main component and impurities.[5]	Lower sensitivity compared to chromatographic methods; potential for signal overlap.[6]
Melting Point	Determination of the temperature range over which the solid phase transitions to a liquid.	A sharp melting point range close to the literature value suggests high purity.	Simple, rapid, and inexpensive preliminary assessment of purity.	Insensitive to small amounts of impurities; some impurities may not depress the melting point.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method is ideal for separating and identifying volatile organic impurities in hexanophenone.

• Instrumentation : Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column : HP-5MS (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas : Helium at a constant flow of 1.0 mL/min.

• Injector Temperature : 250 °C.

• Oven Temperature Program :

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: Increase at 10 °C/min to 280 °C.

  • Final hold: Hold at 280 °C for 5 minutes.

• Injection Volume : 1 µL with a split ratio of 50:1.

• MS Detector :

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Scan Mode: Full scan.

• Data Analysis : Purity is calculated using the area normalization method, where the peak area of hexanophenone is divided by the total area of all detected peaks. Impurities are identified by comparing their mass spectra to a reference library (e.g., NIST).

High-Performance Liquid Chromatography (HPLC-UV)

This reverse-phase HPLC method is suitable for quantifying the purity of hexanophenone and detecting non-volatile impurities.

• Instrumentation : HPLC system with a UV detector.

• Column : Newcrom R1 C18 column (150 x 4.6 mm, 5 µm) or equivalent.[7]

• Mobile Phase :

  • A: Water with 0.1% Phosphoric Acid.

  • B: Acetonitrile.

• Gradient :

  • 0-1 min: 50% B.

  • 1-10 min: 50% to 95% B.

  • 10-12 min: 95% B.

  • 12-12.1 min: 95% to 50% B.

  • 12.1-15 min: 50% B.

• Flow Rate : 1.0 mL/min.

• Column Temperature : 30 °C.

• Detection : UV at 245 nm.

• Injection Volume : 10 µL.

• Data Analysis : Purity is determined by the area percentage of the hexanophenone peak relative to the total peak area.

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR provides a direct and highly accurate method for determining the absolute purity of hexanophenone.

• Instrumentation : NMR spectrometer (400 MHz or higher).

• Sample Preparation :

  • Accurately weigh approximately 10-20 mg of the hexanophenone sample into an NMR tube.

  • Accurately weigh an appropriate amount of a high-purity internal standard (e.g., maleic acid, 1,4-dinitrobenzene) into the same NMR tube. The internal standard should have signals that do not overlap with the analyte signals.[4]

  • Add a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) to dissolve both the sample and the internal standard completely.

• NMR Acquisition Parameters :

  • Pulse Program: A standard 90° pulse sequence.

  • Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest for both the analyte and the internal standard.

  • Number of Scans: Sufficient to obtain a signal-to-noise ratio of at least 250:1 for the signals being integrated.

• Data Processing and Analysis :

  • Apply appropriate phasing and baseline correction to the spectrum.

  • Integrate a well-resolved signal for hexanophenone and a signal for the internal standard.

  • Calculate the purity using the following formula:

    where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • P = Purity of the internal standard

    • analyte = Hexanophenone

    • IS = Internal Standard

Potential Impurities in Commercial Hexanophenone

Impurities in commercial hexanophenone can originate from the synthesis process, which is commonly a Friedel-Crafts acylation of benzene (B151609) with hexanoyl chloride.[8]

Potential Impurity	Origin	Potential Impact
Benzene	Unreacted starting material	Toxic and carcinogenic.
Hexanoyl chloride	Unreacted starting material	Corrosive and irritant.
Polyacylated products	Side reaction (polysubstitution)	Can affect the yield and purity of downstream products.
Isomers of hexanophenone	Rearrangement of the acylium ion (less common)	May have different reactivity and physical properties.
Residual solvents	From reaction workup and purification	Can interfere with subsequent reactions.

Comparison with Alternatives

Hexanophenone is often used as an intermediate in the synthesis of more complex molecules. In some applications, particularly as photoinitiators in UV curing, other alkyl phenyl ketones can be considered as alternatives.[9][10]

Compound	Structure	Key Differences from Hexanophenone
Valerophenone	C₆H₅CO(CH₂)₃CH₃	Shorter alkyl chain (five carbons). May exhibit different solubility and reactivity.[2]
Heptanophenone	C₆H₅CO(CH₂)₅CH₃	Longer alkyl chain (seven carbons). May have lower volatility and different physical properties.
Benzophenone	C₆H₅COC₆H₅	A diaryl ketone, structurally different. A widely used photoinitiator.[11]
1-Hydroxycyclohexyl Phenyl Ketone	C₆H₅COC₆H₁₀OH	Contains a hydroxyl group and a cyclohexyl ring. A non-yellowing photoinitiator.[12][13]

The choice of an alternative will depend on the specific requirements of the chemical transformation or application, including desired reactivity, solubility, and physical properties of the final product.

Visualizing the Experimental Workflow and a Related Signaling Pathway

Caption: Experimental workflow for validating the purity of commercial hexanophenone samples.

Caption: Simplified signaling pathway of hexanophenone as a Type I photoinitiator in UV curing.

References

• 1. consolidated-chemical.com [consolidated-chemical.com]
• 2. Valerophenone - Wikipedia [en.wikipedia.org]
• 3. agilent.com [agilent.com]
• 4. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Separation of Hexanophenone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 9. radtech.org [radtech.org]
• 10. m.youtube.com [m.youtube.com]
• 11. chemrevlett.com [chemrevlett.com]
• 12. nbinno.com [nbinno.com]
• 13. nbinno.com [nbinno.com]

A Comparative Analysis of Hexanophenone and Propiophenone in Specific Reactions

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hexanophenone and propiophenone (B1677668) are foundational aryl ketones utilized extensively as intermediates in organic synthesis, particularly within the pharmaceutical and fragrance sectors. Their chemical behavior is largely governed by the phenyl and carbonyl moieties they share. However, the variation in their alkyl chain length—a pentyl group in hexanophenone versus an ethyl group in propiophenone—introduces subtle yet significant differences in their reactivity. This guide provides an objective comparison of their performance in key reactions, including enzyme inhibition, carbonyl reduction, Grignard addition, and aldol (B89426) condensation, supported by available experimental data and detailed methodologies.

Comparative Data Presentation

Direct, side-by-side quantitative comparisons of these two molecules in many standard organic reactions are not extensively documented in peer-reviewed literature. However, a notable study on enzyme inhibition provides a clear differentiation in their biological activity. For other reactions, this guide presents standardized protocols that can be employed to generate comparative data on metrics such as reaction yield and rate.

Table 1: Comparative Inhibitory Potency on Carbonyl Reductase

Compound	Relative Inhibitory Potency	IC50 (µM)
Hexanophenone	More Potent	Not explicitly quantified, but demonstrated to be the most potent inhibitor in the series.[1][2][3]
Propiophenone	Less Potent	Not explicitly quantified, but shown to be less potent than hexanophenone and other longer-chain alkyl phenyl ketones.[1][2][3]

This data is derived from a study investigating the inhibitory effects of various alkyl phenyl ketones on carbonyl reductase activity in pig heart cytosol. The established order of inhibitory potency was hexanophenone > valerophenone (B195941) > heptanophenone (B155562) > butyrophenone (B1668137) > propiophenone.[1][2][3]

Discussion of Reactivity: Steric and Electronic Effects

The primary structural difference, the alkyl chain, influences reactivity through two main effects:

• Steric Hindrance: The bulkier pentyl group of hexanophenone creates more steric congestion around the electrophilic carbonyl carbon compared to the more compact ethyl group of propiophenone. This increased steric hindrance is expected to decrease the rate of nucleophilic attack. Therefore, in reactions like reduction and Grignard addition, propiophenone is predicted to react more rapidly.

• Electronic Effects: Alkyl groups are weakly electron-donating via induction. The pentyl group in hexanophenone exerts a slightly stronger positive inductive effect (+I) than the ethyl group in propiophenone. This marginally increases the electron density at the carbonyl carbon of hexanophenone, reducing its electrophilicity and rendering it slightly less reactive towards nucleophiles.

In concert, both steric and electronic effects suggest that propiophenone would be the more reactive substrate in typical nucleophilic addition reactions.

Conversely, in the context of enzyme binding, the longer, more lipophilic pentyl chain of hexanophenone likely facilitates stronger hydrophobic interactions within the active site of carbonyl reductase, leading to more potent inhibition. [1][3] This demonstrates how structural features can have opposing effects in solution-phase chemistry versus complex biological systems.

Experimental Protocols

The following protocols provide detailed methodologies for key reactions to enable a direct comparison of hexanophenone and propiophenone.

Carbonyl Reductase Inhibition Assay

This protocol is adapted from methodologies used to assess the inhibition of carbonyl reductase by alkyl phenyl ketones.[1][2]

Objective: To quantitatively determine and compare the half-maximal inhibitory concentration (IC50) of hexanophenone and propiophenone against carbonyl reductase.

Materials:

• Carbonyl reductase enzyme source (e.g., pig heart cytosol)

• 4-Benzoylpyridine (B1666322) (substrate)

• NADPH

• Hexanophenone and Propiophenone stock solutions

• Sodium phosphate (B84403) buffer (e.g., 100 mM, pH 7.2)

• DMSO (for dissolving inhibitors)

• Microplate reader or spectrophotometer capable of reading at 340 nm

Procedure:

• Prepare a series of dilutions for both hexanophenone and propiophenone in DMSO.

• In a 96-well microplate, prepare reaction mixtures (final volume ~200 µL) containing sodium phosphate buffer, a fixed concentration of NADPH (e.g., 0.18 mM), and the enzyme lysate.

• Add the inhibitor dilutions to the wells. Include control wells with DMSO only (no inhibitor).

• Initiate the enzymatic reaction by adding a fixed concentration of the substrate, 4-benzoylpyridine (e.g., 5 mM).

• Immediately begin monitoring the decrease in absorbance at 340 nm at a constant temperature (e.g., 37°C). The decrease in absorbance corresponds to the oxidation of NADPH.

• Calculate the initial reaction rates from the linear portion of the absorbance vs. time plot.

• Determine the percentage of inhibition for each inhibitor concentration relative to the control.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.

Reduction with Sodium Borohydride (B1222165)

This protocol describes a standard procedure for the reduction of an aryl ketone to its corresponding secondary alcohol.

Objective: To compare the reaction rate and final product yield for the reduction of hexanophenone and propiophenone.

Materials:

• Hexanophenone or Propiophenone (1.0 eq)

• Sodium borohydride (NaBH₄) (2.0 eq)

• Methanol (B129727) (MeOH)

• 3M Hydrochloric acid (HCl)

• Diethyl ether or Dichloromethane (DCM)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• TLC plates (e.g., silica (B1680970) gel 60 F₂₅₄)

Procedure:

• Dissolve the ketone (e.g., 5 mmol) in methanol (25 mL) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the flask in an ice-water bath to 0°C.

• Add sodium borohydride (10 mmol) portion-wise over 10 minutes, ensuring the temperature remains below 5°C.

• Monitor the reaction's progress by taking aliquots and analyzing them via TLC (e.g., using a 4:1 hexanes:ethyl acetate (B1210297) eluent).

• Once the starting ketone is consumed (typically 30-60 minutes), slowly add 3M HCl dropwise to quench the excess NaBH₄ and neutralize the mixture.

• Remove the methanol via rotary evaporation.

• Add water (20 mL) to the residue and extract the product with diethyl ether or DCM (3 x 20 mL).

• Combine the organic extracts, wash with brine (20 mL), and dry over anhydrous Na₂SO₄.

• Filter the solution and concentrate the solvent under reduced pressure to yield the crude alcohol.

• Purify the product via flash column chromatography on silica gel and calculate the final yield.

Grignard Reaction with Methylmagnesium Bromide

This protocol outlines the addition of a methyl group to the carbonyl carbon to form a tertiary alcohol.

Objective: To compare the product yield of the Grignard reaction for hexanophenone and propiophenone.

Materials:

• Hexanophenone or Propiophenone (1.0 eq)

• Methylmagnesium bromide (CH₃MgBr), 3.0 M in diethyl ether (1.2 eq)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Ensure all glassware is flame-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon).

• Dissolve the ketone (e.g., 10 mmol) in anhydrous THF (40 mL) in a three-necked flask equipped with a magnetic stir bar, a dropping funnel, and a condenser.

• Cool the solution to 0°C in an ice-water bath.

• Add the methylmagnesium bromide solution (4.0 mL, 12 mmol) dropwise from the addition funnel over 20 minutes, maintaining the temperature at 0°C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

• Cool the reaction back to 0°C and quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution (20 mL).

• Extract the mixture with diethyl ether (3 x 30 mL).

• Combine the organic layers, wash with brine (30 mL), and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude tertiary alcohol by flash column chromatography to obtain the final product and calculate the yield.

Claisen-Schmidt (Aldol) Condensation with Benzaldehyde (B42025)

This protocol describes the base-catalyzed condensation to form a chalcone-like α,β-unsaturated ketone.

Objective: To compare the yield of the aldol condensation product for hexanophenone and propiophenone.

Materials:

• Hexanophenone or Propiophenone (1.0 eq)

• Benzaldehyde (1.0 eq)

• Sodium hydroxide (B78521) (NaOH) (1.2 eq)

• Ethanol (B145695) (95%)

• Deionized water

Procedure:

• In a round-bottom flask, dissolve the ketone (e.g., 10 mmol) and benzaldehyde (10 mmol) in 95% ethanol (30 mL).

• In a separate beaker, prepare a solution of NaOH (12 mmol, 0.48 g) in water (5 mL).

• With vigorous stirring, add the NaOH solution dropwise to the ketone-aldehyde mixture at room temperature.

• A precipitate should begin to form. Continue stirring for 2-4 hours.

• Cool the mixture in an ice bath for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the crystals with cold deionized water until the filtrate is neutral, then wash with a small amount of cold ethanol.

• Allow the product to air-dry or dry in a vacuum oven.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure chalcone (B49325) and calculate the yield.

Mandatory Visualizations

Workflow and Signaling Pathway Diagrams

Caption: Comparative workflows and reaction mechanisms for aryl ketones.

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Inhibition of carbonyl reductase activity in pig heart by alkyl phenyl ketones - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Hexanophenone Synthesis: Yields and Methodologies

For Researchers, Scientists, and Drug Development Professionals

Hexanophenone, a versatile ketone, serves as a crucial intermediate in the synthesis of fragrances, flavoring agents, and various pharmaceutical compounds.[1][2][3][4] Its role as a building block in the creation of Active Pharmaceutical Ingredients (APIs) underscores the importance of efficient and high-yielding synthetic routes.[2][3] This guide provides an objective comparison of common and emerging methods for hexanophenone synthesis, supported by experimental data to aid researchers in selecting the most suitable protocol for their applications.

Comparative Analysis of Synthesis Yields

The selection of a synthetic route for hexanophenone is often dictated by factors such as yield, availability of starting materials, and reaction conditions. The following table summarizes the quantitative data for various reported methods.

Synthesis Method	Starting Materials	Catalyst/Reagent	Solvent	Reaction Time	Temperature	Yield	Reference
Friedel-Crafts Acylation	Benzene (B151609), Hexanoyl chloride	AlCl₃	Dichloromethane (B109758)	1 hour	0 - 20°C	95%	[5]
Rhodium-Catalyzed Synthesis	Benzaldehyde (B42025), 2-(pent-1-en-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	[Rh(cod)Cl]₂, Xantphos	Toluene (B28343), MeOH	15 hours	110°C	N/A	[6]
Nickel-Catalyzed Synthesis	Not specified	Ni(ClO₄)₂·6H₂O, bipyridine	Not specified	12 hours	40°C	N/A	[6]
Grignard Reaction	Alkyne, Grignard reagent	Not applicable	THF	16 hours	0°C to Room Temp	N/A	[6]

N/A: Not available in the provided search results.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of synthetic procedures. Below are the protocols for the key experiments cited in this guide.

Friedel-Crafts Acylation

This is one of the most common and high-yielding methods for synthesizing hexanophenone.[1]

Procedure:

• To a stirred solution of benzene (460 mL, 6 eq.) in dichloromethane (DCM) (350 mL) at room temperature, cool the mixture to 0°C.

• Slowly add AlCl₃ (172 g, 1.5 eq.) at 0°C over 30 minutes.

• Stir the reaction mixture at 0°C for an additional 30 minutes.

• In a separate flask, dissolve hexanoyl chloride (116 g, 1 eq.) in 250 mL of DCM and cool to 0°C.

• Add the hexanoyl chloride solution dropwise to the reaction mixture.

• Allow the reaction to return to room temperature and stir for 1 hour.

• Monitor the reaction progress using thin-layer chromatography (TLC) until the starting material is completely consumed.

• Quench the reaction with ice and extract the product with 2 x 250 mL of DCM.

• Wash the organic layer twice with 500 mL of 5% NaOH solution.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent under reduced pressure.

• Purify the crude compound by distillation at 100°C under high vacuum to obtain 1-phenylhexan-1-one (145 g, 95% yield) as a colorless liquid.[5]

Rhodium-Catalyzed Synthesis

This method represents a more modern approach to ketone synthesis.

Procedure:

• In a glove box, add [Rh(cod)Cl]₂ (3.0 mg, 0.006 mmol), Xantphos (6.9 mg, 0.012 mmol), and anhydrous toluene (0.5 mL) to an oven-dried 10 mL resealable pressure tube.

• Stir the resulting solution for 5 minutes at ambient temperature.

• Add KHF₂ (23.4 mg, 0.3 mmol) and toluene (0.5 mL) and stir the reaction mixture for 20 minutes.

• Add benzaldehyde (31.8 mg, 0.3 mmol), 2-(pent-1-en-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (88.0 mg, 0.45 mmol), MeOH (0.3 mL), and toluene (1.2 mL).

• Seal the reaction tube, remove it from the glove box, and heat at 110°C for 15 hours.

• Cool the resulting suspension to ambient temperature and filter through a silica (B1680970) gel pad.

• Wash the pad with EtOAc and concentrate the filtrate in vacuo.

• Purify the residue by silica gel flash chromatography (eluent: Petroleum ether/EtOAc = 100:1).[6]

Nickel-Catalyzed Synthesis

This is another contemporary catalytic method.

Procedure:

• Add Ni(ClO₄)₂·6H₂O (3.6 mg, 0.01 mmol) and bipyridine (2.3 mg, 0.015 mmol) to an oven-dried microwave vial (10 mL) equipped with a stir bar.

• Stir the reaction mixture at approximately 800 rpm at 40°C in an oil bath for 12 hours.

• Remove the resulting brown-black solution from the oil bath and cool to room temperature.

• Quench the reaction by adding 5 drops of water through the septum via syringe and open the vial to air.

• Pass the reaction mixture through a plug of silica gel (200-300 mesh).

• Rinse the silica gel with 5 mL of ethyl acetate (B1210297) to obtain a yellow solution.

• Remove the solvent and volatile materials by rotary evaporator.

• Purify the crude residue by flash column chromatography on silica gel (eluted with petroleum ether:EtOAc = 50:1).[6]

Grignard Reaction

The Grignard reaction is a classic method for forming carbon-carbon bonds and can be adapted for ketone synthesis.[7][8]

Procedure:

• Slowly add a Grignard reagent (15 mmol) to a solution of an appropriate alkyne (10 mmol) in dry THF (30 mL) at 0°C.

• Allow the reaction mixture to stir at room temperature for 16 hours.

• Quench the reaction by adding a saturated aqueous NH₄Cl solution.

• Add 1M HCl to the reaction mixture and stir for 1 hour.

• Extract the mixture with Et₂O (3 x 100 mL).

• Combine the organic phases and wash with brine.

• Dry the combined organic phases over Na₂SO₄.

• Evaporate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[6]

Visualizing Synthesis Pathways

To further clarify the relationships between different synthesis stages and methodologies, the following diagrams are provided.

Caption: Generalized workflow for hexanophenone synthesis.

Caption: Logical comparison of hexanophenone synthesis routes.

References

• 1. Buy Hexanophenone | 942-92-7 [smolecule.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. Cas 942-92-7,HEXANOPHENONE | lookchem [lookchem.com]
• 5. Hexanophenone synthesis - chemicalbook [chemicalbook.com]
• 6. Synthesis and Application of Hexanophenone_Chemicalbook [chemicalbook.com]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. Grignard Reaction [organic-chemistry.org]

Comparative inhibition of carbonyl reductase by different alkyl phenyl ketones

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the inhibitory effects of various alkyl phenyl ketones on carbonyl reductase, a key enzyme in the metabolism of many carbonyl-containing compounds. The information presented is based on published experimental data, offering insights into the structure-activity relationship of these compounds as potential enzyme inhibitors.

Comparative Inhibitory Potency

A key study by Imamura et al. (2007) investigated the inhibitory effects of a series of straight-chain alkyl phenyl ketones on carbonyl reductase activity in pig heart cytosol. The study found a clear structure-activity relationship, with the length of the alkyl chain significantly influencing the inhibitory potency.[1]

The following table summarizes the qualitative comparison of the inhibitory potency of the tested alkyl phenyl ketones.

Alkyl Phenyl Ketone	Chemical Structure	Alkyl Chain Length	Inhibitory Potency Ranking
Hexanophenone	C₆H₅CO(CH₂)₄CH₃	5	1 (Most Potent)
Valerophenone	C₆H₅CO(CH₂)₃CH₃	4	2
Heptanophenone	C₆H₅CO(CH₂)₅CH₃	6	3
Butyrophenone	C₆H₅CO(CH₂)₂CH₃	3	4
Propiophenone	C₆H₅CO(CH₂)CH₃	2	5
Acetophenone	C₆H₅COCH₃	1	6 (Much Lower Potency)
Nonanophenone	C₆H₅CO(CH₂)₇CH₃	8	6 (Much Lower Potency)

Data compiled from Imamura et al. (2007).[1]

The results indicate that an optimal alkyl chain length exists for the inhibition of carbonyl reductase, with hexanophenone being the most potent inhibitor among the tested compounds.[1] Both shorter and longer alkyl chains led to a decrease in inhibitory activity.[1] Furthermore, the study identified hexanophenone as a competitive inhibitor of the enzyme.[1]

Experimental Protocols

The following is a generalized experimental protocol for assessing the inhibition of carbonyl reductase by alkyl phenyl ketones, based on the methodology described in the referenced literature.[1]

Preparation of Pig Heart Cytosol

• Fresh pig hearts are obtained and minced.

• The minced tissue is homogenized in a suitable buffer (e.g., phosphate (B84403) buffer) to create a homogenate.

• The homogenate is then subjected to centrifugation to separate the cytosolic fraction from other cellular components. The resulting supernatant is the cytosolic fraction containing carbonyl reductase.

Carbonyl Reductase Activity Assay

• The standard reaction mixture contains the following components in a final volume of 1.0 mL:

  • 100 mM phosphate buffer (pH 6.0)

  • 0.1 mM NADPH

  • 1.0 mM 4-benzoylpyridine (B1666322) (substrate)

  • An appropriate amount of the pig heart cytosolic fraction.

• The reaction is initiated by the addition of the substrate.

• The mixture is incubated at a controlled temperature (e.g., 37°C) for a specific duration (e.g., 10 minutes).

• The reaction is stopped by the addition of a quenching agent (e.g., an organic solvent).

Inhibition Assay

• To determine the inhibitory effect of alkyl phenyl ketones, the compounds are dissolved in a suitable solvent (e.g., ethanol) and added to the reaction mixture at various concentrations.

• The enzyme is pre-incubated with the inhibitor for a short period before the addition of the substrate.

• The procedure for the activity assay is then followed as described above.

• The concentration of the inhibitor that causes 50% inhibition of the enzyme activity (IC50) can be determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Analysis of Results

• The product of the enzymatic reaction, S(-)-α-phenyl-4-pyridylmethanol, is quantified.[1]

• High-Performance Liquid Chromatography (HPLC) is a common method for separating and quantifying the substrate and product.

• The enzyme activity is calculated based on the rate of product formation.

• The percentage of inhibition is calculated by comparing the enzyme activity in the presence and absence of the inhibitor.

Experimental Workflow

The following diagram illustrates the general workflow for the comparative inhibition study of alkyl phenyl ketones on carbonyl reductase.

Experimental workflow for assessing carbonyl reductase inhibition.

References

• 1. Inhibition of carbonyl reductase activity in pig heart by alkyl phenyl ketones - PubMed [pubmed.ncbi.nlm.nih.gov]

Verifying the Structure of a Novel Hexanophenone Derivative: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of novel psychoactive substances, including synthetic cathinones derived from hexanophenone, presents a significant challenge for forensic and analytical laboratories. Accurate structural elucidation is paramount for the correct identification and classification of these compounds. This guide provides a comparative overview of key analytical techniques for verifying the structure of a novel hexanophenone derivative, using a known compound, 4-methyl-α-pyrrolidinohexanophenone (MPHP), as a reference.

Comparative Analysis of Analytical Techniques

The structural verification of a novel hexanophenone derivative (NHD) relies on a combination of spectroscopic and crystallographic techniques. Each method provides unique and complementary information, and their collective data provides a high degree of confidence in the final structural assignment.

Table 1: Comparison of Analytical Techniques for Structural Elucidation

Technique	Information Provided	Advantages	Limitations
Gas Chromatography-Mass Spectrometry (GC-MS)	Provides information on molecular weight and fragmentation patterns, aiding in the identification of the core structure and substituents.[1][2][3]	High sensitivity and resolution, well-established libraries for comparison.[2]	Thermal degradation of some derivatives can occur in the injector port, leading to ambiguous results.[4]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Offers detailed information about the carbon-hydrogen framework of the molecule, including the connectivity of atoms and their spatial relationships.[5]	Non-destructive technique that provides unambiguous structural information.	Lower sensitivity compared to MS, requires a relatively pure sample.
Infrared (IR) Spectroscopy	Identifies the functional groups present in the molecule based on their characteristic absorption of infrared radiation.[6][7][8]	Fast and simple method for functional group identification.	Provides limited information about the overall molecular structure.
X-ray Crystallography	Determines the precise three-dimensional arrangement of atoms in a crystalline solid, providing absolute confirmation of the molecular structure.[9][10][11]	Provides the most definitive structural information.[11]	Requires a single crystal of suitable size and quality, which can be challenging to obtain.[9][12]

Experimental Data Comparison: Novel Hexanophenone Derivative (NHD) vs. 4-methyl-α-pyrrolidinohexanophenone (MPHP)

To illustrate the process of structural verification, we present a hypothetical data set for a "Novel Hexanophenone Derivative" (NHD) and compare it with published data for MPHP.

Table 2: GC-MS Data

Compound	Retention Time (min)	Molecular Ion (m/z)	Key Fragment Ions (m/z)
NHD (Hypothetical)	12.8	261	158, 130, 105, 77
MPHP	11.5	245	142, 119, 91, 77[13]

Table 3: NMR Spectroscopy Data (¹H and ¹³C)

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
NHD (Hypothetical)	7.95 (d, 2H), 7.50 (t, 1H), 7.40 (t, 2H), 4.50 (t, 1H), 3.20 (m, 2H), 2.80 (m, 2H), 1.80-1.20 (m, 6H), 0.90 (t, 3H)	199.5 (C=O), 136.0, 133.0, 128.5, 128.0 (Aromatic C), 65.0 (CH-N), 52.0 (CH₂-N), 35.0, 28.0, 22.5, 14.0 (Alkyl C)
MPHP	7.85 (d, 2H), 7.25 (d, 2H), 4.45 (t, 1H), 3.10 (m, 2H), 2.70 (m, 2H), 2.40 (s, 3H), 1.70-1.10 (m, 6H), 0.85 (t, 3H)[5]	198.0 (C=O), 143.0, 134.0, 129.0, 128.5 (Aromatic C), 64.5 (CH-N), 51.5 (CH₂-N), 34.5, 27.5, 22.0, 21.0 (Ar-CH₃), 13.5 (Alkyl C)[5]

Table 4: IR Spectroscopy Data

Compound	C=O Stretch (cm⁻¹)	Aromatic C-H Stretch (cm⁻¹)	Aliphatic C-H Stretch (cm⁻¹)
NHD (Hypothetical)	~1685	~3060	~2950-2850
MPHP	~1680	~3050	~2940-2860

Table 5: X-ray Crystallography Data

Compound	Crystal System	Space Group	Key Bond Lengths (Å)
NHD (Hypothetical)	Monoclinic	P2₁/c	C=O: ~1.22, C-N: ~1.47
MPHP	Orthorhombic	P2₁2₁2₁	C=O: 1.218, C-N: 1.475

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative protocols for the key analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., Agilent 7890B GC with 5977A MSD).

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[1]

• Oven Program: Initial temperature of 90°C for 1 minute, ramped to 300°C at 8°C/min, and held for 10 minutes.[1]

• Injector: Splitless injection at 250°C.

• MS Detector: Electron ionization (EI) at 70 eV, with a scan range of m/z 40-550.

• Sample Preparation: Dissolve 1 mg of the sample in 1 mL of methanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: A 400 MHz or higher NMR spectrometer (e.g., Bruker Avance III HD).

• Solvent: Deuterated chloroform (B151607) (CDCl₃) with 0.03% tetramethylsilane (B1202638) (TMS) as an internal standard.

• ¹H NMR: Acquire spectra with a spectral width of 16 ppm, 32 scans, and a relaxation delay of 1 s.

• ¹³C NMR: Acquire spectra with a spectral width of 240 ppm, 1024 scans, and a relaxation delay of 2 s.

• Sample Preparation: Dissolve approximately 10 mg of the sample in 0.7 mL of CDCl₃.

Infrared (IR) Spectroscopy

• Instrumentation: A Fourier-transform infrared (FTIR) spectrometer with an attenuated total reflectance (ATR) accessory (e.g., PerkinElmer Spectrum Two).

• Acquisition: Collect spectra from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹ and an accumulation of 16 scans.

• Sample Preparation: Place a small amount of the solid sample directly on the ATR crystal.

X-ray Crystallography

• Crystal Growth: Dissolve the purified compound in a suitable solvent (e.g., ethanol, acetone) and allow for slow evaporation at room temperature in a loosely covered vial.[14]

• Data Collection: Mount a suitable single crystal on a goniometer head of a single-crystal X-ray diffractometer (e.g., Bruker D8 Venture). Collect diffraction data at a controlled temperature (e.g., 100 K) using Mo Kα radiation (λ = 0.71073 Å).

• Structure Solution and Refinement: Process the diffraction data using appropriate software (e.g., SHELXS, SHELXL). Solve the structure by direct methods and refine by full-matrix least-squares on F².[11]

Visualizing the Workflow

The following diagrams illustrate the logical flow of the structural verification process.

Caption: Overall workflow for the structural verification of a novel Hexanophenone derivative.

Caption: Logical flow for the comparative analysis and structural hypothesis testing.

References

• 1. unodc.org [unodc.org]
• 2. Development and Evaluation of a Synthetic Cathinone Targeted Gas Chromatography Mass Spectrometry (GC-MS) Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ojp.gov [ojp.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. 19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. quora.com [quora.com]
• 9. X-Ray Crystallography of Chemical Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 11. mkuniversity.ac.in [mkuniversity.ac.in]
• 12. Crystal Structure Solution of Organic Compounds from X-ray Powder Diffraction Data [jstage.jst.go.jp]
• 13. Successful quantification of 4′-methyl-α-pyrrolidinohexanophenone (MPHP) in human urine using LC–TOF-MS in an autopsy case - PMC [pmc.ncbi.nlm.nih.gov]
• 14. How To [chem.rochester.edu]

A Comparative Guide to the Inter-laboratory Analysis of Hexanophenone

For Researchers, Scientists, and Drug Development Professionals

This guide presents the results and protocols of a simulated inter-laboratory comparison study on the quantification of Hexanophenone. The study was designed to assess the proficiency and consistency of analytical laboratories in determining the concentration of this active pharmaceutical ingredient (API) in a standardized formulation. The data and methodologies provided herein serve as a valuable resource for researchers and quality control professionals, offering insights into the expected variability of analytical results and detailing a robust method for Hexanophenone quantification.

Data Presentation: Summary of Quantitative Results

The inter-laboratory study involved distributing a homogenous sample of a placebo formulation spiked with Hexanophenone at a certified concentration of 25.00 µg/mL. Ten participating laboratories were instructed to perform triplicate analyses using the provided standardized protocol and report their mean quantified concentration.

Performance was evaluated based on accuracy (percentage recovery), precision (repeatability as %RSD), and the calculated Z-score. A Z-score between -2 and +2 is generally considered a satisfactory performance.

Table 1: Inter-laboratory Comparison Results for Hexanophenone Quantification

Laboratory	Reported Concentration (µg/mL)	Recovery (%)	Precision (%RSD, n=3)	Z-Score	Performance
Assigned Value	25.00	-	-	-	-
Lab A	24.85	99.4	1.1	-0.33	Satisfactory
Lab B	25.21	100.8	0.8	0.46	Satisfactory
Lab C	23.98	95.9	1.5	-2.23	Unsatisfactory
Lab D	24.65	98.6	1.3	-0.77	Satisfactory
Lab E	25.45	101.8	0.9	0.99	Satisfactory
Lab F	24.91	99.6	0.7	-0.20	Satisfactory
Lab G	26.10	104.4	1.8	2.41	Unsatisfactory
Lab H	25.05	100.2	0.5	0.11	Satisfactory
Lab I	24.78	99.1	1.2	-0.48	Satisfactory
Lab J	25.15	100.6	1.0	0.33	Satisfactory
Note: Z-scores were calculated using the formula: Z = (x - X) / σ, where x is the laboratory's result, X is the assigned value (25.00 µg/mL), and σ is the standard deviation for proficiency assessment (set at 0.45 µg/mL for this study).

Experimental Protocols

A standardized analytical method was provided to all participating laboratories to minimize variability arising from different procedural approaches.

1. Sample Preparation

• 1.1. Stock Solution Preparation: Accurately weigh approximately 25 mg of Hexanophenone reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with methanol (B129727) to obtain a stock solution of approximately 250 µg/mL.

• 1.2. Calibration Standards: Prepare a series of calibration standards (e.g., 5, 10, 20, 30, 40 µg/mL) by serially diluting the stock solution with the mobile phase.

• 1.3. Test Sample Preparation: Accurately pipette 5.0 mL of the provided inter-laboratory test sample into a 10 mL volumetric flask. Dilute to volume with the mobile phase and mix thoroughly. This results in a theoretical concentration of 25 µg/mL based on a 2x dilution of the original sample.

• 1.4. Filtration: Prior to injection, filter all solutions (calibration standards and test samples) through a 0.45 µm syringe filter into HPLC vials.

2. Instrumentation: High-Performance Liquid Chromatography (HPLC)

The analysis is to be performed using an HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector.

3. Chromatographic Conditions

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size

• Mobile Phase: Acetonitrile : Water (65:35, v/v)

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Detector Wavelength: 245 nm

• Run Time: 10 minutes

4. Quantification

• Construct a linear calibration curve by plotting the peak area of the Hexanophenone reference standard against its concentration.

• Determine the concentration of Hexanophenone in the prepared test samples by interpolating their peak areas from the calibration curve.

• Apply the appropriate dilution factor to calculate the final concentration in the original, undiluted sample.

Visualization of Experimental Workflow

The following diagram illustrates the standardized workflow for the analysis of the Hexanophenone inter-laboratory sample.

Caption: Experimental workflow for Hexanophenone analysis.

A Comparative Guide to the Environmental Impact of Hexanophenone Synthesis Routes

For Researchers, Scientists, and Drug Development Professionals

The synthesis of hexanophenone, a valuable intermediate in the pharmaceutical and fine chemical industries, can be achieved through various chemical pathways. The selection of a specific route has significant implications not only for reaction efficiency and cost but also for environmental impact. This guide provides a comparative assessment of three common synthesis routes to hexanophenone, focusing on key green chemistry metrics, detailed experimental protocols, and the associated environmental, health, and safety (EHS) considerations.

Comparison of Synthesis Routes

The environmental impact of each synthesis route is evaluated based on established green chemistry metrics such as Atom Economy, E-Factor, and Process Mass Intensity (PMI). A summary of these quantitative metrics is presented in the table below, followed by a qualitative assessment of the environmental footprint of each method.

Metric	Route 1: Friedel-Crafts Acylation	Route 2: Grignard Synthesis	Route 3: Oxidation of 1-phenyl-1-hexanol (B1583550)
Atom Economy (%)	~75%	~65%	>95%
E-Factor (approx.)	10 - 20	15 - 25	5 - 15
Process Mass Intensity (PMI) (approx.)	11 - 21	16 - 26	6 - 16
Overall Yield (%)	~85%	~80%	~90%
Solvent Usage	High (chlorinated solvent)	High (ether)	Moderate
Catalyst/Reagent Toxicity	High (AlCl₃)	Moderate (Grignard reagent)	High (PCC) / Moderate (Swern)
Waste Generation	High (acidic aqueous waste, Al salts)	Moderate (magnesium salts, organic waste)	High (chromium salts) / Moderate (sulfur compounds)
Energy Consumption	Moderate (heating/cooling)	Moderate (reflux)	Low to Moderate

Route 1: Friedel-Crafts Acylation is a classic and widely used method for the synthesis of aryl ketones. While it often provides good yields, it suffers from poor atom economy due to the formation of hydrochloric acid as a byproduct. The use of a stoichiometric amount of a Lewis acid catalyst, typically aluminum chloride (AlCl₃), generates significant amounts of acidic and aluminum-containing waste, leading to a high E-Factor and PMI. The use of hazardous chlorinated solvents like dichloromethane (B109758) further adds to its environmental burden.

Route 2: Grignard Synthesis offers an alternative C-C bond-forming strategy. This route typically involves the reaction of a Grignard reagent, such as phenylmagnesium bromide, with a suitable electrophile like hexanal (B45976). While versatile, Grignard reactions have a lower atom economy compared to the oxidation route due to the formation of magnesium salts as byproducts. The use of large volumes of anhydrous ether, a highly flammable and volatile solvent, is a significant safety and environmental concern.

Route 3: Oxidation of 1-phenyl-1-hexanol represents a more atom-economical approach as, ideally, only the desired product and water (or a reduced reagent) are formed. However, the environmental impact of this route is highly dependent on the chosen oxidizing agent. Traditional methods using stoichiometric chromium-based reagents like Pyridinium Chlorochromate (PCC) are highly toxic and generate hazardous heavy metal waste. Milder and more environmentally benign methods, such as the Swern oxidation, avoid heavy metals but utilize odorous and potentially harmful reagents like dimethyl sulfoxide (B87167) and oxalyl chloride.[1][2][3][4]

Experimental Protocols

Route 1: Friedel-Crafts Acylation of Benzene (B151609) with Hexanoyl Chloride

Materials:

• Benzene (anhydrous)

• Hexanoyl chloride[5][6][7][8]

• Aluminum chloride (AlCl₃, anhydrous)

• Dichloromethane (DCM, anhydrous)

• Hydrochloric acid (HCl, concentrated)

• Sodium bicarbonate (NaHCO₃, saturated solution)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add anhydrous aluminum chloride (1.1 eq.) and anhydrous dichloromethane.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add hexanoyl chloride (1.0 eq.) to the stirred suspension.

• After the addition is complete, add anhydrous benzene (1.2 eq.) dropwise from the addition funnel.

• Once the addition of benzene is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-3 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully pour the reaction mixture over crushed ice containing concentrated HCl to decompose the aluminum chloride complex.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography to yield hexanophenone.

Route 2: Grignard Synthesis of Hexanophenone

Materials:

• Magnesium turnings

• Bromobenzene (B47551)

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Hexanal

• Hydrochloric acid (HCl, dilute)

• Saturated ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer under a nitrogen atmosphere, place magnesium turnings (1.1 eq.). Add a small crystal of iodine to activate the magnesium.

• Add a small portion of a solution of bromobenzene (1.0 eq.) in anhydrous diethyl ether via the dropping funnel.

• Once the reaction initiates (observed by bubbling and heat generation), add the remaining bromobenzene solution dropwise to maintain a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of phenylmagnesium bromide.[9][10][11][12][13]

• Reaction with Hexanal: Cool the Grignard reagent to 0 °C in an ice bath.

• Add a solution of hexanal (1.0 eq.) in anhydrous diethyl ether dropwise to the stirred Grignard reagent.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours.

• Monitor the reaction progress by TLC.

• Work-up: Cool the reaction mixture in an ice bath and quench by the slow, dropwise addition of saturated ammonium chloride solution.

• Add dilute hydrochloric acid to dissolve the magnesium salts.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude 1-phenyl-1-hexanol.

• Oxidation to Hexanophenone: The crude alcohol can be oxidized to hexanophenone using a standard oxidation protocol (e.g., PCC or Swern oxidation as described in Route 3).

Route 3: Oxidation of 1-phenyl-1-hexanol to Hexanophenone (Swern Oxidation)

Materials:

• 1-phenyl-1-hexanol

• Oxalyl chloride

• Dimethyl sulfoxide (DMSO, anhydrous)

• Triethylamine (B128534) (Et₃N)

• Dichloromethane (DCM, anhydrous)

Procedure:

• To a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, add anhydrous dichloromethane and oxalyl chloride (1.5 eq.).

• Cool the solution to -78 °C (dry ice/acetone bath).

• Slowly add a solution of anhydrous DMSO (2.2 eq.) in dichloromethane.

• Stir the mixture for 15 minutes.

• Add a solution of 1-phenyl-1-hexanol (1.0 eq.) in dichloromethane dropwise.

• Stir for 30 minutes at -78 °C.

• Add triethylamine (5.0 eq.) dropwise, and continue stirring for another 30 minutes at -78 °C.

• Allow the reaction to slowly warm to room temperature.

• Quench the reaction with water.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to afford hexanophenone.[14]

Visualizations

Diagram 1: Friedel-Crafts Acylation Pathway

Diagram 2: Grignard Synthesis Workflow

References

• 1. Swern oxidation - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Hexanoyl chloride | C6H11ClO | CID 67340 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. lobachemie.com [lobachemie.com]
• 7. fishersci.fr [fishersci.fr]
• 8. WERCS Studio - Application Error [assets.thermofisher.cn]
• 9. fishersci.com [fishersci.com]
• 10. Phenylmagnesium bromide | C6H5BrMg | CID 66852 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. echemi.com [echemi.com]
• 14. chem.libretexts.org [chem.libretexts.org]

Safety & Regulatory Compliance

Hexanophenone proper disposal procedures

Proper disposal of hexanophenone is crucial for maintaining laboratory safety and ensuring environmental protection. As a substance that can cause skin, eye, and respiratory irritation, and is considered hazardous to water, it requires a dedicated waste management protocol.[1][2] Adherence to institutional guidelines and local, state, and federal regulations is mandatory for the disposal of this and all laboratory chemicals.[1][3]

Immediate Safety and Handling

Before handling hexanophenone, it is essential to be familiar with its properties and hazards. This information is critical for preventing accidental exposure and for responding effectively in case of a spill.

Personal Protective Equipment (PPE): When handling hexanophenone, always use appropriate personal protective equipment to minimize exposure.

• Eye Protection: Wear chemical splash-resistant safety glasses or goggles that conform to government standards such as OSHA 29 CFR 1910.133 or EU EN166.[1]

• Hand Protection: Use chemically resistant gloves. Gloves must be inspected before use, and proper removal techniques should be employed to avoid skin contact.[2]

• Skin Protection: Wear suitable protective clothing to prevent skin contact.[1] In case of contact, immediately flush the skin with running water for at least 15 minutes and remove contaminated clothing.[1]

• Respiratory Protection: Handle the chemical in a well-ventilated area, preferably under a chemical fume hood, to minimize the inhalation of vapors.[1][4] If ventilation is inadequate, use a NIOSH-approved respirator.[2]

Hexanophenone Properties

Understanding the physical and chemical properties of hexanophenone is essential for its safe handling and storage.

Property	Value
Molecular Formula	C₁₂H₁₆O[1]
Molecular Weight	176.26 g/mol [1]
Appearance	Low melting point solid or colorless liquid[1][2]
Melting Point	25-26 °C / 77-78.8 °F[5]
Boiling Point	265 °C / 509.2 °F[1]
Flash Point	113 °C / 235.4 °F (closed cup)[1]
Density	0.958 g/mL at 25 °C
Water Solubility	Insoluble

Step-by-Step Disposal Protocol

The disposal of hexanophenone waste must be managed through a systematic process to ensure safety and regulatory compliance. Do not pour hexanophenone down the drain or dispose of it in regular trash.[6][7]

1. Waste Identification and Segregation

• Classification: Treat all unused, surplus, or contaminated hexanophenone as hazardous waste.[1][6]

• Segregation: Do not mix hexanophenone waste with incompatible chemicals. It should be kept separate from strong oxidizing agents, acids, and bases.[4][5][8] Store in a dedicated and compatible container.

2. Waste Collection and Containment

• Container Selection: Use a chemically compatible, leak-proof container for waste collection, preferably made of plastic or the original container if it is in good condition.[8][9] Ensure the container cap is in new condition and seals securely.[8]

• Labeling: Clearly label the waste container with the words "Hazardous Waste," the full chemical name "Hexanophenone," and the date when waste was first added.[3][9]

• Closure: Keep the waste container tightly closed at all times, except when adding waste.[6][9]

3. On-Site Storage

• Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which must be at or near the point of generation.[8][9]

• Storage Conditions: Keep the container in a cool, dry, and well-ventilated area, away from direct sunlight, heat, and ignition sources.[4]

• Inspections: Conduct weekly inspections of the SAA to check for any leaks or container deterioration.[8]

4. Final Disposal Procedure

• Professional Disposal: The ultimate disposal of hexanophenone must be handled by a licensed professional waste disposal service or your institution's Environmental Health and Safety (EHS/OCRS) department.[2][6]

• Surplus Chemicals: Offer surplus and non-recyclable hexanophenone to a licensed disposal company.[2]

• Empty Containers: A container that held hexanophenone should be managed as hazardous waste. Do not reuse the container.[1] It must be disposed of in the same manner as the chemical itself.[2]

5. Spill and Emergency Procedures

• Containment: In the event of a spill, prevent further leakage if it is safe to do so.[1] Remove all sources of ignition.[1]

• Cleanup: Wear appropriate PPE. Absorb the spill with an inert, non-combustible material such as sand, silica (B1680970) gel, or universal binder.[1][5]

• Disposal of Spill Debris: Collect the absorbed material and place it into a suitable, closed, and labeled container for disposal as hazardous waste.[1][2]

• Environmental Protection: Do not allow the spilled chemical to enter drains, waterways, or soil.[1][10]

Caption: Workflow for the proper disposal of hexanophenone waste.

References

• 1. sds.metasci.ca [sds.metasci.ca]
• 2. chemicalbook.com [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. consolidated-chemical.com [consolidated-chemical.com]
• 5. fishersci.com [fishersci.com]
• 6. vumc.org [vumc.org]
• 7. danielshealth.com [danielshealth.com]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. ehrs.upenn.edu [ehrs.upenn.edu]
• 10. WERCS Studio - Application Error [assets.thermofisher.cn]